5-(Piperidin-4-yl)pyrimidine

• CAS: 733738-49-3

Core Science & Biosynthesis

An In-depth Technical Guide to 5-(Piperidin-4-yl)pyrimidine: A Privileged Scaffold in Modern Drug Discovery

Executive Summary: 5-(Piperidin-4-yl)pyrimidine is a key heterocyclic building block in medicinal chemistry, recognized for its role as a "privileged scaffold." This guide provides a comprehensive overview of its fundamental properties, synthesis, and significance for researchers and drug development professionals. The molecule's structure, which combines a flexible, three-dimensional piperidine ring with the hydrogen bonding capabilities of a pyrimidine moiety, allows for versatile interactions with a wide range of biological targets. This guide details its physicochemical characteristics, outlines a robust synthetic protocol, explores its reactivity, and discusses its broad applications in targeting diseases ranging from cancer to neurodegenerative disorders and infectious diseases.

Introduction: The Strategic Importance of a Privileged Scaffold

In the landscape of medicinal chemistry, certain molecular frameworks appear with remarkable frequency across a diverse range of biologically active compounds. These are termed "privileged scaffolds" due to their inherent ability to bind to multiple, distinct biological targets through versatile, low-energy conformations. 5-(Piperidin-4-yl)pyrimidine is a quintessential example of such a scaffold.[1]

Its structure is a strategic fusion of two key pharmacophoric elements:

• The Piperidine Ring: This saturated heterocycle provides a flexible, three-dimensional character, which is crucial for optimizing spatial interactions within a protein's binding pocket.[2] The basic nitrogen atom can serve as a key interaction point, improve aqueous solubility, and provide a convenient handle for further chemical modification.[2][3]

• The Pyrimidine Ring: As a fundamental component of nucleic acids, the pyrimidine ring is well-recognized by biological systems. Its nitrogen atoms act as excellent hydrogen bond acceptors, while attached groups can be tailored to be hydrogen bond donors, facilitating strong and specific interactions with enzyme active sites.[1][4]

This combination makes the 5-(Piperidin-4-yl)pyrimidine core a powerful starting point for generating libraries of compounds for high-throughput screening and subsequent lead optimization in drug discovery programs.[1]

Core Physicochemical Properties

Understanding the physicochemical properties of a scaffold is paramount for predicting its pharmacokinetic behavior (Absorption, Distribution, Metabolism, and Excretion - ADME). The properties of 5-(Piperidin-4-yl)pyrimidine make it an attractive starting point for developing orally bioavailable drugs.

Property	Value	Significance in Drug Development
Molecular Formula	C₉H₁₃N₃	Provides the elemental composition.
Molecular Weight	163.22 g/mol [1]	Falls well within the limits of Lipinski's Rule of Five (<500 Da), suggesting good potential for oral bioavailability.
CAS Number	733738-49-3[1]	Unique identifier for this specific chemical substance.
Predicted XlogP	0.3 - 0.5[5][6]	Indicates a balanced lipophilicity/hydrophilicity, which is favorable for both membrane permeability and aqueous solubility.
Topological Polar Surface Area (TPSA)	42.2 Ų[5]	A TPSA below 140 Ų is generally associated with good cell permeability.
Hydrogen Bond Donors	1 (Piperidine N-H)	The secondary amine is a key interaction point and site for derivatization.
Hydrogen Bond Acceptors	3 (2x Pyrimidine N, 1x Piperidine N)	Multiple sites for forming hydrogen bonds, crucial for target binding affinity.
Form	Typically supplied as a dihydrochloride salt	The salt form enhances solubility and stability for storage and formulation.

Synthesis and Purification: A Validated Protocol

A common and reliable method for synthesizing the 5-(Piperidin-4-yl)pyrimidine core involves a two-step process: a palladium-catalyzed cross-coupling reaction followed by the reduction of a pyridine precursor.[1] This approach offers versatility and access to the scaffold from readily available starting materials.

Retrosynthetic Analysis and Strategy

The primary disconnection is the C-C bond between the two rings, suggesting a cross-coupling strategy. The piperidine ring can be formed by the reduction of a more easily coupled pyridine ring. This leads to a robust forward synthesis beginning with 5-bromopyrimidine and a suitable boronic acid.

Detailed Experimental Protocol

Step 1: Suzuki-Miyaura Coupling to form 5-(Pyridin-4-yl)pyrimidine

• Vessel Preparation: To a dry, nitrogen-purged round-bottom flask, add 5-bromopyrimidine (1.0 eq), pyridine-4-boronic acid (1.2 eq), and sodium carbonate (3.0 eq).

• Solvent and Catalyst Addition: Add a 5:1 mixture of 1,4-dioxane and water. Purge the mixture with nitrogen for 15 minutes. Add [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride (Pd(dppf)Cl₂, 0.05 eq).

  • Scientist's Rationale: The dioxane/water solvent system is effective for Suzuki couplings, and Na₂CO₃ is a standard base. Pd(dppf)Cl₂ is a robust catalyst, often chosen for its stability and effectiveness with heteroaromatic substrates.

• Reaction: Heat the mixture to 100 °C and stir overnight under a nitrogen atmosphere. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Add water and extract the product with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography to yield pure 5-(pyridin-4-yl)pyrimidine.

Step 2: Catalytic Hydrogenation to form 5-(Piperidin-4-yl)pyrimidine

• Vessel Preparation: Dissolve the 5-(pyridin-4-yl)pyrimidine (1.0 eq) from Step 1 in methanol in a suitable hydrogenation vessel.

• Catalyst Addition: Carefully add Palladium on carbon (10% Pd/C, ~10% by weight) to the solution.

  • Scientist's Rationale: Catalytic hydrogenation is a standard and efficient method for reducing pyridine rings to piperidines. Pd/C is a widely used, effective, and recyclable catalyst for this transformation.

• Reaction: Place the vessel on a hydrogenation apparatus (e.g., Parr shaker) and subject it to a hydrogen atmosphere (typically 3-4 atm). Shake or stir the reaction at room temperature overnight.

• Work-up: Carefully vent the hydrogen atmosphere and purge the vessel with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Wash the pad with methanol.

• Isolation: Concentrate the filtrate under reduced pressure to yield 5-(piperidin-4-yl)pyrimidine. The product can be converted to its hydrochloride salt for improved stability and handling by dissolving it in a suitable solvent (like methanol or ether) and adding a solution of HCl.[7]

Synthesis Workflow Diagram

Caption: A two-step synthetic workflow for 5-(Piperidin-4-yl)pyrimidine.

Chemical Reactivity and Derivatization Potential

The 5-(Piperidin-4-yl)pyrimidine scaffold possesses two primary sites for chemical modification, making it ideal for creating diverse compound libraries.

• Piperidine Nitrogen (N-H): The secondary amine is a nucleophile and can readily undergo a variety of reactions, including:

  • Amide Coupling: Reaction with carboxylic acids (often activated with coupling agents like HATU) to form amides.[8] This is one of the most common modifications used to explore the SAR of the piperidine moiety.

  • Reductive Amination: Reaction with aldehydes or ketones in the presence of a reducing agent (e.g., sodium triacetoxyborohydride) to form N-alkylated derivatives.

  • Arylation/Alkylation: N-arylation (e.g., Buchwald-Hartwig coupling) or direct alkylation with alkyl halides.

• Pyrimidine Ring: While less reactive than the piperidine nitrogen, the pyrimidine ring can be functionalized, often requiring the synthesis of a pre-functionalized pyrimidine before coupling to the piperidine precursor. Halogenated pyrimidines, for example, can undergo further cross-coupling reactions.[9]

Biological Significance and Therapeutic Applications

The true value of the 5-(Piperidin-4-yl)pyrimidine scaffold lies in its proven success across multiple therapeutic areas. Its structure is a key component in numerous potent and selective inhibitors targeting various protein classes.

• Oncology: The scaffold is found in inhibitors of kinases, which are critical targets in cancer therapy. For example, derivatives have been developed as potent inhibitors of ERK5, a kinase involved in cell proliferation and survival.[8][10] It also serves as a core for adenosine A2A receptor antagonists, which are being investigated for cancer immunotherapy.[1]

• Neurodegenerative Diseases: The ability of this chemotype to cross the blood-brain barrier makes it valuable for CNS targets. It is a component of A2A receptor antagonists being studied for diseases like Parkinson's and Alzheimer's.[1]

• Infectious Diseases: The scaffold has been incorporated into next-generation non-nucleoside reverse transcriptase inhibitors (NNRTIs) to combat drug-resistant strains of HIV-1.[1][11] Furthermore, derivatives have shown promise in developing new treatments for tuberculosis.[1][4]

• Cardiovascular Disease: Analogs of 5-(Piperidin-4-yl)pyrimidine have been investigated as potent and selective inhibitors of the sodium-hydrogen exchanger-1 (NHE-1), a target for treating conditions related to ischemia-reperfusion injury.[12]

Analytical Characterization

Proper characterization is essential to confirm the identity and purity of the synthesized compound. A combination of spectroscopic and chromatographic methods is employed.

Technique	Expected Observations	Purpose
¹H NMR	Signals corresponding to pyrimidine protons (aromatic region, ~8.5-9.0 ppm), piperidine protons (aliphatic region, ~1.5-3.5 ppm), and the piperidine N-H proton (can be broad).[8]	Confirms the molecular structure and proton environment.
¹³C NMR	Resonances for pyrimidine carbons (downfield) and piperidine carbons (upfield).	Confirms the carbon framework of the molecule.
Mass Spectrometry (MS)	The [M+H]⁺ ion should be observed at m/z 164.1182.[6]	Confirms the molecular weight and elemental formula.
Infrared (IR) Spectroscopy	A characteristic N-H stretching band for the secondary amine in the piperidine ring is expected around 3300-3500 cm⁻¹. C-H stretching vibrations from both rings would appear around 2850-3100 cm⁻¹.[1]	Identifies key functional groups present in the molecule.
High-Performance Liquid Chromatography (HPLC)	A single major peak indicates high purity.	Assesses the purity of the compound.

Conclusion

5-(Piperidin-4-yl)pyrimidine is more than just a chemical compound; it is a validated strategic tool in the arsenal of the medicinal chemist. Its favorable physicochemical properties, accessible synthesis, and proven ability to interact with a wide array of biological targets solidify its status as a privileged scaffold. For researchers and drug development professionals, this scaffold represents a highly promising starting point for the design and synthesis of novel therapeutic agents with the potential to address significant unmet medical needs.

References

• Atwal, K. S., et al. (2006). Synthesis and biological activity of 5-aryl-4-(4-(5-methyl-1H-imidazol-4-yl)piperidin-1-yl)pyrimidine analogs as potent, highly selective, and orally bioavailable NHE-1 inhibitors. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

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• Meanwell, N. A., et al. (2014). Discovery of 5-Chloro-4-((1-(5-chloropyrimidin-2-yl)piperidin-4-yl)oxy)-1-(2-fluoro-4-(methylsulfonyl)phenyl)pyridin-2(1H)-one (BMS-903452), an Antidiabetic Clinical Candidate Targeting GPR119. Journal of Medicinal Chemistry. Available at: [Link]

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• Chen, R., et al. (2015). Discovery of piperidin-4-yl-aminopyrimidine derivatives as potent non-nucleoside HIV-1 reverse transcriptase inhibitors. European Journal of Medicinal Chemistry. Available at: [Link]

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• Scott, J. S., et al. (2018). Discovery and Characterization of the Potent and Highly Selective (Piperidin-4-yl)pyrido[3,2-d]pyrimidine Based in Vitro Probe BAY-885 for the Kinase ERK5. Journal of Medicinal Chemistry. Available at: [Link]

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• Google Patents (n.d.). CN115124457B - Synthesis method of 1-methyl-4- (4-piperidinyl) piperazine hydrochloride. Google Patents.

• Royal Society of Chemistry (n.d.). Synthesis of thiazolo[4,5-d]pyrimidine derivatives based on purine via solid-phase synthesis. Organic & Biomolecular Chemistry. Available at: [Link]

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• MDPI (2025). Design, Synthesis, Anticancer Evaluation and Molecular Docking of Pyrimidine, Pyrido[4,3-d]pyrimidine and 5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidine Derivatives as Novel KRAS-G12D Inhibitors and PROTACs. MDPI. Available at: [Link]

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• WIPO Patentscope (2021). WO2021122745 - 4-[[(7-AMINOPYRAZOLO[1,5-A]PYRIMIDIN-5-YL)AMINO]METHYL]PIPERIDIN-3-OL COMPOUNDS AND THEIR THERAPEUTIC USE. WIPO. Available at: [Link]

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An In-depth Technical Guide to the Chemical Structure and Synthesis of 5-(Piperidin-4-yl)pyrimidine

Introduction

5-(Piperidin-4-yl)pyrimidine is a key heterocyclic compound that serves as a privileged scaffold in modern medicinal chemistry. Its structure, which marries a pyrimidine ring to a piperidine moiety, provides a unique three-dimensional framework capable of interacting with a diverse range of biological targets. The pyrimidine core, a fundamental component of nucleic acids, offers hydrogen bond donor and acceptor sites, facilitating interactions within enzyme active sites. The piperidine ring introduces conformational flexibility and a basic nitrogen center, which can be crucial for modulating pharmacokinetic properties and target binding.[1]

This guide provides a comprehensive overview of the chemical structure, properties, and synthetic strategies for 5-(Piperidin-4-yl)pyrimidine, tailored for researchers, scientists, and professionals in drug development. We will delve into the mechanistic rationale behind common synthetic routes and provide detailed experimental protocols.

Chemical Structure and Properties

The core structure of 5-(Piperidin-4-yl)pyrimidine consists of a pyrimidine ring substituted at the 5-position with a piperidin-4-yl group.

Molecular Formula: C₉H₁₃N₃

Molecular Weight: 163.22 g/mol

CAS Number: 733738-49-3[1]

Predicted Physicochemical Properties:

Property	Value	Source
XlogP	0.3	PubChemLite[1]
Monoisotopic Mass	163.11095 Da	PubChemLite[1]
[M+H]⁺ (Predicted)	164.11823	PubChemLite[1]

Note: Experimental physical properties such as melting point and solubility are not widely reported in the literature for the free base. The dihydrochloride salt is commercially available.

Retrosynthetic Analysis and Key Synthetic Strategies

A logical retrosynthetic analysis of 5-(Piperidin-4-yl)pyrimidine reveals two primary disconnection points, leading to two main synthetic strategies:

• C-C Bond Formation: Disconnection of the bond between the pyrimidine and piperidine rings suggests a cross-coupling reaction.

• Pyridine Ring Reduction: Retrosynthesis of the piperidine to a pyridine ring points towards a hydrogenation strategy.

These retrosynthetic approaches translate into two field-proven synthetic routes, which will be discussed in detail.

Caption: Workflow for the Suzuki-Miyaura coupling strategy.

Experimental Protocol: Synthesis of 5-(Piperidin-4-yl)pyrimidine via Suzuki-Miyaura Coupling

Step 1: Synthesis of tert-Butyl 4-(pyrimidin-5-yl)piperidine-1-carboxylate

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 5-bromopyrimidine (1.0 eq), tert-butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine-1-carboxylate (1.2 eq), a palladium catalyst such as [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂, 0.05 eq), and a base such as potassium carbonate (K₂CO₃, 2.0 eq).

• Add a degassed solvent system, typically a mixture of 1,4-dioxane and water (e.g., 4:1 v/v).

• Heat the reaction mixture to 80-100 °C and stir vigorously until the starting materials are consumed, as monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature and dilute with water.

• Extract the aqueous layer with an organic solvent such as ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford tert-butyl 4-(pyrimidin-5-yl)piperidine-1-carboxylate.

Step 2: Deprotection to Yield 5-(Piperidin-4-yl)pyrimidine

• Dissolve the purified tert-butyl 4-(pyrimidin-5-yl)piperidine-1-carboxylate (1.0 eq) in a suitable organic solvent such as dichloromethane (DCM) or 1,4-dioxane.

• Add an excess of a strong acid, such as trifluoroacetic acid (TFA) or a solution of hydrogen chloride (HCl) in dioxane, dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir until the deprotection is complete (monitored by TLC or LC-MS).

• Concentrate the reaction mixture under reduced pressure to remove the solvent and excess acid.

• If the hydrochloride salt is desired, it can be precipitated from a suitable solvent like diethyl ether. For the free base, a basic workup is required.

• For the free base, dissolve the residue in water and basify with a suitable base (e.g., sodium hydroxide or sodium bicarbonate) to a pH > 10.

• Extract the aqueous layer with an organic solvent (e.g., DCM or ethyl acetate).

• Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield 5-(Piperidin-4-yl)pyrimidine.

Strategy 2: Catalytic Hydrogenation of 5-(Pyridin-4-yl)pyrimidine

This approach involves the initial synthesis of 5-(pyridin-4-yl)pyrimidine, followed by the reduction of the pyridine ring to a piperidine ring. The initial coupling is also typically a Suzuki-Miyaura reaction, this time between 5-bromopyrimidine and pyridine-4-boronic acid. The subsequent hydrogenation requires a potent catalytic system due to the aromaticity of the pyridine ring.

Caption: Workflow for the pyridine reduction strategy.

Experimental Protocol: Synthesis of 5-(Piperidin-4-yl)pyrimidine via Pyridine Reduction

Step 1: Synthesis of 5-(Pyridin-4-yl)pyrimidine

The procedure is analogous to Step 1 of Strategy 1, substituting pyridine-4-boronic acid for the protected piperidine boronic ester.

Step 2: Catalytic Hydrogenation to 5-(Piperidin-4-yl)pyrimidine

• To a high-pressure reactor vessel, add 5-(pyridin-4-yl)pyrimidine (1.0 eq) and a suitable solvent, often an acidic one like glacial acetic acid to facilitate the reduction.

• Carefully add a hydrogenation catalyst, such as platinum(IV) oxide (PtO₂, Adams' catalyst) or palladium on carbon (Pd/C) (typically 5-10 mol%).

• Seal the reactor and purge with an inert gas (e.g., nitrogen) before pressurizing with hydrogen gas (typically 50-70 bar).

• Stir the reaction mixture vigorously at room temperature or with gentle heating until the uptake of hydrogen ceases and the reaction is complete (monitored by LC-MS).

• Carefully vent the excess hydrogen and purge the reactor with an inert gas.

• Filter the reaction mixture through a pad of celite to remove the catalyst. Caution: The catalyst may be pyrophoric; ensure the filter cake does not dry out completely in the air and quench it with water.

• Neutralize the filtrate with a base (e.g., sodium bicarbonate or sodium hydroxide solution).

• Extract the product into an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield 5-(Piperidin-4-yl)pyrimidine.

Characterization Data

Expected ¹H NMR Spectral Data (in CDCl₃, δ in ppm):

• Pyrimidine Protons:

  • H-2: ~9.1 (s, 1H)

  • H-4, H-6: ~8.7 (s, 2H)

• Piperidine Protons:

  • Methine (CH): ~2.8-3.0 (m, 1H)

  • Axial Methylene (CH₂): ~2.6-2.8 (m, 2H)

  • Equatorial Methylene (CH₂): ~3.1-3.3 (m, 2H)

  • Axial Methylene (CH₂): ~1.7-1.9 (m, 2H)

  • Equatorial Methylene (CH₂): ~1.9-2.1 (m, 2H)

  • NH: A broad singlet, chemical shift can vary depending on concentration and solvent.

Expected ¹³C NMR Spectral Data (in CDCl₃, δ in ppm):

• Pyrimidine Carbons:

  • C-2: ~158

  • C-4, C-6: ~156

  • C-5: ~130

• Piperidine Carbons:

  • C-4 (Methine): ~35-40

  • C-2, C-6 (Methylene): ~45-50

  • C-3, C-5 (Methylene): ~30-35

Mass Spectrometry:

• Predicted [M+H]⁺: 164.11823 [1]

Applications in Drug Discovery and Development

The 5-(piperidin-4-yl)pyrimidine scaffold is a valuable building block in the design of novel therapeutic agents due to its ability to interact with a wide array of biological targets. Its derivatives have shown promise in several therapeutic areas:

• Oncology: As inhibitors of various kinases and as adenosine A2A receptor antagonists for cancer immunotherapy. [1]* Neurology: In the development of A2A receptor antagonists for neurodegenerative diseases such as Parkinson's and Alzheimer's. [1]* Infectious Diseases: As a core structure in next-generation non-nucleoside reverse transcriptase inhibitors (NNRTIs) for HIV-1 and in compounds targeting tuberculosis. [1] The versatility of this scaffold allows for the rapid generation of compound libraries for high-throughput screening and lead optimization, making it a cornerstone in modern drug discovery efforts.

Conclusion

5-(Piperidin-4-yl)pyrimidine is a compound of significant interest in medicinal chemistry. Its synthesis is readily achievable through well-established and robust methodologies, primarily palladium-catalyzed cross-coupling reactions and the catalytic hydrogenation of a pyridine precursor. This guide has provided a detailed overview of these synthetic strategies, complete with illustrative workflows and experimental protocols, to empower researchers in their pursuit of novel therapeutics based on this privileged scaffold.

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5-(Piperidin-4-yl)pyrimidine: A Privileged Scaffold in Targeted Therapeutics – Mechanism of Action & Structural Biology

Executive Summary

In modern medicinal chemistry, 5-(Piperidin-4-yl)pyrimidine is not deployed as a standalone therapeutic, but rather serves as a highly versatile, "privileged scaffold" [1]. By combining an electron-deficient, planar heteroaromatic ring (pyrimidine) with an sp3-hybridized, basic aliphatic ring (piperidine), this core structure provides a dual-action pharmacophore. It is extensively utilized in the development of ATP-competitive kinase inhibitors for oncology and orthosteric antagonists for G-protein-coupled receptors (GPCRs), such as the Adenosine A2A receptor [1, 4].

This whitepaper provides an in-depth technical analysis of the scaffold's mechanism of action (MoA), structural biology, and the self-validating experimental workflows required to optimize it from a screening hit to a clinical lead.

Structural Pharmacology: The Pharmacophore Model

The mechanistic efficacy of 5-(Piperidin-4-yl)pyrimidine is rooted in the distinct physicochemical properties of its two constituent rings.

The Pyrimidine Moiety: The Anchoring Element

The pyrimidine ring closely mimics the adenine fragment of adenosine triphosphate (ATP) [4]. In the context of protein kinases, the nitrogen atoms (N1 and N3) act as potent hydrogen bond acceptors. Because the ring is electron-deficient, it forms stable bidentate hydrogen bonds with the backbone amides of the kinase hinge region, effectively outcompeting endogenous ATP [3, 4]. In GPCRs, the planar nature of pyrimidine allows it to intercalate deep within the hydrophobic transmembrane (TM) bundle via π−π stacking interactions.

The Piperidine Moiety: The 3D Spatial Vector

While the pyrimidine anchors the molecule, the piperidine ring dictates selectivity and pharmacokinetic properties. The sp3-hybridized carbon atoms force the ring into a non-planar chair conformation, providing a three-dimensional vector that directs attached substituents out of the binding pocket and toward solvent-exposed regions [3]. Furthermore, the basic secondary or tertiary amine of the piperidine ring is frequently protonated at physiological pH, allowing it to form critical salt bridges with acidic residues (e.g., Aspartate in the DFG motif) or hydrogen bonds with main-chain carbonyls in the ribose-binding pocket [2, 5].

Fig 1. Structural divergence of the scaffold across kinase and GPCR target classes.

Mechanism of Action: Target-Specific Modalities

Modality A: ATP-Competitive Kinase Inhibition

The majority of 5-(Piperidin-4-yl)pyrimidine derivatives are designed as Type I kinase inhibitors. The mechanism of action relies on the pyrimidine ring inserting into the ATP-binding cleft located between the N- and C-terminal lobes of the kinase [3].

• Hinge Binding: The pyrimidine N1/N3 atoms accept hydrogen bonds from the backbone NH of hinge residues (e.g., Valine or Alanine in Protein Kinase B/Akt, or Leucine in JAK3)[3, 5].

• Ribose Pocket Occupation: The piperidine ring extends into the ribose-binding region. The basic nitrogen forms a hydrogen bond with the main chain carbonyl of adjacent residues (e.g., Glu171) or a salt bridge with acidic patches at the bottom of the pocket [2].

• Gatekeeper Interactions: Halogenation or alkylation of the pyrimidine ring often induces favorable hydrophobic interactions with the gatekeeper residue, enhancing kinase selectivity [4].

Modality B: Adenosine A2A Receptor Antagonism

In immuno-oncology and neurodegenerative disease research, this scaffold is utilized to block the Adenosine A2A receptor [1]. The mechanism involves orthosteric antagonism: the pyrimidine core binds deep within the receptor's central cavity, preventing endogenous adenosine from inducing the conformational changes necessary for G-protein coupling. The piperidine ring acts as a spacer, directing bulky substituents toward the extracellular loops (ECL2 and ECL3) to lock the receptor in an inactive state and achieve high selectivity over the A1 and A2B receptor subtypes.

Quantitative Affinity Profiling

The structural versatility of the scaffold allows for extreme potency across diverse targets when appropriately derivatized.

Table 1: Comparative Binding Modalities of Piperidinyl-Pyrimidine Derivatives

Target Class	Scaffold Role	Primary Interaction Domain	Representative Affinity (IC50)*
Protein Kinase B (Akt)	ATP-competitive inhibitor	Hinge region (Val/Ala)	1.3 - 15 nM
JAK3 Kinase	ATP-competitive inhibitor	Hinge region (Glu/Leu)	< 5 nM
Pim Kinases	ATP-competitive inhibitor	Hinge region (Proline variant)	< 1 nM
Adenosine A2A Receptor	Orthosteric Antagonist	TM Core / Extracellular Loops	10 - 50 nM

*Note: Values represent optimized lead compounds containing the 5-(Piperidin-4-yl)pyrimidine core, synthesized from literature benchmarks [2, 3, 5].

Foundational Synthetic Route

Understanding the synthesis of the scaffold is critical for researchers planning Structure-Activity Relationship (SAR) campaigns. The core is typically constructed via a two-step sequence [1]:

• Palladium-Catalyzed Cross-Coupling: A Suzuki-Miyaura coupling between a 5-halopyrimidine (e.g., 5-bromopyrimidine) and pyridine-4-boronic acid using a Pd(PPh3​)4​ catalyst yields the bi-heterocyclic intermediate, 5-(pyridin-4-yl)pyrimidine.

• Selective Reduction: The pyridine ring is selectively reduced to the corresponding piperidine via catalytic hydrogenation. This is achieved using platinum(IV) oxide ( PtO2​ ) or Rhodium on carbon (Rh/C) under a hydrogen atmosphere, preserving the aromaticity of the pyrimidine ring [1].

Self-Validating Experimental Protocols

To ensure scientific integrity and eliminate false positives (e.g., pan-assay interference compounds or auto-fluorescence), the validation of 5-(Piperidin-4-yl)pyrimidine derivatives must follow a rigorous, self-validating workflow.

Fig 2. Self-validating hit-to-lead workflow for piperidinyl-pyrimidine derivatives.

Protocol 1: High-Throughput Kinase Selectivity Profiling (TR-FRET)

Causality: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is explicitly chosen over standard luminescence assays because the pyrimidine core can occasionally exhibit auto-fluorescence. The time-delay in TR-FRET eliminates background fluorescence, ensuring the IC50​ values represent true target engagement.

• Preparation: Prepare a 10-point, 3-fold serial dilution of the piperidinyl-pyrimidine compound in 100% DMSO.

• Control Establishment: Plate Staurosporine (1 μM ) as the positive control (100% inhibition) and 1% DMSO as the negative control (0% inhibition). Self-Validation: The assay is only considered valid if the calculated Z'-factor is > 0.6.

• Reaction Assembly: Combine the target kinase (e.g., Akt or JAK3), fluorescently labeled tracer, and the compound in a 384-well plate. Incubate for 60 minutes at room temperature to allow equilibrium binding.

• Detection: Read the plate using a microplate reader capable of TR-FRET (excitation at 340 nm, emission at 615 nm and 665 nm). Calculate the FRET ratio (665/615 nm) to determine specific displacement.

Protocol 2: X-ray Crystallography for Hinge-Binding Confirmation

Causality: While biochemical assays prove that the compound inhibits the target, crystallography proves how. Achieving a resolution of <2.5 Å is critical to accurately resolve the chair conformation of the piperidine ring and the highly structured water network that often coordinates the pyrimidine N3 atom [5].

• Co-Crystallization: Incubate the purified kinase domain (10 mg/mL) with a 5-fold molar excess of the inhibitor for 2 hours on ice.

• Vapor Diffusion: Set up hanging-drop vapor diffusion plates using a sparse-matrix crystallization screen. Monitor for crystal growth at 20°C over 3–7 days.

• Data Collection & Refinement: Harvest crystals, cryoprotect in 20% glycerol, and flash-freeze in liquid nitrogen. Collect diffraction data at a synchrotron source.

• Validation: Solve the structure using molecular replacement. Self-Validation: Ensure the final model exhibits an Rfree​ < 0.25 and that >95% of residues fall within the favored regions of the Ramachandran plot. Verify the bidentate hydrogen bonds between the pyrimidine and the hinge region amides.

References

• Benchchem. "5-(Piperidin-4-yl)pyrimidine | High-Quality Research Compound". Benchchem Product Catalog.
• J-Stage. "7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors". Chemical and Pharmaceutical Bulletin.
• ACS Publications. "Identification of 4-(4-Aminopiperidin-1-yl)-7H-pyrrolo[2,3-d]pyrimidines as Selective Inhibitors of Protein Kinase B through Fragment Elaboration". Journal of Medicinal Chemistry.
• PharmaBlock. "Pyrimidines in Drug Discovery". PharmaBlock Technical Insights.
• MDPI. "Design, Synthesis and Biological Evaluation of 7-Chloro-9H-pyrimido[4,5-b]indole-based Glycogen Synthase Kinase-3β Inhibitors". Molecules.

The 5-(Piperidin-4-yl)pyrimidine Scaffold: A Privileged Pharmacophore in Modern Drug Discovery

Executive Summary

In modern medicinal chemistry, the 5-(piperidin-4-yl)pyrimidine moiety has emerged as a "privileged scaffold"—a core molecular framework capable of providing high-affinity ligands for diverse biological targets. By directly linking a rigid, aromatic pyrimidine heterocycle to a flexible, saturated piperidine ring, this scaffold achieves an optimal balance of physicochemical properties. It is extensively utilized in early-stage drug discovery to target G-protein-coupled receptors (GPCRs), protein kinases, and viral enzymes 1.

This technical guide dissects the structural causality behind the biological activity of 5-(piperidin-4-yl)pyrimidine derivatives, outlines their primary therapeutic applications, and provides self-validating experimental workflows for profiling their efficacy.

Structural & Mechanistic Basis of Biological Activity

The biological versatility of this scaffold is not accidental; it is a direct consequence of its dual-component architecture, which satisfies distinct pharmacophoric requirements simultaneously.

• The Pyrimidine Core (The Anchor): Pyrimidine is a fundamental component of nucleic acids and acts as an exceptional hydrogen bond acceptor and donor 1. In kinase targets, the pyrimidine ring frequently mimics the adenine ring of ATP, forming critical bidentate hydrogen bonds with the backbone amides of the kinase hinge region.

• The Piperidine Ring (The Spatial Vector): Piperidine is a six-membered saturated aliphatic amine. Crucially, the conjugate acid of piperidine has a pKa of approximately 11.1 2. At physiological pH (7.4), the nitrogen atom is >99.9% protonated. This resulting cation allows the molecule to form highly stable salt bridges with conserved negatively charged residues (such as Aspartate or Glutamate) within the transmembrane domains of GPCRs. Furthermore, its sp³ hybridization provides 3D spatial vectoring, allowing synthetic chemists to append functional groups that project into solvent-exposed or deep allosteric pockets.

Key Therapeutic Targets & Activity Profiles

GPCR Modulators (Metabolic & Neurological)

Substituted heteroarylpiperidine derivatives are highly effective as Melanocortin-4 receptor (MC-4R) modulators. Depending on specific stereochemistry and terminal substitutions, these compounds act as selective agonists (for treating obesity and diabetes) or antagonists (for treating cancer cachexia, muscle wasting, and anxiety) 3. Additionally, the chemotype is heavily utilized in designing Adenosine A2A receptor antagonists for immuno-oncology and neurodegenerative diseases like Parkinson's 1.

Kinase Inhibitors (Oncology)

In oncology, the scaffold acts as a potent ATP-competitive inhibitor against various kinase targets. The pyrimidine anchors into the hinge region, while the piperidine moiety extends outward, often interacting with the ribose-binding pocket or extending into the solvent front to improve aqueous solubility and pharmacokinetic profiles 1.

Viral Targets (Infectious Disease)

Closely related thiazolo[5,4-d]pyrimidine derivatives bearing the piperidine moiety have shown high efficacy as next-generation non-nucleoside reverse transcriptase inhibitors (NNRTIs), overcoming resistant strains of HIV-1 by utilizing the flexible piperidine ring to adapt to mutated viral binding pockets 1.

Quantitative Target Profile

The following table summarizes the biological activity profile of the scaffold across major therapeutic domains:

Target Class	Specific Target	Indication	Mechanism of Action	Key Molecular Interaction
GPCR	Melanocortin-4 (MC-4R)	Obesity, Cachexia	Agonist / Antagonist	Salt bridge via protonated piperidine N to Asp3.32
GPCR	Adenosine A2A	Parkinson's, Oncology	Antagonist	Pi-stacking via pyrimidine; steric blockade
Kinase	Various (e.g., CDKs)	Solid Tumors	ATP-Competitive Inhibitor	Bidentate H-bonding in the kinase hinge region
Enzyme	HIV-1 RT	HIV Infection	NNRTI	Hydrophobic pocket adaptation via piperidine flexibility

Experimental Workflows & Self-Validating Protocols

To accurately assess the biological activity of these derivatives, researchers must utilize assays that account for the specific physicochemical properties of the scaffold.

GPCR Modulation: HTRF cAMP Assay

Because MC-4R and A2A receptors couple to G-alpha-s proteins, their activation stimulates adenylyl cyclase, leading to cAMP accumulation.

Causality of Assay Choice: Pyrimidine-rich libraries often exhibit intrinsic auto-fluorescence in the blue/green spectrum. To prevent false positives, Homogeneous Time-Resolved Fluorescence (HTRF) is mandatory. HTRF utilizes a time-delay measurement (typically 50–150 µs) before signal acquisition. This temporal gating allows short-lived background auto-fluorescence from the compounds to decay, ensuring the measured FRET signal originates exclusively from the cAMP-specific binding event.

Step-by-Step Protocol (Self-Validating System):

• Cell Preparation: Harvest HEK293 cells stably expressing the target GPCR (e.g., human MC-4R) and resuspend in assay buffer containing IBMX (a phosphodiesterase inhibitor) to prevent cAMP degradation.

• Compound Incubation: Dispense 5-(piperidin-4-yl)pyrimidine derivatives at varying concentrations (10 pM to 10 µM) into a 384-well microtiter plate. Validation Step: Include 16 wells of maximum signal (DMSO control) and 16 wells of minimum signal (10 µM reference ligand, e.g., NDP-alpha-MSH).

• Reagent Addition: Add the cell suspension (10 µL/well) to the compounds. The 384-well format is chosen not merely for throughput, but because the reduced volume increases the local concentration of the membrane preparation, enhancing the signal-to-noise ratio. Incubate for 30 minutes at room temperature.

• Lysis and Detection: Add cAMP-d2 conjugate and Anti-cAMP-Cryptate (HTRF reagents). Incubate for 1 hour.

• Readout & Validation: Read the plate on a time-resolved fluorometer (excitation 337 nm, emission 620 nm and 665 nm). Calculate the Z'-factor for the plate. The assay is only deemed valid and actionable if Z' ≥ 0.6.

GPCR cAMP signaling pathway modulated by 5-(piperidin-4-yl)pyrimidine derivatives.

Kinase Inhibition: Radiometric 33P-ATP Incorporation Assay

Causality of Assay Choice: While FRET assays are common, the radiometric assay remains the gold standard for ATP-competitive pyrimidine derivatives. It completely bypasses any optical interference or quenching effects caused by the conjugated pi-electron systems of the compounds, providing a direct, unadulterated measure of enzymatic activity.

Step-by-Step Protocol (Self-Validating System):

• Reaction Assembly: In a 96-well plate, combine the purified kinase domain, specific peptide substrate, and the 5-(piperidin-4-yl)pyrimidine test compound in kinase buffer (containing Mg²⁺ and DTT).

• Initiation: Initiate the reaction by adding a mixture of cold ATP and trace [γ-33P]-ATP at a concentration equal to the exact Km of ATP for the specific kinase. Validation Step: Using ATP at Km ensures the assay is highly sensitive to competitive inhibitors. Include Staurosporine as a positive control.

• Incubation: Incubate at 25°C for 45 minutes.

• Quenching & Filtration: Stop the reaction by adding 3% phosphoric acid. Transfer the mixture to a P81 phosphocellulose filter plate. The positively charged filter binds the phosphorylated peptide substrate while unreacted 33P-ATP is washed away.

• Washing & Detection: Wash the filter plate three times with 1% phosphoric acid. Add scintillation fluid and read on a microplate scintillation counter. Calculate IC50 values using a 4-parameter logistic fit.

High-throughput screening workflow for kinase inhibitor evaluation.

References

• Benchchem. "5-(Piperidin-4-yl)pyrimidine | High-Quality Research Compound".
• PubChem - National Institutes of Health (NIH). "Piperidine | C5H11N | CID 8082".
• European Patent Office.

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The Ascendance of a Privileged Scaffold: A Technical Guide to the Discovery and History of 5-(Piperidin-4-yl)pyrimidine

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 5-(Piperidin-4-yl)pyrimidine core is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" due to its recurring presence in a multitude of biologically active compounds across diverse therapeutic areas. This technical guide provides an in-depth exploration of the discovery and history of this remarkable heterocyclic system. We will delve into its emergence as a key building block in drug design, elucidate common synthetic strategies, and survey its application in the development of targeted therapies. This guide aims to equip researchers and drug development professionals with a comprehensive understanding of the historical context, synthetic accessibility, and therapeutic potential of the 5-(Piperidin-4-yl)pyrimidine scaffold, fostering further innovation in the design of novel therapeutics.

Introduction: The Significance of a Versatile Core

In the landscape of drug discovery, certain molecular frameworks consistently appear in compounds that exhibit potent and selective biological activity. These are termed "privileged structures" for their ability to interact with a variety of biological targets. The 5-(Piperidin-4-yl)pyrimidine moiety is a quintessential example of such a scaffold. This structure, which features a pyrimidine ring linked at its 5-position to the 4-position of a piperidine ring, offers a unique combination of properties that make it highly attractive for medicinal chemists.

The pyrimidine ring, a fundamental component of nucleobases, is an excellent hydrogen bond acceptor and donor, facilitating interactions with the active sites of enzymes and receptors.[1][2] The saturated piperidine ring provides a three-dimensional character that can enhance binding affinity and selectivity, while also serving as a versatile anchor for further chemical modification to fine-tune pharmacokinetic properties.[1] The strategic fusion of these two heterocyclic systems has given rise to a vast and ever-expanding library of compounds with significant therapeutic potential.

The Emergence of a Privileged Scaffold: A Historical Perspective

While the precise first synthesis of the parent 5-(Piperidin-4-yl)pyrimidine is not prominently documented in readily accessible literature, its rise to prominence as a privileged scaffold can be traced to the early 21st century. Before this period, while both pyrimidine and piperidine moieties were independently well-established in medicinal chemistry, their direct linkage at these specific positions was not a widely explored chemical space.

A key turning point appears to be the early to mid-2000s, when researchers began to systematically explore this scaffold in the quest for novel inhibitors of various therapeutic targets. A notable early example of the application of a similar, highly substituted scaffold can be found in a 2006 publication from Bristol-Myers Squibb, which described a series of potent and selective inhibitors of the sodium-hydrogen exchanger-1 (NHE-1).[3] This work highlighted the potential of the pyrimidinyl-piperidine core to yield orally bioavailable drug candidates.

The subsequent years saw an explosion of research incorporating the 5-(Piperidin-4-yl)pyrimidine core into a wide array of drug discovery programs. This surge was likely fueled by the growing understanding of its favorable drug-like properties and its synthetic tractability, particularly with the advent of modern cross-coupling methodologies.

Key Milestones in the Recognition of the 5-(Piperidin-4-yl)pyrimidine Scaffold:

• Early 2000s: Initial exploration of pyrimidinyl-piperidine structures in various medicinal chemistry programs.

• Mid-2000s: Publication of potent and selective inhibitors for targets like NHE-1, demonstrating the scaffold's potential.[3]

• Late 2000s to Present: Widespread adoption of the scaffold in the development of kinase inhibitors, anti-viral agents, and CNS-targeting compounds, solidifying its status as a privileged structure.

Synthetic Strategies: Building the Core

The synthetic accessibility of the 5-(Piperidin-4-yl)pyrimidine scaffold has been a major driver of its widespread use. Modern organic chemistry provides several robust methods for its construction, with palladium-catalyzed cross-coupling reactions being among the most prevalent.

A common and versatile approach involves the Suzuki-Miyaura coupling of a 5-halopyrimidine with a suitably protected piperidine-4-boronic acid derivative. This method offers a high degree of functional group tolerance and generally proceeds with good to excellent yields.

A generalized synthetic pathway to 5-(Piperidin-4-yl)pyrimidine.

An alternative strategy involves the reduction of a corresponding 5-(pyridin-4-yl)pyrimidine precursor. The pyridine ring can be catalytically hydrogenated to the piperidine ring, providing another efficient route to the desired scaffold.

Experimental Protocol: Representative Synthesis of a 5-(Piperidin-4-yl)pyrimidine Derivative

The following is a representative protocol for the synthesis of an N-acylated 5-(piperidin-4-yl)pyrimidine derivative, adapted from methodologies described in the literature.

Step 1: Suzuki-Miyaura Coupling

• To a solution of 5-bromopyrimidine (1.0 eq) and N-Boc-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine (1.2 eq) in a 2:1 mixture of 1,4-dioxane and water, add potassium carbonate (3.0 eq).

• Degas the mixture by bubbling with argon for 15 minutes.

• Add [1,1'-bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl2) (0.05 eq).

• Heat the reaction mixture to 80-90 °C and stir under an argon atmosphere for 12-16 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer sequentially with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by column chromatography on silica gel to afford N-Boc-5-(piperidin-4-yl)pyrimidine.

Step 2: Boc Deprotection

• Dissolve the N-Boc-5-(piperidin-4-yl)pyrimidine (1.0 eq) in dichloromethane (DCM).

• Add trifluoroacetic acid (TFA) (5.0-10.0 eq) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Concentrate the reaction mixture under reduced pressure.

• Neutralize the residue with a saturated aqueous solution of sodium bicarbonate and extract with DCM.

• Dry the combined organic layers over anhydrous sodium sulfate and concentrate to yield 5-(piperidin-4-yl)pyrimidine.

Step 3: N-Acylation

• To a solution of 5-(piperidin-4-yl)pyrimidine (1.0 eq) and a carboxylic acid of choice (1.1 eq) in N,N-dimethylformamide (DMF), add a coupling agent such as HATU (1.2 eq) and a base like N,N-diisopropylethylamine (DIPEA) (3.0 eq).

• Stir the reaction mixture at room temperature for 4-12 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, dilute the reaction with water and extract with ethyl acetate.

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain the final N-acylated derivative.

Therapeutic Applications and Key Derivatives

The versatility of the 5-(Piperidin-4-yl)pyrimidine scaffold is evident in the broad range of biological targets for which its derivatives have been developed.

Derivative Class	Therapeutic Target	Therapeutic Area	Key Insights
5-Aryl-4-(piperidin-1-yl)pyrimidines	NHE-1	Cardiovascular	Orally bioavailable with good pharmacokinetic profiles.[3]
Pyrido[3,2-d]pyrimidine-based	ERK5 Kinase	Oncology	Highly potent and selective inhibitors.
5-(Pyrimidin-2-ylamino)picolinonitriles	CHK1 Kinase	Oncology	Potent inhibitors for hematologic malignancies.
Piperidin-4-yl-aminopyrimidines	HIV-1 Reverse Transcriptase	Infectious Disease	Broad activity against wild-type and resistant mutant viruses.
Pyridone-containing derivatives	GPR119	Metabolic Disorders	Potential new treatment for type 2 diabetes.[4]

Oncology

In the field of oncology, the 5-(Piperidin-4-yl)pyrimidine core has been instrumental in the design of potent and selective kinase inhibitors. For instance, derivatives have been developed as inhibitors of ERK5, a key player in cellular signal transduction pathways involved in cancer cell proliferation and survival. The scaffold has also been incorporated into inhibitors of CHK1, a critical cell cycle checkpoint kinase, with promising activity in models of hematologic malignancies.

Infectious Diseases

The structural features of the 5-(Piperidin-4-yl)pyrimidine scaffold have been exploited in the development of novel anti-viral agents. Notably, a series of piperidin-4-yl-aminopyrimidine derivatives have demonstrated potent inhibitory activity against HIV-1 reverse transcriptase, including strains resistant to existing non-nucleoside reverse transcriptase inhibitors (NNRTIs).

Neurological and Metabolic Disorders

The adaptability of the scaffold has also led to its exploration in other therapeutic areas. Derivatives targeting G-protein coupled receptors (GPCRs) such as GPR119 have shown potential as novel treatments for type 2 diabetes.[4] Furthermore, the ability of this chemotype to cross the blood-brain barrier has made it an attractive starting point for the development of agents targeting central nervous system (CNS) disorders.

Conclusion and Future Outlook

The 5-(Piperidin-4-yl)pyrimidine scaffold has firmly established itself as a privileged structure in the medicinal chemist's toolbox. Its journey from a relatively unexplored chemical entity to a cornerstone of modern drug discovery is a testament to its remarkable versatility and favorable drug-like properties. The combination of a hydrogen-bonding pyrimidine and a conformationally flexible yet structurally rigid piperidine provides a powerful platform for the design of potent and selective modulators of a wide range of biological targets.

As our understanding of disease biology continues to evolve, the 5-(Piperidin-4-yl)pyrimidine core is poised to play an even greater role in the development of next-generation therapeutics. Future research will likely focus on further exploring the vast chemical space around this scaffold, employing advanced synthetic methodologies and computational design to create novel compounds with enhanced efficacy, selectivity, and pharmacokinetic profiles. The history of the 5-(Piperidin-4-yl)pyrimidine scaffold is still being written, and its future in medicinal chemistry looks exceptionally bright.

References

• Atwal, K. S., O'Neil, S. V., Ahmad, S., Doweyko, L., Kirby, M., Dorso, C. R., ... & Zahler, R. (2006). Synthesis and biological activity of 5-aryl-4-(4-(5-methyl-1H-imidazol-4-yl)piperidin-1-yl)pyrimidine analogs as potent, highly selective, and orally bioavailable NHE-1 inhibitors. Bioorganic & medicinal chemistry letters, 16(18), 4796-4799.
• BMS-903452: An Antidiabetic Clinical Candidate Targeting GPR119. (2014). Journal of Medicinal Chemistry, 57(18), 7699-7714.
• Discovery of piperidin-4-yl-aminopyrimidine derivatives as potent non-nucleoside HIV-1 reverse transcriptase inhibitors. (2015). European Journal of Medicinal Chemistry, 97, 147-155.
• Recent Advances in Pyrimidine-Based Drugs. (2023). Molecules, 28(6), 2739.
• Discovery and Characterization of the Potent and Highly Selective (Piperidin-4-yl)pyrido[3,2-d]pyrimidine Based in Vitro Probe BAY-885 for the Kinase ERK5. (2019). Journal of Medicinal Chemistry, 62(2), 858-873.
• Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact. (2024). Results in Chemistry, 7, 101416.
• synthesis of novel 5-(pyrimidin-5-yl)-1,2,4-oxadiazole derivatives via a three-com. (2010). HETEROCYCLES, 83(1), 91-97.
• Benzo[D]imidazole derivatives of piperidine and piperazine. (2014).
• Discovery of (R)-5-((5-(1-methyl-1H-pyrazol-4-yl)-4-(methylamino)pyrimidin-2-yl)amino)-3-(piperidin-3-yloxy)picolinonitrile, a novel CHK1 inhibitor for hematologic malignancies. (2019). European Journal of Medicinal Chemistry, 173, 44-62.
• Synthesis and Antioxidant Activities of Novel Pyrimidine Acrylamides as Inhibitors of Lipoxygenase: Molecular Modeling and In Silico Physicochemical Studies. (2024). Molecules, 29(5), 1149.
• Discovery of 5-Chloro-4-((1-(5-chloropyrimidin-2-yl)piperidin-4-yl)oxy)-1-(2-fluoro-4-(methylsulfonyl)phenyl)pyridin-2(1H)-one (BMS-903452), an Antidiabetic Clinical Candidate Targeting GPR119. (2014). Journal of Medicinal Chemistry, 57(18), 7699-7714.
• Pyrimidine derivative, preparation method therefor and use thereof. (2020).
• Synthesis and biological activity of 5-aryl-4-(4-(5-methyl-1H-imidazol-4-yl)piperidin-1-yl)pyrimidine analogs as potent, highly selective, and orally bioavailable NHE-1 inhibitors. (2006). Bioorganic & Medicinal Chemistry Letters, 16(18), 4796–4799.

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Engineering Isoform Selectivity: 5-(Piperidin-4-yl)pyrimidine as a Privileged Scaffold for PI3Kδ Inhibition

Executive Summary

Phosphoinositide 3-kinase delta (PI3Kδ) is a critical lipid kinase in the immune system, making it a highly validated target for B-cell malignancies (such as chronic lymphocytic leukemia) and autoimmune diseases. However, achieving therapeutic efficacy without dose-limiting toxicities requires extreme selectivity over other class I PI3K isoforms (α, β, γ). This technical whitepaper explores the 5-(piperidin-4-yl)pyrimidine chemotype as a foundational, privileged scaffold for designing highly selective PI3Kδ inhibitors. We detail the structural rationale, structure-activity relationship (SAR) dynamics, and provide field-validated, self-validating experimental methodologies for evaluating these compounds.

The PI3Kδ Therapeutic Landscape

Class I PI3Ks catalyze the phosphorylation of phosphatidylinositol-4,5-bisphosphate (PIP2) to phosphatidylinositol-3,4,5-trisphosphate (PIP3). This lipid second messenger recruits AKT to the plasma membrane, driving a cascade that promotes cell survival, proliferation, and differentiation[1].

While PI3Kα and PI3Kβ are ubiquitously expressed and govern fundamental metabolic processes (such as insulin signaling and glucose homeostasis), PI3Kδ expression is primarily restricted to leukocytes[1]. Hyperactivation of the PI3Kδ pathway is a hallmark of various lymphomas. Consequently, selectively targeting the p110δ catalytic subunit allows for the suppression of malignant B-cell signaling while sparing the metabolic functions mediated by PI3Kα[2].

PI3Kδ Signaling Pathway and Mechanism of Inhibition.

Structural Rationale of the 5-(Piperidin-4-yl)pyrimidine Scaffold

The 5-(piperidin-4-yl)pyrimidine core is recognized as a privileged structure in modern medicinal chemistry, particularly in the rational design of kinase inhibitors[3]. Its utility in PI3Kδ inhibition stems from its dual-action geometry:

• The Pyrimidine Core (Hinge Binder): The pyrimidine ring acts as an excellent hydrogen bond acceptor and donor[3]. In the ATP-binding pocket of PI3Kδ, the pyrimidine nitrogen forms a critical, highly conserved hydrogen bond with the backbone amide of Val828 in the hinge region. This interaction anchors the molecule within the catalytic cleft.

• The Piperidin-4-yl Vector (Selectivity Driver): The C5 position of the pyrimidine is oriented toward the solvent-exposed region and the non-conserved "affinity pocket" of PI3Kδ. By directly linking a piperidine ring at this position, medicinal chemists exploit its three-dimensional sp3 character. This structural configuration vectors substituents deep into the specificity pocket (bounded by residues Trp760 and Asp862)[1]. The basic nitrogen of the piperidine serves as a versatile synthetic handle, allowing for rapid functionalization to tune physicochemical properties and drive isoform selectivity.

Structure-Activity Relationship (SAR) Dynamics

Optimization of this scaffold typically involves modifying the piperidine nitrogen to maximize non-covalent interactions with PI3Kδ-specific residues. The table below outlines a representative SAR trajectory demonstrating how functionalizing the piperidine nitrogen dramatically enhances PI3Kδ potency and selectivity over the dose-limiting PI3Kα isoform.

Compound Variant	R-Group on Piperidine Nitrogen	PI3Kδ IC₅₀ (nM)	PI3Kα IC₅₀ (nM)	Selectivity (α/δ)	Rationale for Modification
1 (Core)	-H (Unsubstituted)	125	1,850	14.8x	Baseline hinge binding; solvent exposed.
2	-Methyl	85	2,100	24.7x	Minor hydrophobic contact established.
3	-Cyclopentyl	22	3,400	154x	Occupies the hydrophobic specificity pocket.
4	-Methylsulfonyl	8	>10,000	>1,250x	Induces strong H-bonding with Trp760.
5	-Benzamide	3	8,500	2,833x	Establishes π−π stacking in the affinity pocket.

Data represents a generalized SAR optimization model for the 5-(piperidin-4-yl)pyrimidine class of inhibitors.

Experimental Workflows and Methodologies

To ensure rigorous validation of synthesized 5-(piperidin-4-yl)pyrimidine derivatives, the following self-validating protocols are employed. As an application scientist, I emphasize that understanding the causality behind these steps is what separates a functional assay from a failed experiment.

Experimental workflow for screening and optimizing PI3Kδ inhibitors.

Protocol 1: In Vitro PI3Kδ Kinase Assay (ADP-Glo)

This protocol utilizes the ADP-Glo™ Kinase Assay. Causality note: ADP-Glo is chosen because it directly measures ATP consumption (converting ADP back to ATP for a luciferase readout), avoiding the need for radioactive isotopes or heavily modified, non-native lipid substrates.

• Reagent Preparation: Prepare 2X Kinase Buffer (50 mM HEPES pH 7.5, 50 mM NaCl, 3 mM MgCl₂, 0.02% CHAPS, 1 mM EGTA, 2 mM DTT). Causality: CHAPS prevents non-specific compound aggregation, while EGTA chelates trace calcium that could activate contaminating proteases.

• Enzyme/Lipid Mix: Dilute recombinant human PI3Kδ (p110δ/p85α) to 2 nM and native PIP2 lipid substrate to 50 μM in 1X Kinase Buffer.

• Compound Dispensing: Use an acoustic liquid handler (e.g., Echo 550) to transfer 100 nL of 5-(piperidin-4-yl)pyrimidine derivatives in 100% DMSO into a 384-well white proxiplate.

• Pre-incubation: Add 5 μL of the Enzyme/Lipid mix to the assay plate. Centrifuge at 1000 rpm for 1 min and incubate at room temperature for 15 minutes. Causality: Because these pyrimidine derivatives are ATP-competitive, establishing binding equilibrium before the substrate introduces competition ensures accurate, reproducible IC₅₀ determination.

• Reaction Initiation: Add 5 μL of 20 μM ATP (final concentration 10 μM) to initiate the reaction. Causality: ATP is added near its Michaelis constant ( Km​ , ~10 μM for PI3Kδ) to balance assay sensitivity with physiological relevance, preventing artificial inflation of inhibitor potency. Incubate for 60 minutes at 25°C.

• Detection: Add 10 μL of ADP-Glo™ Reagent to stop the reaction and deplete unconsumed ATP. Incubate for 40 minutes.

• Signal Generation: Add 20 μL of Kinase Detection Reagent to convert ADP to ATP and generate luminescence. Incubate for 30 minutes, then measure luminescence on a microplate reader.

Protocol 2: Cellular Phospho-AKT (S473) TR-FRET Assay

To validate that the biochemical potency translates into cellular environments, we measure the downstream phosphorylation of AKT at Serine 473 in Ramos B-cells.

• Cell Culture & Starvation: Culture Ramos (human Burkitt's lymphoma) cells. Seed at 1×105 cells/well in a 96-well V-bottom plate in serum-free media for 2 hours. Causality: Serum starvation removes exogenous growth factors, effectively lowering basal AKT phosphorylation. This ensures the measured signal is strictly driven by controlled B-Cell Receptor (BCR) stimulation.

• Compound Treatment: Treat cells with serial dilutions of the inhibitor (0.1 nM to 10 μM) for 1 hour at 37°C, 5% CO₂.

• Stimulation: Stimulate the BCR by adding 10 μg/mL anti-human IgM for 10 minutes to induce PI3Kδ-mediated PIP3 production.

• Lysis: Centrifuge the plate, discard the supernatant, and lyse cells in 50 μL of RIPA buffer containing protease and phosphatase inhibitors (e.g., Sodium Orthovanadate, NaF) on ice for 30 minutes. Causality: Without phosphatase inhibitors, endogenous phosphatases like PTEN and PP2A will rapidly dephosphorylate AKT during lysis, yielding false-negative results.

• Detection: Transfer 15 μL of lysate to a 384-well plate. Add HTRF detection antibodies (Anti-p-AKT S473-Europium cryptate and Anti-AKT-d2). Incubate overnight at 4°C.

• Readout: Read Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) signals at 665 nm and 620 nm. Calculate the ratio to determine the cellular IC₅₀.

Conclusion

The 5-(piperidin-4-yl)pyrimidine scaffold represents a masterclass in rational drug design. By leveraging the pyrimidine moiety for steadfast hinge-binding and utilizing the sp3 -rich piperidine ring to probe the PI3Kδ affinity pocket, researchers can engineer molecules that achieve sub-nanomolar potency and thousand-fold selectivity profiles. When coupled with rigorous, self-validating biochemical and cellular assays, this chemotype provides a highly reliable engine for the discovery of next-generation immunomodulatory therapeutics.

References

• 5-(Piperidin-4-yl)
• MDPI / PubMed Central (PMC).
• Bicyclic indole-pyrimidine PI3K inhibitor compounds selective for p110 delta, and methods of use (US20100305084A1)

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5-(Piperidin-4-yl)pyrimidine derivatives in cancer research

Title: Engineering the 5-(Piperidin-4-yl)pyrimidine Scaffold: A Privileged Chemotype in Oncology and Immuno-Oncology

Executive Summary

In modern medicinal chemistry, the 5-(piperidin-4-yl)pyrimidine motif has emerged as a "privileged scaffold"—a core structure capable of serving as a versatile ligand for a diverse array of biological targets[1]. The architectural brilliance of this scaffold lies in its dual nature: the pyrimidine moiety acts as a highly efficient hydrogen bond acceptor and donor, mimicking nucleic acid components to anchor into enzyme active sites, while the piperidine ring introduces crucial three-dimensional (sp3-rich) spatial geometry[2]. This 3D character not only enhances target binding affinity and selectivity but also significantly improves the aqueous solubility and pharmacokinetic profiles of the resulting derivatives[2].

In the context of cancer research, this scaffold is currently driving breakthroughs across three distinct therapeutic pillars: Adenosine A2A receptor antagonism for cancer immunotherapy, Interleukin-1 Receptor-Associated Kinase 4 (IRAK4) inhibition for inflammation-driven malignancies and lymphomas, and Melanocortin-4 receptor (MC-4R) modulation for the management of cancer cachexia[1][3].

Mechanistic Pillars in Oncology

Overcoming the Immunosuppressive TME via A2A Receptor Antagonism

The tumor microenvironment (TME) frequently hijacks purinergic signaling to evade immune surveillance. High levels of extracellular adenosine in the TME bind to the G-protein-coupled Adenosine A2A receptor on tumor-infiltrating T-cells and Natural Killer (NK) cells, triggering an intracellular cAMP cascade that suppresses immune cell proliferation and cytokine production[4].

Derivatives of 5-(piperidin-4-yl)pyrimidine, particularly fused bicyclic variants like thiazolo[5,4-d]pyrimidines bearing a piperidine moiety, act as potent, selective inverse agonists/antagonists of the A2A receptor[4]. By sterically blocking the adenosine binding pocket, these compounds prevent the conformational shift required for Gs-protein coupling, thereby rescuing T-cell effector functions and preventing tumor immune escape[4].

Targeting the MyD88/IRAK4 Axis in Lymphomas

IRAK4 is a critical serine-threonine kinase that mediates signaling downstream of Toll-like receptors (TLRs) and the Interleukin-1 receptor (IL-1R)[5]. Upon receptor activation, the adaptor protein MyD88 recruits IRAK4, leading to the assembly of the "myddosome" complex. This cascade ultimately activates NF-κB, driving the transcription of pro-survival and pro-inflammatory genes[6][7].

In certain hematological malignancies, such as the ABC subtype of diffuse large B-cell lymphoma (DLBCL), activating mutations in MyD88 (e.g., MyD88 L265P) result in constitutively active IRAK4 signaling, promoting tumor survival[7]. 5-(Piperidin-4-yl)pyrimidine derivatives act as Type I kinase inhibitors, competitively binding to the ATP-binding pocket of IRAK4[8]. The pyrimidine core forms critical hinge-binding interactions, while the piperidine ring projects into the solvent-exposed region to optimize physicochemical properties[5][9].

Figure 1: Disruption of the oncogenic TLR/IL-1R-MyD88-IRAK4 signaling axis by pyrimidine derivatives.

Synthetic Strategy and Retrosynthetic Analysis

The foundational synthesis of the 5-(piperidin-4-yl)pyrimidine core relies on a highly modular, convergent approach that allows for late-stage functionalization (SAR exploration) at both the piperidine nitrogen and the pyrimidine ring[1].

Causality in Synthetic Design: The primary retrosynthetic disconnection is made at the C-C bond connecting the two heterocycles. Direct coupling of a piperidine to a pyrimidine is sterically hindered and electronically unfavorable. Therefore, the strategy utilizes a palladium-catalyzed Suzuki-Miyaura cross-coupling between a 5-halopyrimidine and a pyridine-4-boronic acid[1]. The resulting bi-heteroaryl intermediate is then selectively reduced. The pyridine ring is highly susceptible to catalytic hydrogenation, whereas the pyrimidine ring remains intact, yielding the desired piperidine-pyrimidine scaffold[1].

Figure 2: Retrosynthetic and forward synthesis workflow for the piperidine-pyrimidine core.

Quantitative Structure-Activity Relationship (SAR) Data

To illustrate the pharmacological versatility of this scaffold, the following table synthesizes representative quantitative data for various functionalized 5-(piperidin-4-yl)pyrimidine derivatives against their respective oncology targets.

Compound Class / Modification	Primary Target	IC50 / Ki Value	Pharmacological Effect	Reference Context
N-Alkyl Piperidine Pyrazolo-pyrimidine	IRAK4 Kinase	IC50 < 20 nM	Reduced production of pro-inflammatory cytokines; apoptosis in MyD88-mutant cells.	[5][9]
Thiazolo[5,4-d]pyrimidine (Piperidine-linked)	Adenosine A2A	Ki = 9.7 nM	Reversal of cAMP-mediated T-cell suppression; high aqueous solubility (8 mg/mL).	[4][10]
Substituted Heteroarylpiperidine	MC-4R	IC50 < 50 nM	Antagonism prevents cancer-induced cachexia and muscle wasting.	[3]

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the following protocols are designed as self-validating systems. They incorporate mandatory internal controls and statistical quality checks (Z'-factor) to distinguish true biological activity from assay artifacts.

Protocol A: In Vitro Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) IRAK4 Kinase Assay

Objective: Quantify the IC50 of pyrimidine derivatives against recombinant human IRAK4.

• Reagent Preparation: Prepare a kinase buffer consisting of 50 mM HEPES (pH 7.5), 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35, and 2 mM DTT. Causality: DTT maintains the kinase in a reduced, active state, while Brij-35 prevents non-specific compound aggregation and binding to the microplate.

• Compound Dilution: Serially dilute the 5-(piperidin-4-yl)pyrimidine derivative in 100% DMSO. Transfer to a 384-well plate to achieve a final DMSO concentration of 1% (v/v) in the assay. Self-Validation: Include Staurosporine as a positive control (100% inhibition) and 1% DMSO as a vehicle control (0% inhibition).

• Enzyme-Substrate Incubation: Add 0.5 nM recombinant human IRAK4 and 100 nM of a biotinylated peptide substrate. Pre-incubate for 15 minutes at room temperature to allow compound binding.

• Reaction Initiation: Initiate the kinase reaction by adding ATP at a concentration equal to its apparent Km for IRAK4 (typically ~10 µM). Causality: Running the assay at the ATP Km ensures the assay is sensitive to competitive ATP-site inhibitors, which is the primary mechanism for these derivatives.

• Detection: After 60 minutes, terminate the reaction by adding EDTA (to chelate Mg2+) alongside a Europium-labeled anti-phospho antibody and Streptavidin-APC.

• Data Analysis: Read the plate on a TR-FRET compatible microplate reader (Excitation 340 nm; Emission 615 nm and 665 nm). Calculate the Z'-factor using the positive and vehicle controls. A Z'-factor > 0.5 validates the assay run. Calculate IC50 using a 4-parameter logistic non-linear regression model.

Protocol B: Cell-Based cAMP Accumulation Assay for A2A Receptor Antagonism

Objective: Evaluate the ability of the derivative to block adenosine-induced immunosuppressive signaling.

• Cell Preparation: Culture CHO-K1 cells stably transfected with the human Adenosine A2A receptor. Harvest and resuspend in assay buffer containing 0.5 mM IBMX (a phosphodiesterase inhibitor). Causality: IBMX prevents the degradation of cAMP, allowing for the accumulation and accurate measurement of transient receptor activation.

• Antagonist Pre-treatment: Seed cells into a 384-well plate. Add varying concentrations of the 5-(piperidin-4-yl)pyrimidine derivative. Pre-incubate for 30 minutes at 37°C. Self-Validation: Use Preladenant or ZM 241385 as a reference antagonist control[10].

• Agonist Challenge: Stimulate the cells with NECA (a stable adenosine analog) at its EC80 concentration. Causality: Using the EC80 rather than a maximal dose ensures the assay is highly sensitive to competitive antagonism.

• Lysis and Detection: Incubate for 30 minutes, then lyse the cells using a cAMP homogeneous time-resolved fluorescence (HTRF) detection kit. The assay relies on competitive binding between native cellular cAMP and a labeled cAMP tracer for a monoclonal anti-cAMP antibody.

• Quantification: Measure the HTRF signal. An increase in the HTRF ratio indicates a decrease in intracellular cAMP, confirming that the pyrimidine derivative successfully antagonized the A2A receptor.

References

• Benchchem. "5-(Piperidin-4-yl)pyrimidine | High-Quality Research Compound". benchchem.com.
• European Patent Office. "SUBSTITUTED HETEROARYLPIPERIDINE DERIVATIVES AS MELANOCORTIN-4 RECEPTOR MODULATORS". googleapis.com.
• Sigma-Aldrich. "Adenosine 2a receptor". sigmaaldrich.com.
• ArTS. "Pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidines and Structurally Simplified Analogs. Chemistry and SAR Profile as Adenosine Receptor Antagonists". units.it.
• PMC. "Piperazine- and Piperidine-Containing Thiazolo[5,4-d]pyrimidine Derivatives as New Potent and Selective Adenosine A2A Receptor Inverse Agonists". nih.gov.
• Google Patents. "WO2018083085A1 - PYRAZOLO[1,5a]PYRIMIDINE DERIVATIVES AS IRAK4 MODULATORS". google.com.
• RCSB PDB. "4YP8: Irak4-inhibitor co-structure". rcsb.org.
• ResearchGate. "Generation of a potent & selective series of IRAK4 inhibitors based on a structure based, hybridization approach". researchgate.net.
• Google Patents. "WO2024020522A1 - Compounds and methods for the targeted degradation of irak-4". google.com.
• Google Patents. "AU2019321267B2 - Pyrrolo[1,2-b]pyridazine derivatives as IRAK4 inhibitors". google.com.

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An In-depth Technical Guide to 5-(Piperidin-4-yl)pyrimidine Analogs for Neurodegenerative Diseases

Abstract

Neurodegenerative diseases, including Alzheimer's and Parkinson's, represent a formidable challenge to modern medicine, characterized by the progressive loss of neuronal structure and function. The complexity and multifactorial nature of these pathologies necessitate the development of therapeutic agents capable of modulating multiple disease-relevant targets. The 5-(piperidin-4-yl)pyrimidine scaffold has emerged as a privileged structure in medicinal chemistry, demonstrating remarkable versatility in targeting key enzymes and receptors implicated in neurodegeneration. This guide provides a comprehensive technical overview of this chemical class, detailing its mechanism of action, structure-activity relationships (SAR), synthetic methodologies, and preclinical validation. We will explore its role as a potent inhibitor of kinases involved in neuroinflammation, cholinesterases central to cognitive function, and other critical targets, offering a field-proven perspective for researchers, chemists, and drug development professionals.

The Rationale: Targeting a Complex Pathology with a Versatile Scaffold

The pathology of neurodegenerative diseases is not monolithic; it is a cascade of interconnected events including protein misfolding, neuroinflammation, oxidative stress, and excitotoxicity.[1][2] This complexity suggests that single-target therapies may offer limited efficacy. The therapeutic promise of the pyrimidine scaffold lies in its adaptability. As a foundational component of nucleotides, it is well-recognized by the active sites of many enzymes, particularly kinases.[3] By functionalizing the core pyrimidine ring, particularly with a piperidinyl moiety at the 5-position, medicinal chemists can craft analogs with tailored selectivity and pharmacokinetic properties to address diverse targets within the neurodegenerative landscape.[4][5]

The pyrimidine core often serves as a "hinge-binder," forming crucial hydrogen bonds within the ATP-binding pocket of kinases, while the appended piperidine group can be modified to optimize potency, selectivity, and physiochemical properties like solubility and cell permeability.[3] This modularity is a key strategic advantage in drug design.

Key Mechanistic Targets and Compound Activity

5-(Piperidin-4-yl)pyrimidine analogs have been successfully developed to modulate several high-value targets in neurodegeneration.

Cholinesterase Inhibition for Symptomatic Relief in Alzheimer's Disease

A primary therapeutic strategy for Alzheimer's disease is to enhance cholinergic neurotransmission by inhibiting acetylcholinesterase (AChE). Several pyrimidine derivatives have been synthesized and shown to be potent AChE inhibitors.[4][6]

• Mechanism of Action: These analogs act as competitive inhibitors at the AChE active site, preventing the breakdown of the neurotransmitter acetylcholine. This increases acetylcholine levels in the synaptic cleft, thereby improving cognitive function.

• Example Compound Analysis: Compound 5b (SP-2) , a N4-(4-chlorophenyl)-N2-(2-(piperidin-1-yl)ethyl)pyrimidine-2,4-diamine, demonstrated an IC₅₀ value of 0.03 ± 0.002 μM against AChE, a potency greater than the standard-of-care drug, donepezil.[6] The structure-activity relationship suggests that electronegative substituents (like chlorine) on the phenyl ring and the incorporation of an ethyl side chain enhance AChE inhibition.[6]

Compound	Target	IC₅₀ (μM)	Notes	Reference
5b (SP-2)	Acetylcholinesterase (AChE)	0.03 ± 0.002	More potent than donepezil in in-vitro assays.	[6]
Donepezil	Acetylcholinesterase (AChE)	>0.03	Standard drug used for comparison.	[6]

Kinase Inhibition for Modulating Neuroinflammation

Neuroinflammation, often mediated by microglia and astrocytes, is a critical component of neurodegenerative disease progression, with kinases like MAP4K, GSK-3, and DYRK1A playing central roles.[4][7] The pyrimidine scaffold is exceptionally well-suited for developing kinase inhibitors.[3]

• Mechanism of Action: By competing with ATP for the kinase hinge-binding region, these compounds can effectively shut down inflammatory signaling cascades, reducing the production of pro-inflammatory cytokines like TNF-α and mitigating neuronal damage.[7]

• Strategic Advantage: The development of analogs with specific kinome-selectivity profiles is a key objective. For instance, modifying the 5-position of the pyrimidine core, which is situated near the gatekeeper residue of the kinase binding pocket, can impart improved selectivity and dial out off-target effects.[3] This approach has been used to identify potent lead compounds for understudied kinases such as DRAK1 and MARK3/4, which are implicated in neurodegeneration.[3]

The logical workflow for developing selective kinase inhibitors is illustrated below.

Caption: Drug discovery workflow for pyrimidine-based kinase inhibitors.

Inhibition of the Sodium-Hydrogen Exchanger (NHE-1)

The sodium-hydrogen exchanger-1 (NHE-1) is involved in regulating intracellular pH and volume, and its dysregulation is linked to cell death pathways relevant to neurodegeneration.

• Example Compound Analysis: The 5-aryl-4-(4-(5-methyl-1H-imidazol-4-yl)piperidin-1-yl)pyrimidine analog, 9t , was identified as a highly potent and selective NHE-1 inhibitor with an IC₅₀ of 0.0065 μM.[8] Importantly, this compound also exhibited a favorable pharmacokinetic profile in rats, with an oral bioavailability of 52% and a plasma half-life of 1.5 hours, marking it as a promising candidate for further development.[8]

Compound	Target	IC₅₀ (μM)	Oral Bioavailability (Rat)	Plasma t₁/₂ (Rat)	Reference
9t	NHE-1	0.0065	52%	1.5 h	[8]

Synthesis and Methodologies

The synthesis of 5-(piperidin-4-yl)pyrimidine analogs relies on robust and versatile chemical reactions, allowing for the systematic exploration of structure-activity relationships.

General Synthesis Strategy: Suzuki-Miyaura Coupling

A common and highly effective method for creating the core structure involves the Suzuki-Miyaura coupling reaction. This palladium-catalyzed cross-coupling reaction is ideal for forming the C-C bond between the pyrimidine core and various aryl or heteroaryl groups.[9]

Caption: Simplified schematic of the Suzuki-Miyaura coupling reaction.

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

This protocol is a generalized representation based on established methodologies.[7][9]

• Reagent Preparation: To a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add the 5-bromopyrimidine starting material (1.0 eq), the desired arylboronic acid or boronic pinacol ester (1.5 eq), and a base such as potassium phosphate (K₃PO₄) (2.0 eq).

• Catalyst Addition: Add the palladium catalyst, typically tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 eq).

• Solvent Addition: Add a suitable degassed solvent system, such as a mixture of distilled water and an organic solvent like 1,4-dioxane or DMF.

• Reaction: Heat the reaction mixture to a specified temperature (e.g., 80-100 °C) and stir for the required time (typically 4-12 hours), monitoring progress by thin-layer chromatography (TLC) or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with water and extract the product with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the final compound.

• Validation: Confirm the structure and purity of the final product using analytical techniques such as ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Causality Note: The choice of a palladium catalyst and a suitable base is critical for the efficiency of the transmetalation and reductive elimination steps in the catalytic cycle. The inert atmosphere prevents the oxidation and deactivation of the Pd(0) catalyst.

Protocol: In Vitro Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

This protocol is based on the widely used Ellman's method for measuring cholinesterase activity.[6]

• Reagent Preparation:

  • Prepare a 0.1 M phosphate buffer (pH 8.0).

  • Prepare stock solutions of the test compounds (e.g., 1 mg/mL in DMSO) and serially dilute to obtain a range of concentrations.

  • Prepare a solution of Acetylthiocholine iodide (ATCI) in phosphate buffer.

  • Prepare a solution of 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent) in phosphate buffer.

  • Prepare a solution of AChE enzyme in phosphate buffer.

• Assay Procedure (96-well plate format):

  • To each well, add 20 µL of the test compound solution at various concentrations.

  • Add 140 µL of phosphate buffer.

  • Add 20 µL of the AChE enzyme solution.

  • Incubate the plate at 37 °C for 15 minutes.

  • Add 10 µL of the DTNB solution to each well.

  • Initiate the reaction by adding 10 µL of the ATCI substrate solution.

• Data Acquisition:

  • Measure the absorbance at 412 nm every 30 seconds for 5 minutes using a microplate reader. The rate of color change (yellow) is proportional to the enzyme activity.

• Controls:

  • Negative Control: Replace the test compound with DMSO to measure 100% enzyme activity.

  • Positive Control: Use a known AChE inhibitor (e.g., donepezil) to validate the assay.

• Data Analysis:

  • Calculate the percentage of inhibition for each compound concentration relative to the negative control.

  • Plot the percentage of inhibition against the logarithm of the compound concentration and determine the IC₅₀ value using non-linear regression analysis.

Self-Validation Note: The inclusion of positive and negative controls is essential. The positive control ensures the assay can detect inhibition, while the negative control establishes the baseline for uninhibited enzyme activity, validating the calculated inhibition percentages.

Clinical Perspective and Future Directions

While many 5-(piperidin-4-yl)pyrimidine analogs are currently in the preclinical stage of development, the broader landscape of neurodegenerative disease therapeutics is active. As of early 2024, there were 136 active Phase 1-3 trials for Parkinson's disease alone, with 44% focused on disease-modifying treatments.[10][11] The targets in these clinical trials include LRRK2, α-synuclein, and beta-glucocerebrosidase (GCase).[12][13]

The versatility of the 5-(piperidin-4-yl)pyrimidine scaffold makes it an ideal platform for developing next-generation therapeutics that align with these emerging clinical strategies. Future research should focus on:

• Multi-Target-Directed Ligands (MTDLs): Designing single molecules that can potently inhibit both a kinase involved in neuroinflammation (e.g., LRRK2) and an enzyme like AChE to provide both disease-modifying and symptomatic benefits.

• Enhanced Blood-Brain Barrier (BBB) Penetration: Optimizing the physicochemical properties of lead compounds to ensure they reach their targets within the central nervous system in therapeutic concentrations.

• Biomarker-Guided Development: Utilizing biomarkers to stratify patient populations and assess target engagement in early-phase clinical trials, increasing the probability of success.

The continued exploration of this privileged scaffold holds significant promise for delivering novel and effective treatments for patients suffering from devastating neurodegenerative diseases.

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• Synthesis and biological activity of 5-aryl-4-(4-(5-methyl-1H-imidazol-4-yl)piperidin-1-yl)pyrimidine analogs as potent, highly selective, and orally bioavailable NHE-1 inhibitors. PubMed. Available at: [Link]

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• Piperidine derivatives as potential drugs for Alzheimer disease therapy. ResearchGate. Available at: [Link]

• Discovery of 5-Chloro-4-((1-(5-chloropyrimidin-2-yl)piperidin-4-yl)oxy)-1-(2-fluoro-4-(methylsulfonyl)phenyl)pyridin-2(1H)-one (BMS-903452), an Antidiabetic Clinical Candidate Targeting GPR119. ACS Publications. Available at: [Link]

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• Development of MAP4 kinase inhibitors as motor-neuron-protecting agents. PMC. Available at: [Link]

• Nucleoside transport inhibitors: structure-activity relationships for pyrimido[5,4-d]pyrimidine derivatives that potentiate pemetrexed cytotoxicity in the presence of α1-acid glycoprotein. PubMed. Available at: [Link]

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• Design, Synthesis, and Structure–Activity Relationships of Pyridine-Based Rho Kinase (ROCK) Inhibitors. ACS Publications. Available at: [Link]

• Discovery of 7-N-piperazinylthiazolo[5,4-d]pyrimidine analogues as a novel class of immunosuppressive agents with in vivo biological activity. PubMed. Available at: [Link]

• Identification of Pyrimidine-Based Lead Compounds for Understudied Kinases Implicated in Driving Neurodegeneration. ACS Publications. Available at: [Link]

• Synthesis of thiazolo[4,5-d]pyrimidine derivatives based on purine via solid-phase synthesis. Royal Society of Chemistry. Available at: [Link]

• Insights of the pathophysiology of neurodegenerative diseases and the role of phytochemical compounds in its management. Neuroscience Research Notes. Available at: [Link]

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• The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. MDPI. Available at: [Link]

• Target- and Mechanism-Based Therapeutics for Neurodegenerative Diseases: Strength in Numbers. PMC. Available at: [Link]

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The Ascendant Therapeutic Potential of 5-(Piperidin-4-yl)pyrimidine Compounds: A Technical Guide for Drug Discovery Professionals

Abstract

The 5-(Piperidin-4-yl)pyrimidine scaffold has emerged as a privileged structure in modern medicinal chemistry, demonstrating remarkable versatility and therapeutic promise across a spectrum of diseases. This in-depth technical guide provides a comprehensive overview of this compound class, intended for researchers, scientists, and drug development professionals. We will dissect the core chemical features, explore key synthetic strategies, and delve into the nuanced structure-activity relationships that drive potency and selectivity. Furthermore, this guide will illuminate the diverse therapeutic applications of these compounds, with a particular focus on oncology, neurodegenerative disorders, and infectious diseases, supported by mechanistic insights and relevant clinical data. Experimental protocols and data are presented to provide actionable insights for drug discovery and development programs.

Introduction: The 5-(Piperidin-4-yl)pyrimidine Scaffold - A Privileged Chemotype

The 5-(Piperidin-4-yl)pyrimidine core is a unique heterocyclic structure that marries the favorable physicochemical properties of a pyrimidine ring with the conformational flexibility of a piperidine moiety.[1] The pyrimidine ring, a fundamental component of nucleic acids, serves as an excellent hydrogen bond donor and acceptor, facilitating critical interactions within the active sites of various enzymes.[1] The non-planar piperidine ring introduces a three-dimensional character to the molecule, which can enhance binding affinity and selectivity for target proteins.[1] This combination of features has made the 5-(Piperidin-4-yl)pyrimidine scaffold a fertile ground for the development of novel therapeutic agents.

The strategic importance of this scaffold is underscored by its prevalence in compounds targeting a wide array of biological targets. Researchers have successfully leveraged this core to design potent inhibitors of kinases, G-protein coupled receptors (GPCRs), and viral enzymes.[1][2][3] Consequently, 5-(Piperidin-4-yl)pyrimidine derivatives are being actively investigated for their potential in treating cancer, neurodegenerative diseases like Parkinson's and Alzheimer's, and viral infections such as HIV.[1][3][4]

Synthetic Strategies: Building the Core and its Analogs

The efficient synthesis of the 5-(Piperidin-4-yl)pyrimidine core and its derivatives is crucial for enabling extensive structure-activity relationship (SAR) studies. A common and versatile approach involves a multi-step synthesis that allows for the introduction of diverse substituents on both the pyrimidine and piperidine rings.

Core Synthesis: A Step-by-Step Protocol

A foundational route to the 5-(Piperidin-4-yl)pyrimidine scaffold often commences with a palladium-catalyzed cross-coupling reaction, such as the Suzuki-Miyaura coupling. This is followed by the reduction of a pyridine precursor.

Experimental Protocol: Synthesis of 5-(Piperidin-4-yl)pyrimidine

• Suzuki-Miyaura Coupling:

  • To a solution of 5-bromopyrimidine (1.0 eq) and pyridine-4-boronic acid (1.2 eq) in a 5:1 mixture of 1,4-dioxane and water, add a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq) and a base like sodium carbonate (3.0 eq).[1]

  • Stir the reaction mixture under a nitrogen atmosphere at 100 °C for 4-6 hours.[2]

  • Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Upon completion, cool the reaction to room temperature, and extract the product with an organic solvent (e.g., ethyl acetate).

  • Purify the crude product by column chromatography to yield 5-(pyridin-4-yl)pyrimidine.[1]

• Reduction of the Pyridine Ring:

  • Dissolve the 5-(pyridin-4-yl)pyrimidine intermediate in a suitable solvent, such as methanol or ethanol.

  • Add a hydrogenation catalyst, for instance, platinum(IV) oxide (PtO₂) or rhodium on carbon (Rh/C).[1]

  • Subject the mixture to a hydrogen atmosphere (typically 50 psi) in a Parr hydrogenation apparatus.

  • Allow the reaction to proceed for 12-24 hours at room temperature.

  • Filter the reaction mixture through a pad of Celite to remove the catalyst.

  • Concentrate the filtrate under reduced pressure to obtain the desired 5-(Piperidin-4-yl)pyrimidine.[1]

Diversification of the Scaffold

The true therapeutic potential of this scaffold is unlocked through the strategic modification of both the pyrimidine and piperidine rings.

• Piperidine Nitrogen Functionalization: The secondary amine of the piperidine ring is a key handle for introducing a wide range of substituents. This is often achieved by first protecting the piperidine nitrogen, commonly with a tert-butyloxycarbonyl (Boc) group, performing the desired modifications on the pyrimidine ring, and then deprotecting the piperidine nitrogen for subsequent functionalization.[1] This allows for the introduction of various aryl, alkyl, and acyl groups, significantly impacting the compound's pharmacokinetic and pharmacodynamic properties.[2]

• Pyrimidine Ring Substitution: The pyrimidine ring offers multiple positions for substitution, allowing for the fine-tuning of electronic properties and interactions with the target protein. Nucleophilic aromatic substitution (SNA) reactions on halo-substituted pyrimidines are a common strategy to introduce diverse amine, ether, and thioether linkages.[5]

Therapeutic Applications and Mechanistic Insights

The versatility of the 5-(Piperidin-4-yl)pyrimidine scaffold has led to its exploration in a multitude of therapeutic areas.

Oncology: Targeting Key Signaling Pathways

In oncology, derivatives of this scaffold have shown significant promise as inhibitors of various protein kinases that are often dysregulated in cancer.

• Extracellular Signal-Regulated Kinase 5 (ERK5) Inhibition: ERK5 is a key component of the mitogen-activated protein kinase (MAPK) signaling pathway, which is frequently hyperactivated in various cancers. 5-(Piperidin-4-yl)pyrimidine-based compounds have been developed as potent and selective ERK5 inhibitors.[2] The pyrimidine core typically forms crucial hydrogen bonds with the hinge region of the kinase, while substituents on the piperidine ring can be optimized to occupy the hydrophobic back pocket, thereby enhancing potency.[2]

• Checkpoint Kinase 1 (CHK1) Inhibition: CHK1 is a critical regulator of the DNA damage response, and its inhibition can sensitize cancer cells to chemotherapy. Novel 5-(pyrimidin-2-ylamino)picolinonitrile derivatives incorporating a piperidine moiety have demonstrated potent CHK1 inhibitory activity with impressive selectivity over the related CHK2 kinase.[6]

• Janus Kinase 2 (JAK2) and FMS-like Tyrosine Kinase 3 (FLT3) Dual Inhibition: In hematologic malignancies, the JAK/STAT and FLT3 signaling pathways are often constitutively active. Researchers have designed 4-piperazinyl-2-aminopyrimidine derivatives that dually inhibit JAK2 and FLT3, demonstrating a potential therapeutic strategy for these cancers.[7]

Signaling Pathway: ERK5 Inhibition

Caption: Inhibition of the ERK5 signaling pathway by 5-(Piperidin-4-yl)pyrimidine compounds.

Neurodegenerative Diseases: Modulating Neuronal Function

The 5-(Piperidin-4-yl)pyrimidine scaffold is also a key feature in compounds designed to combat neurodegenerative diseases.

• Adenosine A2A Receptor Antagonism: The adenosine A2A receptor is a promising target for the treatment of Parkinson's disease. Antagonists of this receptor can help to restore the balance of dopamine signaling in the brain. Thiazolo[5,4-d]pyrimidine derivatives containing a piperidine moiety have been identified as potent and selective A2A receptor inverse agonists.[8]

• Neuroprotection: Pyrimidine derivatives have been investigated for their neuroprotective properties in models of Alzheimer's disease and other neurodegenerative conditions.[4][9][10] These compounds may exert their effects through various mechanisms, including the inhibition of β-amyloid aggregation and the modulation of kinase activity involved in neuronal survival.[4]

Infectious Diseases: Combating Viral and Bacterial Pathogens

The structural features of 5-(Piperidin-4-yl)pyrimidine compounds have also been exploited in the development of anti-infective agents.

• HIV-1 Non-Nucleoside Reverse Transcriptase Inhibition (NNRTI): Piperidin-4-yl-aminopyrimidine derivatives have been designed as potent NNRTIs of the HIV-1 reverse transcriptase.[3] These compounds bind to an allosteric site on the enzyme, inducing a conformational change that inhibits its activity.[3]

Structure-Activity Relationship (SAR) and Pharmacokinetics

Systematic exploration of the SAR is paramount for optimizing the therapeutic potential of 5-(Piperidin-4-yl)pyrimidine derivatives.

Modification Position	General Observation	Impact on Activity	Reference
Piperidine N1-substituent	Introduction of small, lipophilic groups can enhance potency.	Increased binding affinity in hydrophobic pockets.	[2]
Pyrimidine C2-substituent	Amine substitutions can improve kinase selectivity.	Formation of additional hydrogen bonds.	[1]
Pyrimidine C4-substituent	Introduction of aryl groups can modulate potency and pharmacokinetic properties.	Potential for π-π stacking interactions and improved metabolic stability.	[11]
Pyrimidine C5-substituent	Substitution at this position is generally detrimental to activity.	Steric hindrance in the binding pocket.	[2]

Pharmacokinetic Profile:

The pharmacokinetic properties of these compounds are highly tunable. For instance, in a series of NHE-1 inhibitors, a 3-methyl-4-fluoro analog demonstrated an oral bioavailability of 52% and a plasma half-life of 1.5 hours in rats.[11] In another study, a GPR119 agonist showed a terminal half-life of 2.4 hours in mice after oral administration.[12] These examples highlight the potential to engineer compounds with desirable drug-like properties.

Experimental Workflow: From Hit to Lead

Caption: A typical workflow for the development of 5-(Piperidin-4-yl)pyrimidine-based therapeutics.

Future Directions and Conclusion

The 5-(Piperidin-4-yl)pyrimidine scaffold continues to be a highly attractive starting point for the design of novel therapeutics. Future research will likely focus on:

• Multi-target Ligands: Designing single molecules that can modulate multiple targets within a disease pathway.

• Covalent Inhibitors: Developing irreversible inhibitors for enhanced potency and duration of action.

• Targeted Drug Delivery: Incorporating these compounds into drug delivery systems to improve their therapeutic index.

References

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• Wang, Y., Zhang, Y., Li, J., Wang, Y., Liu, Y., Li, J., ... & Wang, L. (2019). Discovery of (R)-5-((5-(1-methyl-1H-pyrazol-4-yl)-4-(methylamino)pyrimidin-2-yl)amino)-3-(piperidin-3-yloxy)picolinonitrile, a novel CHK1 inhibitor for hematologic malignancies. European journal of medicinal chemistry, 173, 44–62. Available from: [Link]

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• Li, Y., Zhang, Y., Wang, Y., Li, J., Wang, Y., ... & Cheng, M. (2018). Design and synthesis of novel pyrimido[5,4-d]pyrimidine derivatives as GPR119 agonist for treatment of type 2 diabetes. Bioorganic & medicinal chemistry, 26(14), 4085–4093. Available from: [Link]

• Sharma, P., Sharma, M., Soni, A., Thakur, M., & Rani, S. (2023). Synthesis, Structure Activity Relationship and Pharmaceutical Applications of Pyrimidine Analogues: A Review. International Journal of Pharmaceutical and Phytopharmacological Research, 13(2), 1-10. Available from: [Link]

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In Silico Modeling of 5-(Piperidin-4-yl)pyrimidine Interactions: A Comprehensive Guide for Rational Drug Design

Abstract

The 5-(Piperidin-4-yl)pyrimidine moiety has emerged as a privileged pharmacophore in modern medicinal chemistry. By combining the hydrogen-bonding capabilities of a planar pyrimidine with the three-dimensional spatial orientation of a piperidine ring, this scaffold offers an optimal balance of target affinity and favorable pharmacokinetic properties [1]. This whitepaper provides an in-depth technical guide to the in silico modeling of 5-(Piperidin-4-yl)pyrimidine derivatives, detailing the causality behind computational choices, self-validating experimental protocols, and the thermodynamic principles governing their interactions with biological targets such as kinases, GPCRs, and viral transcriptases.

Mechanistic Grounding: Structural Causality in Target Binding

To accurately model 5-(Piperidin-4-yl)pyrimidine, computational scientists must first understand the distinct biophysical roles of its two constituent rings. The rational design of these derivatives relies heavily on the concept of carbon saturation, often measured by the fraction of sp³ hybridized carbons ( Fsp3​ ).

• The Pyrimidine Moiety (The Anchor): Pyrimidine is a classic bioisostere for the adenine ring of ATP. In kinase targets (e.g., Anaplastic Lymphoma Kinase - ALK), the pyrimidine nitrogens act as potent hydrogen bond acceptors, forming bidentate interactions with the backbone amides of the kinase hinge region [3].

• The Piperidine Moiety (The Vector): The piperidine ring introduces high Fsp3​ character, forcing the molecule out of a flat, two-dimensional plane. This 3D architecture allows the molecule to project into solvent-exposed regions or deep hydrophobic sub-pockets, enhancing target selectivity. Furthermore, the basic secondary amine of the piperidine ring (pKa ~9.5) is protonated at physiological pH, enabling critical salt-bridge interactions with acidic residues (e.g., Glu or Asp) in the target binding site, while simultaneously improving aqueous solubility and reducing hERG liability [2].

Figure 1: Pharmacophore interaction network of the 5-(Piperidin-4-yl)pyrimidine scaffold.

In Silico Workflow Design: Rationale and Causality

Standard rigid-receptor docking often fails to capture the true binding pose of 5-(Piperidin-4-yl)pyrimidine due to the conformational flexibility of the piperidine ring (which dynamically shifts between chair, boat, and twist-boat conformations) and the rotatable C-C bond linking the two rings.

Why Molecular Dynamics (MD) is Mandatory

While molecular docking (e.g., Glide or Surflex-Dock) provides a rapid consensus on the initial binding pose, docking scoring functions frequently underestimate the desolvation penalty of the protonated piperidine nitrogen. To correct this, Molecular Dynamics (MD) simulations coupled with MM-GBSA (Molecular Mechanics Generalized Born Surface Area) calculations are required. MD allows the piperidine ring to relax into its lowest-energy chair conformation within the binding pocket, while MM-GBSA accurately accounts for the solvent polarization effects [4].

Figure 2: End-to-end in silico modeling pipeline for piperidinylpyrimidine derivatives.

Step-by-Step Computational Methodology

To ensure scientific integrity and reproducibility, the following protocol represents a self-validating system for modeling 5-(Piperidin-4-yl)pyrimidine interactions.

Protocol 1: System Preparation & Self-Validation

• Protein Retrieval & Preparation: Retrieve the high-resolution crystal structure of the target (e.g., ALK, PDB: 4MKC) from the Protein Data Bank. Remove crystallographic waters beyond 3.0 Å of the active site.

• Protonation State Assignment: Use tools like PROPKA to assign protonation states at pH 7.4. Causality: Ensuring the correct protonation of active site residues (e.g., Asp/Glu) is critical, as they will form salt bridges with the piperidine amine.

• Ligand Preparation: Generate 3D coordinates for the 5-(Piperidin-4-yl)pyrimidine derivatives. Use Epik or an equivalent tool to generate tautomers and protonation states at pH 7.4. Calculate partial atomic charges using the Gasteiger-Hückel or AM1-BCC method [3].

• Self-Validation (Redocking): Extract the native co-crystallized ligand and redock it into the generated grid.

  • Validation Metric: The protocol is only validated if the Root Mean Square Deviation (RMSD) between the docked pose and the crystallographic pose is ≤ 2.0 Å .

Protocol 2: Conformational Sampling & Docking

• Grid Generation: Center the docking grid on the hinge region residues (for kinases) or the Non-Nucleoside Inhibitor Binding Pocket (NNIBP) for HIV-1 RT [5].

• Extra Precision (XP) Docking: Execute flexible ligand docking, allowing the piperidine ring to sample multiple ring-puckering states. Retain the top 5 poses per ligand based on the docking score.

Protocol 3: Molecular Dynamics & Free Energy Calculation

• System Solvation: Immerse the top docked complex in a TIP3P water box with a 10 Å buffer. Neutralize the system with Na+/Cl- ions.

• Force Field Assignment: Apply the AMBER ff14SB force field for the protein and the General Amber Force Field (GAFF2) for the ligand.

• Equilibration & Production: Perform energy minimization (steepest descent followed by conjugate gradient), NVT equilibration (heating to 300K), and NPT equilibration (1 atm). Run a 100 ns production MD simulation.

• MM-GBSA Analysis: Extract 1,000 snapshots from the last 20 ns of the stable trajectory. Calculate the binding free energy ( ΔGbind​ ) using the MM-GBSA method to accurately account for the desolvation penalty of the piperidine moiety.

Quantitative Data Presentation

The versatility of the 5-(Piperidin-4-yl)pyrimidine scaffold is demonstrated by its application across diverse biological targets. Table 1 summarizes typical in silico metrics and key interactions derived from recent literature.

Table 1: Comparative In Silico Interaction Profiles of 5-(Piperidin-4-yl)pyrimidine Derivatives

Biological Target	Therapeutic Area	Key Interacting Residues	Typical Docking Score (kcal/mol)	MM-GBSA ΔGbind​ (kcal/mol)	Reference
HIV-1 RT (WT)	Antiviral (NNRTI)	Tyr181, Tyr188, Trp229, Lys101	-9.5 to -11.2	-45.0 to -55.0	[2], [5]
ALK Kinase	Oncology	Met1199 (Hinge), Leu1198	-8.0 to -10.5	-38.0 to -48.0	[3]
GPR119	Metabolic (Diabetes)	Arg81, Tyr144, Trp265	-8.7 to -11.6	-40.0 to -52.0	[4]

Note: The highly negative MM-GBSA values compared to docking scores highlight the importance of MD simulations in stabilizing the protonated piperidine ring within the binding pockets.

References

• Kang, D., et al. (2021). "Discovery of Novel Dihydrothiopyrano[4,3-d]pyrimidine Derivatives as Potent HIV-1 NNRTIs with Significantly Reduced hERG Inhibitory Activity and Improved Resistance Profiles." Journal of Medicinal Chemistry. Available at:[Link]

• Kumar, S., et al. (2023). "Exhaustive Computational Studies on Pyrimidine Derivatives as GPR119 agonist for the Development of Compounds against NIDDM." Preprints.org. Available at:[Link]

• Gu, S., et al. (2020). "Indazolyl-substituted piperidin-4-yl-aminopyrimidines as HIV-1 NNRTIs: Design, synthesis and biological activities." European Journal of Medicinal Chemistry (PubMed). Available at:[Link]

The 5-(Piperidin-4-yl)pyrimidine Scaffold: A Privileged Chemotype in Modern Drug Discovery

Executive Summary

In contemporary medicinal chemistry, the pursuit of highly selective, orally bioavailable therapeutics relies heavily on the deployment of "privileged scaffolds"—molecular frameworks capable of interacting with diverse biological targets while maintaining favorable pharmacokinetic profiles. The 5-(piperidin-4-yl)pyrimidine core has emerged as a premier building block in this arena[1]. By directly linking a hydrogen-bond-rich pyrimidine heterocycle to a conformationally flexible piperidine ring, this scaffold bridges the gap between target affinity and optimal physicochemical properties. This technical whitepaper explores the structural rationale, therapeutic applications, and validated synthetic methodologies surrounding this critical chemotype.

Structural Rationale and Physicochemical Dynamics

The success of the 5-(piperidin-4-yl)pyrimidine scaffold is not coincidental; it is rooted in its highly complementary dual-ring system.

From a structural perspective, the pyrimidine moiety acts as an exceptional hydrogen bond acceptor and donor[1]. In the context of kinase inhibition, the nitrogen atoms of the pyrimidine ring frequently engage in critical hydrogen-bonding interactions with the highly conserved hinge region of the ATP-binding pocket.

Conversely, the piperidine ring introduces essential sp³-hybridized character to the molecule. In drug design, increasing the fraction of sp³ carbons (Fsp³) is a proven strategy to "escape from flatland." Planar, highly aromatic molecules often suffer from poor aqueous solubility and high non-specific protein binding. The three-dimensional vector provided by the piperidine ring not only enhances solubility but also allows medicinal chemists to precisely direct substituents into adjacent binding sub-pockets, thereby driving target selectivity[1].

Table 1: Physicochemical Advantages of the Scaffold

Molecular Feature	Chemical Function	Pharmacokinetic / Pharmacodynamic Benefit
Pyrimidine Nitrogens	Dual H-bond acceptors	Anchors the molecule to enzyme active sites (e.g., kinase hinge regions).
Piperidine Core (sp³)	3D conformational flexibility	Increases aqueous solubility; reduces off-target toxicity and aggregation.
Piperidine NH	H-bond donor / Salt-bridge formation	Interacts with acidic residues (e.g., Asp/Glu) in GPCR binding pockets.
C2/C4 Pyrimidine Positions	Synthetic functionalization sites	Allows rapid Structure-Activity Relationship (SAR) expansion[1].

Major Therapeutic Applications

The versatility of the piperidine-pyrimidine scaffold has led to its incorporation across multiple therapeutic areas, demonstrating significant clinical and research value.

Oncology and Immuno-Oncology

In oncology, derivatives of this scaffold serve as potent inhibitors for various tyrosine and serine/threonine kinases. More recently, they have gained massive traction in cancer immunotherapy as Adenosine A2A receptor antagonists [1]. Tumors frequently secrete high levels of adenosine into the tumor microenvironment (TME), which binds to A2A receptors on T-cells, raising intracellular cAMP and inducing T-cell exhaustion. By competitively antagonizing this receptor, 5-(piperidin-4-yl)pyrimidine derivatives prevent immune evasion and restore T-cell-mediated tumor clearance[1].

Fig 1: Mechanism of A2A receptor antagonism by the pyrimidine scaffold in immuno-oncology.

Neurology and Metabolic Disorders

Beyond oncology, the chemotype's ability to cross the blood-brain barrier (BBB) makes it invaluable for neurology. A2A receptor antagonists built on this core are actively investigated for neurodegenerative conditions, including Parkinson's and Alzheimer's diseases[1]. Furthermore, substituted heteroarylpiperidine derivatives act as selective modulators of the Melanocortin-4 receptor (MC-4R) , offering therapeutic avenues for obesity, diabetes, and cancer cachexia[2].

Infectious Diseases

Closely related thiazolo[5,4-d]pyrimidine derivatives bearing the piperidine moiety have shown high efficacy as next-generation non-nucleoside reverse transcriptase inhibitors (NNRTIs), specifically designed to combat drug-resistant strains of HIV-1[1].

Synthetic Methodologies: A Self-Validating Protocol

The synthesis of the 5-(piperidin-4-yl)pyrimidine core relies on a highly convergent, two-step strategy: a palladium-catalyzed cross-coupling followed by a chemoselective reduction[1]. This approach allows for the late-stage diversification of the pyrimidine ring using halogenated precursors like 2-chloro-5-(piperidin-4-yl)pyrimidine[3] or trifluoromethylated derivatives[4].

Fig 2: Two-step convergent synthetic workflow for the 5-(piperidin-4-yl)pyrimidine core.

Step-by-Step Experimental Workflow

Phase 1: Suzuki-Miyaura Cross-Coupling Causality: The Suzuki-Miyaura reaction is chosen for its functional group tolerance and the commercial availability of boronic acids. Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] is utilized to facilitate the critical oxidative addition into the robust C-Br bond of the pyrimidine[1].

• Preparation: Charge a flame-dried Schlenk flask with 5-bromopyrimidine (1.0 eq), pyridine-4-boronic acid (1.2 eq), and Pd(PPh₃)₄ (0.05 eq).

• Solvent & Base: Add a degassed mixture of 1,4-Dioxane and 2M aqueous Na₂CO₃ (4:1 v/v). Note: Degassing via freeze-pump-thaw is mandatory to prevent the oxidation of the Pd(0) catalyst to inactive Pd(II) species.

• Reaction: Heat the mixture to 90°C under a nitrogen atmosphere for 12 hours.

• Workup: Cool to room temperature, dilute with ethyl acetate (EtOAc), and wash with brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate. Purify via flash chromatography to yield the intermediate 5-(pyridin-4-yl)pyrimidine .

Phase 2: Chemoselective Catalytic Hydrogenation Causality: Reducing a pyridine ring usually requires harsh conditions. Standard Palladium on Carbon (Pd/C) often fails to differentiate between the two nitrogenous rings, leading to over-reduction. Rhodium on Carbon (Rh/C) or Platinum(IV) oxide (PtO₂) is specifically selected here because it provides superior chemoselectivity, efficiently reducing the electron-deficient pyridine ring while leaving the pyrimidine core completely intact[1].

• Preparation: Dissolve 5-(pyridin-4-yl)pyrimidine (1.0 eq) in anhydrous Methanol (or Acetic Acid to accelerate the reduction via protonation of the pyridine nitrogen).

• Catalyst Addition: Carefully add 10% wt Rh/C (0.1 eq) under an inert atmosphere.

• Hydrogenation: Purge the vessel with H₂ gas and pressurize to 50 psi. Stir vigorously at 50°C for 24 hours.

• Workup: Vent the hydrogen gas safely. Filter the reaction mixture through a pad of Celite to remove the rhodium catalyst. Concentrate the filtrate under reduced pressure to afford the final 5-(piperidin-4-yl)pyrimidine scaffold.

Structure-Activity Relationship (SAR) & Optimization

During lead optimization, medicinal chemists systematically modify the 5-(piperidin-4-yl)pyrimidine core to fine-tune its pharmacological profile. Substitutions at the C2 position of the pyrimidine ring are particularly impactful. For example, the introduction of a trifluoromethyl (-CF₃) group[4] or a chlorine atom[3] drastically alters the electronic landscape of the scaffold.

Table 2: Representative SAR Optimization Metrics for the Scaffold

Modification (C2-Pyrimidine)	Target Affinity (IC₅₀, nM)	ClogP	Aqueous Solubility (µg/mL)	Mechanistic Rationale for Change
Unsubstituted Core	450	1.2	>100	Establishes baseline binding; high solubility due to low lipophilicity.
2-Trifluoromethyl (-CF₃)	42	2.5	45	Fluorine atoms improve metabolic stability against CYP450s and optimally fill hydrophobic binding pockets[4].
2-Chloro (-Cl)	85	2.1	60	Inductive electron-withdrawing effect lowers the pKa of the pyrimidine; acts as a versatile synthetic handle for further SNAr reactions[3].
N-Boc (Piperidine)	>10,000	3.8	<5	Masking the basic piperidine amine eliminates a critical salt-bridge interaction, completely abolishing target affinity.
Note: IC₅₀ values are representative of generic A2A receptor antagonist profiling to demonstrate SAR trends.

References

• [1] 5-(Piperidin-4-yl)pyrimidine | High-Quality Research Compound. Benchchem. Available at:

• [4] CN108129456A - A kind of preparation method of trifluoromethyl pyrimidine derivative. Google Patents. Available at:

• [3] CN107400113A - A kind of preparation method of 2- chloro-pyrimidine derivatives. Google Patents. Available at:

• [2] SUBSTITUTED HETEROARYLPIPERIDINE DERIVATIVES AS MELANOCORTIN-4 RECEPTOR MODULATORS. European Patent Office via Googleapis. Available at:

Sources

• 1. 5-(Piperidin-4-yl)pyrimidine|High-Quality Research Compound [benchchem.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. CN107400113A - A kind of preparation method of 2- chloro-pyrimidine derivatives - Google Patents [patents.google.com]
• 4. CN108129456A - A kind of preparation method of trifluoromethyl pyrimidine derivative - Google Patents [patents.google.com]

Structure-Activity Relationship (SAR) of 5-(Piperidin-4-yl)pyrimidine Analogs: A Comprehensive Guide for Drug Discovery

Executive Summary

The 5-(piperidin-4-yl)pyrimidine architecture has emerged as a privileged scaffold in modern medicinal chemistry. By directly linking a planar, electron-deficient pyrimidine heterocycle to a flexible, three-dimensional piperidine ring, this core provides an optimal balance of rigidity and spatial projection. This structural synergy allows the scaffold to interact with a wide array of biological targets, making it a highly successful starting point for Fragment-Based Drug Discovery (FBDD) .

This technical guide explores the structure-activity relationship (SAR) of 5-(piperidin-4-yl)pyrimidine analogs, detailing the causality behind synthetic choices, biological evaluation protocols, and the iterative optimization required to balance therapeutic potency with safety—particularly in the context of antiviral therapeutics and oncology.

Structural Anatomy & Physicochemical Profiling

The success of the 5-(piperidin-4-yl)pyrimidine core stems from the distinct, yet complementary, physicochemical properties of its two rings:

• The Pyrimidine Moiety: As a key component of nucleic acids, the pyrimidine ring acts as an excellent hydrogen bond acceptor and donor. In kinase inhibitors, it frequently binds to the ATP-binding hinge region. In antiviral design, it forms the central core that anchors the molecule within the target pocket.

• The Piperidine Ring: The saturated piperidine ring provides a basic aliphatic amine and a 3D conformation. This flexibility allows the molecule to project into solvent-exposed channels or secondary binding pockets, enhancing binding affinity and selectivity.

Causality in Salt Selection: In experimental workflows, these analogs are frequently synthesized as dihydrochloride salts (e.g., 5-(piperidin-4-yl)pyrimidine dihydrochloride). The basicity of the piperidine nitrogen allows for facile salt formation, which drastically improves aqueous solubility and oral bioavailability—critical parameters for both in vitro assays and in vivo pharmacokinetic profiling.

SAR in Antiviral Therapeutics: Overcoming HIV-1 Resistance

A primary application of the piperidine-pyrimidine scaffold is in the development of Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs) for HIV-1. First-generation diarylpyrimidines (DAPYs) are highly potent but susceptible to resistance from mutations like K103N and Y181C (the RES056 double-mutant strain).

The Role of Flexibility

To combat resistance, researchers developed piperidine-substituted thiazolo[5,4-d]pyrimidine and thiophene[3,2-d]pyrimidine derivatives . The inclusion of the flexible piperidine-linked motif allows the inhibitor to adopt a horseshoe shape within the Non-Nucleoside Inhibitor Binding Pocket (NNIBP). This flexibility permits the molecule to "wiggle" (torsional flexibility) and "jiggle" (repositioning), maintaining critical binding interactions even when the pocket's topography is altered by mutations.

The hERG Liability and SAR Optimization

While the piperidine ring enhances antiviral resilience, its basic aliphatic amine is a prominent pharmacophore for the human Ether-à-go-go-Related Gene (hERG) potassium channel. Inhibition of hERG leads to QT interval prolongation and severe cardiotoxicity.

Rational SAR Design: To decouple antiviral potency from hERG toxicity, researchers modify the piperidine-linked benzenesulfonamide motif. By abandoning the hERG-perturbing piperidine linker and introducing fluorine or trifluoromethyl (-CF₃) groups to the right wing of the molecule, chemists can compensate for the loss of hydrogen bonding. The highly electronegative fluorine atoms establish novel hydrogen bond networks within the NNIBP while simultaneously lowering the basicity/lipophilicity profile to evade hERG binding .

Quantitative SAR Data Comparison

The following table summarizes the optimization trajectory from standard NNRTIs to advanced piperidine-pyrimidine and fluorinated analogs.

Compound Class	Core Scaffold	EC₅₀ (WT, nM)	EC₅₀ (RES056, nM)	CC₅₀ (μM)	hERG IC₅₀ (μM)
Etravirine (ETR)	Diarylpyrimidine	3.13	32.2	>4.0	~1.5
K-5a2	Thiophene[3,2-d]pyrimidine	1.80	25.4	12.5	<1.0 (High Risk)
Compound 25a	Piperidine-Thiophene	2.10	18.3	45.0	~2.5
Fluorinated Analog	Modified Diarylpyrimidine	3.60	50.1	155.0	>30.0 (Safe)

Data synthesized from foundational NNRTI optimization studies , .

Synthetic Methodologies and Experimental Workflows

The foundational synthesis of the 5-(piperidin-4-yl)pyrimidine core relies on a logical retrosynthetic disconnection at the C-C bond between the two heterocycles.

Step-by-Step Synthesis of 2-Chloro-5-(piperidin-4-yl)pyrimidine

• Regioselective Bromination:

  • Procedure: React 2-chloropyrimidine with bromine (Br₂) in acetic acid.

  • Causality: This installs a bromine atom at the 5-position. The C-Br bond is significantly more reactive toward palladium-catalyzed oxidative addition than the existing C-Cl bond, ensuring strict regioselectivity in the subsequent coupling step.

• Suzuki-Miyaura Cross-Coupling:

  • Procedure: Couple 5-bromo-2-chloropyrimidine with pyridine-4-boronic acid using a Pd(PPh₃)₄ catalyst and a mild base (e.g., Na₂CO₃) in a dioxane/water mixture.

  • Causality: This forms the bi-heterocyclic intermediate, 2-chloro-5-(pyridin-4-yl)pyrimidine, establishing the core carbon framework.

• Catalytic Hydrogenation:

  • Procedure: Reduce the pyridine ring to a piperidine ring using Platinum(IV) oxide (PtO₂, Adams' catalyst) under a hydrogen atmosphere.

  • Causality: PtO₂ is selected over Palladium on Carbon (Pd/C) because it efficiently reduces the aromatic pyridine ring under mild H₂ pressure without causing unwanted hydrogenolysis (cleavage) of the critical C-Cl bond.

• Salt Formation:

  • Procedure: Treat the resulting free base with anhydrous HCl in ether to precipitate 2-chloro-5-(piperidin-4-yl)pyrimidine dihydrochloride.

Caption: Synthetic route for the 2-chloro-5-(piperidin-4-yl)pyrimidine core scaffold.

Experimental Protocol: In Vitro Biological Evaluation

To ensure trustworthiness and reproducibility, the biological evaluation of these analogs must operate as a self-validating system, incorporating both efficacy and toxicity readouts.

Protocol: Dual Efficacy and Toxicity Screening

Phase 1: Antiviral Efficacy (MT-4 Cell Assay)

• Cell Preparation: Culture MT-4 cells (highly susceptible to HIV-1, providing clear cytopathic readouts) in RPMI 1640 medium supplemented with 10% FBS.

• Viral Infection: Infect cells with wild-type HIV-1 (IIIB) or the RES056 mutant strain at a multiplicity of infection (MOI) of 0.01.

• Compound Treatment: Seed cells into 96-well plates. Add serial dilutions of the synthesized analogs. Self-Validation: Always include Etravirine as a positive control and 0.1% DMSO as a vehicle negative control.

• Viability Readout: After 5 days of incubation, assess cell viability using the MTT colorimetric assay to determine the EC₅₀ (concentration required to protect 50% of cells from viral cytopathicity).

Phase 2: Cytotoxicity and Selectivity Index

• CC₅₀ Determination: Perform the identical MTT assay on uninfected MT-4 cells treated with the compounds to determine the 50% cytotoxic concentration (CC₅₀).

• SI Calculation: Calculate the Selectivity Index (SI = CC₅₀ / EC₅₀). Decision Gate: Only compounds with an SI > 1000 are advanced to electrophysiological screening.

Phase 3: Cardiotoxicity (hERG Patch-Clamp Assay)

• Cell Line: Use HEK293 cells stably expressing the hERG potassium channel.

• Electrophysiology: Employ the whole-cell patch-clamp technique. Causality: While radioligand binding assays show affinity, patch-clamp directly measures the functional blockade of the potassium current, providing a physiologically definitive assessment of arrhythmia risk.

• Readout: Measure the tail current amplitude before and after compound perfusion to calculate the hERG IC₅₀.

Caption: Iterative SAR optimization workflow balancing antiviral potency and hERG liability.

References

• Kang, D., et al. "Discovery of piperidine-substituted thiazolo[5,4-d]pyrimidine derivatives as potent and orally bioavailable HIV-1 non-nucleoside reverse transcriptase inhibitors." Communications Chemistry, 2019. URL:[Link]

• Kang, D., et al. "Discovery and Characterization of Fluorine-Substituted Diarylpyrimidines Derivatives as Novel HIV-1 NNRTIs with Highly Improved Resistance Profiles and Low Activity for the hERG Ion Channel." Journal of Medicinal Chemistry, 2020. URL:[Link]

Physicochemical Profiling and Synthetic Methodologies of 5-(Piperidin-4-yl)pyrimidine

Executive Summary

In modern medicinal chemistry, the transition from planar, sp²-heavy molecules to three-dimensional, sp³-rich architectures is a critical strategy for improving clinical success rates. 5-(Piperidin-4-yl)pyrimidine (CAS: 733738-49-3) represents a privileged bi-heterocyclic scaffold that perfectly embodies this paradigm[1]. By coupling a planar, electron-deficient pyrimidine ring with a conformationally flexible piperidine ring, this fragment offers unique geometric vectors for target engagement. It is extensively utilized as a foundational building block in the development of Interleukin Receptor-Associated Kinase (IRAK) inhibitors[2], Adenosine A2A receptor antagonists for immuno-oncology, and next-generation anti-infectives[1].

This technical guide provides an in-depth analysis of the physicochemical properties, structural rationale, and validated synthetic methodologies required to handle and synthesize this critical pharmacophore.

Structural & Physicochemical Properties

Understanding the physicochemical profile of 5-(Piperidin-4-yl)pyrimidine is essential for predicting its pharmacokinetic behavior and optimizing its formulation for in vitro and in vivo assays. The free base is highly polar, but its isolation and storage are often optimized by conversion to the dihydrochloride salt (CAS: 1864059-34-6) to prevent atmospheric degradation and maximize aqueous solubility[3].

Property	Value	Relevance to Drug Design
Molecular Weight (Free Base)	163.22 g/mol	Highly ligand-efficient (LE) fragment, leaving ample MW budget for lead optimization.
Molecular Weight (2HCl Salt)	236.14 g/mol	Drastically improved aqueous solubility; the preferred form for high-throughput screening[3].
Calculated LogP	~0.9 - 1.1	Optimal lipophilicity. Balances aqueous solubility with lipid membrane permeability.
pKa₁ (Piperidine NH)	~10.4	Strongly basic. Fully protonated at physiological pH (7.4), driving target electrostatic interactions.
pKa₂ (Pyrimidine N)	~1.3	Very weakly basic. Remains unprotonated, serving as a potent bidentate hydrogen bond acceptor.
Topological Polar Surface Area	37.8 Ų	Excellent metric for blood-brain barrier (BBB) penetrance, crucial for neurological indications[1].
H-Bond Donors / Acceptors	1 / 3	Favorable interaction profile for anchoring into kinase hinge regions or GPCR orthosteric sites.
Rotatable Bonds	1	Low entropic penalty upon target binding, enhancing overall binding affinity.

Pharmacological Significance & Structure-Activity Relationships (SAR)

The architectural brilliance of 5-(Piperidin-4-yl)pyrimidine lies in its dual nature. The pyrimidine moiety acts as an excellent hydrogen bond acceptor, making it highly effective at mimicking the adenine ring of ATP to anchor into the hinge region of kinases[1]. Conversely, the piperidine ring provides a three-dimensional, sp³-hybridized structure that projects substituents into adjacent hydrophobic or solvent-exposed pockets, enhancing both binding affinity and target selectivity[1].

Furthermore, the secondary amine of the piperidine serves as an ideal synthetic handle for late-stage functionalization (e.g., amidation, reductive amination, or SNAr reactions), allowing for rapid generation of structure-activity relationship (SAR) libraries. The synthesis of structurally related halogenated derivatives, such as 2-chloro-5-(piperidin-4-yl)pyrimidine, relies on this exact scaffold logic to explore deeper chemical space[4].

Synthetic Methodologies & Experimental Protocols

The construction of the 5-(Piperidin-4-yl)pyrimidine core is typically achieved through a highly convergent two-step sequence: a palladium-catalyzed cross-coupling followed by a selective catalytic hydrogenation[1].

Synthetic workflow for 5-(Piperidin-4-yl)pyrimidine dihydrochloride.

Step 1: Suzuki-Miyaura Cross-Coupling

Objective: Establish the C-C bond between the two heterocyclic rings.

• Reagents: 5-bromopyrimidine (1.0 eq), pyridine-4-boronic acid (1.2 eq), Pd(PPh₃)₄ (0.05 eq), K₂CO₃ (2.0 eq).

• Solvent: 1,4-Dioxane / H₂O (4:1 v/v).

• Procedure: Degas the solvent mixture with N₂ for 15 minutes. Add the reagents and heat the reaction mixture to 90°C for 12 hours under an inert atmosphere. Cool to room temperature, extract with Ethyl Acetate, wash with brine, dry over Na₂SO₄, and purify via flash column chromatography (DCM:MeOH).

• Mechanistic Causality: The choice of Pd(PPh₃)₄ ensures facile oxidative addition into the relatively electron-deficient 5-bromopyrimidine. The biphasic 1,4-dioxane/water system is strictly required to provide optimal solvation for both the highly lipophilic halide and the hydrophilic boronic acid, while K₂CO₃ activates the boronic acid to form the reactive boronate complex.

Step 2: Selective Catalytic Hydrogenation

Objective: Reduce the pyridine ring to a piperidine ring without degrading the pyrimidine core.

• Reagents: 5-(pyridin-4-yl)pyrimidine (1.0 eq), PtO₂ (Adams' catalyst, 0.1 eq).

• Solvent: Glacial Acetic Acid.

• Procedure: Dissolve the intermediate in glacial acetic acid. Purge the reaction vessel with N₂, followed by H₂. Agitate the mixture under an H₂ atmosphere (Parr shaker at 40 psi) at room temperature for 24 hours. Filter the mixture carefully through a pad of Celite to remove the catalyst. Concentrate the filtrate, neutralize with 1M NaOH, and extract with Dichloromethane (DCM) to yield the free base[1].

• Mechanistic Causality: Selective reduction of a pyridine ring in the presence of a pyrimidine ring is a thermodynamic challenge. Standard Pd/C often fails or requires extreme pressures. By utilizing PtO₂ in glacial acetic acid, the pyridine nitrogen is preferentially protonated. This lowers the LUMO of the pyridine ring, rendering it highly susceptible to hydride transfer from the catalyst surface, while the pyrimidine ring remains intact[1].

Step 3: Dihydrochloride Salt Formation

Objective: Convert the unstable free base into a highly soluble, shelf-stable powder.

• Procedure: Dissolve the free base in a minimal amount of dry DCM/MeOH. Cool to 0°C and add 4M HCl in dioxane dropwise until precipitation is complete. Stir for 1 hour, filter the solid, wash with cold diethyl ether, and dry under high vacuum.

Analytical Characterization & Validation

To ensure the trustworthiness of the synthesized batch, the protocol mandates a self-validating orthogonal analysis system:

• LC-MS (Liquid Chromatography-Mass Spectrometry): Confirms the exact mass. The free base must exhibit an [M+H]⁺ peak at m/z 164.1. The absence of an m/z 158.1 peak confirms complete reduction of the pyridine precursor.

• ¹H NMR (Nuclear Magnetic Resonance): This is the ultimate validation checkpoint for regioselective reduction. The disappearance of the downfield pyridine protons (typically ~8.5-9.0 ppm) and the emergence of broad aliphatic piperidine multiplets (~1.5-3.5 ppm) confirm structural integrity. The pyrimidine singlet protons should remain sharply visible around 8.9-9.1 ppm.

• HPLC Purity: Reverse-phase HPLC with UV detection at 254 nm must yield >95% purity before the compound is cleared for integration into biological assays.

References

3.[4] Title: CN107400113A - A kind of preparation method of 2- chloro-pyrimidine derivatives Source: Google Patents URL:

4.[2] Title: 5-(Piperidin-4-yl)pyrimidine - CAS号733738-49-3 Source: Molaid URL: [Link]

Sources

• 1. 5-(Piperidin-4-yl)pyrimidine|High-Quality Research Compound [benchchem.com]
• 2. 5-(Piperidin-4-yl)pyrimidine - CAS号 733738-49-3 - 摩熵化学 [molaid.com]
• 3. 4-(piperidin-4-yl)pyrimidine-5-carboxamide hydrochloride | Sigma-Aldrich [sigmaaldrich.com]
• 4. CN107400113A - A kind of preparation method of 2- chloro-pyrimidine derivatives - Google Patents [patents.google.com]

Engineering 5-(Piperidin-4-yl)pyrimidine Derivatives as Potent GPR119 Agonists: A Comprehensive Guide to Scaffold Optimization and Biological Validation

Executive Summary & Mechanistic Rationale

The G-protein-coupled receptor 119 (GPR119) has emerged as a highly compelling target for the treatment of Type 2 Diabetes Mellitus (T2DM). Unlike traditional sulfonylureas that force insulin secretion independent of glucose levels—often leading to severe hypoglycemia—GPR119 agonists operate via a strictly glucose-dependent mechanism[1].

GPR119 is a Class A (rhodopsin-like) GPCR predominantly expressed in two critical metabolic tissues: the β-cells of the pancreatic islets and the enteroendocrine L- and K-cells of the gastrointestinal tract[2][3]. Upon activation by an agonist, GPR119 couples to the Gαs protein, stimulating adenylate cyclase to increase intracellular cyclic AMP (cAMP)[4]. In pancreatic β-cells, this cAMP surge directly amplifies glucose-dependent insulin secretion (GDIS). Concurrently, in the gut, it triggers the release of incretin hormones, specifically Glucagon-Like Peptide-1 (GLP-1) and Glucose-Dependent Insulinotropic Polypeptide (GIP)[1][3]. This dual "enteroinsular" mechanism not only lowers blood glucose but also promotes β-cell preservation[2][5].

Among the myriad of chemotypes investigated, the 5-(piperidin-4-yl)pyrimidine scaffold has proven to be a privileged structure, offering exceptional synthetic tractability, high receptor affinity, and favorable pharmacokinetic tuning capabilities[3][6].

GPR119 activation by pyrimidine agonists driving cAMP accumulation, insulin, and incretin secretion.

Structure-Activity Relationship (SAR) & Scaffold Evolution

Designing a clinical-grade GPR119 agonist requires navigating a complex multi-parameter optimization landscape. The 5-(piperidin-4-yl)pyrimidine core is highly modular, but early iterations suffered from poor aqueous solubility, rapid oxidative metabolism, and off-target cardiovascular liabilities[7][8].

The Pyrimidine-Piperidine Core

The pyrimidine moiety acts as a potent hydrogen bond acceptor, interacting intimately with the receptor's active site[6]. The attached piperidine ring provides a rigid, three-dimensional (chair/twist-boat) conformation that optimally projects terminal substituents into adjacent hydrophobic pockets, enhancing both binding affinity and target selectivity[6].

Linker Chemistry and hERG Mitigation

Early compounds utilized simple oxygen or methylene linkers between the pyrimidine and piperidine rings. However, researchers discovered that replacing the linker oxygen with a nitrogen atom allowed for the installation of an N-trifluoromethyl group[7].

• The Causality: The N-trifluoromethyl group occupies a specific hydrophobic space within the GPR119 binding pocket, drastically enhancing agonistic potency. More importantly, the electron-withdrawing nature of the fluorine atoms reduces the basicity of the bridging nitrogen, which successfully mitigates binding to the human ether-à-go-go-related gene (hERG) potassium channel—a critical step in preventing drug-induced arrhythmias[7].

Tuning Lipophilicity for Oral Bioavailability

Highly lipophilic bridged piperidine derivatives often exhibit excellent in vitro cAMP activity but fail in vivo due to poor plasma exposure (low Area Under the Curve, AUC)[8].

• The Causality: To resolve this, medicinal chemists substituted standard methyl groups on the pyrimidine core with fluorine atoms. This single isosteric replacement lowered the overall lipophilicity (LogP), significantly improving the compound's physicochemical properties, aqueous solubility, and robust glucose-lowering efficacy in diet-induced obese (DIO) mice[5][8].

Right-Hand Side (RHS) Capping

The basic nitrogen of the piperidine ring is typically capped to prevent rapid first-pass metabolism. Successful moieties include carbamates, sulfonylphenyls, or 1,2,4-oxadiazoles[7][9]. These bulky, electron-rich groups mimic the endogenous lipid ligands of GPR119 (such as oleoylethanolamide) and lock the molecule into a biologically active conformation[9].

Quantitative Pharmacological Data

The table below summarizes the structural evolution and pharmacological metrics of key 5-(piperidin-4-yl)pyrimidine derivatives and related heterocyclic GPR119 agonists.

Compound / Scaffold	Key Structural Modification	Primary In Vitro Potency (EC50)	In Vivo Efficacy & Pharmacokinetic Notes	Reference
Compound 27 (Takeda)	N-trifluoromethyl group at bridging nitrogen	Potent cAMP accumulation	Eliminated hERG liability; lowered plasma glucose excursion in diabetic models.	[7]
MK-8282 (Merck)	Fluoro-pyrimidine coupled to a bridged piperidine	High potency	Balanced lipophilicity; robust glucose lowering in DIO mice; high oral AUC.	[8]
BMS-903452	1,3-substituted pyridone core replacing standard linker	High potency	Demonstrated dual mechanism (insulin + GLP-1); preserved islet β-cells.	[2]
GSK1104252A	6,7-dihydro-5H-pyrrolo[2,3-d]pyrimidine	Potent & Selective	Excellent PK properties; successfully modulated the enteroinsular axis in rodents.	[5]
Compound 15	Pyrimido[5,4-b][1,4]oxazine derivative	12 nM	Achieved a 23.4% reduction in blood glucose AUC at 30 mg/kg (superior to Vildagliptin).	[4]

Self-Validating Experimental Protocols

To ensure scientific trustworthiness and eliminate false positives, the biological validation of a novel GPR119 agonist must follow a tiered, self-validating workflow. Every step must include specific controls to prove on-target causality.

Tiered self-validating workflow from scaffold design to in vivo efficacy for GPR119 agonists.

Protocol A: In Vitro cAMP Accumulation Assay (Primary Screen)

Because GPR119 is Gαs-coupled, direct measurement of cAMP provides a high-throughput, target-specific readout of agonism[4].

• Cell Preparation: Culture HEK-293 or CHO cells stably expressing human GPR119[9]. Harvest and resuspend the cells in a stimulation buffer (e.g., HBSS) supplemented with 0.1% BSA and 0.5 mM IBMX.

  • Causality Note: IBMX is a broad-spectrum phosphodiesterase (PDE) inhibitor. Its inclusion is mandatory to prevent the rapid enzymatic degradation of synthesized cAMP, ensuring the measured signal accurately reflects adenylate cyclase activation.

• Compound Incubation: Dispense cells into a 384-well microplate. Add the pyrimidine derivative in a 10-point concentration gradient (10 pM to 10 μM). Incubate for 30 minutes at 37°C.

• Detection: Utilize Homogeneous Time-Resolved Fluorescence (HTRF) reagents (e.g., cAMP-d2 and anti-cAMP-Cryptate)[1]. Calculate EC50 values using a 4-parameter logistic fit against a known positive control (e.g., AR231453)[1][9].

Protocol B: Ex Vivo Glucose-Dependent Insulin Secretion (GDIS)

While cAMP confirms receptor activation, the GDIS assay validates physiological translation. It ensures the compound only stimulates insulin in the presence of stimulatory glucose levels, mitigating hypoglycemia risks[1][2].

• Islet Isolation: Isolate pancreatic islets from both Wild-Type (WT) and GPR119 Knockout (KO) mice via collagenase digestion[1][8].

  • Causality Note: The KO islets act as the ultimate self-validating negative control. If a compound stimulates insulin secretion in KO islets, it possesses off-target mechanisms and must be discarded[1][8].

• Pre-incubation: Incubate islets in Krebs-Ringer bicarbonate HEPES (KRBH) buffer with basal glucose (2.8 mM) for 1 hour to normalize baseline secretion.

• Stimulation: Transfer islets to KRBH buffer containing either low (2.8 mM) or high (16.7 mM) glucose, supplemented with 1 μM of the test compound. Incubate for 1 hour.

• Quantification: Collect the supernatant and quantify insulin via ELISA. A successful candidate will demonstrate a >1.5-fold increase in insulin at 16.7 mM glucose, with no statistically significant elevation at 2.8 mM[1].

Protocol C: Oral Glucose Tolerance Test (oGTT) in DIO Mice

This protocol validates in vivo efficacy, oral bioavailability, and the combined incretin/insulin effect in a disease-relevant physiological environment[4][8].

• Preparation: Fast Diet-Induced Obese (DIO) mice for 6 hours prior to the assay.

• Dosing: Administer the test compound (e.g., 10–30 mg/kg) or vehicle control via oral gavage. Wait 30 minutes to allow for gastrointestinal absorption and target engagement[4].

• Challenge: Administer an oral glucose load (2 g/kg).

• Measurement: Sample blood glucose from the tail vein at 0, 15, 30, 60, and 120 minutes post-challenge. Calculate the Area Under the Curve (AUC0–120min). A viable clinical candidate will significantly blunt the glucose excursion compared to the vehicle[4].

Conclusion

The 5-(piperidin-4-yl)pyrimidine scaffold represents a highly tunable, privileged chemotype for GPR119 agonism. By strategically manipulating the linker chemistry (e.g., N-trifluoromethylation) and core lipophilicity (e.g., fluorination), researchers can successfully navigate the tightrope between in vitro potency, hERG safety, and in vivo pharmacokinetic exposure. When coupled with rigorous, self-validating experimental workflows utilizing knockout models, this scaffold holds immense promise for the development of next-generation, hypoglycemia-free therapeutics for Type 2 Diabetes.

References

• Discovery of a novel series of GPR119 agonists: Design, synthesis, and biological evaluation of N-(Piperidin-4-yl)-N-(trifluoromethyl)
• Discovery of 5-Chloro-4-((1-(5-chloropyrimidin-2-yl)piperidin-4-yl)oxy)-1-(2-fluoro-4-(methylsulfonyl)phenyl)pyridin-2(1H)-one (BMS-903452)
• Source: PMC / nih.
• Source: PubMed / nih.
• GPR119 Agonists: A Novel Strategy for Type 2 Diabetes Treatment Source: IntechOpen URL
• 5-(Piperidin-4-yl)
• Source: PMC / nih.
• Source: Taylor & Francis / tandfonline.
• Design and synthesis of novel pyrimido[5,4- d ]pyrimidine derivatives as GPR119 agonist for treatment of type 2 diabetes Source: ResearchGate URL

Sources

• 1. GPR119 Agonists: A Novel Strategy for Type 2 Diabetes Treatment | IntechOpen [intechopen.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]
• 5. Discovery of 6,7-dihydro-5H-pyrrolo[2,3-a]pyrimidines as orally available G protein-coupled receptor 119 agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 5-(Piperidin-4-yl)pyrimidine|High-Quality Research Compound [benchchem.com]
• 7. Discovery of a novel series of GPR119 agonists: Design, synthesis, and biological evaluation of N-(Piperidin-4-yl)-N-(trifluoromethyl)pyrimidin-4-amine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Discovery of MK-8282 as a Potent G-Protein-Coupled Receptor 119 Agonist for the Treatment of Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. First GPR119 PET Imaging Ligand: Synthesis, Radiochemistry, and Preliminary Evaluations - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes &amp; Protocols: Synthesis of 5-(Piperidin-4-yl)pyrimidine Derivatives

Abstract

The 5-(piperidin-4-yl)pyrimidine framework is a quintessential "privileged scaffold" in modern medicinal chemistry. Its unique combination of a hydrogen-bonding pyrimidine moiety and a three-dimensional piperidine ring allows for potent and selective interactions with a multitude of biological targets.[1] This has led to its incorporation into therapeutic candidates across diverse areas, including oncology, neurodegenerative diseases, and anti-infective research.[1][2][3] This document provides a comprehensive guide for researchers, outlining the principal synthetic strategies for accessing this valuable core structure. We will delve into the mechanistic rationale behind two robust synthetic routes, provide detailed step-by-step protocols, and discuss methods for further derivatization.

Strategic Overview: Retrosynthetic Analysis

The construction of the 5-(piperidin-4-yl)pyrimidine core can be approached from two primary retrosynthetic viewpoints. The choice of strategy often depends on the availability of starting materials and the desired substitution pattern on the final molecule.

• Strategy A: Convergent C-C Bond Formation: The most direct and versatile approach involves disconnecting the molecule at the C-C bond between the pyrimidine and piperidine rings. This leads to a halogenated pyrimidine and a piperidine-containing organometallic reagent, ideally suited for a palladium-catalyzed cross-coupling reaction like the Suzuki-Miyaura coupling.[1]

• Strategy B: Pyridine Ring Reduction: An alternative strategy involves forming a 5-(pyridin-4-yl)pyrimidine intermediate first, followed by the reduction of the pyridine ring to the corresponding piperidine. This route is particularly useful when the corresponding pyridine-4-boronic acid is more accessible or economical than its piperidine counterpart.[1]

Caption: Retrosynthetic analysis for 5-(Piperidin-4-yl)pyrimidine.

Synthetic Strategy I: Convergent Synthesis via Suzuki-Miyaura Coupling

This is arguably the most efficient and modular route. The Suzuki-Miyaura reaction is a robust palladium-catalyzed cross-coupling between an organoboron compound and an organohalide, renowned for its functional group tolerance and mild reaction conditions.[4]

Mechanistic Rationale: The Suzuki-Miyaura Catalytic Cycle

The efficacy of this reaction stems from a well-defined catalytic cycle involving a Pd(0)/Pd(II) interplay. Understanding this mechanism is crucial for troubleshooting and optimization.

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the 5-halopyrimidine, forming a Pd(II) complex.

• Transmetalation: The organoborane (piperidin-4-ylboronic ester) coordinates to the palladium center. In the presence of a base, a rapid transfer of the piperidinyl group from boron to palladium occurs, regenerating the boronate salt. The base is critical for activating the boronic ester.

• Reductive Elimination: The two organic moieties on the Pd(II) complex couple and are eliminated, forming the desired C-C bond and regenerating the active Pd(0) catalyst.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Key Starting Materials

Reagent	CAS No.	Key Properties	Supplier Notes
5-Bromopyrimidine	4595-59-9	Yellow to beige crystalline powder, M.P. ~69°C. Soluble in common organic solvents.[5]	A crucial electrophilic partner. Its electron-deficient ring makes it highly reactive in cross-coupling.[4]
tert-Butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine-1-carboxylate	1218790-99-8	White to off-white solid. The Boc group prevents N-arylation side reactions and aids solubility.	Often supplied as the hydrochloride salt. Must be handled under inert conditions to prevent deboronation.
Tetrakis(triphenylphosphine)palladium(0)	14221-01-3	Yellow, air-sensitive solid. A common and effective pre-catalyst that generates the active Pd(0) species.	Requires storage under an inert atmosphere. Extremely low catalyst loading (0.5 mol%) can be effective, especially with microwave heating.[4]

Experimental Protocol: Microwave-Assisted Suzuki-Miyaura Coupling

Microwave irradiation dramatically accelerates the reaction, reducing times from hours to minutes and often improving yields.[4][6]

Materials:

• 5-Bromopyrimidine (1.0 mmol, 159 mg)

• tert-Butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine-1-carboxylate (1.1 mmol, 340 mg)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.02 mmol, 23 mg)

• Potassium Carbonate (K₂CO₃) (3.0 mmol, 414 mg)

• 1,4-Dioxane (6 mL, degassed)

• Water (2 mL, degassed)

• 10 mL microwave reactor vial with a magnetic stir bar

Procedure:

• To the microwave reactor vial, add 5-bromopyrimidine, the piperidine boronic ester, and K₂CO₃.

• In a separate vial, dissolve the Pd(PPh₃)₄ catalyst in the degassed 1,4-dioxane. Add this solution to the reaction vial.

• Add the degassed water to the reaction mixture.

• Seal the vial securely with a cap. Causality: Proper sealing is critical to reach temperatures above the solvent's boiling point under microwave conditions.

• Place the vial in the microwave reactor. Irradiate the mixture at 110 °C for 20 minutes with stirring.

• After the reaction, allow the vial to cool to room temperature.

• Transfer the mixture to a separatory funnel containing ethyl acetate (30 mL) and water (20 mL).

• Separate the layers and extract the aqueous phase with ethyl acetate (2 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield tert-butyl 4-(pyrimidin-5-yl)piperidine-1-carboxylate.

Protocol: Boc Deprotection

The final step is the removal of the tert-butyloxycarbonyl (Boc) protecting group to liberate the piperidine nitrogen.

Materials:

• tert-butyl 4-(pyrimidin-5-yl)piperidine-1-carboxylate (1.0 mmol)

• Dichloromethane (DCM) (5 mL)

• Trifluoroacetic acid (TFA) (2.5 mL)

Procedure:

• Dissolve the Boc-protected intermediate in DCM in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Slowly add TFA dropwise with stirring. Causality: The reaction is exothermic; slow addition prevents overheating.

• Remove the ice bath and allow the reaction to stir at room temperature for 1-2 hours, monitoring by TLC or LC-MS until the starting material is consumed.

• Concentrate the reaction mixture under reduced pressure to remove excess TFA and DCM.

• Re-dissolve the residue in a small amount of DCM and co-evaporate with toluene (2 x 10 mL) to ensure complete removal of residual acid.

• The resulting TFA salt can often be used directly or neutralized with a base (e.g., saturated NaHCO₃ solution) and extracted to yield the free base, 5-(Piperidin-4-yl)pyrimidine.

Synthetic Strategy II: Pyridine Reduction Approach

This two-step sequence is an excellent alternative if the piperidine boronic ester is unavailable or prohibitively expensive.

Caption: Experimental workflow for the pyridine reduction strategy.

Protocol: Step 1 - Synthesis of 5-(Pyridin-4-yl)pyrimidine

The protocol is analogous to the one described in Section 2.3, simply substituting the piperidine boronic ester with pyridine-4-boronic acid.

Protocol: Step 2 - Catalytic Hydrogenation of the Pyridine Ring

The reduction of the electron-deficient pyridine ring requires forcing conditions, often with an acidic additive to protonate the ring and facilitate hydrogenation.[1] Platinum(IV) oxide (PtO₂, Adams' catalyst) is highly effective for this transformation.[1]

Materials:

• 5-(Pyridin-4-yl)pyrimidine (1.0 mmol, 157 mg)

• Platinum(IV) oxide (PtO₂) (0.1 mmol, 23 mg)

• Glacial Acetic Acid (10 mL)

• Parr hydrogenation apparatus or similar high-pressure reactor

Procedure:

• Safety First: Catalytic hydrogenation with H₂ gas under pressure should only be performed by trained personnel using appropriate equipment in a well-ventilated fume hood.

• To a high-pressure reaction vessel, add 5-(pyridin-4-yl)pyrimidine and glacial acetic acid.

• Carefully add the PtO₂ catalyst. Causality: The catalyst is pyrophoric and should be handled with care. Adding it to the solution rather than as a dry powder minimizes risk.

• Seal the vessel, then purge the system by evacuating and refilling with nitrogen (3 times), followed by evacuating and refilling with hydrogen gas (3 times).

• Pressurize the vessel with hydrogen gas to 50 psi.

• Stir the reaction mixture vigorously at room temperature for 12-24 hours. Monitor the reaction by observing hydrogen uptake.

• Once the reaction is complete, carefully vent the hydrogen gas and purge the vessel with nitrogen.

• Filter the reaction mixture through a pad of Celite® to remove the platinum catalyst. Wash the pad with methanol.

• Concentrate the filtrate under reduced pressure to remove the solvents.

• Neutralize the residue with a saturated solution of NaHCO₃ and extract with ethyl acetate (3 x 30 mL).

• Dry the combined organic layers over Na₂SO₄, filter, and concentrate to yield the final product, 5-(Piperidin-4-yl)pyrimidine.

Opportunities for Further Derivatization

The pyrimidine core is ripe for further functionalization, a key consideration in drug development for building structure-activity relationships (SAR). If the synthesis starts with a di- or tri-halogenated pyrimidine (e.g., 2,4-dichloro-5-bromopyrimidine), the remaining positions can be selectively functionalized.

• Buchwald-Hartwig Amination: This palladium-catalyzed reaction is a powerful tool for forming C-N bonds, allowing the introduction of various primary and secondary amines onto the pyrimidine ring.[7][8][9] The choice of ligand (e.g., Xantphos, XPhos) is critical for achieving high yields.[7][9]

• Nucleophilic Aromatic Substitution (SNAr): The electron-deficient nature of the pyrimidine ring makes it susceptible to SNAr reactions, particularly at the 2- and 4-positions. This allows for the displacement of halides with nucleophiles like amines or alkoxides, often without the need for a metal catalyst.[9]

Conclusion

The synthesis of 5-(piperidin-4-yl)pyrimidine derivatives is readily achievable through well-established and robust chemical methodologies. The convergent Suzuki-Miyaura coupling offers a modular and highly efficient route, particularly when leveraging microwave-assisted protocols. For situations where starting materials are a constraint, the pyridine reduction strategy provides a reliable two-step alternative. The amenability of the pyrimidine scaffold to further functionalization via modern cross-coupling and substitution reactions solidifies its status as a high-value core for any medicinal chemistry or drug discovery program.

References

• Application Notes and Protocols for Microwave-Assisted Suzuki Coupling of Pyrimidine Deriv
• Understanding 5-Bromopyrimidine: Properties, Synthesis, and Applic
• 5-Bromopyrimidine synthesis - ChemicalBook.
• Synthesis of novel heteroaryl pyrimidine derivatives by Suzuki‐Miyaura cross‐coupling reactions.
• 5-(Piperidin-4-yl)pyrimidine - High-Quality Research Compound. Benchchem.
• Application of 5-Bromopyrimidine in Agrochemical Synthesis: Detailed Applic
• Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. MDPI.
• Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium C
• Palladium-Catalyzed C–N Bond Coupling Reactions. Aminopyrimidine Synthesis.
• Technical Support Center: Optimizing Amination Reactions of Pyrimidines - Benchchem.
• Design and synthesis of novel pyrimidine derivatives as potent antitubercular agents. European Journal of Medicinal Chemistry.
• Synthesis and biological activity of 5-aryl-4-(4-(5-methyl-1H-imidazol-4-yl)piperidin-1-yl)pyrimidine analogs as potent, highly selective, and orally bioavailable NHE-1 inhibitors. Bioorganic & Medicinal Chemistry Letters.
• Piperidine-4-boronic acid pinacol ester 95 1218790-99-8. Sigma-Aldrich.

Sources

• 1. 5-(Piperidin-4-yl)pyrimidine|High-Quality Research Compound [benchchem.com]
• 2. Design and synthesis of novel pyrimidine derivatives as potent antitubercular agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and biological activity of 5-aryl-4-(4-(5-methyl-1H-imidazol-4-yl)piperidin-1-yl)pyrimidine analogs as potent, highly selective, and orally bioavailable NHE-1 inhibitors [pubmed.ncbi.nlm.nih.gov]
• 4. Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids | MDPI [mdpi.com]
• 5. nbinno.com [nbinno.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Advanced HPLC Purification Strategies for 5-(Piperidin-4-yl)pyrimidine Analogs

Introduction & Chemical Context

The 5-(Piperidin-4-yl)pyrimidine motif is a bi-heterocyclic structure that serves as a 1[1]. It is frequently utilized in the design of kinase inhibitors (such as the BTK inhibitor Zanubrutinib) and various G-protein coupled receptor (GPCR) modulators. However, isolating these analogs with high purity and yield presents a significant analytical challenge. The molecule contains a highly basic piperidine ring (pKa ~10.0–10.5) directly coupled to a weakly basic pyrimidine moiety (pKa ~1.5). This stark electronic dichotomy requires precise control over chromatographic conditions to prevent severe peak distortion and sample loss during preparative high-performance liquid chromatography (Prep-HPLC).

The Chromatographic Challenge: Causality of Peak Tailing

When purifying basic compounds using standard fully porous silica C18 columns at neutral or acidic pH, the piperidine nitrogen becomes fully protonated (positively charged). Standard silica supports contain residual surface silanols (Si-OH) that dissociate into negatively charged silanoxide ions (Si-O⁻).

The causality of poor chromatography here is strictly electrostatic: the positively charged piperidine undergoes secondary ion-exchange interactions with the negatively charged silanols. This dual-retention mechanism (hydrophobic partitioning + ion exchange) manifests macroscopically as severe peak tailing, reduced resolution, and drastically lowered mass loading capacity.

Caption: Mechanistic interaction of protonated basic analytes with different stationary phases.

Strategic Column and Mobile Phase Selection

To circumvent secondary interactions, the purification strategy must dictate the ionization state of either the stationary phase or the analyte. We recommend two orthogonal approaches utilizing hybrid particle technologies:

Strategy A: Low pH with Charged Surface Hybrid (CSH) Technology By using a mobile phase modified with 0.1% Formic Acid (FA) or Trifluoroacetic Acid (TFA), the piperidine remains protonated. . The CSH particle is synthesized with a low-level positive surface charge that electrostatically repels the protonated piperidine, forcing the molecule to interact solely via the C18 ligand.

Strategy B: High pH with Ethylene Bridged Hybrid (BEH) Technology By elevating the mobile phase pH to ~10.0 using 10 mM Ammonium Bicarbonate or Ammonium Hydroxide, the piperidine ring is deprotonated (neutralized). The neutral molecule partitions purely by reversed-phase mechanisms. Because standard silica dissolves at pH > 8,.

Caption: Workflow for pH-dependent chromatographic scouting of basic pyrimidine analogs.

Experimental Protocols

Protocol A: Analytical Method Scouting (Self-Validating System)

Objective: Determine the optimal pH and stationary phase to maximize mass loading prior to preparative scale-up.

Step-by-Step Methodology:

• Sample Preparation: Dissolve the crude 5-(Piperidin-4-yl)pyrimidine analog in DMSO to a concentration of 2 mg/mL. Filter through a 0.22 µm PTFE syringe filter.

• Low pH Screening (System 1):

  • Column: Waters XSelect CSH C18 (4.6 x 50 mm, 2.5 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% to 95% B over 5.0 minutes. Flow Rate: 1.2 mL/min.

• High pH Screening (System 2):

  • Column: Waters XBridge BEH C18 (4.6 x 50 mm, 2.5 µm).

  • Mobile Phase A: 10 mM Ammonium Bicarbonate in Water (pH adjusted to 10.0 with NH₄OH).

  • Mobile Phase B: Acetonitrile.

  • Gradient: 5% to 95% B over 5.0 minutes. Flow Rate: 1.2 mL/min.

• Self-Validation Criterion: Calculate the USP tailing factor ( Tf​ ) for the target peak in both systems. The system is validated for scale-up ONLY if Tf​≤1.5 . If System 1 yields Tf​>1.5 , electrostatic repulsion is insufficient, and System 2 (neutralization) must be adopted.

Protocol B: Preparative HPLC Scale-Up & Isolation

Objective: Isolate >95% pure compound while ensuring structural integrity.2[2].

Step-by-Step Methodology:

• Column Matching: Select the 19 x 150 mm, 5 µm preparative equivalent of the validated analytical column (CSH or BEH).

• Focused Gradient Design: Based on the analytical retention time, design a focused gradient. Causality: A shallow gradient (e.g., 0.5% B change per column volume) around the elution point amplifies the resolution between the target and structurally similar synthetic byproducts (e.g., des-fluoro or regioisomeric impurities), compensating for the loss of efficiency at high mass loads.

• Injection & Fraction Collection: Inject 50–100 mg of crude sample. Trigger fraction collection via Mass-Directed Auto-Purification (MDAP) using the specific [M+H]+ ion of the analog.

• Post-Purification Handling:

  • Low pH fractions: Lyophilize directly to yield the formate or TFA salt.

  • High pH fractions: Concentrate under reduced pressure at 35°C to remove acetonitrile, then lyophilize to sublimate the volatile ammonium bicarbonate, yielding the free base.

• Self-Validation Criterion: Re-inject a 2 µL aliquot of the pooled fractions using the optimized analytical method. The purification is validated if the UV purity at 254 nm is ≥95% and the mass recovery is ≥85% . 3[3].

Quantitative Data Presentation

Table 1: Physicochemical Properties of the 5-(Piperidin-4-yl)pyrimidine Scaffold

Property	Typical Value	Chromatographic Implication
Piperidine pKa	10.0 - 10.5	Highly basic; fully protonated at pH < 8. Requires CSH or high pH to prevent tailing.
Pyrimidine pKa	1.0 - 2.0	Weakly basic; remains neutral under most standard RP-HPLC conditions.
LogP	1.5 - 2.5	Moderate lipophilicity; retains well on standard C18 stationary phases.

Table 2: Comparative Stationary Phase Selection for Basic Analogs

Column Technology	Particle Type	Mobile Phase pH	Mechanism of Peak Shape Improvement
XSelect CSH C18	Charged Surface Hybrid	Low (pH 2-3)	Electrostatic repulsion of protonated amines.
XBridge BEH C18	Ethylene Bridged Hybrid	High (pH 9-11)	Analyte neutralization; extreme silica stability.
Standard C18	Fully Porous Silica	Neutral (pH 7)	NOT RECOMMENDED. Severe ion-exchange tailing.

References

• Title: Leveraging Mobile Phase pH to Optimize Separations for Improved Prep Performance Using Columns Packed With Waters™ Hybrid Particles Source: Waters Corporation URL: [Link]

• Title: Column Selection for HPLC Method Development Source: Waters Corporation URL: [Link]

Sources

• 1. 5-(Piperidin-4-yl)pyrimidine|High-Quality Research Compound [benchchem.com]
• 2. waters.com [waters.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Application and Protocol for the Complete NMR Spectroscopic Analysis of 5-(Piperidin-4-yl)pyrimidine

Abstract

This comprehensive guide details the application of Nuclear Magnetic Resonance (NMR) spectroscopy for the structural elucidation and characterization of 5-(Piperidin-4-yl)pyrimidine, a key scaffold in medicinal chemistry.[1] This document provides an in-depth analysis of the expected ¹H and ¹³C NMR spectral features, supported by established principles of NMR theory and data from analogous structures. Detailed, field-proven protocols for sample preparation, data acquisition (1D and 2D), and spectral interpretation are presented to ensure accurate and reproducible results. This guide is designed to be a self-validating system, explaining the causality behind experimental choices and providing a robust framework for the analysis of this and structurally related heterocyclic compounds.

Introduction: The Structural Significance of 5-(Piperidin-4-yl)pyrimidine

The 5-(Piperidin-4-yl)pyrimidine moiety is a privileged structure in modern drug discovery, combining the hydrogen bonding capabilities and aromatic nature of the pyrimidine ring with the three-dimensional architecture and conformational flexibility of the piperidine scaffold. This combination allows for versatile interactions with a wide range of biological targets. Accurate and unambiguous structural characterization is paramount for understanding structure-activity relationships (SAR) and ensuring the integrity of synthesized compounds. NMR spectroscopy is the most powerful technique for providing a complete atomic-level picture of the molecule's structure in solution.[1]

This guide will delve into the nuances of acquiring and interpreting high-quality NMR data for 5-(Piperidin-4-yl)pyrimidine, focusing on:

• Predictive Analysis: Estimating the chemical shifts and coupling constants based on the electronic and steric environment of each nucleus.

• Practical Protocols: Step-by-step instructions for sample preparation and the setup of 1D and 2D NMR experiments.

• Advanced Structural Confirmation: Utilizing 2D NMR techniques such as COSY, HSQC, and HMBC for unequivocal assignment of all proton and carbon signals.

Predicted ¹H and ¹³C NMR Spectral Features

A thorough understanding of the expected NMR spectrum is crucial for efficient and accurate analysis. The chemical shifts are influenced by the electron density around each nucleus, which is in turn affected by the electronegativity of neighboring atoms and the overall electronic structure of the molecule.

Pyrimidine Ring Protons and Carbons

The pyrimidine ring is an electron-deficient aromatic system, which generally leads to downfield chemical shifts for its protons and carbons compared to benzene. The two nitrogen atoms significantly influence the electronic distribution.

• Protons (¹H): The protons on the pyrimidine ring are expected in the aromatic region, typically between δ 7.0 and 9.5 ppm.[2] The H2, H4, and H6 protons of unsubstituted pyrimidine are found at approximately 9.27 ppm, 8.78 ppm, and 8.78 ppm respectively, with the H5 proton at a more shielded 7.37 ppm in CDCl₃.[2] For 5-(Piperidin-4-yl)pyrimidine, we can predict the following:

  • H2, H4, H6: The protons at positions 2, 4, and 6 will be the most downfield due to the deshielding effect of the adjacent nitrogen atoms.

• Carbons (¹³C): The carbon atoms of the pyrimidine ring will also resonate at downfield chemical shifts.[1] In unsubstituted pyrimidine, the C2, C4/C6, and C5 carbons appear at approximately 159.7 ppm, 160.0 ppm, and 125.1 ppm, respectively, in water.[3]

Piperidine Ring Protons and Carbons

The piperidine ring is a saturated heterocycle that typically adopts a chair conformation to minimize steric strain. This conformational preference leads to distinct chemical environments for the axial and equatorial protons.

• Protons (¹H): The protons on the piperidine ring will be in the aliphatic region (δ 1.0 - 4.0 ppm).[4]

  • H4' (methine): The proton at the point of attachment to the pyrimidine ring will be the most downfield of the piperidine protons due to the deshielding effect of the aromatic ring.

  • H2'/H6' and H3'/H5' (methylene): These protons will exhibit complex splitting patterns due to geminal and vicinal coupling. The axial and equatorial protons at the same carbon will have different chemical shifts.

• Carbons (¹³C): The carbons of the piperidine ring will resonate in the aliphatic region of the ¹³C NMR spectrum.[5]

Predicted Chemical Shift and Coupling Constant Table

The following table summarizes the predicted chemical shifts (δ) and key coupling constants (J) for 5-(Piperidin-4-yl)pyrimidine. These values are estimates and may vary depending on the solvent and concentration.

Position	Atom	Predicted ¹H δ (ppm)	Predicted ¹³C δ (ppm)	Key ¹H-¹H Couplings (J, Hz)
2	CH	~9.1	~158
4, 6	CH	~8.8	~156	³J(H4-H5) ≈ 2-3 Hz, ³J(H6-H5) ≈ 2-3 Hz
5	C	-	~130
4'	CH	~3.0 - 3.5	~40
2', 6'	CH₂	Axial: ~2.8 - 3.2, Equatorial: ~3.2 - 3.6	~45	²J ≈ -12 to -14 Hz, ³J(ax-ax) ≈ 10-13 Hz, ³J(ax-eq) ≈ 2-5 Hz, ³J(eq-eq) ≈ 2-5 Hz
3', 5'	CH₂	Axial: ~1.6 - 2.0, Equatorial: ~1.8 - 2.2	~30	²J ≈ -12 to -14 Hz, ³J(ax-ax) ≈ 10-13 Hz, ³J(ax-eq) ≈ 2-5 Hz, ³J(eq-eq) ≈ 2-5 Hz
1'	NH	Variable (broad)	-

Experimental Protocols

The acquisition of high-quality NMR data is contingent upon meticulous sample preparation and the appropriate selection of experimental parameters.

Sample Preparation

A well-prepared sample is crucial for obtaining high-resolution NMR spectra.

• Sample Weighing: Accurately weigh 5-10 mg of 5-(Piperidin-4-yl)pyrimidine for ¹H NMR and 20-50 mg for ¹³C NMR into a clean, dry vial.[6]

• Solvent Selection: Choose a suitable deuterated solvent in which the compound is fully soluble. Chloroform-d (CDCl₃) is a good starting point for many organic molecules. For compounds with higher polarity, dimethyl sulfoxide-d₆ (DMSO-d₆) or methanol-d₄ (CD₃OD) are excellent alternatives. The choice of solvent can influence chemical shifts, so consistency is key for comparative studies.[7]

• Dissolution: Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the vial.[6] Gently swirl or vortex the vial to ensure complete dissolution.

• Filtering (if necessary): If any particulate matter is visible, filter the solution through a small plug of cotton wool in a Pasteur pipette directly into a clean, high-quality 5 mm NMR tube.[8] Suspended solids will degrade the spectral quality.

• Internal Standard: For precise chemical shift referencing, an internal standard such as tetramethylsilane (TMS) can be added (for organic solvents). However, referencing to the residual solvent peak is often sufficient for routine characterization.[6]

• Labeling: Clearly label the NMR tube with the sample identification.

Data Acquisition Workflow

The following workflow outlines the recommended sequence of experiments for a comprehensive structural analysis.

Caption: Experimental workflow for the complete NMR analysis of 5-(Piperidin-4-yl)pyrimidine.

1D NMR Acquisition Parameters

These are general starting parameters and may require optimization based on the specific instrument and sample concentration.

Parameter	¹H NMR	¹³C NMR
Spectrometer Frequency	400-600 MHz	100-150 MHz
Pulse Sequence	Standard single-pulse (e.g., zg30)	Standard single-pulse with proton decoupling (e.g., zgpg30)
Number of Scans (NS)	8-16	1024 or more
Relaxation Delay (D1)	1-2 s	2 s
Acquisition Time (AQ)	2-4 s	1-2 s
Spectral Width (SW)	-2 to 12 ppm	-10 to 220 ppm

2D NMR Acquisition

2D NMR experiments are essential for unambiguously assigning the complex spectra of molecules like 5-(Piperidin-4-yl)pyrimidine.[9]

• ¹H-¹H COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other (typically through 2-3 bonds). This is crucial for identifying adjacent protons in both the pyrimidine and piperidine rings.

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with their directly attached carbons (one-bond correlation). This experiment is invaluable for assigning the carbon signals based on the already assigned proton signals.[10]

• ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two to three bonds. This is key for connecting different spin systems and identifying quaternary carbons.[6][10]

Data Processing and Interpretation

Standard Processing Steps

• Fourier Transformation (FT): Converts the time-domain signal (FID) into a frequency-domain spectrum.

• Phase Correction: Adjusts the phase of the spectrum to ensure all peaks have a pure absorption lineshape.

• Baseline Correction: Corrects any distortions in the baseline of the spectrum.

• Referencing: Calibrates the chemical shift axis using the known chemical shift of an internal standard or the residual solvent peak.

• Integration (¹H NMR): Determines the relative number of protons corresponding to each signal.

A Step-by-Step Guide to Spectral Assignment

The following logical flow will guide the complete assignment of the ¹H and ¹³C NMR spectra.

Caption: Logical workflow for the assignment of NMR spectra of 5-(Piperidin-4-yl)pyrimidine.

• ¹H Spectrum Analysis: Identify the distinct regions for the pyrimidine and piperidine protons based on their predicted chemical shifts. Integrate the signals to confirm the number of protons in each environment.

• COSY Spectrum Analysis: In the piperidine region, trace the correlations from the H4' methine proton to the H3'/H5' methylene protons, and from there to the H2'/H6' methylene protons. This confirms the integrity of the piperidine ring structure.

• HSQC Spectrum Analysis: Use the cross-peaks in the HSQC spectrum to assign the carbon signal for each protonated carbon. For example, the proton at ~9.1 ppm will correlate to the C2 carbon.

• HMBC Spectrum Analysis: This is the final and most crucial step for confirming the overall structure. Look for key long-range correlations:

  • A correlation between the piperidine H4' proton and the pyrimidine C5 carbon.

  • Correlations from the piperidine H2'/H6' protons to the pyrimidine C5 carbon.

  • These correlations unequivocally establish the connection between the two heterocyclic rings at the C5 position of the pyrimidine and the C4' position of the piperidine.

  • Correlations from the pyrimidine protons to the C5 carbon will confirm its assignment.

Troubleshooting and Advanced Considerations

• Broad Signals: Broadening of the piperidine signals can occur due to chair-chair conformational exchange on the NMR timescale. Acquiring the spectrum at a lower temperature may "freeze out" a single conformation, resulting in sharper signals.[4] The NH proton of the piperidine ring may also be broad due to chemical exchange and quadrupolar coupling with the ¹⁴N nucleus.

• Solvent Effects: Aromatic solvents like benzene-d₆ can induce significant shifts in the proton resonances (Aromatic Solvent-Induced Shifts, ASIS), which can be useful for resolving overlapping signals.[7][11]

• pH Dependence: The chemical shifts of protons near the basic nitrogen atoms can be sensitive to pH. If using a protic solvent like D₂O or CD₃OD, the protonation state of the molecule can influence the spectrum.

Conclusion

The combination of 1D and 2D NMR spectroscopy provides a powerful and definitive method for the structural characterization of 5-(Piperidin-4-yl)pyrimidine. By following the detailed protocols and interpretation strategies outlined in this guide, researchers can confidently verify the structure, purity, and conformational properties of this important medicinal chemistry scaffold. The principles and workflows described herein are broadly applicable to a wide range of other heterocyclic compounds, providing a solid foundation for rigorous structural analysis in drug discovery and development.

References

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• Advanced NMR Techniques and Applications. Fiveable. Available at: [Link]

• ¹³C NMR chemical shifts of the piperidine ring in compounds 6a‐d. ResearchGate. Available at: [Link]

• Protonation effect on chemical shifts of some piperidones unusual influence by anions. Indian Journal of Chemistry. Available at: [Link]

• Impacts of Steric Compression, Protonation, and Intramolecular Hydrogen Bonding on the 15N NMR Spectroscopy of Norditerpenoid Alkaloids and Their Piperidine-Ring Analogues. ACS Omega. Available at: [Link]

• NMR Spectroscopy :: 1H NMR Chemical Shifts. Organic Chemistry Data. Available at: [Link]

• The molecular structure of pyrimidine (a), its corresponding 13 C and... ResearchGate. Available at: [Link]

• Proton NMR spectra for the intermediate piperidines 56-60 and acetylenes 63-81 and 85, 86. 2-Propylpiperidine. Available at: [Link]

• Solvent Effects in NMR Spectroscopy. I. Toluene-Induced Shifts in the Spectra of Non-Aromatic Heterocycles. A New Approach to Cl. SciSpace. Available at: [Link]

• Manualy Setting up 2D experiments. Nuclear Magnetic Resonance Facility, University of California, Santa Barbara. Available at: [Link]

• 2D NMR Introduction. Available at: [Link]

• Experimental and theoretical NMR study of 4-(1-pyrrolidinyl)piperidine. ResearchGate. Available at: [Link]

• Measurement of Long Range 1H-19F Scalar Coupling Constants and their Glycosidic Torsion Dependence in 5-Fluoropyrimidine Substituted RNA. PMC. Available at: [Link]

• Step By Step Instructions for 2D NMR Experiments on the Bruker 300 MHz Spectrometer. Available at: [Link]

• "Advanced Modern NMR Techniques Enhance the Efficacy of Pharmaceutical Analysis". Available at: [Link]

• Advances in NMR spectroscopy of small molecules in solution. Royal Society of Chemistry. Available at: [Link]

• H-H and 13C-H coupling constants in pyridazine. ResearchGate. Available at: [Link]

• EXPERIMENTAL AND THEORETICAL NMR STUDY OF 4-(1-PYRROLIDINYL)PIPERIDINE. ResearchGate. Available at: [Link]

• Current NMR Techniques for Structure-Based Drug Discovery. MDPI. Available at: [Link]

• Conformational Analysis of Heterocycles: Research Guide & Papers. PapersFlow. Available at: [Link]

• NMR Spectroscopy :: 5-HMR-6 Long-Range (4J and higher) Proton-Proton Couplings. Organic Chemistry Data. Available at: [Link]

• Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists. sites@gsu. Available at: [Link]

• 2D NMR spectra of the compound: a) COSY, b) HSQC, and c) HMBC. ResearchGate. Available at: [Link]

• Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB. Available at: [Link]

• A Step-By-Step Guide to 1D and 2D NMR Interpretation. Emery Pharma. Available at: [Link]

• Discovery of 4-Amino-N-[(1S)-1-(4-chlorophenyl)-3-hydroxypropyl]-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamide (AZD5363), an Orally Bioavailable, Potent Inhibitor of Akt Kinases. Journal of Medicinal Chemistry. Available at: [Link]

• Influence of solvents on the 1H-NMR chemical shifts of 4-(4-acetyl-5-methyl-1H-1,2,3. Nigerian Research Journal of Chemical Sciences. Available at: [Link]

• The Importance of Solvent Effects in Calculations of NMR Coupling Constants at the Doubles Corrected Higher Random-Phase. SDU. Available at: [Link]

• Study of solvent effects on the nitrogen NMR shieldings of some indolizines. Wiley Online Library. Available at: [Link]

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• Figure S7. 1 H NMR spectra of N,N-ethylmethyl-piperidine-4-carboxylic... ResearchGate. Available at: [Link]

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• Revealing the J-coupling in the 1H-NMR Spectra of Antineoplastic and Antimetabolites Drugs. Der Pharma Chemica. Available at: [Link]

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Application Note: Structural Elucidation of 5-(Piperidin-4-yl)pyrimidine Derivatives via Protein-Ligand X-ray Crystallography

Introduction & Structural Rationale

The 5-(piperidin-4-yl)pyrimidine scaffold is a highly privileged pharmacophore in modern targeted therapeutics, particularly in the development of kinase inhibitors targeting CDK2, CDK7, Akt/PKB, and p38 MAP kinase[1][2][3]. Successful structure-based drug design (SBDD) relies heavily on high-resolution X-ray crystallography to elucidate how these two distinct ring systems interact with the target protein:

• The Pyrimidine Core: Functions as a robust hydrogen-bond acceptor. In kinase domains, it typically anchors the molecule to the hinge region. For example, in CDK2, the pyrimidine N1 and 6-NH groups form obligate bidentate hydrogen bonds with the backbone amides of Leu83[1].

• The Piperidine Ring: Projects towards the solvent-exposed channel or occupies adjacent hydrophobic pockets. Its basic secondary or tertiary amine enhances aqueous solubility, while its conformational flexibility (flipping between chair and twisted-boat conformations) allows it to optimize complex water-mediated interaction networks, such as those observed with Gln131 and Asp86 in CDK7[2].

Because of the inherent flexibility of the piperidine moiety, capturing high-resolution electron density of these derivatives requires meticulously optimized co-crystallization or soaking protocols.

Pharmacophore mapping of 5-(piperidin-4-yl)pyrimidine interactions within a typical kinase domain.

Pre-Crystallization Validation: Protein Thermal Shift Assay (TSA)

Causality & Logic: Crystallization trials are resource-intensive. Before initiating screening, it is imperative to validate that the specific 5-(piperidin-4-yl)pyrimidine derivative binds to and stabilizes the folded target protein in solution. Relying solely on enzymatic IC50 assays is insufficient, as biochemical inhibition does not always correlate with the structural rigidity required for crystallization.

Self-Validating Protocol:

• Preparation: Prepare a 10 µM solution of the purified target kinase in its optimized storage buffer (e.g., 20 mM HEPES pH 7.5, 150 mM NaCl, 1 mM TCEP).

• Ligand Addition: Add the pyrimidine derivative to a final concentration of 100 µM, ensuring the final DMSO concentration remains ≤ 1% v/v.

• Dye Integration: Add a solvatochromic fluorescent dye (e.g., SYPRO Orange at 5x final concentration)[4].

• Thermal Melt: Perform a melt curve from 25°C to 95°C (1°C/min ramp rate) using a real-time PCR system.

• Validation Check: A positive thermal shift ( Δ Tm > 2.0°C) confirms complex formation and thermodynamic stabilization, green-lighting the complex for crystallization trials[4].

Experimental Methodologies: Co-Crystallization vs. Soaking

Due to the basic nature of the piperidine ring, these compounds often exhibit excellent aqueous solubility, making them prime candidates for high-concentration soaking. However, if the ligand induces significant conformational changes (e.g., DFG-in to DFG-out transitions), co-crystallization is strictly required.

Workflow and decision matrix for protein-ligand crystallography of piperidine-pyrimidine complexes.

Protocol A: Protein-Ligand Co-Crystallization

• Complex Formation: Incubate the concentrated apo-protein (10–15 mg/mL) with a 3- to 5-fold molar excess of the ligand.

• Equilibration: Allow the mixture to equilibrate on ice for 2–4 hours. Insight: This extended incubation ensures complete saturation of the binding site, which is critical for the pyrimidine core to fully displace tightly ordered water molecules in the hinge region.

• Clearance: Centrifuge the complex at 14,000 x g for 10 minutes at 4°C to remove any precipitated protein or insoluble ligand aggregates.

• Screening: Set up sitting-drop vapor diffusion plates using a 1:1 ratio of the protein-ligand complex to the reservoir solution.

Protocol B: Advanced Aerosol-Based or High-Concentration Soaking

Causality & Logic: Traditional soaking can induce osmotic shock, cracking the crystal lattice. For highly soluble piperidine derivatives, aerosol-based soaking or step-wise DMSO gradients prevent this physical disruption[5].

• DMSO Tolerance Test: Transfer a single apo-crystal into a drop containing the reservoir solution supplemented with 5% DMSO. Observe for 30 minutes. If the crystal cracks, utilize an aerosol-based delivery system[5] or cross-link the crystal using glutaraldehyde prior to soaking.

• Ligand Preparation: Dissolve the ligand in 100% DMSO to a stock concentration of 50 mM.

• Soaking Drop: Dilute the ligand into the crystallization mother liquor to a final concentration of 1–5 mM (maintaining DMSO ≤ 5%).

• Equilibration: Transfer the apo-crystal into the soaking drop. Incubate for 1 to 24 hours. Insight: Continuously monitor crystal birefringence under polarized light; a loss of sharp edges indicates lattice degradation, necessitating shorter soak times or lower ligand concentrations.

Data Processing & Electron Density Interpretation

When solving the phase problem via Molecular Replacement (MR), the piperidine ring often presents a unique challenge due to its conformational plasticity.

• Mechanistic Challenge: The piperidine ring can flip between rigid chair and flexible twisted-boat conformations depending on the local electrostatic environment and steric clashes[2].

• Validation Strategy: Always calculate a Polder (OMIT) map to verify the correct conformation of the piperidine ring. Do not force a standard chair conformation during refinement if the positive Fo​−Fc​ difference density clearly suggests a twisted-boat. Ensure that the B-factors of the piperidine atoms are relatively consistent with the surrounding solvent-exposed protein residues.

Quantitative Data Summary

Parameter	Typical Value / Observation	Mechanistic Rationale
Ligand Concentration (Soaking)	1.0 – 5.0 mM	High aqueous solubility of the piperidine amine allows saturation without precipitation.
DMSO Tolerance	< 5% v/v	Prevents osmotic shock and degradation of the macromolecular crystal lattice.
Thermal Shift ( Δ Tm)	+2.0°C to +8.5°C	Confirms thermodynamic stabilization of the kinase fold prior to crystallization.
Piperidine Conformation	Chair or Twisted-Boat	Adapts dynamically to local water networks and solvent channel electrostatics.
Pyrimidine Binding Mode	Hinge Region (Bidentate)	N1 and 6-NH act as obligate hydrogen-bond acceptor/donor pairs.

References

• Title: Discovery of 4,6-disubstituted pyrimidines as potent inhibitors of the Heat Shock Factor 1 (HSF1)
• Title: Targeting cyclin-dependent kinase 7 (CDK7) ...
• Title: Discovery of 4-Amino-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamides As Selective, Orally Active Inhibitors of Protein Kinase B (Akt)
• Source: thermofisher.
• Source: tum.

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The Pharmacological Context: Targeting IRAK4 with Privileged Scaffolds

Application Note: In Vitro Profiling of 5-(Piperidin-4-yl)pyrimidine Derivatives as IRAK4 Inhibitors Using a Homogeneous Luminescent Assay

The 5-(piperidin-4-yl)pyrimidine motif is a privileged chemotype extensively utilized in modern structure-based drug design[1]. In the context of kinase inhibition, the pyrimidine ring functions as a critical orthosteric binder, engaging the kinase hinge region via hydrogen bond donation and acceptance[1]. Concurrently, the piperidine ring acts as a three-dimensional vector, projecting into the solvent-exposed channel to enhance binding affinity, optimize pharmacokinetic properties, and tune kinome selectivity[1][2].

A primary therapeutic target for this scaffold is Interleukin-1 Receptor-Associated Kinase 4 (IRAK4). IRAK4 is a pivotal serine/threonine kinase and scaffolding protein in the Myddosome complex, mediating Toll-like receptor (TLR) and Interleukin-1 Receptor (IL-1R) signaling cascades[3]. Hyperactivation of this pathway drives the release of pro-inflammatory cytokines (e.g., TNF-α, IL-6), making the inhibition of IRAK4 a high-value strategy for treating autoimmune and inflammatory diseases[2][3].

Fig 1: IRAK4 Myddosome signaling pathway and targeted inhibition by the pyrimidine scaffold.

Assay Rationale: The Luminescent ADP-Glo™ System

To evaluate the half-maximal inhibitory concentration ( IC50​ ) of novel 5-(piperidin-4-yl)pyrimidine derivatives, we employ the ADP-Glo™ Kinase Assay. Unlike traditional radiometric assays ( 33P -ATP) which pose safety challenges, or standard fluorescence assays that suffer from compound auto-fluorescence interference, ADP-Glo is a universal, homogeneous, bioluminescent assay[4][5].

Causality in Assay Design:

• Physiological Relevance: The assay maintains a high dynamic range even at elevated ATP concentrations (up to 1 mM). This is critical because demonstrating inhibitor potency at physiological ATP levels prevents the artificial inflation of ATP-competitive inhibitor efficacy[5].

• Self-Validating Background Reduction: The assay operates in two sequential steps. First, an ATP-depletion reagent terminates the kinase reaction and actively degrades unreacted ATP. Second, a detection reagent converts the newly generated ADP back to ATP, which drives a luciferase/luciferin reaction[4]. This active depletion of background ATP ensures an exceptional signal-to-background ratio, minimizing false-positive hits during screening[5].

Fig 2: Homogeneous two-step ADP-Glo kinase assay workflow for measuring IRAK4 activity.

Comprehensive Experimental Protocol

Materials & Reagents

• Enzyme: Recombinant Human IRAK4 (active, full-length).

• Substrate: Myelin Basic Protein (MBP) or optimized IRAK4 peptide substrate.

• Assay Kit: ADP-Glo™ Kinase Assay[4].

• Kinase Buffer: 50 mM HEPES (pH 7.5), 10 mM MgCl2​ , 1 mM EGTA, 0.01% Brij-35, 2 mM DTT.

  • Mechanistic Note: MgCl2​ is essential for coordinating the ATP phosphates in the kinase active site, while DTT maintains the catalytic cysteine residues in a reduced state to prevent enzyme degradation.

Step-by-Step Workflow

Phase 1: Compound Preparation & Serial Dilution

• Prepare a 10 mM stock of the 5-(piperidin-4-yl)pyrimidine derivative in 100% anhydrous DMSO.

• Perform a 3-fold serial dilution in a 384-well source plate to generate a 10-point dose-response curve.

• Transfer 100 nL of the diluted compounds to a white, flat-bottom 384-well assay plate using an acoustic liquid handler (e.g., Echo 550).

  • Mechanistic Note: Acoustic dispensing ensures precise nanoliter transfer, maintaining a final DMSO concentration of ≤1% in the assay. Higher DMSO concentrations can denature the kinase and artificially suppress activity.

Phase 2: Kinase Reaction

• Add 5 µL of IRAK4 enzyme/substrate mix (diluted in kinase buffer) to the assay plate. Include No-Enzyme Controls (NEC) and Vehicle Controls (DMSO only).

• Incubate for 15 minutes at room temperature to allow the inhibitor to equilibrate and bind to the enzyme.

• Initiate the reaction by adding 5 µL of ATP. The ATP concentration should be set near the predetermined Km​ value for IRAK4 (typically 10-50 µM) to balance sensitivity with physiological relevance.

• Seal the plate and incubate for 60 minutes at room temperature.

Phase 3: ATP Depletion & ADP Detection

• Add 10 µL of ADP-Glo™ Reagent to all wells. This simultaneously quenches the kinase reaction and depletes the remaining unreacted ATP[4].

• Incubate for 40 minutes at room temperature.

• Add 20 µL of Kinase Detection Reagent. This converts the reaction-generated ADP into ATP and initiates the luciferase luminescence cascade[4][5].

• Incubate for 30 minutes at room temperature to allow the luminescent signal to stabilize.

Phase 4: Data Acquisition

• Read the plate on a multimode microplate reader set to luminescence mode with an integration time of 0.5 to 1.0 second per well.

Data Presentation & Statistical Validation

Quantitative data must be normalized against vehicle controls (100% kinase activity) and no-enzyme controls (0% kinase activity). The IC50​ is calculated using a four-parameter logistic (4PL) non-linear regression model.

Table 1: Representative SAR Data for 5-(Piperidin-4-yl)pyrimidine Derivatives against IRAK4

Compound ID	Scaffold Core	R-Group (Piperidine N-substituent)	IRAK4 IC₅₀ (nM)	Kinase Selectivity
Cmpd-01	5-(Piperidin-4-yl)pyrimidine	-H	125.0	Moderate
Cmpd-02	5-(Piperidin-4-yl)pyrimidine	-Methyl	45.2	High
Cmpd-03	5-(Piperidin-4-yl)pyrimidine	-Methanesulfonyl	8.5	Excellent
Cmpd-04	5-(Piperidin-4-yl)pyrimidine	-Cyclopropyl	12.4	Excellent
Staurosporine	Pan-kinase Inhibitor	N/A (Control)	1.2	Poor

Mechanistic Insight: As demonstrated in the SAR table, functionalizing the piperidine nitrogen projecting into the solvent channel significantly impacts potency. The addition of a methanesulfonyl group (Cmpd-03) optimizes hydrogen bonding with solvent-exposed residues, drastically lowering the IC50​ compared to the unsubstituted analog[2].

Quality Control (The Z'-Factor): A robust in vitro assay must be a self-validating system. The Z'-factor is calculated for every plate to ensure assay reliability:

Z′=1−∣μp​−μn​∣3(σp​+σn​)​

Where σ is the standard deviation and μ is the mean of the positive (vehicle) and negative (no enzyme) controls. A Z′≥0.5 indicates an excellent assay window suitable for High-Throughput Screening (HTS) and precise IC50​ determination.

References

• [1] Benchchem. 5-(Piperidin-4-yl)pyrimidine | High-Quality Research Compound. 1

• [4] Promega Corporation. ADP-Glo™ Kinase Assay Technical Manual.4

• [5] ResearchGate. ADP-Glo: A Bioluminescent and Homogeneous ADP Monitoring Assay for Kinases. 5

• [3] ACS Publications. Discovery of KT-474 a Potent, Selective, and Orally Bioavailable IRAK4 Degrader for the Treatment of Autoimmune Diseases. 3

• [2] NIH PMC. Potent and Selective Amidopyrazole Inhibitors of IRAK4 That Are Efficacious in a Rodent Model of Inflammation. 2

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• 2. Potent and Selective Amidopyrazole Inhibitors of IRAK4 That Are Efficacious in a Rodent Model of Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. ADP-Glo™ Kinase Assay Protocol [promega.com]
• 5. researchgate.net [researchgate.net]

Application Note: A Researcher's Guide to Cell-Based Assays for Characterizing 5-(Piperidin-4-yl)pyrimidine Compounds

Introduction: The 5-(Piperidin-4-yl)pyrimidine Scaffold

The 5-(piperidin-4-yl)pyrimidine framework represents a privileged scaffold in modern medicinal chemistry, serving as a foundational structure for a multitude of therapeutic candidates.[1] This structural motif is prized for its versatility, with the piperidine ring offering a three-dimensional geometry that can enhance binding affinity and the pyrimidine moiety providing crucial hydrogen bonding capabilities.[1] Consequently, derivatives of this scaffold are being investigated across a wide range of therapeutic areas, including oncology, neurodegenerative diseases, and infectious diseases.[1][2][3]

Given the diverse biological targets of these compounds—which include protein kinases, G-protein coupled receptors (GPCRs), and viral enzymes—a robust and multi-faceted approach to cellular characterization is essential.[1][4][5][6] This guide provides an in-depth overview of key cell-based assays, complete with detailed protocols, to empower researchers in drug discovery to effectively evaluate the potency, mechanism of action, and cellular effects of their novel 5-(piperidin-4-yl)pyrimidine-based compounds.

Foundational Assays: Assessing Cellular Viability and Cytotoxicity

Before delving into target-specific functional assays, it is critical to establish the baseline effect of a compound on cell health. These assays determine the concentration range at which the compound exhibits cytotoxic or anti-proliferative effects, which is crucial for interpreting the results of subsequent mechanism-of-action studies.

Principle of Viability Assays

Most cell viability assays measure a marker associated with metabolic activity.[7] A decrease in this activity is proportional to the degree of cytotoxicity or cytostasis induced by the test compound. Common methods include the conversion of tetrazolium salts (like MTT or MTS) into colored formazan products or the quantification of intracellular ATP levels.[8][9] The CellTiter-Glo® assay, which measures ATP, is particularly sensitive because only metabolically active cells can synthesize ATP.[8][10]

Protocol: Luminescent Cell Viability Assay (CellTiter-Glo®)

This protocol is designed to determine the number of viable cells in culture by quantifying ATP, which indicates the presence of metabolically active cells.[10]

Workflow for Assessing Cell Viability

Caption: Workflow for a typical CellTiter-Glo® cell viability assay.

Step-by-Step Methodology:

• Cell Seeding: Seed cells in an opaque-walled 96-well plate at a density optimized for your cell line (e.g., 2,000-10,000 cells/well in 100 µL of culture medium). Include wells with medium only for background measurements.

• Incubation: Incubate the plate for 24 hours at 37°C in a humidified CO2 incubator to allow cells to attach and resume proliferation.

• Compound Treatment: Prepare a serial dilution of the 5-(piperidin-4-yl)pyrimidine compound in culture medium. Remove the old medium from the cells and add the compound dilutions. Include a vehicle control (e.g., 0.1% DMSO).

• Treatment Incubation: Incubate the cells with the compound for a predetermined time (e.g., 48 or 72 hours).

• Reagent Preparation: Thaw the CellTiter-Glo® Reagent and allow it to equilibrate to room temperature before use.

• Assay Execution:

  • Remove the plate from the incubator and let it equilibrate to room temperature for about 30 minutes.

  • Add a volume of CellTiter-Glo® Reagent equal to the volume of culture medium in each well (e.g., 100 µL).

  • Place the plate on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Measure luminescence using a plate reader.

Data Presentation

Results are typically plotted as percent viability versus compound concentration to determine the IC50 value (the concentration at which 50% of cell viability is inhibited).

Compound ID	Cell Line	Incubation Time (h)	IC50 (µM)
PPY-001	PC-3	72	3.7
PPY-002	A549	72	> 50
Staurosporine	PC-3	48	0.015

Table 1: Example data from a cell viability screen. PPY-001 shows significant anti-proliferative activity in PC-3 prostate cancer cells, while PPY-002 is largely inactive. Staurosporine serves as a positive control.[4][9]

Assays for Kinase Inhibitors

The pyrimidine core is a well-established "hinge-binding" motif for kinase inhibitors, making this target class highly relevant.[5] Cell-based kinase assays are essential to confirm that a compound can penetrate the cell membrane, engage its target kinase, and inhibit its downstream signaling in a physiological context.[11][12]

Target Engagement: NanoBRET™ Intracellular Kinase Assay

Principle of NanoBRET™ This assay directly measures compound binding at a specific kinase target in living cells.[13] It utilizes Bioluminescence Resonance Energy Transfer (BRET), a proximity-based method that measures energy transfer between a bioluminescent donor (NanoLuc® luciferase fused to the kinase of interest) and a fluorescent energy acceptor (a cell-permeable fluorescent tracer that binds to the kinase).[13][14][15] When a test compound enters the cell and binds to the kinase, it displaces the tracer, leading to a decrease in the BRET signal.[13]

Diagram of the NanoBRET™ Principle

Caption: Principle of the NanoBRET™ target engagement assay.

Protocol: NanoBRET™ Target Engagement Assay

• Cell Transfection: Co-transfect HEK293 cells with a plasmid encoding the kinase-NanoLuc® fusion protein. Plate the transfected cells into a 96-well plate and incubate for 24 hours.

• Compound and Tracer Addition: Prepare serial dilutions of the test compound. Add the compound dilutions to the cells, followed immediately by the NanoBRET™ tracer at its recommended concentration.

• Substrate Addition: Add the NanoLuc® substrate (e.g., furimazine) to all wells to initiate the luminescent reaction.[15]

• Incubation: Incubate the plate at room temperature for approximately 2 hours.

• BRET Measurement: Read the plate on a luminometer equipped with two filters to measure the donor emission (e.g., 460 nm) and acceptor emission (e.g., 610 nm) simultaneously.

• Data Analysis: Calculate the BRET ratio (Acceptor Emission / Donor Emission). Plot the BRET ratio against the compound concentration to determine the IC50 value, which reflects the compound's affinity for the target in living cells.

Functional Inhibition: In-Cell Western™ Assay

Principle of In-Cell Western™ (ICW) The ICW, also known as a cytoblot or in-cell ELISA, is a quantitative immunofluorescence assay performed in multi-well plates.[16][17] It combines the specificity of Western blotting with the throughput of an ELISA.[16][18] This assay is ideal for measuring the phosphorylation of a kinase's substrate. Cells are treated with the inhibitor, then fixed, permeabilized, and stained with two primary antibodies: one for a specific phospho-substrate and another for the total protein or a housekeeping protein (for normalization).[16] These are then detected with spectrally distinct infrared dye-conjugated secondary antibodies.[16]

Protocol: Two-Color In-Cell Western™ for Substrate Phosphorylation

• Cell Seeding and Treatment: Seed cells in a 96- or 384-well plate and allow them to adhere. Starve the cells (if necessary to reduce basal signaling) and then pre-treat with serial dilutions of the 5-(piperidin-4-yl)pyrimidine compound for 1-2 hours.

• Stimulation: Stimulate the cells with an appropriate growth factor or activator to induce kinase activity and substrate phosphorylation.

• Fixation: Immediately fix the cells by adding 3.7% formaldehyde in PBS and incubating for 20 minutes at room temperature.[17][19]

• Permeabilization: Wash the cells and add a permeabilization buffer (e.g., PBS with 0.1% Triton X-100) for 5-10 minutes.[19][20]

• Blocking: Block non-specific antibody binding by incubating with a blocking buffer (e.g., LI-COR® Intercept® Blocking Buffer or a fish gel solution) for 1.5 hours at room temperature.[17][20]

• Primary Antibody Incubation: Incubate the cells overnight at 4°C with a cocktail of two primary antibodies diluted in blocking buffer:

  • A rabbit anti-phospho-substrate antibody.

  • A mouse anti-total substrate or anti-housekeeping protein (e.g., tubulin) antibody.

• Secondary Antibody Incubation: Wash the plate and incubate for 1 hour at room temperature (protected from light) with a cocktail of two secondary antibodies:

  • IRDye® 800CW Goat anti-Rabbit IgG.

  • IRDye® 680RD Goat anti-Mouse IgG.

• Imaging: Wash the plate, ensure it is completely dry, and scan on an infrared imaging system (e.g., LI-COR® Odyssey®).

• Data Analysis: Quantify the integrated intensity in both the 700 nm (normalization) and 800 nm (phospho-target) channels. Normalize the phospho-signal to the total protein signal for each well. Plot the normalized signal against compound concentration to calculate the IC50.

Workflow for the In-Cell Western™ Assay

Sources

• 1. 5-(Piperidin-4-yl)pyrimidine|High-Quality Research Compound [benchchem.com]
• 2. Discovery of piperidin-4-yl-aminopyrimidine derivatives as potent non-nucleoside HIV-1 reverse transcriptase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery of piperidin-4-yl-aminopyrimidines as HIV-1 reverse transcriptase inhibitors. N-benzyl derivatives with broad potency against resistant mutant viruses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Design, synthesis and biological evaluation of AKT inhibitors bearing a piperidin-4-yl appendant - PMC [pmc.ncbi.nlm.nih.gov]
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• 20. products.advansta.com [products.advansta.com]

Application Note &amp; Protocol: A Guide to the Solid-Phase Synthesis of Pyrimidine Derivatives

Abstract

Pyrimidine scaffolds are fundamental components of numerous biologically active compounds, including nucleic acids and a wide array of pharmaceuticals.[1][2] Their prevalence in nature and medicine makes the efficient synthesis of diverse pyrimidine libraries a cornerstone of modern drug discovery.[3] Solid-Phase Organic Synthesis (SPOS) offers significant advantages over traditional solution-phase methods, including simplified purification, the ability to drive reactions to completion using excess reagents, and amenability to automation.[4] This document provides a comprehensive guide to the solid-phase synthesis of pyrimidine derivatives, detailing the core principles, key strategic considerations, a step-by-step protocol for the synthesis of a 2,4-disubstituted pyrimidine library, and methods for characterization and cleavage.

Introduction: The Significance of Pyrimidines and Solid-Phase Synthesis

The pyrimidine ring is a privileged scaffold in medicinal chemistry, forming the core of natural nucleic acid bases like cytosine, thymine, and uracil, as well as numerous FDA-approved drugs.[1][2] Derivatives have demonstrated a vast range of pharmacological activities, including anticancer, antiviral, and anti-inflammatory properties.[2] The ability to rapidly generate and screen libraries of substituted pyrimidines is therefore a critical capability in the search for new therapeutic agents.

Solid-phase organic synthesis (SPOS) has revolutionized the construction of such libraries.[4] Pioneered by Bruce Merrifield, the technique involves covalently attaching a starting material to an insoluble polymer support (resin) and carrying out a sequence of reactions.[4] Intermediates are purified by simple filtration and washing, eliminating the need for complex chromatographic separation at each step.[5] This "catch and release" approach streamlines the synthetic workflow, enhances yield, and is highly adaptable for high-throughput and combinatorial chemistry.[4][5]

This guide will focus on a robust and versatile strategy for creating a library of pyrimidine derivatives, explaining the causality behind each procedural choice to ensure both reproducibility and a deep understanding of the underlying chemistry.

Principle of the Method: A Traceless Synthesis Strategy

The protocol described herein utilizes a "traceless" linker strategy. In this approach, the point of attachment to the solid support is ultimately cleaved in a way that leaves no residual atoms from the linker on the final product molecule.[6] This is a sophisticated and elegant method that ensures the final compound is composed only of the desired building blocks.[6]

The overall workflow can be visualized as a three-stage process:

• Immobilization: The initial building block is covalently attached to the solid support via a suitable linker.

• Elaboration: The pyrimidine core is constructed on the resin through a series of sequential reactions, with excess reagents and by-products washed away after each step.

• Cleavage: The completed pyrimidine derivative is released from the solid support, yielding the final product in solution for subsequent purification and analysis.

Diagram 1: High-Level Workflow of Solid-Phase Pyrimidine Synthesis

Caption: General workflow for solid-phase synthesis.

Key Components and Experimental Design Considerations

The success of any solid-phase synthesis hinges on the careful selection of its core components. Each choice impacts reaction efficiency, chemical compatibility, and the final product's purity.

Solid Supports (Resins)

The insoluble support is the foundation of the synthesis. Polystyrene (PS) cross-linked with divinylbenzene (DVB) is the most common and cost-effective choice.[4]

• Merrifield Resin: A chloromethylated polystyrene resin, it is a versatile starting point for many syntheses.[4][7]

• Wang Resin: A hydroxymethyl-functionalized resin, it is particularly popular for attaching carboxylic acids and is cleaved under moderately acidic conditions (e.g., 50% TFA).[4][8]

• Rink Amide Resin: This resin is designed for the synthesis of C-terminal amides and is also cleaved with trifluoroacetic acid (TFA).[4][8]

The choice of resin is dictated by the desired functionality in the final product and the chemical nature of the linker used for attachment. For this protocol, we will utilize Merrifield resin as a robust and versatile starting point.

Linkers

The linker is the chemical bridge between the resin and the molecule being synthesized. Its stability throughout the reaction sequence and the conditions required for its cleavage are critical design parameters.[4]

• Acid-Labile Linkers (e.g., Wang, Rink): These are cleaved with acids like TFA. The specific concentration of TFA required can vary, allowing for differential stability if other acid-sensitive groups are present.[8]

• Photolabile Linkers: These linkers are cleaved by exposure to UV light of a specific wavelength, offering an orthogonal cleavage strategy that avoids harsh acidic or basic conditions.[9]

• Traceless Linkers (e.g., Sulfone, Germanium): These are designed to be eliminated during the cleavage step. For example, a sulfone linker can be used where the cleavage step involves a cyclization-elimination reaction that releases the target molecule without any linker fragment.[10][11]

Reaction Monitoring

Since intermediates are not isolated, monitoring reaction completion is crucial.

• Kaiser Test: A qualitative colorimetric test used to detect the presence of free primary amines on the resin.[12] A positive result (dark blue beads) indicates an incomplete coupling reaction.

• Fmoc Quantification: When using Fmoc protecting groups, the amount of fulvene released during deprotection can be measured by UV-Vis spectrophotometry to quantify reaction progress.[12]

Detailed Protocol: Solid-Phase Synthesis of a 2,4-Disubstituted Pyrimidine Library

This protocol is adapted from established methodologies for constructing pyrimidine libraries on a solid support.[1][7] It involves the initial immobilization of a thiouronium salt on Merrifield resin, followed by a three-component reaction to build the pyrimidine core, and finally, cleavage from the support.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Merrifield Resin (1% DVB, 1.0 mmol/g)	Synthesis Grade	Standard Supplier
Thiourea	ACS Reagent	Standard Supplier
N,N-Dimethylformamide (DMF)	Anhydrous	Standard Supplier
Dichloromethane (DCM)	Anhydrous	Standard Supplier
Methanol (MeOH)	ACS Grade	Standard Supplier
Diisopropylethylamine (DIEA)	Reagent Grade	Standard Supplier
Potassium Carbonate (K₂CO₃)	Anhydrous	Standard Supplier
Ethyl Cyanoacetate	Reagent Grade	Standard Supplier
Substituted Aromatic Aldehydes	Various	Standard Supplier	Diversity element R¹
n-Butylamine	Reagent Grade	Standard Supplier	Cleavage Reagent
m-Chloroperoxybenzoic acid (m-CPBA)	Reagent Grade	Standard Supplier	Oxidation Reagent
Trifluoroacetic Acid (TFA)	Reagent Grade	Standard Supplier	For optional final deprotection

Experimental Workflow

Diagram 2: Chemical Workflow for Pyrimidine Synthesis on Solid Support

Caption: Step-by-step chemical reaction pathway.

Step-by-Step Procedure

Step 1: Preparation of Resin-Immobilized Thiouronium Salt

• Swell Merrifield resin (1.0 g, 1.0 mmol) in 10 mL of DMF in a solid-phase synthesis vessel for 1 hour at room temperature.

• Add thiourea (5.0 mmol, 5 eq.) to the swollen resin.

• Heat the mixture to 80°C and shake for 12 hours.

  • Causality: Heating accelerates the nucleophilic displacement of the chloride on the Merrifield resin by the sulfur atom of thiourea, ensuring complete immobilization.

• Cool the vessel to room temperature. Filter the resin and wash sequentially with DMF (3 x 10 mL), DCM (3 x 10 mL), and MeOH (3 x 10 mL).

• Dry the resin in vacuo to a constant weight.

Step 2: Three-Component Pyrimidine Synthesis

• Place the dried thiouronium resin (1.0 mmol) in the synthesis vessel.

• Add the desired aromatic aldehyde (R¹) (3.0 mmol, 3 eq.), ethyl cyanoacetate (3.0 mmol, 3 eq.), and anhydrous K₂CO₃ (4.0 mmol, 4 eq.) to the vessel.

• Add 10 mL of anhydrous DMF.

• Heat the mixture to 80°C and shake for 24-36 hours.

  • Causality: This is a multicomponent reaction where the aldehyde, active methylene compound (ethyl cyanoacetate), and the resin-bound thiourea condense under basic conditions (K₂CO₃) to form the pyrimidine ring directly on the solid support.[1] Using excess reagents drives the reaction to completion.

• Cool to room temperature, filter, and wash the resin extensively with DMF (3 x 10 mL), water/DMF (1:1, 2 x 10 mL), DMF (2 x 10 mL), DCM (3 x 10 mL), and MeOH (3 x 10 mL).

• Dry the resin-bound pyrimidine in vacuo.

Step 3: Cleavage and Final Product Isolation

• Swell the dried resin-bound pyrimidine in 10 mL of DCM for 30 minutes.

• Add n-butylamine (10 mmol, 10 eq.) to the vessel. Shake at room temperature for 12 hours.

  • Causality: n-Butylamine acts as a nucleophile, attacking the linker and displacing the pyrimidine derivative from the resin. This is a form of aminolysis.

• Filter the resin and collect the filtrate. Wash the resin with additional DCM (2 x 5 mL) and combine the filtrates.

• To the combined filtrate, add m-CPBA (1.5 mmol, 1.5 eq.) and stir for 2 hours at room temperature.

  • Causality: The initial cleavage releases a thio-functionalized pyrimidine. The m-CPBA is an oxidizing agent that converts this group into a more stable functionality, completing the synthesis.[1]

• Wash the organic solution with saturated aqueous NaHCO₃ solution (2 x 15 mL) and brine (1 x 15 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the crude product.

Characterization, Purification, and Troubleshooting

Analysis of the Crude Product

Before purification, it is essential to analyze the crude product to assess purity and confirm identity.

• High-Performance Liquid Chromatography (HPLC): Use a reverse-phase C18 column with a water/acetonitrile gradient (containing 0.1% TFA) to determine the purity of the crude product.[12]

• Liquid Chromatography-Mass Spectrometry (LC-MS): This provides both purity information (from the UV chromatogram) and molecular weight confirmation of the desired product.[12]

Purification

The crude product can be purified using standard chromatographic techniques.

• Preparative HPLC: For high-purity samples required for biological testing, preparative reverse-phase HPLC is the method of choice.

• Flash Column Chromatography: For larger scale purifications, silica gel chromatography can be employed, using a solvent system determined by thin-layer chromatography (TLC) analysis.

Troubleshooting Common Issues

Issue	Possible Cause(s)	Suggested Solution(s)
Low Yield	Incomplete immobilization or coupling; Steric hindrance from bulky building blocks.	Increase reaction times/temperatures; Increase excess of reagents; Consider a different linker or resin with a longer spacer arm.
Incomplete Cleavage	Insufficient cleavage reagent or time.	Increase the concentration of the cleavage reagent and/or extend the reaction time. Perform a second cleavage on the resin.[13]
Side Products Observed	Degradation during cleavage; Re-attachment of scavenged cations.	Use a more optimized "cleavage cocktail" containing scavengers like triisopropylsilane (TIS) or water to trap reactive cations.[14][15]
Resin Clumping	Poor solvation of the resin or growing peptide/molecule chain.	Switch to a more suitable solvent or a resin with better swelling properties (e.g., TentaGel).[4]

Conclusion

The solid-phase synthesis of pyrimidine derivatives is a powerful and efficient strategy for the rapid generation of chemical libraries for drug discovery and chemical biology. By understanding the principles behind the choice of resin, linker, and reaction conditions, researchers can troubleshoot issues effectively and adapt protocols to create a vast diversity of molecular structures. The methodology presented here provides a robust framework for the successful synthesis, cleavage, and purification of substituted pyrimidines, enabling the exploration of this critical pharmacophore.

References

• Kaur, H., & Kumar, S. (2021). Advances in the Solid-Phase Synthesis of Pyrimidine Derivatives. ACS Combinatorial Science, 23(3), 121-144. [Link]

• Kaur, H., & Kumar, S. (2019). Advances in the Solid-Phase Synthesis of Pyrimidine Derivatives. ACS Combinatorial Science. [Link]

• Kaur, H., & Kumar, S. (2019). Advances in the Solid-Phase Synthesis of Pyrimidine Derivatives. ACS Combinatorial Science. [Link]

• Lee, Y., & Silverman, R. B. (2005). Solid-Phase Synthesis of 3,4-Dihydro-1H-pyrimidine-2-ones Using Sodium Benzenesulfinate as a Traceless Linker. ACS Combinatorial Science, 7(5), 458-461. [Link]

• Malkov, O., & Malkova, S. (2012). Solid-Phase Synthesis of Methyl N-(pyrimidin-2-yl)glycinate. Molecules, 17(12), 14743-14749. [Link]

• Crosby, S. R., et al. (2003). Traceless solid phase synthesis of 2-substituted pyrimidines using an 'off-the-shelf' chlorogermane-functionalised resin. Organic & Biomolecular Chemistry, 1(10), 1638-1640. [Link]

• Falcó, J. L., et al. (2003). Solid-phase synthesis of 2-substituted 4-aminopyrido[2,3-d]pyrimidines. Molecular Diversity, 6(2), 85-92. [Link]

• Pátek, M., & Smrčinová, L. (2019). Traceless Solid-Phase Organic Synthesis. Chemical Reviews, 120(3), 1496-1551. [Link]

• Kaur, H., & Kumar, S. (2019). Advances in the Solid Phase Synthesis of Pyrimidine Derivatives. ResearchGate. [Link]

• Falcó, J. L., et al. (2003). Solid-phase synthesis of 2-substituted 4-amino-7-oxo-5,6,7,8-tetrahydropyrido[2,3-d]pyrimidines: An example of cyclization-assisted cleavage. Tetrahedron Letters, 44(28), 5335-5338. [Link]

• Noolvi, M. N., et al. (2022). Synthesis of Pyrimidine-Based Analogues: A Comprehensive Review. Journal of Chemistry. [Link]

• Sharma, A., et al. (2025). A detailed review of recent developments in the synthesis of pyrimidine derivatives and their anticancer potential. International Journal of Science and Advanced Technology. [Link]

• Kim, Y., et al. (2009). Traceless solid-phase synthesis of 2,4,6-trisubstituted thiazolo[4,5-d]pyrimidine-5,7-dione derivatives. Journal of Combinatorial Chemistry, 11(3), 495-499. [Link]

• Li, H., et al. (2014). Novel 2,4-Disubstituted Pyrimidines as Potent, Selective, and Cell-Permeable Inhibitors of Neuronal Nitric Oxide Synthase. Journal of Medicinal Chemistry, 58(1), 304-321. [Link]

• ResearchGate. (n.d.). Synthesis of 2,4-disubstituted pyrimidine derivatives 10a–j and 20ab. ResearchGate. [Link]

• CDN Inc. (n.d.). Cleavage Cocktail Selection. CDN Inc. [Link]

• Kang, S. S. (2005). A photolabile backbone amide linker for the solid-phase synthesis of cyclic peptides. Cysteine-free native chemical ligation. Synthesis and biological evaluation of a library of resveratrol analogues. Purdue University e-Pubs. [Link]

• Kappe, C. O. (2003). Traceless Solid-Phase Synthesis of Bicyclic Dihydropyrimidones Using Multidirectional Cyclization Cleavage. ResearchGate. [Link]

• University of Southampton. (n.d.). An introduction to SPOS: Supports, linkers, and analytical methods for Solid Phase Organic Synthesis. University of Southampton. [Link]

• Falcó, J. L., et al. (2003). Solid-phase synthesis of 2-substituted 4-amino-7-oxo-5,6,7,8-tetrahydropyrido[2,3-d]pyrimidines. Molecular Diversity, 6(2), 85-92. [Link]

• Fedorov, O., et al. (2010). Design, synthesis and evaluation of 2,4-disubstituted pyrimidines as cholinesterase inhibitors. Bioorganic & Medicinal Chemistry, 18(12), 4337-4346. [Link]

• Peptides International. (n.d.). Cleavage Cocktails; Reagent B. Peptides International. [Link]

• Guillier, F., et al. (2000). Linkers and Cleavage Strategies in Solid-Phase Organic Synthesis and Combinatorial Chemistry. Chemical Reviews, 100(5), 2091-2158. [Link]

• Subirós-Funosas, R., & Albericio, F. (2013). Linkers, Resins, and General Procedures for Solid-Phase Peptide Synthesis. Methods in Molecular Biology, 1047, 1-22. [Link]

• El-Faham, A., & Albericio, F. (2011). Fmoc Cleavage in Peptide Synthesis: Mechanism, Risks, and Alternatives. Chemical Reviews, 111(11), 6557-6602. [Link]

• Wellings, D. A., & Atherton, E. (1997). Acid Cleavage/Deprotection in Fmoc/tBu Solid-Phase Peptide Synthesis. Methods in Enzymology, 289, 44-67. [Link]

• EMD Millipore. (n.d.). Fmoc Resin Cleavage and Deprotection. EMD Millipore. [Link]

• Coin, I., et al. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature Protocols, 2(12), 3247-3256. [Link]

• Nowick, J. S. (2015). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine. [Link]

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Application Note: Advanced Experimental Protocols for the Biginelli Synthesis of Pyrimidines

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Protocol & Application Guide

Introduction & Strategic Significance

The Biginelli reaction is a highly efficient, one-pot multicomponent reaction (MCR) used to synthesize 3,4-dihydropyrimidin-2(1H)-ones (DHPMs). By condensing an aryl aldehyde, a β -ketoester, and urea (or thiourea), chemists can rapidly construct functionalized pyrimidine scaffolds . These heterocycles are privileged structures in medicinal chemistry, functioning as potent calcium channel blockers (e.g., nifedipine analogs), antihypertensive agents, and targeted antimicrobial compounds.

This application note provides an authoritative, self-validating protocol for the Biginelli reaction, transitioning from classical methodologies to modern, high-yield green chemistry approaches.

Mechanistic Causality: The "Iminium Route"

To effectively troubleshoot and optimize the Biginelli reaction, one must understand the causality behind the molecular transformations. While historical literature debated between imine, enamine, and Knoevenagel intermediates, modern kinetic studies confirm that the acid-catalyzed iminium route is the dominant pathway .

• The Role of Acid Catalysis: The Brønsted or Lewis acid is not merely a spectator. It protonates the aldehyde, drastically lowering its Lowest Unoccupied Molecular Orbital (LUMO) energy. This facilitates nucleophilic attack by urea, which is otherwise a poor nucleophile.

• The Rate-Limiting Step: The formation of the reactive N-acyliminium ion is the kinetic bottleneck. Once formed, the β -ketoester rapidly attacks this intermediate. This is followed by intramolecular amidation and dehydration to close the pyrimidine ring.

Mechanistic pathway of the Biginelli reaction via the N-acyliminium route.

Experimental Design: Catalyst & Condition Optimization

The classical Biginelli protocol (refluxing ethanol with catalytic HCl) often suffers from moderate yields (50–70%) and extended reaction times due to the reversibility of the intermediate steps. Modern experimental designs utilize heterogeneous catalysts, transition metal nanoparticles, or solvent-free conditions to drive the equilibrium forward and improve the E-factor (environmental impact) .

Table 1: Quantitative Comparison of Catalytic Systems for DHPM Synthesis (Model Reaction: Benzaldehyde + Ethyl Acetoacetate + Urea)

Catalytic System	Reaction Conditions	Time	Yield (%)	E-Factor	Ref
HCl (Classical)	Ethanol, Reflux (78 °C)	12–18 h	60–70	High
Silicotungstic Acid / Amberlyst-15	Solvent-free, 88 °C	1–2 h	85–92	0.95
Cu Nanoparticles in [bmim]BF4	Room Temperature	15 min	>90	Low
Fe3O4@GO-NH (Magnetic GO)	Solvent-free, 130 °C	75 min	88–95	Low

Detailed Experimental Methodology

Protocol: Green Solvent-Free Biginelli Synthesis (Lewis Acid Catalyzed)

This protocol utilizes solvent-free conditions. By eliminating the solvent, the effective concentration of the reactants is maximized, accelerating the bimolecular collision rate and shifting the equilibrium strictly toward the DHPM product.

Materials Required:

• Benzaldehyde (1.0 mmol, 106 mg)

• Ethyl acetoacetate (1.0 mmol, 130 mg)

• Urea (1.3 mmol, 78 mg) — Note: A 30% excess of urea is used to compensate for its partial sublimation and decomposition at elevated temperatures.

• Catalyst: Silicotungstic acid on Amberlyst-15 (0.05 g) or Iron(III) chloride hexahydrate (10 mol%)

Step-by-Step Procedure:

• Assembly: In a 10 mL round-bottom flask, combine the benzaldehyde, ethyl acetoacetate, and urea.

• Catalyst Addition: Add the selected Lewis acid catalyst.

  • Causality: Adding the catalyst after the reagents are physically mixed prevents localized, acid-catalyzed self-polymerization of the aldehyde.

• Thermal Activation: Heat the mixture to 90 °C under continuous stirring for 60–90 minutes. The mixture will transition from a heterogeneous paste to a uniform melt, and finally solidify as the high-melting-point DHPM forms.

• In-Process Control (TLC): Extract a micro-aliquot, dissolve it in ethyl acetate, and spot it on a silica TLC plate (Eluent: Hexane/EtOAc 1:1). The disappearance of the UV-active benzaldehyde spot (Rf ~0.8) and the appearance of a highly polar product spot (Rf ~0.3) validates reaction completion.

• Quenching & Precipitation (Self-Validating Checkpoint): Cool the flask to room temperature and add 10 mL of ice-cold distilled water.

  • Causality: Water dissolves unreacted urea and the acidic catalyst, while the hydrophobic DHPM crashes out of solution. If the product does not precipitate, the equilibrium has not shifted, indicating that the iminium intermediate failed to form.

• Isolation: Filter the precipitate under vacuum using a Büchner funnel. Wash the filter cake with cold water (3 x 5 mL) to remove trace impurities.

• Purification: Recrystallize the crude solid from hot ethanol to yield pure 5-ethoxycarbonyl-6-methyl-4-phenyl-3,4-dihydropyrimidin-2(1H)-one.

Step-by-step experimental workflow for the catalyzed Biginelli reaction.

Analytical Validation System

To ensure the trustworthiness of the synthesized pyrimidine, the protocol is self-validating through specific analytical markers. If the following parameters are not met, the cyclization/dehydration sequence was incomplete:

• Melting Point: The classical DHPM (derived from benzaldehyde) exhibits a sharp melting point at 202–204 °C . A depressed or broad melting point indicates incomplete dehydration (i.e., the presence of the open-chain ureide intermediate).

• 1H NMR (DMSO-d6, 400 MHz) Benchmarks:

  • δ 9.20 (s, 1H, NH) and δ 7.75 (s, 1H, NH) : The presence of two distinct downfield broad singlets confirms the formation of the cyclic urea core.

  • δ 5.15 (d, 1H, C4-H) : This stereocenter proton is the definitive marker of successful ring closure.

  • δ 2.25 (s, 3H, C6-CH3) : Corresponds to the methyl group incorporated from the β -ketoester.

References

• Title: Biginelli Reaction Mediated Synthesis of Antimicrobial Pyrimidine Derivatives and Their Therapeutic Properties Source: International Journal of Molecular Sciences, 2022. URL: [Link]

• Title: Efficient One-Pot Synthesis of 3,4-Dihydropyrimidin-2(1H)-ones via a Three-Component Biginelli Reaction Source: Molecules, 2021. URL: [Link]

• Title: Biginelli Reaction Catalyzed by Copper Nanoparticles Source: Journal of Nanoparticle Research, 2012. URL: [Link]

• Title: Piperazine-grafted magnetic graphene oxide as a sustainable heterogeneous catalyst for solvent-free Biginelli reaction Source: RSC Advances, 2023. URL: [Link]

• Title: Recent Advances in the Biginelli Dihydropyrimidine Synthesis. New Tricks from an Old Dog Source: Accounts of Chemical Research, 2000. URL: [Link]

Microwave-Assisted Synthesis of 5-(Piperidin-4-yl)pyrimidine: An Application Note and Protocol

Abstract

This document provides a comprehensive guide to the microwave-assisted synthesis of 5-(Piperidin-4-yl)pyrimidine, a key structural motif in medicinal chemistry.[1] The protocol detailed herein leverages the efficiency and green chemistry principles of microwave-assisted organic synthesis (MAOS) to offer a rapid and high-yield alternative to conventional heating methods.[2][3][4] This application note is intended for researchers, scientists, and drug development professionals seeking to streamline the synthesis of this important heterocyclic scaffold.

Introduction: The Significance of 5-(Piperidin-4-yl)pyrimidine and the Advantages of Microwave Synthesis

The 5-(Piperidin-4-yl)pyrimidine core is a privileged scaffold in modern drug discovery, forming the basis for a wide array of therapeutic agents.[1] Its constituent piperidine and pyrimidine rings offer a unique combination of structural and electronic properties, enabling potent and selective interactions with various biological targets.[1] This versatile building block is integral to the development of novel kinase inhibitors, central nervous system agents, and anti-infective drugs.[1][5]

Traditional synthetic routes to this compound often involve lengthy reaction times, harsh conditions, and the use of hazardous solvents.[3] Microwave-assisted organic synthesis (MAOS) has emerged as a transformative technology in chemical synthesis, offering numerous advantages over conventional methods.[2][3][4][6][7] These benefits include:

• Accelerated Reaction Rates: Microwave irradiation directly and efficiently heats the reaction mixture, leading to dramatic reductions in reaction times, often from hours to minutes.[2][3][7]

• Improved Yields and Purity: The rapid and uniform heating provided by microwaves often minimizes the formation of side products, resulting in higher product yields and purity.[3][6]

• Enhanced Energy Efficiency: By targeting the reactants directly, microwave synthesis consumes significantly less energy compared to conventional heating methods.[3][4]

• Alignment with Green Chemistry Principles: MAOS often allows for the use of less solvent or even solvent-free conditions, reducing the environmental impact of chemical synthesis.[2][3][4]

This application note details a robust and reproducible microwave-assisted protocol for the synthesis of 5-(Piperidin-4-yl)pyrimidine, providing a practical and efficient alternative for medicinal and organic chemists.

Reaction Scheme and Mechanism

A common and effective strategy for the synthesis of 5-(Piperidin-4-yl)pyrimidine involves a two-step process: a palladium-catalyzed cross-coupling reaction to form a 5-(pyridin-4-yl)pyrimidine intermediate, followed by the reduction of the pyridine ring to the desired piperidine.[1]

Step 1: Suzuki-Miyaura Cross-Coupling

This step typically employs a palladium catalyst, such as Pd(PPh₃)₄, and a base to facilitate the coupling of 5-bromopyrimidine with pyridine-4-boronic acid.

Step 2: Reduction of the Pyridine Ring

The subsequent reduction of the pyridine ring can be achieved through catalytic hydrogenation using catalysts like Palladium on carbon (Pd/C) under a hydrogen atmosphere.[8]

Experimental Protocol

Materials and Equipment

Reagent/Equipment	Supplier/Model	Notes
5-Bromopyrimidine	Commercially Available	Purity ≥ 98%
Pyridine-4-boronic acid	Commercially Available	Purity ≥ 98%
Tetrakis(triphenylphosphine)palladium(0)	Commercially Available	Catalyst
Sodium Carbonate (Na₂CO₃)	Commercially Available	Anhydrous
1,4-Dioxane	Commercially Available	Anhydrous
Water	Deionized
Palladium on Carbon (10 wt. %)	Commercially Available	Catalyst for hydrogenation
Methanol	Commercially Available	Anhydrous
Hydrogen Gas	High Purity
Microwave Synthesizer	e.g., CEM Discover, Biotage Initiator	Single-mode cavity
Hydrogenation Apparatus	e.g., Parr Shaker
Rotary Evaporator	Standard laboratory equipment
Flash Chromatography System	Standard laboratory equipment	For purification
NMR Spectrometer	e.g., Bruker 400 MHz	For characterization
Mass Spectrometer	e.g., Agilent LC-MS	For characterization

Step-by-Step Synthesis

Part A: Microwave-Assisted Suzuki-Miyaura Coupling to Synthesize 5-(Pyridin-4-yl)pyrimidine

• Reaction Setup: In a 10 mL microwave reaction vial equipped with a magnetic stir bar, combine 5-bromopyrimidine (1.0 mmol), pyridine-4-boronic acid (1.2 mmol), tetrakis(triphenylphosphine)palladium(0) (0.05 mmol), and sodium carbonate (2.0 mmol).

• Solvent Addition: Add a 5:1 mixture of 1,4-dioxane and water (6 mL) to the vial.

• Microwave Irradiation: Seal the vial and place it in the microwave synthesizer. Irradiate the mixture at 120°C for 15 minutes.[9] The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, allow the vial to cool to room temperature. Dilute the reaction mixture with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford 5-(pyridin-4-yl)pyrimidine as a solid.

Part B: Catalytic Hydrogenation to Synthesize 5-(Piperidin-4-yl)pyrimidine

• Reaction Setup: To a hydrogenation vessel, add the synthesized 5-(pyridin-4-yl)pyrimidine (1.0 mmol) and 10% palladium on carbon (10 mol%).

• Solvent Addition: Add methanol (20 mL) to the vessel.

• Hydrogenation: Place the vessel in a hydrogenation apparatus. Pressurize the system with hydrogen gas (e.g., 50 psi) and shake or stir the mixture at room temperature overnight.

• Work-up: After the reaction is complete (monitored by TLC or LC-MS), carefully vent the hydrogen gas. Filter the reaction mixture through a pad of Celite to remove the palladium catalyst.

• Purification: Concentrate the filtrate under reduced pressure to yield 5-(piperidin-4-yl)pyrimidine.[10][11] Further purification can be achieved by recrystallization if necessary.[12]

Characterization Data

The identity and purity of the final product should be confirmed by standard analytical techniques:

• ¹H NMR: To confirm the proton environment of the synthesized compound.

• ¹³C NMR: To confirm the carbon skeleton of the synthesized compound.

• Mass Spectrometry (MS): To confirm the molecular weight of the synthesized compound.[10][13]

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the final product.

Results and Discussion

The microwave-assisted approach to the Suzuki-Miyaura coupling step significantly reduces the reaction time compared to conventional heating methods, often from several hours to just 15 minutes, while maintaining high yields. The subsequent hydrogenation proceeds smoothly to afford the desired product.

Step	Reaction Time	Yield (%)	Purity (%) (Post-Purification)
Suzuki-Miyaura Coupling	15 minutes	85-95%	>98%
Catalytic Hydrogenation	12-16 hours	90-98%	>99%

Table 1: Typical reaction parameters and outcomes for the microwave-assisted synthesis of 5-(Piperidin-4-yl)pyrimidine.

The efficiency of the microwave heating is attributed to the direct interaction of the electromagnetic field with the polar molecules in the reaction mixture, leading to rapid and uniform heating.[3][4] This localized heating minimizes the degradation of reactants and products, contributing to the high yields and purity observed.

Workflow Diagram

Caption: Workflow for the microwave-assisted synthesis of 5-(Piperidin-4-yl)pyrimidine.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low yield in Step 1	- Inactive catalyst- Insufficient heating- Impure starting materials	- Use fresh catalyst- Ensure proper microwave operation and temperature control- Check the purity of reactants
Incomplete reaction in Step 1	- Insufficient reaction time- Inefficient stirring	- Increase irradiation time in small increments- Ensure the stir bar is functioning correctly
Low yield in Step 2	- Inactive catalyst- Insufficient hydrogen pressure	- Use fresh Pd/C catalyst- Ensure the hydrogenation system is properly sealed and pressurized
Presence of starting material after Step 2	- Incomplete hydrogenation	- Increase reaction time or hydrogen pressure- Increase catalyst loading

Conclusion

This application note has detailed an efficient and reliable protocol for the microwave-assisted synthesis of 5-(Piperidin-4-yl)pyrimidine. By leveraging the benefits of MAOS, this method offers significant advantages in terms of reaction time, yield, and sustainability compared to conventional synthetic approaches.[2][3][4] The provided step-by-step protocol, along with the troubleshooting guide, should enable researchers to successfully implement this methodology in their own laboratories for the synthesis of this important medicinal chemistry building block.

References

• Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. (2024). ResearchGate. [Link]

• Microwave-Assisted Organic Synthesis: A Green Chemistry Strategy. (2025). International Journal of Research in Pharmacy and Allied Science. [Link]

• Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. (2025). MDPI. [Link]

• Importance of Microwave Heating In Organic Synthesis. (2022). ResearchGate. [Link]

• The Use of Microwave Irradiation in Organic Synthesis. From Laboratory Curiosity to Standard Practice in Twenty Years. (2006). CHIMIA. [Link]

• Discovery and Characterization of the Potent and Highly Selective (Piperidin-4-yl)pyrido[3,2-d]pyrimidine Based in Vitro Probe BAY-885 for the Kinase ERK5. (2018). Journal of Medicinal Chemistry. [Link]

• Synthesis of novel 5-(pyrimidin-5-yl)-1,2,4-oxadiazole derivatives via a three-component cycloaddition and subsequent oxidative dehydrogenation. (2010). HETEROCYCLES. [Link]

• Microwave assisted synthesis of pyrimido [4, 5-d] pyrimidine derivatives in dry media. (2014). ResearchGate. [Link]

• 5-(piperidin-4-yl)pyrimidine (C9H13N3). PubChem. [Link]

• Discovery and Characterization of the Potent and Highly Selective (Piperidin-4-yl)pyrido[3,2-d]pyrimidine Based in Vitro Probe BAY-885 for the Kinase ERK5. (2018). Journal of Medicinal Chemistry. [Link]

• Synthesis of novel pyrimido-[5, 4-d] pyrimidines by sequential nucleophillic substitution reaction. (2012). Journal of Chemical and Pharmaceutical Research. [Link]

• Recent Approaches to the Synthesis of Medicinally Potent Pyrimidine Derivatives using Microwave: A Review. (2018). International Journal of Management, Technology And Engineering. [Link]

• Synthesis of Pyrimidine Incorporated Piperazine Derivatives and their Antimicrobial Activity. (2013). International Journal of ChemTech Research. [Link]

• Synthesis of pyrimidines. Organic Chemistry Portal. [Link]

• MICROWAVE ASSISTED SYNTHESIS AND ANTIBACTERIAL ACTIVITY OF PYRIMIDINE DERIVATIVES. (2012). Semantic Scholar. [Link]

• Microwave-assisted combinatorial synthesis of new 3-pyrimidin-5-ylpropanamides via a solvent-dependent chemoselective reaction. (2009). Journal of Combinatorial Chemistry. [Link]

• Magnetic nanocatalyst for microwave-assisted synthesis of Benzo[6][7]imidazo[1,2-a]pyrimidines via A3 coupling. (2024). Frontiers in Chemistry. [Link]

• Preparation of tetrasubstituted pyrimido[4,5-d]pyrimidine diones. (2013). NIH National Center for Biotechnology Information. [Link]

• An Improved Scalable Process for Synthesis of Piperidin-4-yl-carbamates. (2017). ResearchGate. [Link]

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• 13. researchgate.net [researchgate.net]

Application Note: Scalable Synthesis of 5-(Piperidin-4-yl)pyrimidine for Preclinical Drug Development

Target Audience: Process Chemists, Medicinal Chemists, and Preclinical Manufacturing Scientists.

Executive Summary

5-(Piperidin-4-yl)pyrimidine is a privileged bi-heterocyclic scaffold extensively utilized in modern drug discovery. It serves as a foundational building block for synthesizing kinase inhibitors, adenosine A2A receptor antagonists for oncology and neurology, and novel anti-infective agents[1]. Transitioning this molecule from milligram-scale discovery to kilogram-scale preclinical manufacturing (e.g., for GLP toxicology studies) requires a synthetic route that abandons unscalable chromatographic purifications and hazardous reagents.

This application note outlines a highly reproducible, three-step, chromatography-free protocol to synthesize 5-(Piperidin-4-yl)pyrimidine dihydrochloride[2]. By leveraging an sp2-sp2 Suzuki-Miyaura cross-coupling followed by a robust catalytic hydrogenation, this route ensures high overall yields, strict control over heavy metal impurities, and straightforward isolation.

Synthetic Strategy & Mechanistic Rationale

Direct sp3-sp2 cross-coupling of a piperidine boronic acid with a halopyrimidine is notoriously challenging due to slow transmetalation rates and competitive β-hydride elimination. To circumvent this, our protocol employs a step-wise approach:

• Suzuki-Miyaura Cross-Coupling: We couple 5-bromopyrimidine with N-Boc-1,2,3,6-tetrahydropyridine-4-boronic acid pinacol ester. The pinacol ester is specifically chosen because it provides superior stability against protodeborylation compared to free boronic acids[3]. The N-Boc protecting group prevents catalyst poisoning by the secondary amine and directs selective reactivity[4]. We utilize Pd(dppf)Cl₂ as the catalyst; its bidentate dppf ligand enforces a cis-coordination geometry on the palladium center, which accelerates the reductive elimination step and drastically minimizes homocoupling side reactions[3].

• Catalytic Hydrogenation: The resulting tetrahydropyridine intermediate undergoes palladium-catalyzed hydrogenation (Pd/C, H₂) to yield the saturated piperidine ring. Methanol is selected as the solvent due to its high hydrogen solubility and favorable safety profile on a larger scale.

• Boc Deprotection & Salt Formation: Acidic cleavage of the Boc group using HCl in ethyl acetate (EtOAc) directly drives the precipitation of the 5-(piperidin-4-yl)pyrimidine dihydrochloride salt. This thermodynamic sink allows for isolation via simple filtration, bypassing the need for free-basing and column chromatography.

Process Workflow & Logical Relationship

Figure 1: Step-by-step synthetic workflow and in-process controls for 5-(Piperidin-4-yl)pyrimidine.

Process Chemistry & Scale-Up Considerations

Transitioning from milligram-scale discovery chemistry to kilogram-scale manufacturing requires optimizing parameters to ensure reproducibility, safety, and cost-efficiency. The table below summarizes the quantitative data and mechanistic rationale behind our scale-up modifications.

Parameter	Lab-Scale (10 g)	Pilot-Scale (1 kg)	Mechanistic Rationale for Process Change
Catalyst Loading	5.0 mol% Pd(dppf)Cl₂	1.0 mol% Pd(dppf)Cl₂	High catalyst loading at scale complicates heavy metal scavenging. Optimized mixing and strict degassing allow lower loading[3].
Solvent (Step 1)	1,4-Dioxane / H₂O	2-MeTHF / H₂O	2-MeTHF is a greener solvent that cleanly separates from water, eliminating the need for additional extraction solvents during workup.
Isolation (Step 1)	Silica Gel Chromatography	Crystallization (Heptane)	Chromatography is cost-prohibitive and unscalable. Crystallization from 2-MeTHF/Heptane ensures >99% purity.
Deprotection Acid	Trifluoroacetic Acid (TFA)	4M HCl in EtOAc	HCl directly precipitates the highly crystalline dihydrochloride salt, avoiding a tedious free-basing and re-salting step.
Overall Yield	65%	78%	Elimination of chromatographic losses and improved crystallization efficiency significantly boosts throughput.

Detailed Step-by-Step Methodologies

To ensure scientific integrity, every protocol described below operates as a self-validating system, incorporating strict In-Process Controls (IPCs) to verify reaction progression before advancing.

Protocol 1: Synthesis of N-Boc-4-(pyrimidin-5-yl)-3,6-dihydropyridine

• Charge: To a 10 L jacketed reactor equipped with an overhead stirrer and reflux condenser, charge 5-bromopyrimidine (1.0 eq, 500 g), N-Boc-1,2,3,6-tetrahydropyridine-4-boronic acid pinacol ester (1.05 eq, 1.02 kg)[4], and K₂CO₃ (2.0 eq, 868 g).

• Solvent Addition: Add 2-MeTHF (5 L) and deionized water (1 L).

• Degassing: Sparge the biphasic mixture with nitrogen for 30 minutes. Causality: Oxygen must be strictly removed to prevent the oxidation of the Pd(0) active species, which would otherwise trigger the homocoupling of the boronic ester[3].

• Catalyst Addition: Add Pd(dppf)Cl₂ (1 mol%, 23 g).

• Heating: Heat the mixture to an internal temperature of 75°C for 6 hours.

• IPC Check (Self-Validation): Sample the organic layer for HPLC analysis. The reaction is validated as complete when 5-bromopyrimidine is <1.0% relative to the product.

• Workup: Cool to 20°C. Separate the aqueous layer. Wash the organic layer with 10% aqueous NaCl (2 L) and treat with a silica-based metal scavenger (e.g., SiliaMetS Thiol, 50 g) at 40°C for 2 hours to sequester residual palladium.

• Isolation: Filter off the scavenger, concentrate the filtrate to ~1.5 L, and add heptane (3 L) dropwise to induce crystallization. Filter the resulting solid and dry under vacuum at 45°C.

Protocol 2: Synthesis of N-Boc-4-(pyrimidin-5-yl)piperidine

• Charge: Transfer the intermediate from Step 1 (~750 g) to a 10 L pressure reactor. Add 10% Pd/C (50% wet, 75 g) and methanol (6 L).

• Purge: Purge the reactor headspace with nitrogen (3x), followed by hydrogen gas (3x).

• Hydrogenation: Pressurize the reactor to 50 psi with H₂ and stir vigorously at 25°C.

• IPC Check (Self-Validation): Monitor the mass flow controller for hydrogen uptake. The reaction is validated as complete when the pressure remains constant for 1 hour. Confirm via HPLC (>99% conversion of the olefin).

• Workup: Vent the H₂ and purge the system with nitrogen. Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Caution: Dry Pd/C is highly pyrophoric; ensure the filter cake remains wet with solvent at all times.

• Concentration: Concentrate the filtrate under reduced pressure to yield the product as a pale yellow solid.

Protocol 3: Boc Deprotection and Dihydrochloride Salt Formation

• Charge: Dissolve the intermediate from Step 2 (~700 g) in EtOAc (3.5 L) in a 10 L glass reactor.

• Acidification: Slowly add a solution of 4M HCl in EtOAc (3.0 eq, ~2 L) via an addition funnel, maintaining the internal temperature below 30°C. Causality: The acidic cleavage of the Boc group generates isobutylene gas and CO₂; slow addition is critical to control the rate of gas evolution and prevent reactor over-pressurization.

• Stirring: Stir the resulting slurry at 20°C for 4 hours.

• IPC Check (Self-Validation): Analyze an aliquot by HPLC. Validation requires the complete disappearance of the Boc-protected starting material.

• Isolation: Filter the thick white slurry. Wash the filter cake with cold EtOAc (1 L) to remove any residual organic impurities.

• Drying: Dry the solid in a vacuum oven at 50°C to constant weight. This affords 5-(piperidin-4-yl)pyrimidine dihydrochloride[2] as a highly pure, free-flowing white powder suitable for preclinical formulation.

References

• NINGBO INNO PHARMCHEM CO.,LTD. "N-Boc-1,2,5,6-tetrahydropyridine-4-boronic Acid Pinacol Ester: A Versatile Tool for Chemists". Nbinno.com. Available at: [Link]

• Organic Chemistry Portal. "Suzuki Coupling". Organic-chemistry.org. Available at: [Link]

• Yoneda Labs. "Suzuki-Miyaura cross-coupling: Practical Guide". Yonedalabs.com. Available at: [Link]

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• 4. nbinno.com [nbinno.com]

Application Notes and Protocols for Determining the Cell Permeability of 5-(Piperidin-4-yl)pyrimidine

Authored by: Senior Application Scientist, Advanced Cell Models Division

Introduction: The Critical Role of Permeability in Drug Discovery

The journey of a drug candidate from a promising molecule to a therapeutic reality is contingent on its ability to navigate the complex biological landscape of the human body. A key determinant of this journey is cell permeability—the capacity of a compound to traverse cellular membranes to reach its site of action. 5-(Piperidin-4-yl)pyrimidine and its derivatives represent a class of heterocyclic compounds with significant therapeutic potential, owing to their versatile scaffold that can interact with a wide range of biological targets.[1][2] The piperidine ring offers a three-dimensional structure that can enhance binding affinity, while the pyrimidine moiety is crucial for interactions with enzyme active sites.[1]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on establishing robust and reliable in vitro assays to characterize the cell permeability of 5-(Piperidin-4-yl)pyrimidine. We will delve into the theoretical underpinnings of different permeability assays, provide detailed, step-by-step protocols, and offer insights into data interpretation. The goal is to equip researchers with the necessary tools to make informed decisions in the lead optimization process.

Understanding Permeability: A Multi-Faceted Challenge

Cellular membranes are sophisticated barriers, and a compound's ability to cross them can be governed by several factors, including its physicochemical properties (e.g., size, charge, lipophilicity) and its interaction with cellular transport systems.[3] Permeability assays are designed to model these processes in a controlled laboratory setting. They can be broadly categorized into two types: non-cell-based artificial membrane assays and cell-based assays.

• Parallel Artificial Membrane Permeability Assay (PAMPA): This high-throughput assay provides a measure of passive diffusion across an artificial lipid membrane.[4][5][6] It is an excellent tool for early-stage screening to rank compounds based on their lipophilicity and potential for passive absorption.[4]

• Cell-Based Assays (Caco-2 and MDCK): These assays utilize monolayers of immortalized cell lines, such as Caco-2 (human colon adenocarcinoma) or Madin-Darby Canine Kidney (MDCK) cells, which form tight junctions and express relevant transporter proteins.[7][8][9][10] These models offer a more holistic view of permeability by accounting for both passive diffusion and active transport mechanisms, including efflux by proteins like P-glycoprotein (P-gp).[5][6][9][11]

The choice of assay depends on the stage of drug discovery and the specific questions being addressed. A tiered approach, starting with a high-throughput PAMPA screen followed by more detailed characterization in cell-based models for promising candidates, is often the most efficient strategy.[3]

PART 1: Parallel Artificial Membrane Permeability Assay (PAMPA)

The PAMPA model is a cost-effective and rapid method to predict passive intestinal absorption or blood-brain barrier penetration.[4] The assay measures the diffusion of a compound from a donor compartment through a lipid-infused artificial membrane to an acceptor compartment.[5]

Diagram: PAMPA Workflow

Caption: Workflow for the Parallel Artificial Membrane Permeability Assay (PAMPA).

Protocol: PAMPA for 5-(Piperidin-4-yl)pyrimidine

I. Materials and Reagents:

• 96-well filter plates (e.g., Millipore MultiScreen® PAMPA plate)[12]

• 96-well acceptor plates

• 5-(Piperidin-4-yl)pyrimidine (or derivative)

• Lecithin (from soybean)

• Dodecane

• Dimethyl sulfoxide (DMSO)

• Phosphate-buffered saline (PBS), pH 7.4

• Citrate buffer, pH 6.5

• Control compounds:

  • High permeability: Propranolol

  • Low permeability: Atenolol

• Lucifer Yellow (for membrane integrity check)[12]

• LC-MS/MS or UV-Vis plate reader for quantification

II. Method:

• Preparation of Solutions:

  • Lipid Solution: Prepare a 2% (w/v) solution of lecithin in dodecane.

  • Test and Control Compound Stock Solutions: Prepare 10 mM stock solutions of 5-(Piperidin-4-yl)pyrimidine and control compounds in DMSO.

  • Donor Solution: Dilute the stock solutions to a final concentration of 100 µM in citrate buffer (pH 6.5).

  • Acceptor Solution: Use PBS (pH 7.4).

• Assay Procedure:

  • Coat the Filter Plate: Add 5 µL of the lipid solution to each well of the filter plate and allow the solvent to evaporate for at least 1 hour.

  • Prepare the Acceptor Plate: Add 300 µL of acceptor solution (PBS, pH 7.4) to each well of the acceptor plate.

  • Prepare the Donor Plate: Add 200 µL of the donor solution (containing the test or control compound) to each well of the coated filter plate.

  • Assemble the "Sandwich": Carefully place the filter plate onto the acceptor plate.

  • Incubation: Incubate the plate assembly at room temperature for 5 hours with gentle shaking.

  • Sample Collection: After incubation, carefully separate the plates. Collect samples from both the donor and acceptor wells for analysis.

• Quantification and Data Analysis:

  • Determine the concentration of the compound in the donor and acceptor wells using a validated LC-MS/MS or UV-Vis method.

  • Calculate the apparent permeability coefficient (Papp) using the following equation:

    Papp = (-VD * VA) / ((VD + VA) * A * t) * ln(1 - CA(t) / Cequilibrium)

    Where:

    • VD = Volume of donor well

    • VA = Volume of acceptor well

    • A = Area of the membrane

    • t = Incubation time

    • CA(t) = Concentration in the acceptor well at time t

    • Cequilibrium = Equilibrium concentration

III. Expected Results and Interpretation:

Compound Category	Expected Papp (x 10⁻⁶ cm/s)	Interpretation
Low Permeability	< 1	Poor passive diffusion
Moderate Permeability	1 - 10	Moderate passive diffusion
High Permeability	> 10	High passive diffusion

Data should be compared to the high and low permeability controls to validate the assay performance.

PART 2: Caco-2 Permeability Assay

The Caco-2 cell permeability assay is a well-established in vitro model for predicting human intestinal absorption of drugs.[7][9][13] Caco-2 cells, when cultured as a monolayer, differentiate to form tight junctions and express various transporters, mimicking the intestinal barrier.[10][13] This assay can assess both passive diffusion and active transport, including efflux.[9][10]

Diagram: Caco-2 Bidirectional Transport

Caption: Bidirectional transport across a Caco-2 cell monolayer.

Protocol: Caco-2 Bidirectional Permeability Assay for 5-(Piperidin-4-yl)pyrimidine

I. Materials and Reagents:

• Caco-2 cells (ATCC HTB-37)

• Transwell® permeable supports (e.g., 24-well, 0.4 µm pore size)

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 1% non-essential amino acids, and 1% penicillin-streptomycin

• Hank's Balanced Salt Solution (HBSS) buffered with HEPES, pH 7.4

• 5-(Piperidin-4-yl)pyrimidine

• Control compounds (Propranolol, Atenolol)

• Lucifer Yellow

• Transepithelial Electrical Resistance (TEER) meter

• LC-MS/MS for quantification

II. Method:

• Cell Culture and Monolayer Formation:

  • Culture Caco-2 cells in T-75 flasks.

  • Seed cells onto Transwell® inserts at a density of 6 x 10⁴ cells/cm².

  • Maintain the cell culture for 21-25 days, changing the medium every 2-3 days, to allow for differentiation and monolayer formation.[14]

• Monolayer Integrity Assessment:

  • Measure the TEER of the monolayers. Values should be >200 Ω·cm² for a confluent and tight monolayer.[15][16]

  • Perform a Lucifer Yellow permeability assay. The Papp for Lucifer Yellow should be <1.0 x 10⁻⁶ cm/s.

• Transport Experiment:

  • Wash the Caco-2 monolayers with pre-warmed HBSS.

  • Apical to Basolateral (A→B) Transport:

    • Add 0.5 mL of HBSS containing 10 µM 5-(Piperidin-4-yl)pyrimidine (or control) to the apical (donor) compartment.

    • Add 1.5 mL of fresh HBSS to the basolateral (acceptor) compartment.

  • Basolateral to Apical (B→A) Transport:

    • Add 1.5 mL of HBSS containing 10 µM 5-(Piperidin-4-yl)pyrimidine (or control) to the basolateral (donor) compartment.

    • Add 0.5 mL of fresh HBSS to the apical (acceptor) compartment.

  • Incubation: Incubate the plates at 37°C in a 5% CO₂ incubator for 2 hours with gentle shaking.

  • Sample Collection: At the end of the incubation, collect samples from both the donor and acceptor compartments for analysis.

• Quantification and Data Analysis:

  • Determine the compound concentrations using LC-MS/MS.

  • Calculate the Papp for both A→B and B→A directions using the appropriate formula.

  • Efflux Ratio (ER): Calculate the efflux ratio as Papp(B→A) / Papp(A→B).

III. Expected Results and Interpretation:

Papp (A→B) (x 10⁻⁶ cm/s)	Absorption Potential
< 1.0	Low
1.0 - 10.0	Moderate
> 10.0	High

Efflux Ratio (ER)	Interpretation
< 2	No significant active efflux
≥ 2	Potential substrate for efflux transporters (e.g., P-gp)[10]

PART 3: MDCK-MDR1 Permeability Assay for Efflux Assessment

For compounds that show a high efflux ratio in the Caco-2 assay, the MDCK-MDR1 assay can be used to specifically investigate the role of P-glycoprotein (P-gp), a major efflux transporter.[11][16] This assay utilizes MDCK cells that have been transfected to overexpress the human MDR1 gene, which codes for P-gp.[11][16]

Diagram: P-gp Mediated Efflux in MDCK-MDR1 Cells

Caption: P-glycoprotein (P-gp) mediated efflux in an MDCK-MDR1 cell.

Protocol: MDCK-MDR1 Bidirectional Permeability Assay

The protocol for the MDCK-MDR1 assay is very similar to the Caco-2 assay, with the key difference being the use of MDCK-MDR1 cells.

I. Key Considerations:

• Cell Line: Use a validated MDCK-MDR1 cell line with confirmed P-gp expression and activity.

• Controls: Include a known P-gp substrate (e.g., Digoxin) and a P-gp inhibitor (e.g., Verapamil or Cyclosporin A) to confirm the functionality of the assay.[16]

• Data Interpretation: A significant reduction in the efflux ratio in the presence of a P-gp inhibitor confirms that the test compound is a substrate of P-gp.

Conclusion: A Strategic Approach to Permeability Assessment

The successful development of 5-(Piperidin-4-yl)pyrimidine-based therapeutics hinges on a thorough understanding of their permeability characteristics. The assays and protocols outlined in this guide provide a robust framework for generating reliable and reproducible permeability data. By employing a tiered strategy, from high-throughput PAMPA screening to detailed mechanistic studies using Caco-2 and MDCK-MDR1 cell lines, researchers can effectively identify and optimize compounds with favorable pharmacokinetic profiles, ultimately accelerating the path to clinical success.

References

• Creative Bioarray. (n.d.). Parallel Artificial Membrane Permeability Assay (PAMPA) Protocol. Retrieved from [Link]

• Patel, D., et al. (n.d.). Various in Vitro Models to Assess Drug Permeability Across the Blood Brain Barrier. International Journal of Pharmaceutical and Phytopharmacological Research.

• DB-ALM. (2013, March 27). DB-ALM Protocol n° 142: Permeability Assay on Caco-2 Cells. Retrieved from [Link]

• Drug Development & Delivery. (2019, October 18). In-vitro blood-brain barrier models for drug screening and permeation. Retrieved from [Link]

• Creative Biolabs. (n.d.). Parallel Artificial Membrane Permeability Assay (PAMPA). Retrieved from [Link]

• Cecchelli, R., et al. (2021). In vitro Models of the Blood–Brain Barrier: Tools in Translational Medicine. Frontiers in Cellular Neuroscience.
• Nakagawa, S., et al. (2013).

• Studylib. (n.d.). Caco2 assay protocol. Retrieved from [Link]

• AxisPharm. (n.d.). MDCK-MDR1 Permeability Assay. Retrieved from [Link]

• Springer Nature Experiments. (n.d.). In Vitro Models of the Blood–Brain Barrier. Retrieved from [Link]

• Studylib. (n.d.). Caco-2 Permeability Assay Protocol. Retrieved from [Link]

• ResearchGate. (2025, August 6). Permeability Assessment Using 5-day Cultured Caco-2 Cell Monolayers. Retrieved from [Link]

• Evotec. (n.d.). MDCK-MDR1 Permeability Assay. Retrieved from [Link]

• Creative Biolabs. (n.d.). MDCK Permeability. Retrieved from [Link]

• Domainex. (2026, February 9). MDCK Permeability Assay. Retrieved from [Link]

• NIH. (n.d.). In Vitro Methods for Measuring the Permeability of Cell Monolayers. Retrieved from [Link]

• YouTube. (2023, February 13). How to perform the MDCK Permeability experiment in drug discovery. Retrieved from [Link]

• Admescope. (n.d.). Permeability and Transporters. Retrieved from [Link]

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• YouTube. (2022, December 9). Parallel Artificial Membrane Permeability Assay (PAMPA) training video | Pion Inc. Retrieved from [Link]

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• LinkedIn. (2025, April 16). Understanding the Caco-2 Permeability Assay: A Critical Tool in Drug Development. Retrieved from [Link]

• Ovid. (n.d.). Drug-permeability and transporter assays in Caco-2 and MDCK cell lines. Retrieved from [Link]

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• MedCrave online. (2018, September 14). Physicochemical properties of some pyrimidine derivatives in some organic solvents. Retrieved from [Link]

• ACS Publications. (2018, December 18). Discovery and Characterization of the Potent and Highly Selective (Piperidin-4-yl)pyrido[3,2-d]pyrimidine Based in Vitro Probe BAY-885 for the Kinase ERK5. Retrieved from [Link]

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Application Note: High-Throughput Screening of 5-(Piperidin-4-yl)pyrimidine Libraries

Scaffold Rationale & Target Landscape

The 5-(piperidin-4-yl)pyrimidine core is a highly privileged scaffold in modern medicinal chemistry. Its structural geometry offers a dual advantage: the piperidine ring provides a distinct three-dimensional conformation that enhances binding affinity and target selectivity, while the pyrimidine moiety acts as a highly efficient hydrogen bond acceptor and donor[1].

Because of these properties, this scaffold is extensively utilized in early-stage drug discovery. It has proven particularly valuable in oncology and neurology, serving as the foundational chemotype for potent tyrosine kinase inhibitors and adenosine A2A receptor antagonists (critical for both cancer immunotherapy and neurodegenerative diseases like Parkinson's)[1]. However, screening heterocyclic libraries presents unique analytical challenges—chiefly, compound auto-fluorescence and solubility limits—which require highly specialized, self-validating High-Throughput Screening (HTS) architectures.

Assay Causality & Platform Selection

As an Application Scientist, selecting the correct screening modality is not merely about throughput; it is about eliminating false positives at the biophysical level.

Why TR-FRET for Kinase Screening? Libraries rich in pyrimidine derivatives often exhibit intrinsic fluorescence that overlaps with standard fluorophores, leading to artificially skewed readouts. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) solves this by utilizing lanthanide chelates (such as Europium or Terbium) as donor fluorophores[2]. Lanthanides possess exceptionally long emission half-lives. By programming the plate reader with a 100 µs integration delay before a 400 µs read window, we allow all transient, compound-derived background fluorescence to decay completely[3]. The resulting signal is exclusively derived from the specific target interaction. Furthermore, utilizing biotinylated kinase substrates in this homogeneous format eliminates the need for complex, error-prone wash steps[4].

Why HTRF for GPCR (A2A) Screening? The Adenosine A2A receptor is a Gs-coupled GPCR. Antagonism of this receptor by 5-(piperidin-4-yl)pyrimidine derivatives directly reduces intracellular cyclic AMP (cAMP) accumulation. Homogeneous Time-Resolved Fluorescence (HTRF) allows us to measure this functional downstream effect in living cells within a miniaturized 384-well format, providing a direct, physiologically relevant readout of target engagement[2].

High-Throughput Screening Workflow

Fig 1: HTS workflow for pyrimidine libraries, from acoustic dispensing to lead optimization.

Self-Validating Experimental Protocols

A robust HTS protocol must be a self-validating system. Every plate must internally prove its own reliability through strict controls and statistical thresholds.

Protocol A: TR-FRET Tyrosine Kinase Inhibition Assay

Objective: Identify ATP-competitive kinase inhibitors from the pyrimidine library.

Step-by-Step Methodology:

• Compound Dispensing: Use an acoustic liquid handler (e.g., Echo 550) to transfer 50 nL of the 5-(piperidin-4-yl)pyrimidine library (in 100% DMSO) into a white, low-volume 384-well assay plate.

  • Causality Check: Acoustic dispensing transfers compounds using sound energy, eliminating physical tip carryover. This allows for direct nanoliter dilution, ensuring the final assay DMSO concentration remains strictly ≤1.25%, preventing solvent-induced denaturation of the kinase[5].

• Kinase/Substrate Addition: Add 5 µL of a master mix containing the recombinant Tyrosine Kinase and Biotinylated Substrate in assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35). Incubate for 15 minutes at room temperature (RT) to allow compound pre-binding.

• Reaction Initiation: Add 5 µL of ATP (at the predetermined Km concentration for the specific kinase) to initiate the reaction. Incubate for 60 minutes at RT.

• Reaction Termination & Detection: Add 10 µL of Detection Mix containing Europium-labeled anti-phospho antibody (Donor) and Streptavidin-XL665 (Acceptor) supplemented with 20 mM EDTA.

  • Causality Check: EDTA chelates the Mg2+ ions required for kinase activity, instantly freezing the phosphorylation state. This allows batches of plates to be read hours later without temporal signal drift.

• Data Acquisition: Read the plate on a TR-FRET compatible microplate reader (e.g., PHERAstar FS). Excitation at 337 nm; dual emission at 620 nm (Europium) and 665 nm (XL665). Calculate the FRET ratio (665/620).

Fig 2: TR-FRET kinase assay mechanism demonstrating target phosphorylation and inhibitor blockade.

Protocol B: Cell-Based HTRF cAMP Assay for A2A Receptor Antagonism

Objective: Identify functional antagonists of the Adenosine A2A receptor.

Step-by-Step Methodology:

• Cell Seeding: Dispense 10 µL of CHO cells stably expressing the human A2A receptor (approx. 2,000 cells/well) into a 384-well plate.

• Compound Incubation: Acoustically dispense pyrimidine test compounds and incubate for 30 minutes at 37°C.

• Agonist Challenge: Add 5 µL of the A2A agonist NECA (at EC80 concentration) diluted in stimulation buffer containing IBMX (a phosphodiesterase inhibitor).

  • Causality Check: IBMX prevents the cellular degradation of cAMP, ensuring that the accumulated cAMP is an accurate historical record of receptor activation during the assay window.

• Lysis & Detection: Add 5 µL of cAMP-d2 (Acceptor) and 5 µL of anti-cAMP-Cryptate (Donor) in lysis buffer. Incubate for 1 hour at RT.

• Data Acquisition: Read TR-FRET signals. Because this is a competitive immunoassay, a decrease in FRET signal indicates high intracellular cAMP (agonist active), whereas an increase in FRET signal indicates low cAMP (successful pyrimidine antagonist blocking the receptor).

Quantitative Assay Validation Metrics

To ensure trustworthiness, every assay plate must pass strict quality control criteria. The Z'-factor is the ultimate arbiter of assay health, calculated using the means ( μ ) and standard deviations ( σ ) of the positive and negative controls[5].

Assay Parameter	TR-FRET Kinase Assay	HTRF cAMP A2A Receptor Assay
Microplate Format	384-well, low volume, white	384-well, low volume, white
Detection Principle	TR-FRET (Ex: 337nm, Em: 620/665nm)	HTRF (Ex: 337nm, Em: 620/665nm)
Max DMSO Tolerance	≤ 1.25%	≤ 1.0%
Signal-to-Background (S/B)	> 5.0	> 4.5
Z'-Factor Threshold	> 0.65	> 0.55
Intra-plate CV%	< 5%	< 8%
Reference Control	Staurosporine (IC100)	ZM241385 (IC100)

Note: Any plate yielding a Z'-factor below the stated thresholds must be discarded and the compounds re-screened to prevent false negatives.

References

• [1] Benchchem. 5-(Piperidin-4-yl)pyrimidine | High-Quality Research Compound. Available at:

• [4] Carna Biosciences, Inc. HTRF™/LanthaScreen™ Kinase Assay Support. Available at:

• [3] BMG Labtech. Binding kinetics: high throughput assay for kinase inhibitors. Available at:

• [2] VKEY-BIO. KeyTec® TR-FRET Detection Assay Kit. Available at:

• [5] National Institutes of Health (PMC). Development of a high-throughput TR-FRET assay to identify inhibitors of the FAK-paxillin protein-protein interaction. Available at:

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Use of 5-(Piperidin-4-yl)pyrimidine in molecular docking studies.

Application Note: In Silico Evaluation of 5-(Piperidin-4-yl)pyrimidine Derivatives as Adenosine A2A Receptor Antagonists

Executive Summary & Pharmacological Rationale

The 5-(Piperidin-4-yl)pyrimidine scaffold (CAS No.: 733738-49-3) is a highly versatile, privileged chemotype in modern medicinal chemistry[1]. Structurally, it offers a dual-action binding profile: the pyrimidine heterocycle acts as an excellent hydrogen bond acceptor/donor system for interacting with enzyme or receptor active sites, while the piperidine ring provides a three-dimensional vector that enhances both binding affinity and spatial selectivity[1].

In early-stage drug discovery, this core structure is extensively utilized to design antagonists for the Adenosine A2A Receptor (A2AR) [1]. A2AR is a Gs protein-coupled receptor[2] that has emerged as a critical therapeutic target in two major domains:

• Neurology: A2AR antagonists are developed as non-dopaminergic treatments for Parkinson's disease, counteracting the suppression of dopamine release in the basal ganglia[3][4].

• Oncology: In the tumor microenvironment, extracellular adenosine binds to A2AR, upregulating inhibitory cytokines (like TGF-β) and suppressing T-cell immunologic responses[2]. Blocking A2AR prevents tumor cells from evading the immune system, making it a premier target for cancer immunotherapy[1][2].

As a Senior Application Scientist, I have structured this guide to move beyond basic software tutorials. The protocols below detail a self-validating computational workflow for docking 5-(Piperidin-4-yl)pyrimidine derivatives into the A2AR orthosteric pocket, explicitly explaining the physicochemical causality behind each experimental choice.

Visual Workflow: Computational Pipeline

Self-validating molecular docking workflow for 5-(Piperidin-4-yl)pyrimidine.

Self-Validating Experimental Protocols

Phase 1: Macromolecular Target Preparation

• Causality & Rationale: GPCR crystal structures often contain stabilizing fusion proteins (e.g., bRIL) and co-crystallized lipids. To discover novel antagonists, the receptor must be modeled in its inactive conformation. We utilize high-resolution structures such as PDB ID 8C9W (A2AR complexed with the clinical candidate Etrumadenant)[5] or PDB ID 8RLN (complexed with LUF5834)[6].

• Methodology:

  • Import PDB 8C9W into your protein preparation environment (e.g., Schrödinger Protein Preparation Wizard).

  • Preprocessing: Strip the bRIL fusion protein and non-essential lipid molecules. Assign bond orders and add missing hydrogens.

  • Expert Insight (Water Networks): Do not delete all waters blindly. Retain structural water molecules within 5 Å of the orthosteric site. In A2AR, water networks frequently bridge pyrimidine nitrogens to key residues like Thr88[5].

  • Protonation: Assign protonation states at pH 7.4. Pay special attention to His264, which is involved in antagonist recognition[7].

  • Minimization: Run a restrained minimization using the OPLS4 force field until the heavy atom RMSD converges to 0.30 Å to relieve steric clashes.

Phase 2: Ligand Library Preparation

• Causality & Rationale: The piperidine ring of the 5-(Piperidin-4-yl)pyrimidine scaffold contains a secondary aliphatic amine with a pKa of ~9.5. At physiological pH (7.4), this nitrogen is predominantly protonated (cationic). If docked in a neutral state, the simulation will fail to capture the critical electrostatic salt-bridge interaction with Glu169 in the A2AR pocket[7].

• Methodology:

  • Import the 2D SMILES of your 5-(Piperidin-4-yl)pyrimidine derivatives.

  • Utilize a ligand preparation tool (e.g., LigPrep).

  • Generate ionization states at pH 7.4 ± 0.5 using Epik. Strictly verify that the piperidine nitrogen is assigned a +1 formal charge.

  • Generate all stereoisomers (if chiral centers exist on the piperidine substitutions) and minimize the 3D conformers.

Phase 3: Grid Generation and Protocol Self-Validation

• Causality & Rationale: A docking protocol is only trustworthy if it can independently reproduce known experimental data. We enforce a self-validation loop by re-docking the native ligand before screening the pyrimidine library.

• Methodology:

  • Define the receptor grid centroid based on the native ligand (Etrumadenant in 8C9W).

  • Ensure the bounding box (typically 20 Å × 20 Å × 20 Å) encompasses the critical antagonist recognition residues: Phe168, Glu169, Asn253, Leu167, and Leu267[5][7].

  • Self-Validation Step: Extract Etrumadenant, process it through Phase 2, and dock it back into the generated grid using Extra Precision (XP) mode.

  • Calculate the Root Mean Square Deviation (RMSD) between your docked pose and the crystallographic pose. Proceed to Phase 4 ONLY if the RMSD is ≤ 2.0 Å.

Phase 4: Molecular Docking & Interaction Profiling

• Methodology:

  • Dock the prepared 5-(Piperidin-4-yl)pyrimidine library using Glide SP (Standard Precision) for initial screening, followed by XP (Extra Precision) for the top 10% of poses.

  • Interaction Profiling: Filter poses based on the presence of the classic A2AR pharmacophore:

    • Hydrogen bonding between the pyrimidine moiety and Asn253.

    • Pi-Pi stacking between the pyrimidine/aryl rings and Phe168[7].

    • Salt bridge formation between the protonated piperidine and Glu169[7].

    • Hydrogen bonding with Thr88 (a recently discovered unprecedented antagonist interaction)[5].

Quantitative Data Presentation

To benchmark the efficacy of the 5-(Piperidin-4-yl)pyrimidine scaffold, compare the docking energetics and interaction profiles of your derivatives against known clinical candidates. Below is a representative data structure for evaluating docking results:

Compound ID	Scaffold Type	GlideScore (kcal/mol)	Key Residue Interactions (A2AR)	Native Pose RMSD (Å)	Predicted Status
Etrumadenant	Reference Antagonist	-11.45	Asn253 (H-bond), Phe168 (Pi-Pi), Thr88 (H-bond)	0.85 (Self-Validated)	Active Reference
ZM241385	Reference Antagonist	-10.92	Asn253 (H-bond), Phe168 (Pi-Pi), Glu169 (Salt Bridge)	1.12	Active Reference
Pyr-Pip-001	Base 5-(Piperidin-4-yl)pyrimidine	-7.34	Asn253 (H-bond), Glu169 (Salt Bridge)	N/A	Weak Binder
Pyr-Pip-042	N-benzyl substituted derivative	-10.88	Asn253 (H-bond), Phe168 (Pi-Pi), Glu169 (Salt Bridge), Leu267 (Hydrophobic)	N/A	Lead Candidate

Table 1: Comparative docking analysis of 5-(Piperidin-4-yl)pyrimidine derivatives against reference A2AR antagonists.

Post-Docking Analysis: Molecular Dynamics (MD)

Docking algorithms treat the receptor as largely rigid. To confirm the temporal stability of the predicted binding modes—specifically the stability of the piperidine chair conformation and the pyrimidine-Asn253 hydrogen bond—top-ranked poses must be subjected to Molecular Dynamics simulations.

• Embed the A2AR-ligand complex in a POPC lipid bilayer to simulate the membrane environment.

• Solvate with TIP3P water and neutralize with 0.15 M NaCl.

• Run a 100 ns production simulation (e.g., using Desmond) and monitor the Ligand-Protein RMSD. A stable trajectory (RMSD fluctuation < 2.5 Å after equilibration) validates the docking pose for subsequent in vitro synthesis and testing.

References[1] Benchchem. "5-(Piperidin-4-yl)pyrimidine | High-Quality Research Compound". Benchchem.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFS7Ufck8Wyf0dEH0dmZBRanoTx3zsGbErsAI_4iqZzQTi2j-kP_xs1EKXhdgYF0Wa8rrxmWAZ9maamLKhErI6Eb-1U2dRuUTT7cxfuALZMqM3AUhhXc2Ht7reTp52dOdpmlHRr0A==[6] RCSB Protein Data Bank. "8RLN: Crystal structure of human adenosine A2A receptor (construct A2A-PSB2-bRIL) complexed with the partial antagonist LUF5834 at the orthosteric pocket". RCSB PDB.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHOBkpTiKAQeuewVX0984dEgGolgO9OBXygUq25rBR_40SWJN5T8cQhPNlqhU7g_zbMJ5c4aXqxINhHsSl6M47Rmwb7hWEgiRnPZGfCvzdH9x_9PhN6dtGjz-ng-krg[2] Wikipedia. "Adenosine A2A receptor". Wikipedia.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFM_y2Oa4Oc0P6DPE3mFVrzP5a96N4dy1bCk90OH--FXtRB6A1syx9FvN8sSxWJoH6SEJCzJJ4KbRP4Ol51Ri-EBju7idQUzTrgF13v8eQ8g0w7_aZtbt3W5XtXilw7vUbptCJvuoEfAUYOKZe962U=[5] RCSB Protein Data Bank. "8C9W: Crystal structure of the adenosine A2A receptor (construct A2A-PSB2-bRIL) complexed with Etrumadenant at the orthosteric pocket". RCSB PDB.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQElo384YnQ7GuqB9hCWHjuVToceJG-Z_VhxcHgMWg97rrTu-NoRml76ksm4KD1oVf1avndzDIWaduzsHgOs-KhG_-uzPxd-F-JBGFftMvB-MZm5R68yN6zE__ec9ig9[7] ChemRxiv. "In vitro evolution of adenosine A2A receptor based on an antagonist binding using ribosome display". ChemRxiv.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQErRiKygX8oTpoRhI2m--B5sGT_TWKlvu9Ecnb3czLuuZR0O_HKp679zdUbuhe1lEg8OApMfmgGJT2c4taszs2RSwmeMjGMeq9TYBaWBi6d0SlaA6qhVpU6W5B1ZGAMN98BbId3e6FkuUC4-fZmmiI9xEWKxw==[3] PLOS. "Discovery of novel dual adenosine A1 / A2A receptor antagonists using deep learning, pharmacophore modeling and molecular docking". PLOS One.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG04JEmD1iVdGbAGXkNDhgWoVRU33Is0VFfINHIC88b_aVMZIt-Rr4ayVAyNibaywH6Hew2MaGnHy8tjTCQFVrTrRdijeRs2ZDBbUZEHduOkimbXFquFkVQPDm0viPah4gOgqLAhpZYCEsB-jzQKtgBQ2WBNr2nclSjxCgwZlmdDMqeWya8GezQ_g==[4] NIH PMC. "Mapping the Allosteric Sites of the A2A Adenosine Receptor". National Institutes of Health.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE7tJXRLOI5QddQuwdBJETfTdGw-DjhZNFQqysBhD8okO7XLLbnzJcQSDTLnoHUSuMZ3Qa8xSoFqSv7-V-pKUnVyw1s4el44and_o9vvlyWKIY21BC97lRYlUvOEcaJHeEjOApFDidLUnFcr88=

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Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 5-(Piperidin-4-yl)pyrimidine

Welcome to the Technical Support Center for the synthesis of 5-(Piperidin-4-yl)pyrimidine . This privileged heterocyclic scaffold is a critical building block in modern medicinal chemistry, frequently utilized in the development of kinase inhibitors and adenosine A2A receptor antagonists[1].

Despite its structural simplicity, researchers frequently encounter significant yield bottlenecks during its synthesis. This guide is engineered for drug development professionals, providing field-proven troubleshooting strategies, causality-driven explanations, and self-validating protocols to ensure high-yielding, reproducible batches.

Synthetic Workflow Architecture

The most reliable and scalable route to this scaffold involves a three-stage sequence: a Suzuki-Miyaura cross-coupling, followed by catalytic hydrogenation, and concluding with acidic deprotection[1][2].

Figure 1: Three-stage synthetic workflow for 5-(Piperidin-4-yl)pyrimidine.

Troubleshooting & Technical FAQs

Q1: My Suzuki coupling yields are low, and LC-MS shows significant amounts of unreacted 5-bromopyrimidine. What is going wrong?

Causality: The starting material, 1-Boc-1,2,3,6-tetrahydropyridine-4-boronic acid pinacol ester, is highly susceptible to base-catalyzed protodeboronation (hydrolytic cleavage of the C-B bond) before transmetalation can occur. Furthermore, if oxygen is present, oxidative homocoupling will rapidly consume the boronic ester. Solution:

• Switch the Catalyst: Use Pd(dppf)Cl2 instead of Pd(PPh3)4. The large bite angle of the dppf ligand accelerates the reductive elimination step, allowing the productive catalytic cycle to outcompete the degradation pathways.

• Optimize the Base: Avoid harsh bases like KOH or NaOH. Use aqueous Na2CO3 in a biphasic 1,4-Dioxane/Water (4:1) system.

• Strict Deoxygenation: Sparge the solvent mixture with Argon for a minimum of 15 minutes prior to adding the palladium catalyst.

Q2: The hydrogenation of the tetrahydropyridine intermediate stalls at 30-50% conversion. Why won't the double bond reduce?

Causality: The pyrimidine ring contains two sp2 -hybridized nitrogen atoms with highly available lone pairs. These lone pairs strongly coordinate to the empty d-orbitals of the Palladium (Pd) or Platinum (Pt) catalyst surface. This coordination acts as a potent catalyst poison, physically blocking the active sites required for hydrogen activation and alkene binding[3].

Figure 2: Mechanism of catalyst poisoning by pyrimidine and its resolution via acid addition.

Solution: Introduce an acidic modifier to the reaction mixture. Adding glacial acetic acid (AcOH) or a stoichiometric amount of HCl protonates the pyrimidine nitrogens. Once protonated, they lose their electron-donating ability and can no longer bind to the metal surface, instantly restoring catalytic turnover[3].

Q3: I am losing my final product during the aqueous workup after Boc deprotection. How can I improve recovery?

Causality: 5-(Piperidin-4-yl)pyrimidine is a highly polar, low-molecular-weight diamine. In its free base form, it exhibits extreme aqueous solubility. Traditional basic aqueous workups (e.g., neutralizing with NaOH and extracting with DCM or EtOAc) result in the vast majority of the product remaining trapped in the aqueous layer. Solution: Eliminate the aqueous workup entirely. Perform the Boc deprotection under strictly anhydrous conditions using 4M HCl in 1,4-dioxane. The product will precipitate directly out of the organic solvent as a highly pure, stable dihydrochloride salt[4]. Isolate it via simple vacuum filtration.

Quantitative Data: Hydrogenation Optimization

The table below summarizes the empirical data for the reduction of the 1-Boc-4-(pyrimidin-5-yl)-1,2,3,6-tetrahydropyridine intermediate. Notice the drastic impact of acidic additives on the final yield.

Catalyst System	Additive	Pressure ( H2​ )	Solvent	Conversion (%)	Isolated Yield (%)	Mechanistic Note
10% Pd/C	None	15 psi (Balloon)	MeOH	< 30%	N/A	Severe catalyst poisoning by pyrimidine lone pairs.
10% Pd/C	Glacial AcOH	50 psi	MeOH	> 99%	88%	Optimal. Pyrimidine protonated; poisoning prevented[3].
PtO2​ (Adams')	None	50 psi	EtOAc	60%	45%	Partial poisoning; requires higher catalyst loading[3].
5% Rh/C	None	15 psi (Balloon)	MeOH	> 99%	92%	Excellent turnover without acid, but cost-prohibitive at scale[1].

Validated Experimental Protocols

These protocols are designed as self-validating systems . In-process controls (IPCs) are embedded within the steps to ensure you can verify the success of each transformation before proceeding.

Step 1: Suzuki-Miyaura Coupling

Objective: Synthesis of 1-Boc-4-(pyrimidin-5-yl)-1,2,3,6-tetrahydropyridine.

• Setup: In a 250 mL round-bottom flask, dissolve 5-bromopyrimidine (10.0 mmol) and 1-Boc-1,2,3,6-tetrahydropyridine-4-boronic acid pinacol ester (11.0 mmol, 1.1 eq) in 1,4-Dioxane (80 mL).

• Base Addition: Add an aqueous solution of Na2​CO3​ (2.0 M, 20 mL, 4.0 eq).

• Deoxygenation (Critical): Submerge an argon sparging needle directly into the biphasic mixture. Sparge vigorously for 15 minutes.

• Catalyst Addition: Quickly add Pd(dppf)Cl2​⋅CH2​Cl2​ (0.5 mmol, 5 mol%). Attach a reflux condenser and heat to 90 °C under an argon atmosphere for 4 hours.

• IPC Validation: Sample the organic layer. Run TLC (Hexanes:EtOAc 1:1, UV active) or LC-MS. Validation: The reaction is complete when the 5-bromopyrimidine mass ( m/z 159/161) is entirely consumed and the product mass ( m/z 262 [M+H]+ ) is dominant.

• Workup: Cool to room temperature, dilute with EtOAc (100 mL), wash with water (2 x 50 mL) and brine (50 mL). Dry over Na2​SO4​ , filter, and concentrate. Purify via flash chromatography to yield the intermediate as a pale yellow solid.

Step 2: Acid-Modified Catalytic Hydrogenation

Objective: Synthesis of 1-Boc-4-(pyrimidin-5-yl)piperidine.

• Setup: Transfer the intermediate from Step 1 (approx. 8.0 mmol) to a Parr hydrogenation vessel or a heavy-walled glass reactor. Dissolve in Methanol (50 mL).

• Acidification: Add Glacial Acetic Acid (2.0 mL) to the solution. Stir for 5 minutes to ensure complete protonation of the pyrimidine ring.

• Catalyst Addition: Carefully add 10% Pd/C (10 wt%, ~200 mg) under a blanket of argon. (Safety: Pd/C is pyrophoric when dry; always add to solvent under inert gas).

• Hydrogenation: Seal the vessel, purge with H2​ gas three times, and pressurize to 50 psi. Shake or stir vigorously at room temperature for 12 hours.

• IPC Validation: Vent the reactor safely. Filter a 0.1 mL aliquot through a micro-syringe filter. Analyze via LC-MS. Validation: The alkene intermediate ( m/z 262) must be fully converted to the saturated piperidine ( m/z 264 [M+H]+ ).

• Workup: Filter the reaction mixture through a tight pad of Celite to remove the Pd/C. Wash the pad with MeOH. Concentrate the filtrate under reduced pressure to yield the acetate salt of the Boc-protected intermediate.

Step 3: Anhydrous Deprotection & Isolation

Objective: Synthesis of 5-(Piperidin-4-yl)pyrimidine dihydrochloride.

• Setup: Dissolve the crude intermediate from Step 2 in anhydrous Dichloromethane (DCM, 20 mL).

• Deprotection: Slowly add 4M HCl in 1,4-Dioxane (10 mL, ~5 eq). Stir at room temperature.

• Observation: Within 15-30 minutes, a heavy white precipitate will begin to form as the Boc group is cleaved and the highly polar dihydrochloride salt crashes out of the organic solvent. Stir for a total of 4 hours to ensure complete deprotection.

• IPC Validation: Take a small suspension sample, dissolve in a drop of water, and run LC-MS. Validation: Complete disappearance of the Boc-protected mass ( m/z 264) and appearance of the free amine ( m/z 164 [M+H]+ ).

• Isolation: Do NOT add water. Directly filter the suspension through a Büchner funnel. Wash the filter cake with cold DCM (2 x 10 mL) and Diethyl Ether (20 mL) to remove any residual acetic acid or organic impurities.

• Drying: Dry the white solid under high vacuum at 40 °C for 12 hours to afford pure 5-(Piperidin-4-yl)pyrimidine dihydrochloride[4].

Sources

• 1. 5-(Piperidin-4-yl)pyrimidine|High-Quality Research Compound [benchchem.com]
• 2. CN108129456A - A kind of preparation method of trifluoromethyl pyrimidine derivative - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 4-(piperidin-4-yl)pyrimidine-5-carboxamide hydrochloride | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: Synthesis of 5-(Piperidin-4-yl)pyrimidine

Welcome, Researchers and Drug Development Professionals,

This guide is designed to be your dedicated resource for navigating the complexities of 5-(Piperidin-4-yl)pyrimidine synthesis. As Senior Application Scientists, we understand that achieving high purity and yield is paramount. This document moves beyond standard protocols to provide in-depth troubleshooting for the common side products encountered during key synthetic routes. Here, we dissect the causality behind impurity formation and offer field-proven strategies for their mitigation.

Visualizing the Synthetic Landscape

The synthesis of 5-(Piperidin-4-yl)pyrimidine is typically approached via three primary strategies, each with its own set of potential challenges. The choice of route often depends on the availability of starting materials and the desired substitution pattern on either the pyrimidine or piperidine ring.

Caption: Overview of the main synthetic pathways to 5-(Piperidin-4-yl)pyrimidine.

Route 1: Nucleophilic Aromatic Substitution (SNAr)

This route typically involves the reaction of a halopyrimidine with a piperidine derivative. The reactivity of halopyrimidines in SNAr reactions is a critical factor, with the general trend being F > Cl > Br > I.[1][2] The position of the halogen on the pyrimidine ring also significantly influences reactivity, with the C4 and C6 positions being more susceptible to nucleophilic attack than the C2 and C5 positions.

FAQ 1: I'm observing a significant amount of a di-substituted byproduct in my SNAr reaction between a dihalopyrimidine and piperidine. How can I minimize this?

Root Cause Analysis:

The formation of a di-substituted byproduct arises from the high reactivity of the mono-substituted intermediate towards the nucleophile. In the case of a dihalopyrimidine, once the first halogen is displaced by piperidine, the resulting mono-substituted product can sometimes be reactive enough to undergo a second substitution.

Troubleshooting Strategies:

• Stoichiometry Control: Carefully control the stoichiometry of the reactants. Using a slight excess of the dihalopyrimidine can favor the mono-substituted product.

• Temperature Management: Lowering the reaction temperature can often decrease the rate of the second substitution more significantly than the first, thus improving selectivity.

• Slow Addition of Nucleophile: Adding the piperidine derivative slowly to the reaction mixture can help to maintain a low concentration of the nucleophile, thereby disfavoring the di-substitution.

FAQ 2: My reaction is yielding a mixture of regioisomers. How can I improve the regioselectivity of the substitution?

Root Cause Analysis:

The regioselectivity of SNAr on polysubstituted pyrimidines is governed by the electronic and steric effects of the substituents. For instance, in 2,4-dichloropyrimidine, the C4 position is generally more reactive towards nucleophilic attack.[3] However, the presence of other electron-donating or withdrawing groups on the ring can alter this preference.[3][4]

Troubleshooting Workflow:

Caption: Decision-making workflow for troubleshooting poor regioselectivity in SNAr.

Preventative Measures:

Strategy	Rationale
Substituent Effects	An electron-withdrawing group will activate the position ortho and para to it for nucleophilic attack. Conversely, an electron-donating group will deactivate these positions.[5][6]
Steric Hindrance	A bulky substituent near a reactive site can sterically hinder the approach of the nucleophile, favoring reaction at a less hindered site.
Solvent and Base Selection	The choice of solvent and base can influence the reactivity of the nucleophile and the stability of the Meisenheimer intermediate, thereby affecting regioselectivity.[7]

Route 2: Suzuki-Miyaura Coupling

This powerful cross-coupling reaction forms a C-C bond between a pyrimidine-boronic acid (or ester) and a halogenated piperidine precursor, or vice-versa. While versatile, this method is prone to specific side reactions that can complicate purification and reduce yields.

FAQ 3: I am observing a significant amount of homocoupled boronic acid byproduct. What are the primary causes and how can I prevent this?

Root Cause Analysis:

Homocoupling of boronic acids in Suzuki-Miyaura reactions is often promoted by the presence of oxygen and Pd(II) species in the reaction mixture.[8][9] This side reaction involves the coupling of two boronic acid molecules to form a biaryl byproduct.

Preventative Measures:

• Thorough Degassing: Ensure the reaction mixture is rigorously degassed to remove dissolved oxygen. This can be achieved by bubbling an inert gas (e.g., argon or nitrogen) through the solvent or by using freeze-pump-thaw cycles.

• Use of High-Quality Palladium Catalysts: Employing a high-purity Pd(0) catalyst can minimize the presence of Pd(II) species that can initiate homocoupling.

• Appropriate Base and Solvent: The choice of base and solvent can influence the rate of both the desired cross-coupling and the undesired homocoupling. Anhydrous conditions can sometimes be beneficial.[8][10]

• Use of Boronic Esters: Pinacol esters of boronic acids are often more stable and less prone to homocoupling than the corresponding free boronic acids.[9]

FAQ 4: I'm seeing impurities that appear to be derived from my phosphine ligand. How is this possible and what can be done?

Root Cause Analysis:

In some cases, the aryl groups from phosphine ligands can be transferred to the palladium center and participate in the coupling reaction, leading to the formation of undesired byproducts.[11] This is more likely to occur with certain ligand types and under specific reaction conditions.

Mitigation Strategies:

• Ligand Selection: Experiment with different phosphine ligands. Bulky, electron-rich ligands can sometimes suppress this side reaction. In some cases, ligand-free conditions may be an option.

• Reaction Optimization: Adjusting the reaction temperature, time, and stoichiometry of reactants can help to favor the desired cross-coupling over ligand-derived side reactions.

Route 3: Pyridine Ring Reduction

This approach involves the hydrogenation of a 5-(pyridin-4-yl)pyrimidine precursor to the desired 5-(piperidin-4-yl)pyrimidine. The primary challenges in this route are achieving complete reduction and avoiding unwanted side reactions if other reducible functional groups are present.

FAQ 5: My pyridine reduction is incomplete, leaving significant amounts of tetrahydropyridine intermediates. How can I drive the reaction to completion?

Root Cause Analysis:

Incomplete hydrogenation can be due to several factors, including catalyst deactivation, insufficient hydrogen pressure, or suboptimal reaction temperature. The pyridine ring itself can sometimes act as a catalyst poison.[12]

Troubleshooting Steps:

Parameter	Actionable Advice
Catalyst	Increase catalyst loading (e.g., Pd/C, PtO₂). Ensure the catalyst is fresh and active. Rhodium-based catalysts can also be effective.[13][14]
Hydrogen Pressure	Increase the hydrogen pressure to enhance the rate of hydrogenation.
Temperature	A moderate increase in temperature can improve reaction kinetics, but excessive heat may lead to side reactions.
Solvent/Additives	The addition of an acid (e.g., HCl, acetic acid) can protonate the pyridine nitrogen, preventing it from binding to the catalyst surface and improving reduction efficiency.[12][15]

FAQ 6: I have other reducible functional groups in my molecule. How can I selectively reduce the pyridine ring?

Root Cause Analysis:

Achieving chemoselectivity during hydrogenation can be challenging. The choice of catalyst and reaction conditions is crucial for selectively reducing the pyridine ring in the presence of other reducible groups like nitro, alkene, or alkyne functionalities.

Strategies for Selective Reduction:

• Catalyst Choice: Different catalysts exhibit different selectivities. For example, while Pd/C is a versatile catalyst, Rhodium or Ruthenium-based catalysts may offer better selectivity in certain cases.[13][14]

• Reaction Conditions: Milder conditions (lower temperature and pressure) will generally favor the reduction of more labile functional groups over the more stable aromatic pyridine ring.[12]

• Protecting Groups: If possible, protect other sensitive functional groups before carrying out the pyridine reduction.

Analytical Methods for Impurity Profiling

A robust analytical strategy is essential for identifying and quantifying side products. A combination of chromatographic and spectroscopic techniques is typically employed.[16][17][18][19]

Analytical Technique	Application in Impurity Profiling
High-Performance Liquid Chromatography (HPLC)	The primary tool for separating the desired product from impurities and quantifying their levels.[20]
Liquid Chromatography-Mass Spectrometry (LC-MS)	Provides molecular weight information for unknown impurities, aiding in their identification.[21]
Gas Chromatography-Mass Spectrometry (GC-MS)	Useful for analyzing volatile impurities and starting materials.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides detailed structural information for the characterization of isolated impurities.[17]

Purification Strategies

Once impurities have been identified, appropriate purification methods must be employed to achieve the desired product purity.

Purification Method	Best Suited For
Column Chromatography	General-purpose purification to separate compounds with different polarities.[22]
Preparative HPLC	High-resolution purification for achieving high purity, especially for challenging separations.[20]
Crystallization	An effective method for purifying solid compounds, often yielding highly pure material.[22]

References

• Electrocatalytic Hydrogenation of Pyridines and Other Nitrogen-Containing Aromatic Compounds. ACS Publications. [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

• Identification of a Surprising Boronic Acid Homocoupling Process in Suzuki–Miyaura Cross-Coupling Reactions Utilizing a Hindered Fluorinated Arene. ACS Publications. [Link]

• Hydrogenation of pyridine and hydrogenolysis of piperidine over γ-Mo 2 N catalyst: a DFT study. Canadian Science Publishing. [Link]

• Identification of a Surprising Boronic Acid Homocoupling Process in Suzuki–Miyaura Cross-Coupling Reactions Utilizing a Hindered Fluorinated Arene. ResearchGate. [Link]

• Selection of boron reagents for Suzuki–Miyaura coupling. Royal Society of Chemistry. [Link]

• Two [1,2,4-(Me3C)3C5H2]2CeH Molecules are Involved in Hydrogenation of Pyridine to Piperidine as Shown by Experiments and Computations. ACS Publications. [Link]

• Chapter 6 Pyridine and Piperidine Denitrogenation on Silica Supported Phosphides. VTechWorks. [Link]

• Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. QM Magic Class. [Link]

• Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines. Thieme. [Link]

• Suzuki Coupling. Organic Chemistry Portal. [Link]

• Recent Trends in Analytical Techniques for Impurity Profiling. Bentham Science. [Link]

• A Mild Procedure for the Reduction of Pyridine N-Oxides to Piperidines Using Ammonium Formate. Organic Chemistry Portal. [Link]

• Investigation of regioselectivity on the reaction of 5-bromo-2,4-dichloro-6-methylpyrimidine with ammonia. Arabian Journal of Chemistry. [Link]

• Investigation of regioselectivity on the reaction of 5-bromo-2,4-dichloro-6-methylpyrimidine with ammonia. ResearchGate. [Link]

• Piperidine synthesis. Organic Chemistry Portal. [Link]

• Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. ACS Publications. [Link]

• Development of Impurity Profiling Methods Using Modern Analytical Techniques. IJPRA Journal. [Link]

• Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles. PubMed. [Link]

• Impurity Profiling With Use of Hyphenated Techniques. Asian Journal of Research in Chemistry. [Link]

• Development of Impurity Profiling Methods Using Modern Analytical Techniques. PubMed. [Link]

• Efficient and Chemoselective Reduction of Pyridines to Tetrahydropyridines and Piperidines via Rhodium‐Catalyzed Transfer Hydrogenation. University of Liverpool. [Link]

• Development of Suzuki-Miyaura Coupling between 4-Pyridine Boronate Derivatives and Aryl Halide to Suppress Phenylated Impurities Derived from Phosphorus Ligands. PubMed. [Link]

• Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents?. PMC. [Link]

• Impurity Profiling in different analytical techniques. IJNRD. [Link]

• Nucleophilic aromatic substitution. Wikipedia. [Link]

• Recent work on the hydrogenation of pyridines. ResearchGate. [Link]

• The Generality of Impurity-Controlled Suzuki-Miyaura Coupling Reaction,... ResearchGate. [Link]

• Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions. PubMed. [Link]

• Nucleophilic Aromatic Substitution. Chemistry Steps. [Link]

• Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. [Link]

• 17.1 Nucleophilic aromatic substitution. Lumen Learning. [Link]

• Failed suzuki coupling, any suggenstions? : r/Chempros. Reddit. [Link]

• Purification Strategies to Process 5 g/L Titers of Monoclonal Antibodies : Altering the order of operations, using new resins, and increasing dynamic binding capacity can obviate the need for major facilty changes. Semantic Scholar. [Link]

• Preparation of tetrasubstituted pyrimido[4,5-d]pyrimidine diones. PMC. [Link]

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• 4. Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
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• 11. Development of Suzuki-Miyaura Coupling between 4-Pyridine Boronate Derivatives and Aryl Halide to Suppress Phenylated Impurities Derived from Phosphorus Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 22. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Low Yield in Pyrimidine Synthesis

From the desk of the Senior Application Scientist

Welcome to the technical support center. As a core heterocyclic scaffold in medicinal chemistry and drug development, the efficient synthesis of pyrimidines is paramount. However, achieving high yields can often be a significant challenge, plagued by issues ranging from reactant purity to suboptimal reaction conditions.

This guide is structured as a series of frequently asked questions (FAQs) to directly address common problems encountered in the lab. My goal is to provide not just solutions, but also the underlying chemical principles to empower you to make informed decisions in your experimental design.

Section 1: Starting Materials and Reagents

Question: My reaction has stalled, showing significant unreacted starting materials by TLC. Where should I start troubleshooting?

Answer: This is a classic and often frustrating issue. Before diving into complex changes in reaction conditions, the first and most critical area to investigate is the quality and stoichiometry of your starting materials.

1. Purity of Reactants:

• The "Hidden" Culprit - Water: Many reagents, particularly amidine salts used in syntheses like the Pinner reaction, are hygroscopic. Absorbed moisture can hydrolyze starting materials or reaction intermediates, bringing your synthesis to a halt.[1][2]

• Aldehyde Oxidation: Aldehydes are prone to air oxidation, forming carboxylic acids. These acidic impurities can interfere with the desired catalytic cycle.

• Actionable Advice:

  • Ensure you are using freshly purified or high-purity starting materials.[3] Impurities can inhibit the reaction.[1]

  • For moisture-sensitive reactions, use freshly distilled, anhydrous solvents and dry all glassware in an oven prior to use.[4] Running the reaction under an inert atmosphere (Nitrogen or Argon) is highly recommended.[2][4]

  • Check the purity of your aldehyde by NMR or run it through a quick silica plug if you suspect oxidation.

2. Stoichiometry:

• Causality: In multicomponent reactions like the Biginelli synthesis (an aldehyde, a β-ketoester, and urea/thiourea), the molar ratios are critical.[5] An incorrect ratio can leave the limiting reagent unconsumed and lead to the formation of side products.

• Actionable Advice:

  • Carefully double-check your calculations and measurements for all reactants.

  • While a 1:1:1 ratio is a common starting point, a slight excess (1.2-1.5 equivalents) of the urea or thiourea component is often employed to drive the reaction to completion.[2][5]

Section 2: Reaction Conditions and Catalysis

This section addresses the heart of the synthesis: the environment in which the molecules interact. The choice of catalyst, solvent, and temperature can dramatically influence both the rate and outcome of your reaction.

Question: I'm using a standard acid catalyst for my Biginelli reaction, but the yield is poor. What are my options?

Answer: Catalyst choice is a pivotal factor. While classical methods using strong Brønsted acids like HCl are common, they can be harsh and lead to side reactions.[2][5] Modern methods offer a range of milder and often more efficient alternatives.

• The Problem with Strong Acids: Highly acidic conditions can promote side reactions, such as the Knoevenagel condensation between the aldehyde and the β-ketoester, which consumes your starting materials.[6]

• Exploring Alternatives:

  • Lewis Acids: A wide array of Lewis acids (e.g., FeCl₃, ZnCl₂, Yb(OTf)₃) have been shown to significantly improve yields and simplify workup procedures.[2][7] They function by coordinating to carbonyl oxygens, activating them for nucleophilic attack.

  • Organocatalysts: Metal-free organic molecules, such as L-proline, can be highly effective, often in combination with a co-catalyst like trifluoroacetic acid (TFA).[7][8]

  • Solid-Supported Catalysts: Heterogeneous catalysts offer the significant advantage of easy separation from the reaction mixture, simplifying purification.[7]

Catalyst Type	Examples	Key Advantages	Reference
Brønsted Acids	HCl, H₂SO₄	Inexpensive, traditional	[5]
Lewis Acids	Yb(OTf)₃, FeCl₃, ZnCl₂	Milder conditions, often higher yields	[2]
Organocatalysts	L-proline	Metal-free, "green" chemistry approach	[7][8]
Heterogeneous	Solid-supported acids	Easy to remove and recycle	[7]

Question: How critical is solvent choice, and could it be the source of my low yield?

Answer: The role of the solvent is often underestimated. It does more than just dissolve the reactants; it influences reaction rates, solubility of intermediates, and even the reaction pathway itself.[1]

• Polarity and Proticity: The polarity of the solvent can significantly affect reaction outcomes.[2][9] While polar protic solvents like ethanol are traditional choices, polar aprotic solvents (e.g., acetonitrile, THF) have also been used successfully.[6][10][11] In some cases, a mixture of solvents, like water and ethanol, can improve yields.[10]

• Solvent-Free Conditions: For certain substrates, running the reaction neat (solvent-free) can lead to shorter reaction times and higher yields, aligning with green chemistry principles.[5]

• Microwave Synthesis: Microwave irradiation has emerged as a powerful tool. It can dramatically reduce reaction times and improve yields by promoting rapid, uniform heating.[12][13][14] This technique is particularly effective with polar solvents that absorb microwave energy efficiently.

Troubleshooting Workflow: A Systematic Approach

When faced with low yield, a systematic approach is more effective than random changes. The following flowchart provides a logical path for troubleshooting.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Importance of Hybrid Catalysts toward the Synthesis of 5H-Pyrano[2,3-d]pyrimidine-2-ones/2,4-diones (Thiones) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. moodle2.units.it [moodle2.units.it]
• 12. Microwave Induced Green Synthesis: Sustainable Technology for Efficient Development of Bioactive Pyrimidine Scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benthamdirect.com [benthamdirect.com]
• 14. A Facile Microwave-Assisted Synthesis of Some Fused Pyrimidine Derivatives – Oriental Journal of Chemistry [orientjchem.org]

Technical Support Center: Optimization of Catalyst for 5-(Piperidin-4-yl)pyrimidine Synthesis

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for the synthesis of 5-(Piperidin-4-yl)pyrimidine. This guide is designed to provide in-depth troubleshooting assistance and answers to frequently asked questions that you may encounter during your experimental work. As Senior Application Scientists, we have structured this resource to not only offer solutions but also to explain the underlying chemical principles to empower your research and development.

I. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that can arise during the synthesis of 5-(Piperidin-4-yl)pyrimidine, a molecule of significant interest in medicinal chemistry. The primary synthetic routes often involve palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura or Buchwald-Hartwig reactions.

Issue 1: Low or No Product Yield

One of the most common challenges in cross-coupling reactions is a lower-than-expected yield of the desired product.

Question: My Suzuki-Miyaura coupling reaction between a pyrimidine derivative and a piperidine-containing boronic acid (or ester) is resulting in a low yield. What are the potential causes and how can I troubleshoot this?

Answer:

Low yields in Suzuki-Miyaura couplings involving nitrogen-containing heterocycles like pyrimidine can stem from several factors. A systematic approach to troubleshooting is crucial for identifying the root cause.

Potential Causes & Step-by-Step Solutions:

• Catalyst Inactivity or Deactivation: The palladium catalyst is the heart of the reaction, and its activity is paramount.

  • Cause: The nitrogen atoms in the pyrimidine ring can coordinate with the palladium center, leading to catalyst deactivation.[1] Impurities in reagents or solvents, especially sulfur-containing compounds, can also poison the catalyst.[1]

  • Solution:

    • Use a Fresh, High-Quality Catalyst: Ensure your palladium source (e.g., Pd(PPh₃)₄, Pd₂(dba)₃) is from a reliable supplier and has been stored correctly under an inert atmosphere.

    • Ligand Selection: The choice of phosphine ligand is critical. Bulky, electron-rich ligands can protect the palladium center from deactivation and promote the desired catalytic cycle.[2] Consider screening ligands such as Buchwald's biaryl phosphine ligands (e.g., SPhos, XPhos) or cataCXium ligands, which are known to improve catalyst performance.[2][3]

    • Inert Atmosphere: Rigorously degas your solvents and reaction mixture and maintain a positive pressure of an inert gas (Argon or Nitrogen) throughout the experiment. Oxygen can oxidize the active Pd(0) catalyst to an inactive Pd(II) species.[4]

• Suboptimal Reaction Conditions: The interplay of base, solvent, and temperature is critical for success.

  • Cause: An inappropriate choice of base or solvent can hinder the reaction. For instance, some bases may not be strong enough to facilitate the transmetalation step effectively, or the solvent may not adequately solubilize all reaction components.

  • Solution:

    • Base Screening: The choice of base is crucial for an efficient transmetalation step.[3] Common bases for Suzuki couplings include carbonates (K₂CO₃, Cs₂CO₃) and phosphates (K₃PO₄). The solubility of the base can also play a role.[5] A screening of different bases is often necessary to find the optimal one for your specific substrates.

    • Solvent System: A mixture of an organic solvent (e.g., 1,4-dioxane, toluene, or DME) and water is often used to dissolve both the organic and inorganic reagents.[1] The ratio of organic solvent to water should be optimized.

    • Temperature Control: While many Suzuki reactions are run at elevated temperatures (80-100 °C), excessively high temperatures can lead to side reactions like protodeboronation.[1] Monitor the reaction temperature closely.

• Poor Quality of Boronic Acid/Ester: The stability and purity of the organoboron reagent are often overlooked.

  • Cause: Boronic acids can undergo protodeboronation, especially at high temperatures or in the presence of certain bases, leading to the formation of the corresponding arene byproduct.[1][4]

  • Solution:

    • Use Fresh Reagent: Use freshly purchased or recently prepared boronic acid or ester.

    • Anhydrous Conditions (if applicable): While water is often a component of the solvent system, ensuring that the organic solvent and other reagents are dry can sometimes minimize protodeboronation.

Issue 2: Formation of Significant Side Products

The appearance of unexpected spots on a TLC plate or peaks in an LC-MS analysis indicates the formation of side products, which can complicate purification and reduce the yield of the desired compound.

Question: I am observing significant homo-coupling of my boronic acid and/or starting halide in my cross-coupling reaction. How can I minimize these side reactions?

Answer:

Homo-coupling is a common side reaction in palladium-catalyzed cross-coupling reactions. It can occur with both the organoboron reagent and the aryl halide.

Minimizing Homo-coupling:

• Slow Addition of Reagents: Adding the aryl halide in slight excess can sometimes reduce the homo-coupling of the boronic acid.[1]

• Optimize Catalyst and Ligand: A highly active and stable catalyst system can promote the desired cross-coupling pathway over the undesired homo-coupling. The use of bulky, electron-rich ligands can be beneficial.[6]

• Control of Reaction Conditions: Ensure a strictly inert atmosphere, as oxygen can promote oxidative homo-coupling.[3] Lowering the reaction temperature, if possible, can also help.

Issue 3: Difficulty in Product Purification

The presence of residual catalyst, ligands, and closely related impurities can make the purification of the final product challenging.

Question: My crude 5-(Piperidin-4-yl)pyrimidine product is difficult to purify by column chromatography. What strategies can I employ for effective purification?

Answer:

The basic nature of the piperidine and pyrimidine moieties can lead to tailing on silica gel columns.

Purification Strategies:

• Modified Mobile Phase: Adding a small amount of a basic modifier, such as triethylamine (0.1-1%), to your eluent system (e.g., chloroform:methanol) can help to suppress the interaction of your basic product with the acidic silica gel, leading to better peak shapes.[7]

• Alternative Stationary Phases: Consider using alumina (basic or neutral) or a C18 reversed-phase column for chromatography.

• Acid-Base Extraction: Utilize the basicity of your product. Dissolve the crude material in an organic solvent and wash with a dilute acidic solution (e.g., 1M HCl) to extract the product into the aqueous phase. The aqueous layer can then be basified (e.g., with NaOH) and the product re-extracted with an organic solvent.

• Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can be a highly effective purification method.

II. Frequently Asked Questions (FAQs)

This section provides answers to broader questions related to the optimization of catalysts for the synthesis of 5-(Piperidin-4-yl)pyrimidine.

Q1: What are the most common palladium catalysts used for the synthesis of 5-(Piperidin-4-yl)pyrimidine via Suzuki or Buchwald-Hartwig reactions?

A1: A variety of palladium catalysts are employed. For Suzuki couplings, Pd(PPh₃)₄ is a common choice.[1][8][9] For Buchwald-Hartwig aminations, which could be an alternative route, catalysts are often generated in situ from a palladium source like Pd₂(dba)₃ or Pd(OAc)₂ and a suitable phosphine ligand.[10][11] Pre-catalysts, where the ligand is already coordinated to the palladium, can also offer more reproducible results.[3]

Q2: How does the choice of phosphine ligand impact the efficiency of the cross-coupling reaction?

A2: The phosphine ligand plays a crucial role in stabilizing the active Pd(0) species, influencing the rates of oxidative addition and reductive elimination, and preventing catalyst deactivation.[5][12]

• Steric Bulk: Bulky ligands, such as those from the Buchwald and cataCXium families, can promote the formation of monoligated palladium species, which are often more catalytically active.[6] They also create a sterically hindered environment around the palladium center, which can favor reductive elimination.

• Electron-Donating Properties: Electron-rich ligands increase the electron density on the palladium atom, which facilitates the oxidative addition step of the catalytic cycle.[2]

Q3: Can microwave irradiation be used to improve the synthesis of 5-(Piperidin-4-yl)pyrimidine?

A3: Yes, microwave-assisted synthesis can be highly effective. It often leads to significantly shorter reaction times (minutes instead of hours) and can improve yields, sometimes even with lower catalyst loadings.[1][13] Microwave heating provides rapid and uniform heating of the reaction mixture, which can accelerate the reaction rate and minimize the formation of side products.

Q4: What is "palladium black" and how can its formation be avoided?

A4: "Palladium black" is a common term for the formation of inactive Pd(0) aggregates, which appear as a black precipitate in the reaction mixture.[3] Its formation is a clear indicator of catalyst deactivation. To avoid it:

• Use Appropriate Ligands: Sterically hindered and electron-rich phosphine ligands help to stabilize the soluble, catalytically active palladium complexes and prevent aggregation.[3]

• Control Reaction Conditions: Lowering the reaction temperature and catalyst concentration can sometimes help.[3]

• Ensure an Inert Atmosphere: As mentioned before, oxygen can promote the decomposition of the active catalyst.[3]

Q5: Are there any alternatives to palladium catalysts for this type of synthesis?

A5: While palladium catalysts are the most widely used, other transition metals like nickel and copper can also catalyze cross-coupling reactions.[2][5][14]

• Nickel Catalysts: Nickel catalysts can be a more cost-effective alternative to palladium for certain cross-coupling reactions. However, they can also be more sensitive to air and moisture.

• Copper Catalysts: Copper-catalyzed reactions, particularly for C-N bond formation (Ullmann condensation), are also well-established.[5]

III. Data Presentation & Experimental Protocols

Table 1: Catalyst and Ligand Screening for a Model Suzuki Coupling Reaction

Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temperature (°C)	Yield (%)	Reference
Pd(PPh₃)₄ (5)	-	K₃PO₄	1,4-Dioxane/H₂O	80-100	71	[1]
Pd₂(dba)₃ (2.5)	-	K₃PO₄	1,4-Dioxane/H₂O	80-100	<5	[1]
Pd₂(dba)₃ (2.5)	SPhos (5)	K₂CO₃	Toluene/H₂O	100	>90 (typical)	[4]
Pd(OAc)₂ (2)	XPhos (4)	Cs₂CO₃	DME/H₂O	90	>90 (typical)	[4]

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

This protocol provides a general guideline. Specific conditions should be optimized for each substrate combination.

• Reaction Setup: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add the pyrimidine halide (1.0 eq), the piperidine-containing boronic acid or ester (1.1-1.5 eq), and the base (e.g., K₃PO₄, 2.0-3.0 eq).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• Solvent Addition: Add the degassed solvent system (e.g., 1,4-Dioxane/H₂O, 4:1) via syringe. The solvent should be sparged with an inert gas for at least 30 minutes prior to use.[1]

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 2–5 mol%) and any additional ligand to the flask under a positive flow of inert gas.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80–100 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel or another appropriate method.

IV. Visualizations

Diagram 1: Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Diagram 2: Troubleshooting Workflow for Low Yield

Caption: A systematic workflow for troubleshooting low yields in cross-coupling reactions.

V. References

• Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes - PMC. Available from: [Link]

• Deactivation Modes in Nickel-Mediated Suzuki–Miyaura Cross-Coupling Reactions Using an NHC-Pyridonate Ligand - PMC. Available from: [Link]

• Ligand electronic influence in Pd-catalyzed C-C coupling processes. Available from: [Link]

• Cascade imination, Buchwald–Hartwig cross coupling and cycloaddition reaction: synthesis of pyrido[2,3-d]pyrimidines - RSC Publishing. Available from: [Link]

• Catalyst Deactivation in Copper-Catalysed C-N Cross-Coupling Reactions - White Rose eTheses Online. Available from: [Link]

• Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions - DSpace@MIT. Available from: [Link]

• Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst - PMC. Available from: [Link]

• Ligands for Pd catalysed cross-coupling reactions A comparison of commercially accessible ligands | Request PDF - ResearchGate. Available from: [Link]

• Cascade imination, Buchwald–Hartwig cross coupling and cycloaddition reaction: synthesis of pyrido[2,3-d]pyrimidines - RSC Publishing. Available from: [Link]

• Optimization of reaction conditions for the synthesis of 4a. - ResearchGate. Available from: [Link]

• Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies - MDPI. Available from: [Link]

• Pyrimidine derivatives (3a–3h) obtained by Suzuki cross-coupling using... - ResearchGate. Available from: [Link]

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• 6. Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. Deactivation Modes in Nickel-Mediated Suzuki–Miyaura Cross-Coupling Reactions Using an NHC-Pyridonate Ligand - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Solvent Selection for Efficient Pyrimidine Synthesis

Welcome to the Technical Support Center for Pyrimidine Synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide field-proven insights and troubleshooting for one of the most critical variables in your reaction setup: the solvent. The choice of solvent extends far beyond simple dissolution; it is an active participant that can dictate reaction rates, influence mechanistic pathways, determine product purity, and define the environmental footprint of your synthesis.

This document moves beyond generic advice to offer a structured, in-depth analysis of solvent selection, framed in a question-and-answer format to address the specific challenges you face at the bench.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental role of the solvent in pyrimidine synthesis?

The solvent is not merely an inert medium but a critical reaction parameter that influences the synthesis on multiple levels:

• Solubility: At its most basic, the solvent must adequately dissolve reactants, reagents, and catalysts to allow for a homogenous reaction environment. Poor solubility is a common cause of low yields.[1][2]

• Stabilization of Intermediates: The polarity and proticity of a solvent determine its ability to stabilize charged intermediates and transition states.[3] For example, in reactions involving ionic intermediates, a polar solvent can lower the activation energy, thereby increasing the reaction rate.[4]

• Mechanistic Control: In some cases, the solvent can dictate the reaction pathway, leading to different products from the same set of starting materials. This is known as divergent synthesis. For instance, the reaction of 2-pyrimidinyloxy-N-arylbenzylamines can yield O-substituted pyrimidines in 1,4-dioxane, but N-substituted pyrimidines or DBO derivatives in DMSO.[5]

• Reaction Rate and Yield: The choice of solvent has a significant effect on reaction time and product yield.[6][7] Computational and experimental studies on the Biginelli reaction have shown that solvents like acetonitrile, ethanol, and methanol can significantly influence the reaction's thermodynamics and kinetics.[8]

Q2: How do key solvent properties like polarity and proticity affect my reaction?

Understanding solvent properties is essential for rational selection. Solvents are broadly classified based on their polarity (dipole moment) and their ability to donate protons (proticity).[3][9]

• Polar Protic Solvents (e.g., Water, Ethanol, Methanol): These solvents contain O-H or N-H bonds and can act as hydrogen bond donors.[9] They are particularly effective at stabilizing both cations and anions. In pyrimidine synthesis, they can facilitate steps involving proton transfer and stabilize charged intermediates. Water, in particular, is an excellent "green" solvent that can enhance reaction rates and selectivities due to its high polarity, hydrogen bonding capacity, and hydrophobic effects.[10]

• Polar Aprotic Solvents (e.g., DMSO, DMF, Acetonitrile): These solvents have a significant dipole moment but lack O-H or N-H bonds. They are excellent at solvating cations but less effective at solvating anions. They are often used when a reaction requires a polar environment but is sensitive to protons.

• Nonpolar Solvents (e.g., Toluene, Hexane): These solvents have low dielectric constants and are generally used for reactions involving nonpolar reactants. In the context of pyrimidine synthesis, a bio-derivable nonpolar solvent like p-cymene has been shown to be effective, particularly by influencing the diketo-enol tautomerization equilibrium of dicarbonyl reactants in the Biginelli reaction.[11]

The dielectric constant is a good quantitative measure of a solvent's polarity; higher values generally correlate with higher yields in reactions like the Biginelli synthesis, especially when using certain catalysts.[4]

Q3: What are "green solvents" and why are they increasingly important for pyrimidine synthesis?

Green chemistry principles advocate for the use of substances that minimize or eliminate the use and generation of hazardous materials.[12] Solvents are a primary target for green chemistry as they constitute the bulk of waste in many chemical processes.[13][14]

In pyrimidine synthesis, green approaches include:

• Using Benign Solvents: Water and ethanol are considered environmentally benign and are highly effective for many multicomponent reactions leading to pyrimidines.[10][15][16]

• Solvent-free Conditions: Conducting reactions without any solvent, often with the aid of microwave irradiation or mechanical grinding (ball-milling), is a highly efficient and green strategy.[17][18][19] These methods can dramatically reduce reaction times, simplify purification, and increase yields.[12][20]

• Bio-solvents: These are solvents derived from renewable resources, such as ethanol from fermentation.[10]

Adopting these methods not only reduces environmental impact but often leads to significant improvements in reaction efficiency and cost-effectiveness.[12][17]

Troubleshooting Guide: From Low Yields to Impure Products

Problem 1: My reaction yield is very low, and TLC/HPLC shows a significant amount of unreacted starting materials.

Low conversion is a frequent issue that can often be traced back to the solvent system.

Possible Cause & Suggested Solution:

• Poor Solubility of Reactants: If one or more of your starting materials are not fully dissolved, the reaction will be slow and incomplete.

  • Action: Observe the reaction mixture for undissolved solids. Consult solubility data if available, or perform a simple solubility test.[21] Switch to a solvent with a different polarity profile. For example, if you are using a nonpolar solvent like toluene, try a more polar aprotic solvent like acetonitrile or a polar protic solvent like ethanol.[1][22]

• Suboptimal Reaction Kinetics: The solvent may not be effectively stabilizing the transition state of the rate-determining step.

  • Action: If your mechanism involves ionic intermediates (common in acid-catalyzed reactions like the Biginelli synthesis), a more polar solvent could accelerate the reaction.[4][23] Screen a panel of solvents with varying dielectric constants and proticity (see Protocol 1).

• Solvent-Catalyst Mismatch: The chosen solvent may be interfering with the catalyst's activity.

  • Action: Certain Lewis acid catalysts may be deactivated or have their activity hindered by coordinating solvents. In such cases, a less coordinating solvent might be beneficial. Conversely, some reactions require the solvent to participate in the catalytic cycle. Review literature for your specific catalyst system to ensure compatibility.

Workflow for Troubleshooting Low Yield

Below is a systematic workflow to diagnose and resolve low-yield issues with a focus on solvent selection.

Caption: Troubleshooting workflow for low reaction yield.

Problem 2: I am observing a significant fluorescent byproduct in my Biginelli reaction.

This is a classic problem in dihydropyrimidinone (DHPM) synthesis.

Possible Cause & Suggested Solution:

• Formation of Hantzsch-type 1,4-dihydropyridine (DHP): This byproduct arises from a competing reaction pathway where two equivalents of the β-ketoester react with the aldehyde and ammonia (from urea decomposition).[22] This pathway is particularly favored at higher temperatures.

  • Action: While this is primarily a temperature issue, the solvent's boiling point dictates the maximum reflux temperature. Switching to a lower-boiling solvent (e.g., from toluene to ethanol) can help maintain a lower reaction temperature, thus suppressing the Hantzsch pathway.[1][22] Additionally, solvent-free microwave-assisted methods often provide rapid heating and shorter reaction times, which can minimize byproduct formation.[17]

Problem 3: My reaction is producing a mixture of regioisomers.

Regioselectivity is a common challenge, especially in substitution reactions on a pre-existing pyrimidine core.

Possible Cause & Suggested Solution:

• Solvent-Directed Selectivity: The solvent can dramatically influence which position on the pyrimidine ring is most reactive.

  • Action: This is a powerful tool you can leverage. As demonstrated by Li et al., switching from 1,4-dioxane to DMSO can completely reverse the regioselectivity of substitution.[5] If you are experiencing poor selectivity, a systematic screen of solvents with different properties (e.g., polar aprotic vs. polar protic vs. nonpolar) is highly recommended.[24] The solvent can influence the electronic profile of the substrate and the attacking nucleophile, thereby directing the outcome.

Problem 4: The synthesized pyrimidine derivative is difficult to purify due to poor solubility or co-eluting impurities.

Purification can be more challenging than the reaction itself. Solvent choice during both the reaction and the work-up is critical.

Possible Cause & Suggested Solution:

• Product Precipitation Issues: The product may be insoluble in the reaction solvent, which can be beneficial for purification (filtration) but can also trap starting materials if the reaction does not go to completion. Conversely, the product may be too soluble, making isolation difficult.

  • Action: If the product precipitates, ensure the reaction has gone to completion before filtering. Wash the solid product with cold solvent to remove adsorbed impurities.[1] If the product is highly soluble, perform a solvent swap after the reaction to a solvent in which the product is poorly soluble (an anti-solvent) to induce crystallization or precipitation.

• Difficult Chromatography: The product and impurities may have similar polarities.

  • Action: Recrystallization is a powerful alternative to column chromatography.[25] A systematic approach to finding a suitable recrystallization solvent system (a solvent in which the compound is soluble when hot but insoluble when cold) is invaluable. For highly polar pyrimidines, consider Hydrophilic Interaction Liquid Chromatography (HILIC) as an alternative to standard chromatography.[25]

Data Summary & Experimental Protocols

Table 1: Comparison of Solvents in a Model Biginelli Reaction

This table summarizes the effect of different solvents on a typical Biginelli reaction (e.g., benzaldehyde, ethyl acetoacetate, and urea). The data is compiled and generalized from multiple sources to illustrate trends.[4][8][15][20]

Solvent	Type	Dielectric Constant (ε)	Typical Outcome	Key Considerations
Ethanol	Polar Protic	24.5	Good yields, moderate reaction times.	Common choice, good balance of properties. Often used with acid catalysis.[20]
Acetonitrile	Polar Aprotic	37.5	High yields, can be faster than ethanol.	Higher dielectric constant favors ionic pathways.[4][8]
Water	Polar Protic	80.1	Excellent yields, often fast reaction times.	Environmentally benign; hydrophobic effects can accelerate the reaction.[10][15][26]
THF	Polar Aprotic	7.6	Moderate to good yields.	Lower polarity than acetonitrile.[8]
DMF	Polar Aprotic	36.7	Good yields, but can be difficult to remove.	High boiling point allows for higher reaction temperatures.[2]
Toluene	Nonpolar	2.4	Lower yields compared to polar solvents.	Can be effective in specific catalytic systems.[11]
Solvent-Free	N/A	N/A	Excellent yields, very short reaction times.	Requires energy input (microwave, grinding).[17][18] Highly eco-friendly.[12]

Protocol 1: General Methodology for Solvent Screening in Pyrimidine Synthesis

This protocol provides a systematic approach to identify the optimal solvent for your specific pyrimidine synthesis.

Objective: To evaluate the effect of different solvents on the yield and purity of the desired pyrimidine product.

Materials:

• Reactants (e.g., aldehyde, β-dicarbonyl compound, urea/amidine).

• Catalyst (if required).

• Panel of solvents for screening (e.g., Ethanol, Acetonitrile, Water, THF, Toluene, 1,4-Dioxane).

• Reaction vessels (e.g., microwave vials or round-bottom flasks).

• Stirring and heating equipment (e.g., magnetic stir plate with oil bath or microwave reactor).

• Analytical equipment (TLC plates, HPLC).

Procedure:

• Setup: Arrange a parallel set of reaction vessels. To each vessel, add the limiting reactant (e.g., 1.0 mmol) and a magnetic stir bar.

• Addition of Reactants: Add the other reactants and the catalyst in the appropriate stoichiometric ratio to each vessel.

• Solvent Addition: To each vessel, add a different solvent from your screening panel (e.g., 3-5 mL). Ensure one reaction is set up under solvent-free conditions, if feasible.

• Reaction Conditions: Place all vessels under the same reaction conditions (e.g., stir at 80°C). If using a microwave reactor, program identical conditions for all vials.[17]

• Monitoring: Monitor the progress of each reaction at set time intervals (e.g., 1h, 2h, 4h, 8h) using TLC or by taking small aliquots for HPLC analysis. Note the time to completion or the conversion at a fixed time point.

• Work-up: Once the reactions are complete, cool them to room temperature. Isolate the crude product. The work-up procedure may need to be adapted for each solvent (e.g., solvent evaporation, extraction, or direct filtration if the product precipitates).

• Analysis: Determine the crude yield for each reaction. Analyze the purity of each crude product by HPLC or ¹H NMR to identify any significant differences in byproduct formation.

• Selection: Select the solvent that provides the best balance of reaction time, yield, and purity for further optimization.

Decision Pathway for Rational Solvent Selection

This diagram illustrates a logical process for selecting an appropriate starting solvent for a new pyrimidine synthesis.

Caption: Rational decision pathway for initial solvent selection.

References

• Green Chemistry Approaches For The Synthesis Of Bioactive Pyrimidine Deriv
• Synthesis of Pyrano [2,3,d] Pyrimidines under green chemistry. (URL: )
• Optimization of solvent and catalyst for pyrimidine-dione synthesis - Benchchem. (URL: )
• Troubleshooting unexpected side reactions in pyrimidine synthesis - Benchchem. (URL: )

• Switchable solvent-controlled divergent synthesis: an efficient and regioselective approach to pyrimidine and dibenzo[b,f][1][12]oxazepine derivatives - Organic Chemistry Frontiers (RSC Publishing). (URL: [Link])

• Technical Support Center: Optimization of Pyrimidine Synthesis - Benchchem. (URL: )
• Troubleshooting common issues in pyrimidine synthesis - Benchchem. (URL: )
• Green Chemistry Approaches for Pyrimidine Synthesis: Application Notes and Protocols - Benchchem. (URL: )

• Green approach for synthesizing Pyrimido pyrimidine moieties using TBAB - JOCPR. (URL: [Link])

• The Biginelli reaction in different solvents and in presence of bismuth nitrate: Thermodynamical investigation into the mechanis. (URL: [Link])

• Green Recipes for Pyrimidine - Bentham Science Publishers. (URL: [Link])

• The Combined Role of Catalysis and Solvent Effects on the Biginelli Reaction: Improving Efficiency and Sustainability | Request PDF - ResearchGate. (URL: [Link])

• Influence of the solvent on Biginelli reaction. | Download Table - ResearchGate. (URL: [Link])

• Aqueous-Phase Multicomponent Reaction Mechanism for the Synthesis of Pyrido[2,3-d]pyrimidines: A Theoretical Perspective | ACS Omega. (URL: [Link])

• Technical Support Center: Improving Regioselectivity in Pyrimidine Substitution Reactions - Benchchem. (URL: )

• Original Research J. Synth. Chem. The Role of HCl in Carrying out Biginelli Reaction for the Synthesis of 3,4‐Dihydropyrimidin. (URL: [Link])

• Solvent optimization for the synthesis of compound 4f under microwave irradiation conditions. - ResearchGate. (URL: [Link])

• A Sustainable Multicomponent Pyrimidine Synthesis | Journal of the American Chemical Society. (URL: [Link])

• Reproducibility of Pyrimidine Synthesis: A Comparative Guide to Published Protocols - Benchchem. (URL: )

• Synthesis of the Biginelli Reaction Using a Variety of Juices As Catalyst in the Heterocyclic Chemistry Laboratory | Journal of Chemical Education - ACS Publications. (URL: [Link])

• Selective Synthesis of Substituted Pyridines and Pyrimidines through Cascade Annulation of Isopropene Derivatives | Organic Letters - ACS Publications. (URL: [Link])

• Comparative Study of UVA Filtering Compounds 2‑Methyl/2-Amino Pyrimidine Derivatives of Avobenzone under Acidic Conditions - PMC. (URL: [Link])

• Multicomponent catalyst-free regioselective synthesis and binding studies of 3-aroyl-2-methylimidazo[1,2-a]pyrimidines with BSA using biophysical and computational techniques - RSC Publishing. (URL: [Link])

• Mechanisms for the synthesis of pyrimidines starting from urea or... - ResearchGate. (URL: [Link])

• Pyrimidine synthesis - Organic Chemistry Portal. (URL: [Link])

• (PDF) Solvent Effects in Organic Chemistry: Polarity, Proticity, and Reaction Rates. (URL: [Link])

• Physicochemical properties of some pyrimidine derivatives in some organic solvents - MedCrave online. (URL: [Link])

• Technical Support Center: Synthesis of Pyrimidine Deriv

• Optimization of different solvents for the model reaction. a | Download Table - ResearchGate. (URL: [Link])

• Solubility of pyrimidine derivatives in different organic solvents at different temperatures. (URL: [Link])

• One-Pot Sequential Synthesis of Pyrido[2,3-d]pyrimidine-Fused Isoxazoles: Regio-and Chemoselectivity in Green Solvent - Thieme E-Books & E-Journals. (URL: [Link])

• Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds - MDPI. (URL: [Link])

• The Process of Synthesizing Spiro Pyrimidine Derivatives without the Use of Solvents, Utilizing Ball-milling Conditions - Journal of Synthetic Chemistry. (URL: [Link])

• Synthesis of pyrimidine derivatives under solvent-free conditions. - ResearchGate. (URL: [Link])

• Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects - MDPI. (URL: [Link])

• Development of Solvent Selection Guides | Request PDF - ResearchGate. (URL: [Link])

• Solvent Selection Guides - ACS GCI Pharmaceutical Roundtable. (URL: [Link])

• Unprecedented High Probe-Reported Polarity of Deep Eutectic Solvents Composed of Lanthanide Salts and Urea - MDPI. (URL: [Link])

• Organic Chem Review: Classifying Polar Solvents as Protic or Aprotic | Kaplan MCAT Prep. (URL: [Link])

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Technical Support Center: 5-(Piperidin-4-yl)pyrimidine Purification &amp; Troubleshooting

Welcome to the Technical Support Center. Designed for researchers, process chemists, and drug development professionals, this guide addresses the complex purification landscape of 5-(Piperidin-4-yl)pyrimidine . While this compound is a privileged scaffold in modern medicinal chemistry, its synthesis—typically via a Suzuki-Miyaura cross-coupling followed by catalytic hydrogenation—generates stubborn impurities that resist standard purification[1].

The nitrogen-rich nature of this scaffold makes it highly susceptible to metal chelation and catalyst poisoning. Below, you will find mechanistic troubleshooting guides, quantitative impurity data, and self-validating experimental protocols to ensure your intermediate meets stringent regulatory standards.

Mechanistic Workflow & Impurity Generation

Understanding where and why impurities form is the first step in eliminating them. The synthesis of 5-(Piperidin-4-yl)pyrimidine introduces heavy metals, ligand byproducts, and reduction intermediates at specific stages[1][2].

Caption: Synthetic workflow of 5-(Piperidin-4-yl)pyrimidine highlighting impurity generation points.

Troubleshooting Guides & FAQs

Q: Why does my 5-(Piperidin-4-yl)pyrimidine product retain high levels of Palladium (>500 ppm) even after repeated silica gel chromatography? A: This is a classic chelation issue. The nitrogen atoms in both the pyrimidine and piperidine rings act as strong multidentate ligands. They bind tightly to Pd(0) and Pd(II) species, forming stable organometallic complexes that co-elute with your product[3]. Standard silica lacks the thermodynamic affinity to strip the Palladium from these basic nitrogens. To break these coordinate covalent bonds, you must use functionalized silica scavengers (e.g., thiols or dimercaptotriazine) that outcompete the heterocyclic scaffold for the metal[3][4].

Q: I am observing a mass +76 Da (or similar aryl-shifted) impurity in my LC-MS after the Suzuki coupling step. What is this and how do I remove it? A: This is a phenylated impurity derived from the phosphorus ligand (e.g., triphenylphosphine, PPh₃) used in your Suzuki-Miyaura coupling[5]. During the catalytic cycle, aryl groups on the phosphine can undergo undesirable exchange with the substrate, leading to cross-coupled byproducts[6]. Resolution: Switch to a catalyst system less prone to aryl exchange (e.g., Pd(dppf)Cl₂), or remove the neutral impurity orthogonally via salt crystallization of your basic product.

Q: My hydrogenation step yields a mixture of the desired product and an M-2 impurity. How do I drive the reaction to completion? A: The M-2 peak corresponds to a tetrahydropyridine intermediate, indicating incomplete reduction of the pyridine precursor[2]. As the piperidine ring forms, its secondary amine significantly increases the basicity of the solution, which can poison hydrogenation catalysts like Pd/C or PtO₂. Resolution: Perform the hydrogenation under acidic conditions (e.g., by adding HCl) to protonate the piperidine nitrogen. This prevents catalyst poisoning and drives the reaction to completion[2][7].

Q: I am experiencing significant product loss when using activated carbon to remove impurities. What is the alternative? A: Activated carbon is notorious for non-specific adsorption, especially for planar, aromatic systems like pyrimidines[3]. While cheap, it traps your API in its porous network. Transition to targeted metal scavengers (like SiliaMetS DMT) and utilize dihydrochloride salt formation to purge organic impurities without sacrificing yield[3][7].

Quantitative Data & Impurity Profiling

To optimize purification, you must match the impurity to the correct removal strategy. The tables below summarize quantitative data for scavenger selection and impurity profiling.

Table 1: Palladium Scavenger Comparison

Scavenger Type	Functional Group	Pd Affinity	Optimal Temp	Product Loss Risk
SiliaMetS Thiol	-SH	High	25°C - 40°C	Low
SiliaMetS DMT	Dimercaptotriazine	Very High	40°C - 60°C	Low
Activated Carbon	Porous Carbon	Moderate	25°C - 60°C	High (Non-specific)
Ion Exchange	Sulfonic Acid	Low (for chelated Pd)	25°C	Moderate

Table 2: Common Impurities and Regulatory Limits

Impurity	Source	Detection Method	ICH Q3D Limit	Removal Strategy
Palladium (Pd)	Suzuki Catalyst	ICP-MS	< 10 ppm (Oral)	Metal Scavengers[4]
Phenylated Pyrimidine	PPh₃ Ligand Exchange	LC-MS (+76 Da)	< 0.10% (Area)	Salt Crystallization[5]
Tetrahydropyridine	Incomplete Reduction	LC-MS (M-2)	< 0.10% (Area)	Acidic Hydrogenation[2]
Boronic Acid/Esters	Unreacted Starting Mat.	HPLC / NMR	< 0.10% (Area)	Aqueous Basic Wash

Validated Experimental Protocols

The following protocols are designed as self-validating systems. They incorporate analytical feedback loops to ensure causality between the experimental action and the purification result.

Protocol A: Iterative Palladium Scavenging Workflow

This protocol uses thermodynamic competition to strip Palladium from the API[3].

Step-by-Step Methodology:

• Dissolution: Dissolve the crude 5-(Piperidin-4-yl)pyrimidine in a suitable organic solvent (e.g., THF or Dichloromethane) to a concentration of 20 mg/mL[3].

• Baseline Analysis: Take a 100 µL aliquot, evaporate, and analyze via ICP-MS to establish the baseline Pd concentration.

• Scavenger Addition: Add 4 to 8 molar equivalents of SiliaMetS DMT (relative to the initial amount of Pd catalyst used in the synthesis)[3].

• Incubation: Stir the suspension vigorously at 40°C for 4 hours. Mechanistic note: Elevated temperature increases the kinetics of Pd transferring from the API to the scavenger.

• Filtration: Filter the mixture through a pad of Celite to remove the solid-supported scavenger[3]. Wash the pad with 2 column volumes of the reaction solvent.

• Validation (Feedback Loop): Analyze the filtrate via ICP-MS. If Pd > 10 ppm, repeat steps 3-5. If Pd < 10 ppm, proceed to Protocol B.

Caption: Decision tree for iterative palladium scavenging and analytical validation.

Protocol B: Dihydrochloride Salt Formation & Crystallization

Because 5-(Piperidin-4-yl)pyrimidine possesses two highly basic nitrogen centers, forming a dihydrochloride salt is a powerful orthogonal purification method to remove neutral organic impurities (like phosphine oxides or phenylated byproducts)[5][7].

Step-by-Step Methodology:

• Solvent Exchange: Concentrate the Pd-scavenged filtrate from Protocol A and redissolve the free base in absolute ethanol (10 mL per gram of API).

• Acidification: Cool the solution to 0°C in an ice bath. Slowly add 2.2 equivalents of concentrated HCl (or 4M HCl in dioxane) dropwise under vigorous stirring[2][7].

• Precipitation: A white to off-white precipitate of 5-(Piperidin-4-yl)pyrimidine dihydrochloride will begin to form immediately. Stir at 0°C for 1 hour to ensure complete crystallization.

• Isolation: Filter the solid under a vacuum. Wash the filter cake with cold ethanol (2 x 5 mL) followed by diethyl ether (10 mL) to strip away highly lipophilic, neutral impurities.

• Drying & Validation: Dry the solid in a vacuum oven at 40°C for 12 hours. Validate purity via HPLC (UV at 254 nm) and confirm salt stoichiometry via ¹H-NMR (integration of exchangeable protons) or elemental analysis.

References

• CN108129456A - A kind of preparation method of trifluoromethyl pyrimidine derivative - Google Patents Source: Google Patents URL

• Palladium Impurity Removal from Active Pharmaceutical Ingredient Process Streams: A method for scale-up Source: ResearchGate URL:[Link]

• Development of Suzuki-Miyaura Coupling between 4-Pyridine Boronate Derivatives and Aryl Halide to Suppress Phenylated Impurities Derived from Phosphorus Ligands Source: PubMed (NIH) URL:[Link]

• (PDF) Development of Suzuki–Miyaura Coupling between 4-Pyridine Boronate Derivatives and Aryl Halide to Suppress Phenylated Impurities Derived from Phosphorus Ligands Source: ResearchGate URL:[Link]

Sources

• 1. 5-(Piperidin-4-yl)pyrimidine|High-Quality Research Compound [benchchem.com]
• 2. CN108129456A - A kind of preparation method of trifluoromethyl pyrimidine derivative - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Development of Suzuki-Miyaura Coupling between 4-Pyridine Boronate Derivatives and Aryl Halide to Suppress Phenylated Impurities Derived from Phosphorus Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. 5-(piperidin-4-yl)pyrimidine dihydrochloride | 1864059-34-6 [chemicalbook.com]

Overcoming poor solubility of 5-(Piperidin-4-yl)pyrimidine derivatives

Technical Support Center: 5-(Piperidin-4-yl)pyrimidine Derivatives

A Guide to Overcoming Poor Aqueous Solubility

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 5-(Piperidin-4-yl)pyrimidine derivatives. This guide provides in-depth troubleshooting strategies and answers to frequently asked questions (FAQs) to address the significant challenge of poor aqueous solubility often encountered with this important chemical scaffold.

Section 1: Understanding the Solubility Challenge

Q1: Why do my 5-(Piperidin-4-yl)pyrimidine derivatives have such low water solubility?

A1: The poor water solubility of this class of compounds typically stems from a combination of physicochemical properties inherent to their structure.

• High Lipophilicity: The pyrimidine and piperidine rings, often decorated with other lipophilic substituents, contribute to a high LogP value. This "fat-loving" nature inherently reduces their affinity for aqueous solutions.[1]

• Crystal Lattice Energy: The often planar and rigid structure of the pyrimidine core can facilitate strong intermolecular interactions in the solid state.[1] This leads to a highly stable crystal lattice that requires a significant amount of energy to break apart, a prerequisite for dissolution.

• pKa and Ionization: The piperidine nitrogen is typically basic, with a pKa in the physiological range. The extent of its ionization, which is crucial for solubility, is therefore highly dependent on the pH of the solution.[2][3] At neutral or basic pH, the compound will be predominantly in its less soluble, neutral free base form.

Section 2: Troubleshooting Experimental & Assay-Related Issues

This section addresses immediate problems you might face at the bench.

Q2: My compound immediately precipitates when I dilute my DMSO stock into my aqueous assay buffer. What's happening and how can I fix it?

A2: This common issue, often called "crashing out," occurs when the compound's concentration exceeds its kinetic solubility limit in the final buffer.[1] The abrupt change from a favorable organic solvent (DMSO) to an unfavorable aqueous environment causes rapid precipitation.

Troubleshooting Steps:

• Reduce Final DMSO Concentration: Aim for the lowest possible final DMSO concentration, ideally ≤1%, and never exceeding 2%.[1] High DMSO concentrations can create a microenvironment that keeps the compound soluble initially, but as it disperses, precipitation occurs.

• Lower the Compound Concentration: You may be working above the solubility limit. Perform a serial dilution to find the concentration at which the compound remains in solution.

• Modify the Buffer pH: Since your compound likely contains a basic piperidine nitrogen, lowering the buffer pH (e.g., from 7.4 to 6.5) will increase the proportion of the protonated, more soluble form.[1][4]

• Employ "Gentle" Dilution: Instead of pipetting the DMSO stock directly into the bulk buffer, try adding the buffer to the DMSO stock dropwise with vigorous vortexing. This can sometimes prevent localized high concentrations that initiate precipitation.

Q3: I'm getting inconsistent results in my biological assays. Could this be a solubility problem?

A3: Absolutely. Poor solubility is a frequent source of unreliable and misleading assay data.

• Underestimated Potency: If the compound precipitates, the actual concentration in solution is lower than the nominal concentration, leading to an artificially high IC50 or EC50 value.

• Assay Interference: Undissolved particles can scatter light, interfering with optical measurements (e.g., absorbance, fluorescence, nephelometry).[5]

• Non-Specific Binding: Aggregates of the compound can bind non-specifically to proteins or surfaces, leading to false positives or negatives.

Workflow to Diagnose Solubility-Related Assay Issues:

Caption: Decision workflow for troubleshooting assay inconsistency.

Q4: Should I be measuring kinetic or thermodynamic solubility? What's the difference?

A4: The choice depends on the stage of your research. Both are important, but they measure different things.[6][7]

Parameter	Kinetic Solubility	Thermodynamic Solubility
Definition	The concentration at which a compound, rapidly added from a DMSO stock, precipitates out of an aqueous solution.[8][9]	The true equilibrium concentration of a compound in a saturated solution after an extended incubation period.[6][8]
Starting Material	DMSO stock solution	Solid compound (crystalline powder)
Incubation Time	Short (e.g., 1-2 hours)[1]	Long (e.g., 24-48 hours)[5]
Relevance	Early drug discovery, high-throughput screening (HTS).[5] Good for flagging "red flag" compounds early.	Lead optimization, pre-formulation, and formulation development.[6] Represents the "true" solubility.
Typical Result	Often gives a higher, "super-saturated" value which is thermodynamically unstable.[8][9]	Represents the lowest, most stable solubility value.

Key Takeaway: Kinetic solubility is a rapid screen, while thermodynamic solubility is the gold-standard measurement for compound characterization.[5][7] A large difference between the two values can indicate a high potential for the compound to precipitate over time.[9]

Section 3: Chemical Modification Strategies

If formulation tricks aren't enough, you may need to modify the molecule itself.

Q5: How can I use salt formation to improve the solubility of my basic compound?

A5: Salt formation is one of the most effective and widely used methods to increase the solubility of ionizable drugs.[10][11] For your 5-(Piperidin-4-yl)pyrimidine derivative, the basic piperidine nitrogen is the ideal handle for creating an acid addition salt.

The Principle: By reacting the basic nitrogen (B) with an acid (HA), you form a salt (BH+A-), which is an ionic species. Ionic species are generally much more soluble in polar solvents like water than their neutral counterparts.[12]

How to Choose the Right Counter-ion (Acid): The key to successful salt formation is ensuring a complete proton transfer from the acid to your basic drug. A general rule of thumb is the "ΔpKa rule ".

• The Rule: For efficient proton transfer and a stable salt, the pKa of your basic drug should be at least 2-3 units higher than the pKa of the acid you are using (ΔpKa = pKa(base) - pKa(acid) > 2-3).[12]

Example: If the pKa of your piperidine is ~8.5:

• Good Choice: Hydrochloric acid (HCl, pKa ~ -7). ΔpKa is very large. The resulting hydrochloride salt will be highly ionized and likely much more soluble.

• Poor Choice: Acetic acid (pKa ~ 4.76). ΔpKa is ~3.74, which is acceptable, but the resulting acetate salt may not be as stable or provide as significant a solubility boost as a strong acid salt.[10]

Common Pharmaceutically Acceptable Acids for Salt Formation:

Counter-ion	Acid Used	Typical pKa of Acid	Comments
Hydrochloride	Hydrochloric Acid	~ -7.0	Very common, often provides a large solubility increase. Can be hygroscopic.[13]
Mesylate	Methanesulfonic Acid	~ -1.9	Good for solubility enhancement, often forms stable, non-hygroscopic crystals.
Sulfate	Sulfuric Acid	~ -3.0 (1st)	Divalent, can sometimes bridge molecules, potentially affecting crystal packing.
Tartrate	Tartaric Acid	~ 3.0 (1st), 4.4 (2nd)	Chiral counter-ion, can be used for chiral resolution.
Citrate	Citric Acid	~ 3.1 (1st)	Can act as a buffer, potentially creating a favorable pH microenvironment for dissolution.[13]

Section 4: Advanced Formulation Strategies

These approaches modify the delivery system without changing the core molecule.

Q6: What are co-solvents and surfactants, and how can they help?

A6: Co-solvents and surfactants are excipients used to increase the solubility of a drug in an aqueous medium.[14][15]

• Co-solvents: These are water-miscible organic solvents (e.g., ethanol, propylene glycol, PEG 400) that increase solubility by reducing the overall polarity of the solvent system, making it more favorable for lipophilic compounds.[16][17] They are often used in combination to achieve the desired solubilization.[16]

• Surfactants: These are amphiphilic molecules (e.g., Polysorbate 80, Sodium Lauryl Sulfate) that form micelles in water above a certain concentration (the Critical Micelle Concentration, CMC).[17] The hydrophobic cores of these micelles can encapsulate your poorly soluble drug, effectively carrying it in the aqueous phase.[16]

Decision Tree for Using Co-solvents and Surfactants:

Caption: Strategy selection for using solubilizing excipients.

Q7: I've heard about cyclodextrins. How do they work for pyrimidine derivatives?

A7: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[18] They can encapsulate poorly soluble "guest" molecules, like your pyrimidine derivative, forming an "inclusion complex."[19][20] This complex has a water-soluble exterior, dramatically increasing the apparent aqueous solubility of the drug.[18][21]

• Mechanism: The hydrophobic part of your molecule partitions into the non-polar interior of the cyclodextrin ring, while the hydrophilic outer surface of the cyclodextrin interacts favorably with water.

• Common Types: Beta-cyclodextrin (β-CD) and its more soluble and less toxic derivatives like Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutylether-β-cyclodextrin (SBE-β-CD) are most commonly used in pharmaceuticals.[21] Studies have shown that HP-β-CD can improve the water solubility of pyrimidine derivatives by 100 to 1000-fold.[19]

Q8: What is an Amorphous Solid Dispersion (ASD) and when should I consider it?

A8: An Amorphous Solid Dispersion (ASD) is an advanced formulation where the drug is molecularly dispersed in a solid polymer matrix in a non-crystalline, amorphous state.[22][23]

• Why it Works: Amorphous materials do not have the strong, ordered crystal lattice of their crystalline counterparts.[22] This means they exist at a higher energy state and require less energy for dissolution, leading to significantly higher apparent solubility and faster dissolution rates.[23] The polymer carrier serves to stabilize the drug in this high-energy amorphous state, preventing it from recrystallizing.[24][25]

• When to Use It: ASD is a powerful, broadly applicable technique, especially for BCS Class II and IV compounds where solubility is the primary barrier to bioavailability.[25][26] It should be considered during late-stage lead optimization or pre-clinical development when other, simpler methods have failed to provide the required exposure, as was the case for the GPR119 agonist BMS-903452 which utilized spray-dried dispersion (SDD) technology.[27]

• Preparation Methods: The two main industrial methods for preparing ASDs are Hot-Melt Extrusion (HME) and Spray Drying.[25][26]

Section 5: Experimental Protocols

Protocol 1: Basic Kinetic Solubility Assay (96-Well Plate Format)

Objective: To rapidly determine the kinetic solubility of a 5-(Piperidin-4-yl)pyrimidine derivative in an aqueous buffer.

Materials:

• Test compound in a 10 mM DMSO stock solution.

• Phosphate-buffered saline (PBS), pH 7.4.

• Anhydrous, high-purity DMSO.

• Clear 96-well microplate.

• Plate shaker.

• Nephelometer or plate reader capable of measuring turbidity/light scatter.

Procedure:

• Plate Setup: In the 96-well plate, add PBS to a series of wells.

• Dilution Series: Add a small volume of the 10 mM DMSO stock solution to the wells to create a final concentration range (e.g., 200, 100, 50, 25, 12.5, 6.25, 3.13, 1.56 µM).

• Control DMSO: Ensure the final DMSO concentration is consistent across all wells, typically 1%. Prepare a blank well with PBS and 1% DMSO.

• Incubation: Seal the plate and shake at room temperature (e.g., 300 rpm) for 2 hours to allow precipitation to equilibrate.[1]

• Measurement: Measure the turbidity or light scattering of each well using a plate reader.

• Analysis: The kinetic solubility is defined as the highest concentration that does not show a significant increase in turbidity compared to the DMSO-only control well.

References

• Research Journal of Pharmaceutical Dosage Forms and Technology. Drug Dissolution Enhancement by Salt Formation. Available from: [Link]

• Pharmaceutical Technology. Strategy for the Prediction and Selection of Drug Substance Salt Forms. Available from: [Link]

• National Center for Biotechnology Information. Molecular Dynamics Simulation of Drug Solubilization Behavior in Surfactant and Cosolvent Injections. Available from: [Link]

• National Center for Biotechnology Information. Amorphous solid dispersions: An update for preparation, characterization, mechanism on bioavailability, stability, regulatory considerations and marketed products. Available from: [Link]

• National Center for Biotechnology Information. The pKa Distribution of Drugs: Application to Drug Discovery. Available from: [Link]

• PubMed. 2-Hydroxypropyl-β-cyclodextrin strongly improves water solubility and anti-proliferative activity of pyrazolo[3,4-d]pyrimidines Src-Abl dual inhibitors. Available from: [Link]

• Pharmaceutical Technology. Solving Poor Solubility with Amorphous Solid Dispersions. Available from: [Link]

• International Journal of Medical Science and Dental Research. Techniques for Improving Solubility. Available from: [Link]

• ACS Publications. Discovery of 5-Chloro-4-((1-(5-chloropyrimidin-2-yl)piperidin-4-yl)oxy)-1-(2-fluoro-4-(methylsulfonyl)phenyl)pyridin-2(1H)-one (BMS-903452), an Antidiabetic Clinical Candidate Targeting GPR119. Available from: [Link]

• ResearchGate. Principles of Salt Formation. Available from: [Link]

• MDPI. β-Cyclodextrin Inclusion Complex to Improve Physicochemical Properties of Pipemidic Acid: Characterization and Bioactivity Evaluation. Available from: [Link]

• PriMera Scientific Publications. Strategies for Improving Solubility and Dissolution of Poorly Water-Soluble Drugs: Current Developments and Pharmaceutical Applications. Available from: [Link]

• Revue Roumaine de Chimie. SOLUBILITY OF A SERIES OF PYRIMIDINE DERIVATIVES IN METHANOL AT 293.15 TO 313.15 K. Available from: [Link]

• ScienceDirect. Salt formation to improve drug solubility. Available from: [Link]

• American Pharmaceutical Review. Thermodynamic vs. Kinetic Solubility: Knowing Which is Which. Available from: [Link]

• African Journal of Pharmacy and Pharmacology. The effect of cosolvents and surfactants on the aqueous solubility of irbesartan. Available from: [Link]

• ResearchGate. Amorphous solid dispersion: A promising technique for improving oral bioavailability of poorly water-soluble drugs. Available from: [Link]

• Acta Scientific. Cosolvents and Surfactants as Potential Vehicles or Co-vehicles in Nevirapine Liquid Formulation: Pharmacokinetics Study. Available from: [Link]

• National Center for Biotechnology Information. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Available from: [Link]

• Drug Hunter. Why pKas Matter in Medicinal Chemistry and a Drug Discovery Amine pKa Table. Available from: [Link]

• ACS Publications. Advanced Methodologies for Pharmaceutical Salt Synthesis. Available from: [Link]

• RSC Publishing. Enhancing solubility and stability of sorafenib through cyclodextrin-based inclusion complexation: in silico and in vitro studies. Available from: [Link]

• Ascendia Pharma. 5 Novel Techniques for Solubility Enhancement. Available from: [Link]

• ACS Publications. Cosolvents in Self-Emulsifying Drug Delivery Systems (SEDDS): Do They Really Solve Our Solubility Problems?. Available from: [Link]

• MDPI. Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects. Available from: [Link]

• Ovid. Kinetic versus thermodynamic solubility temptations and risks. Available from: [Link]

• IJPPR. Optimizing Drug Efficacy: The Role of Heterocyclic Frameworks in Enhancing Selectivity and Metabolic Stability. Available from: [Link]

• ResearchGate. Water Solubility Enhancement of Pyrazolo[3,4-d]pyrimidine Derivatives via Miniaturized Polymer-Drug Microarrays. Available from: [Link]

• ResearchGate. Heterocyclic Compounds in Modern Drug Design: Synthetic Strategies and Biological Targets. Available from: [Link]

• Aragen. Amorphous Solid Dispersion — An Ideal Formulation Approach to Improve Developability. Available from: [Link]

• Creative Bioarray. Aqueous Solubility Assays. Available from: [Link]

• Research Journal of Pharmacy and Technology. Role of Surfactant and Co-surfactant in Microemulsion: A Review. Available from: [Link]

• Taylor & Francis Online. Amorphous solid dispersion to facilitate the delivery of poorly water-soluble drugs: recent advances on novel preparation processes and technology coupling. Available from: [Link]

• Taylor & Francis Online. Crosstalk of physiological pH and chemical pKa under the umbrella of physiologically based pharmacokinetic modeling of drug absorption, distribution, metabolism, excretion, and toxicity. Available from: [Link]

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• 4. tandfonline.com [tandfonline.com]
• 5. enamine.net [enamine.net]
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• 17. bio-research.com.ng [bio-research.com.ng]
• 18. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 19. 2-Hydroxypropyl-β-cyclodextrin strongly improves water solubility and anti-proliferative activity of pyrazolo[3,4-d]pyrimidines Src-Abl dual inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. β-Cyclodextrin Inclusion Complex to Improve Physicochemical Properties of Pipemidic Acid: Characterization and Bioactivity Evaluation [mdpi.com]
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• 27. pubs.acs.org [pubs.acs.org]

Technical Support Center: Stabilizing 5-(Piperidin-4-yl)pyrimidine for In Vitro Assays

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the challenges of working with 5-(piperidin-4-yl)pyrimidine and similar basic heterocyclic compounds in in vitro assays. Our focus is on ensuring compound stability, solubility, and data integrity throughout your experiments.

I. Troubleshooting & FAQs: Common Issues and Solutions

This section addresses the most common problems encountered when working with 5-(piperidin-4-yl)pyrimidine, providing direct answers and actionable solutions.

Question 1: My 5-(piperidin-4-yl)pyrimidine compound is precipitating in my aqueous assay buffer. What is happening and how can I fix it?

Answer:

Precipitation is a common issue for basic compounds like 5-(piperidin-4-yl)pyrimidine, which typically exhibit pH-dependent solubility. The piperidine ring contains a basic nitrogen atom with an estimated pKa of around 11.2.[1][2] This means that at physiological pH (around 7.4), a significant portion of the molecule may exist in its less soluble, neutral free-base form.

Immediate Troubleshooting Steps:

• pH Adjustment: The most direct approach is to lower the pH of your stock solution and, if the assay tolerates it, your final assay buffer. In acidic conditions (pH < pKa), the piperidine nitrogen becomes protonated, forming a more soluble salt.[1] A buffer with a pH of 6.0-6.5 can often maintain solubility without drastically altering biological conditions.

• Co-solvents: For stock solutions, using a small percentage of an organic co-solvent can significantly improve solubility. Dimethyl sulfoxide (DMSO) is a common choice.[1] For the final assay, ensure the final concentration of the organic solvent is low (typically <0.5%) to avoid artifacts.

• Solubilizing Excipients: Consider the use of cyclodextrins, such as hydroxypropyl-β-cyclodextrin (HP-β-CD), which can form inclusion complexes with the less soluble parts of the molecule, effectively shielding them from the aqueous environment and enhancing solubility.[3][4][5]

Solubility Enhancement Technique	Mechanism of Action	Typical Starting Concentration	Considerations
pH Adjustment (Lowering pH)	Protonation of the basic piperidine nitrogen to form a more soluble salt.[1]	pH 6.0-6.5	Ensure assay components and cells are stable at the adjusted pH.
Co-solvents (e.g., DMSO)	Increases the solvent's capacity to dissolve non-polar compounds.[1]	<1% in final assay volume	High concentrations can be toxic to cells and may interfere with enzyme activity.
Cyclodextrins (e.g., HP-β-CD)	Forms inclusion complexes, encapsulating hydrophobic regions of the drug.[3][5]	1-5% (w/v)	Can sometimes interact with cell membranes or other assay components.
Surfactants (e.g., Tween-20)	Forms micelles that can solubilize hydrophobic compounds.	0.01-0.1%	Can denature proteins at higher concentrations.

Question 2: I'm observing high background or inconsistent results in my binding/enzymatic assay. Could my compound be the problem?

Answer:

Yes, this is a strong possibility and is often attributed to non-specific binding (NSB). Basic and lipophilic compounds can adhere to plasticware, membranes, and proteins in the assay system, which can lead to a depletion of the effective compound concentration and high background signals.[6][7]

Strategies to Mitigate Non-Specific Binding:

• Buffer Additives:

  • Blocking Proteins: Incorporate a blocking protein like Bovine Serum Albumin (BSA) into your assay buffer (typically 0.1-1% w/v). BSA will coat the surfaces of your assay plates and other components, reducing the sites available for your compound to bind non-specifically.[8]

  • Detergents: A low concentration of a non-ionic detergent, such as Tween-20 or Triton X-100 (0.01-0.05%), can help to prevent the aggregation of your compound and its binding to hydrophobic surfaces.[9]

• Increase Ionic Strength: Increasing the salt concentration of your buffer (e.g., with 50-150 mM NaCl) can disrupt electrostatic interactions that contribute to non-specific binding.[8]

• Choice of Assay Plates: Use low-binding microplates, which are specifically designed to reduce the non-specific adhesion of small molecules and proteins.

II. Mechanisms of Instability: A Deeper Look

The primary points of vulnerability are:

• Hydrolysis: The pyrimidine ring can be susceptible to hydrolytic cleavage, particularly under strongly acidic or basic conditions.[13]

• Oxidation: The piperidine nitrogen and electron-rich pyrimidine ring can be targets for oxidation.

• Photodegradation: Aromatic systems like pyrimidine can be sensitive to UV light.[13]

Below is a conceptual workflow for a forced degradation study, which is essential for identifying the specific vulnerabilities of your compound.

Caption: Workflow for a forced degradation study.

III. Protocols for Stabilization and Analysis

This section provides detailed, step-by-step protocols for preparing and analyzing 5-(piperidin-4-yl)pyrimidine to ensure stability and obtain reliable data.

Protocol 1: Preparation of a Stabilized Stock Solution

This protocol is designed to create a concentrated stock solution with enhanced solubility and stability.

• Initial Solubilization: Weigh out the desired amount of 5-(piperidin-4-yl)pyrimidine powder. Dissolve the compound in 100% DMSO to create a high-concentration primary stock (e.g., 50-100 mM). Ensure complete dissolution by gentle vortexing or sonication.

• Preparation of Aqueous Working Stock (pH Controlled):

  • Prepare a sterile-filtered aqueous buffer at pH 6.0 (e.g., 50 mM MES or phosphate buffer).

  • Serially dilute the DMSO primary stock into the pH 6.0 buffer to create an intermediate working stock (e.g., 1 mM). The final DMSO concentration in this working stock should be kept low (e.g., 1-2%).

• Addition of Solubilizing Excipients (Optional):

  • If solubility issues persist in the aqueous working stock, consider preparing the pH 6.0 buffer with 2% (w/v) HP-β-CD.[4]

• Storage: Store the stock solutions at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. Protect from light by using amber vials.

Protocol 2: General Procedure for a Cell-Based Assay

This protocol outlines best practices for using 5-(piperidin-4-yl)pyrimidine in a typical cell-based assay.[14]

• Cell Plating: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight in a CO2 incubator.

• Assay Buffer Preparation: Prepare the final assay buffer. For assays sensitive to non-specific binding, supplement the buffer with 0.1% BSA.

• Compound Dilution:

  • Thaw an aliquot of the aqueous working stock (from Protocol 1).

  • Perform serial dilutions of the working stock directly in the prepared assay buffer to achieve the final desired concentrations for treating the cells.

• Cell Treatment: Remove the cell culture medium from the plates and add the prepared compound dilutions. Include appropriate vehicle controls (e.g., assay buffer with the same final DMSO concentration as the treated wells).

• Incubation: Incubate the cells for the desired treatment period.

• Assay Readout: Proceed with the specific assay readout (e.g., addition of viability reagents, cell lysis for reporter assays, etc.).

Protocol 3: Stability Assessment by HPLC-MS

This protocol provides a framework for assessing the stability of your compound in your final assay buffer over the time course of your experiment.[3][4]

• Sample Preparation:

  • Prepare a solution of 5-(piperidin-4-yl)pyrimidine in your final assay buffer at the highest concentration you plan to use in your experiment.

  • Prepare a control sample of the compound in a stabilizing solution (e.g., pH 5.0 buffer with 50% acetonitrile).

• Incubation: Incubate the test sample under the same conditions as your assay (e.g., 37°C for 24 hours). Keep the control sample at 4°C.

• HPLC-MS Analysis:

  • At various time points (e.g., 0, 2, 8, 24 hours), take an aliquot of the test and control samples.

  • Analyze the samples by reverse-phase HPLC coupled with mass spectrometry (HPLC-MS).

  • Mobile Phase Example: A gradient of water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B).

  • Column Example: C18 column.

  • Detection: Monitor the parent mass of 5-(piperidin-4-yl)pyrimidine and scan for potential degradation products (e.g., products of hydrolysis or oxidation).

• Data Analysis:

  • Calculate the percentage of the parent compound remaining at each time point relative to the t=0 sample.

  • A loss of >10-15% of the parent compound over the assay duration indicates significant instability that needs to be addressed through reformulation.

Caption: Integrated workflow for using 5-(piperidin-4-yl)pyrimidine in cell-based assays.

IV. References

• Enhancing solubility and stability of piperine using β-cyclodextrin derivatives: computational and experimental investigations. PubMed, January 23, 2024. [Link]

• The Complete Guide to Cell-Based Assays. SPT Labtech. [Link]

• Combinations of Piperine with Hydroxypropyl-β-Cyclodextrin as a Multifunctional System. MDPI, December 29, 2022. [Link]

• In vitro dissolution study on inclusion complex of piperine with ethylenediamine-β-cyclodextrin. ResearchGate, February 3, 2020. [Link]

• An Examination of Protein Binding and Protein-Facilitated Uptake Relating to In Vitro-In Vivo Extrapolation. PMC, January 1, 2019. [Link]

• Forced Degradation in Pharmaceuticals – A Regulatory Update. LinkedIn, April 23, 2023. [Link]

• Structural Studies of Piperine Inclusion Complexes in Native and Derivative β-Cyclodextrins. MDPI, November 26, 2022. [Link]

• In vitro demonstration of nonspecific protein-drug interactions using the equilibrium dialysis binding assay and proton NMR spectroscopy. ResearchGate, January 1, 2017. [Link]

• An Inclusive Exploration of Forced Degradation Analysis of Some Therapeutic Categories of Drugs in the Last Decade. ResearchGate, February 24, 2026. [Link]

• Piperine-Hydroxy acid-Cyclodextrin Inclusion Complexes; Physicochemical, Computational, and Proton Nuclear Magnetic Reson. Asian Journal of Pharmaceutics, January 18, 2021. [Link]

• Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research, November 30, 2022. [Link]

• Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's. Journal of Drug Delivery and Therapeutics, April 15, 2020. [Link]

• Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. Asian Journal of Research in Chemistry, January 17, 2013. [Link]

• In Silico Plasma Protein Binding Studies of Selected Group of Drugs Using TLC and HPLC Retention Data. MDPI, February 28, 2021. [Link]

• Cell based assays – Assay Development and Validation. Skanda Life Sciences, February 13, 2024. [Link]

• Protein Binding In Drug Development: A Systematic Review Of Mechanisms, Pharmacokinetics, And Clinical Implications. International Journal of Pharmaceutical Sciences and Research, August 18, 2024. [Link]

• Assessment of Drug Plasma Protein Binding in Drug Discovery. Springer Link. [Link]

• Q 1 A (R2) Stability Testing of new Drug Substances and Products. European Medicines Agency (EMA), February 2003. [Link]

• Tips for Establishing Successful Cell-Based Assays: Part 1. Multispan, Inc.. [Link]

• A protocol for testing the stability of biochemical analytes. Technical document. PubMed, November 26, 2019. [Link]

• Design and Validate a GMP Cell Based Assay. Marin Biologic Laboratories. [Link]

• "In Water" Syntheses of Heterocyclic Compounds. ResearchGate, January 20, 2011. [Link]

• Understanding Chemical Stability – Principles and Testing Methods. SoapMaker's Journal, October 2, 2024. [Link]

• Basicity of nitrogen heterocyclic compounds. Chemistry Stack Exchange, February 14, 2018. [Link]

• Non-Specific Binding: Why It Needs to be Blocked in Western blots!. G-Biosciences, March 7, 2017. [Link]

Sources

• 1. dspace.zsmu.edu.ua [dspace.zsmu.edu.ua]
• 2. Enhancing solubility and stability of piperine using β-cyclodextrin derivatives: computational and experimental investigations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Combinations of Piperine with Hydroxypropyl-β-Cyclodextrin as a Multifunctional System - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Structural Studies of Piperine Inclusion Complexes in Native and Derivative β-Cyclodextrins [mdpi.com]
• 5. An Examination of Protein Binding and Protein-Facilitated Uptake Relating to In Vitro-In Vivo Extrapolation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Assessment of Drug Plasma Protein Binding in Drug Discovery | Springer Nature Experiments [experiments.springernature.com]
• 8. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]
• 9. researchgate.net [researchgate.net]
• 10. biomedres.us [biomedres.us]
• 11. jddtonline.info [jddtonline.info]
• 12. sptlabtech.com [sptlabtech.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. skandalifesciences.com [skandalifesciences.com]

Piperidinyl-Pyrimidine Coupling: Technical Support &amp; Troubleshooting Guide

Welcome to the Technical Support Center for heterocyclic C–N bond formation. As application scientists, we frequently encounter challenges when coupling piperidine derivatives to pyrimidine scaffolds. While these reactions appear straightforward on paper, the unique electronic properties of pyrimidines often lead to regioselectivity issues, stalled reactions, or unexpected side products like dehalogenation.

This guide synthesizes field-proven insights and authoritative methodologies to help you troubleshoot and optimize your piperidinyl-pyrimidine couplings.

Reaction Selection: The Electronic Nature of the Pyrimidine Scaffold

Q: Should I use Nucleophilic Aromatic Substitution (SNAr) or Buchwald-Hartwig Amination for my specific pyrimidine substrate?

Scientist's Insight: The choice between SNAr and transition-metal catalysis is entirely dictated by the electronics of your starting material. Pyrimidines are naturally electron-deficient, making them excellent candidates for SNAr, particularly at the C4 and C6 positions. At these sites, the intermediate Meisenheimer complex is highly stabilized by the adjacent ring nitrogen atoms.

However, substitutions at the C2 position, or on pyrimidines heavily substituted with electron-donating groups (e.g., methoxy or amino groups), suffer from high activation barriers in SNAr. In these scenarios, the thermal energy required for SNAr often leads to degradation before the product can form. Here, Palladium-catalyzed Buchwald-Hartwig amination is mandatory to bypass the electronic constraints via oxidative addition[1].

Decision matrix for selecting SNAr vs. Buchwald-Hartwig based on pyrimidine electronics.

Nucleophilic Aromatic Substitution (SNAr): Overcoming Activation Barriers

Q: My SNAr reaction with piperidine and 4-chloropyrimidine is stalling at 50% conversion. How can I drive it to completion without degrading the product?

Scientist's Insight: Stalled SNAr reactions typically result from product inhibition (the generated HCl protonates your piperidine, rendering it non-nucleophilic) or insufficient stabilization of the polar transition state. Protic solvents like ethanol can hydrogen-bond to the piperidine nitrogen, drastically reducing its nucleophilicity. By switching to a highly polar, coordinating solvent like PEG-400 and utilizing microwave irradiation, you can achieve preferential solvation that accelerates the reaction to completion in minutes[2].

Quantitative Data: Solvent and Base Effects on SNAr

Table 1: Coupling of 4-Chloropyrimidine with Piperidine (1.2 equiv)

Solvent	Base (Equiv)	Temp & Time	Yield (%)	Mechanistic Causality
Ethanol	Et3N (2.0)	80 °C, 12 h	45%	Protic solvent hydrogen-bonds to amine, reducing nucleophilicity.
DMF	K2CO3 (2.0)	100 °C, 4 h	75%	Polar aprotic solvent stabilizes the Meisenheimer complex.
PEG-400	None	120 °C (MW), 5 min	>90%	Preferential solvation accelerates reaction; MW provides rapid heating[2].

Protocol 1: Microwave-Assisted SNAr in PEG-400[2]

• Reagent Preparation: In a 10 mL microwave-safe vial equipped with a magnetic stir bar, add the 4-chloropyrimidine derivative (1.0 mmol) and piperidine (2.0 mmol).

• Solvent Addition: Add 2.0 mL of PEG-400. Note: No additional base is required if using excess amine, though 2.0 equiv of DIPEA can be added if your piperidine derivative is precious.

• Reaction Execution: Seal the vial with a crimp cap. Irradiate in a dedicated microwave synthesizer at 120 °C for 5 minutes.

• Workup & Isolation: Cool the mixture to room temperature. Dilute with deionized water (15 mL) to crash out the product. Extract with Ethyl Acetate (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

Controlling Regioselectivity in Polyhalogenated Pyrimidines

Q: I am using 2,4-dichloropyrimidine. How do I selectively couple piperidine at the C4 position while leaving the C2 chlorine intact for downstream cross-coupling?

Scientist's Insight: The C4 position is inherently more reactive toward nucleophiles due to superior resonance stabilization. However, standard thermal conditions often lead to poor discrimination, resulting in mixtures of C4-substituted, C2-substituted, and 2,4-dipiperidinyl over-reaction products. To achieve absolute regiocontrol, we recommend a catalytic approach. Utilizing a Cu(II)/PTABS catalytic system in water at room temperature exclusively directs amination to the C4 position. The copper center coordinates to the N3 nitrogen of the pyrimidine, specifically activating the adjacent C4 C–Cl bond for displacement[3].

Quantitative Data: Regioselectivity in 2,4-Dichloropyrimidine Amination

Table 2: Coupling of 2,4-Dichloropyrimidine with Piperidine (1.0 equiv)

Conditions	C4-Isomer	C2-Isomer	Mechanistic Causality
EtOH, Et3N, 80 °C	60%	20%	High thermal energy overcomes the activation barrier for both sites.
DCM, DIPEA, 0 °C	85%	<5%	Low temperature exploits the naturally lower activation barrier of C4.
H2O, Cu(OAc)2/PTABS, RT	95%	0%	Cu(II) coordinates N3, exclusively activating the C4 C–Cl bond[3].

Protocol 2: Regioselective Cu-Catalyzed Amination[3]

• Reagent Preparation: To a reaction tube, add 2,4-dichloropyrimidine (1.0 mmol), piperidine (1.0 mmol), Cu(OAc)2·H2O (1.0 mol %), PTABS ligand (2.0 mol %), and K3PO4 (3.0 equiv).

• Solvent Addition: Add 1.0 mL of H2O.

• Reaction Execution: Stir the mixture at 30 °C (room temperature) for 4 to 10 hours. Monitor the reaction via TLC or GC-MS to ensure complete consumption of the starting material.

• Workup & Isolation: Extract the aqueous mixture with Ethyl Acetate (3 x 5 mL). Dry the organic phase over Na2SO4, filter, and evaporate the solvent. Purify via flash column chromatography if trace impurities remain.

Buchwald-Hartwig Amination: Mitigating β-Hydride Elimination

Q: I am forced to use Buchwald-Hartwig amination for a 2-chloropyrimidine, but I am observing significant amounts of dehalogenated pyrimidine and very low product yield. What is happening?

Scientist's Insight: You are observing competitive β-hydride elimination. Piperidine possesses β-hydrogens. After the amine coordinates to the Palladium center, the complex can undergo β-hydride elimination (transferring a proton from the piperidine's β-carbon to Pd) instead of the desired reductive elimination. This forms an imine and a Pd–H species, which subsequently reductively eliminates to yield the dehalogenated pyrimidine.

To fix this, you must accelerate the rate of reductive elimination. Switch to a bulky, electron-rich biaryl phosphine ligand like XPhos. The extreme steric bulk of XPhos forces the Pd center into a geometry that strongly favors rapid reductive elimination, entirely outcompeting the β-hydride elimination pathway[1].

Buchwald-Hartwig catalytic cycle highlighting the competing β-hydride elimination pathway.

Quantitative Data: Ligand Effects on Buchwald-Hartwig Amination

Table 3: Coupling of 2-Chloropyrimidine with Piperidine (1.2 equiv)

Catalyst / Ligand	Base	Temp	Product Yield	Dehalogenation	Mechanistic Causality
Pd(PPh3)4	NaOtBu	100 °C	15%	70%	Small ligand allows β-hydride elimination to outcompete reductive elimination.
Pd2(dba)3 / BINAP	Cs2CO3	100 °C	55%	20%	Bidentate ligand slows oxidative addition of electron-deficient pyrimidines.
Pd2(dba)3 / XPhos	NaOtBu	90 °C	92%	<2%	Monodentate, bulky ligand accelerates reductive elimination[1].

Protocol 3: Palladium-Catalyzed Buchwald-Hartwig Amination[1]

• Reagent Preparation: In an oven-dried Schlenk tube under an argon atmosphere, combine 2-chloropyrimidine (1.0 equiv), piperidine (1.2–1.5 equiv), Pd2(dba)3 (0.05 equiv), XPhos (0.1 equiv), and NaOtBu (1.5–2.0 equiv).

• Solvent Addition: Evacuate and backfill the tube with argon three times. Add anhydrous, degassed 1,4-dioxane to achieve a 0.2 M concentration.

• Reaction Execution: Seal the Schlenk tube and heat the mixture in an oil bath at 90–100 °C for 4 to 8 hours. Monitor the reaction progress via LC-MS.

• Workup & Isolation: Cool the reaction to room temperature. Filter the crude mixture through a short pad of Celite to remove the Palladium black and inorganic salts, eluting thoroughly with Ethyl Acetate. Concentrate the filtrate under reduced pressure and purify the residue via automated flash column chromatography.

References

• Source: nih.
• Cu(II)
• Source: benchchem.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. A Greener and Efficient Method for Nucleophilic Aromatic Substitution of Nitrogen-Containing Fused Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Preventing degradation of 5-(Piperidin-4-yl)pyrimidine during workup

Prepared by: Senior Application Scientist, Chemical Synthesis Division Last Updated: March 14, 2026

This guide is designed for researchers, medicinal chemists, and process development professionals encountering stability issues with 5-(Piperidin-4-yl)pyrimidine and its derivatives during reaction workup and purification. The unique structure of this scaffold, combining a basic piperidine moiety with an electron-deficient pyrimidine ring, presents specific challenges that can lead to significant yield loss and impurity generation. This document provides in-depth troubleshooting advice, validated protocols, and the underlying chemical principles to ensure the integrity of your compound.

Core Principles for Preventing Degradation

The stability of 5-(Piperidin-4-yl)pyrimidine is primarily influenced by three factors during workup: pH , Oxygen , and Stationary Phase Acidity . The secondary amine of the piperidine ring is a strong Brønsted-Lowry base and a nucleophile, making it susceptible to protonation and oxidation. The pyrimidine ring, while generally robust, can participate in degradation pathways under harsh conditions. Understanding and controlling these factors is the cornerstone of a successful workup and purification.

Frequently Asked Questions (FAQs)

Q1: My yield of 5-(Piperidin-4-yl)pyrimidine is consistently low after a standard aqueous workup. What is the most common cause?

A: The most frequent cause of yield loss during aqueous workup is improper pH control. The piperidine nitrogen is basic and will be protonated under acidic conditions (pH < ~8-9, depending on the exact pKa). This forms a water-soluble ammonium salt, which will partition into the aqueous layer, leading to poor recovery in the organic phase. Conversely, strongly basic conditions (pH > 11) can sometimes promote side reactions or degradation of other functional groups on your molecule.

Recommendation: Always perform extractions using a mildly basic aqueous solution, such as saturated sodium bicarbonate (NaHCO₃, pH ≈ 8.3) or a 5-10% potassium carbonate (K₂CO₃) solution. Always check the pH of the aqueous layer after extraction to ensure it remains in the target range (pH 9-10) for optimal partitioning of the free base into the organic layer.

Q2: After my workup, TLC and LC-MS analysis show several new, more polar spots that were not present in the crude reaction mixture. What's happening?

A: This is a classic sign of on-contact degradation, which can be caused by two primary factors:

• Air Oxidation: The secondary amine on the piperidine ring is susceptible to oxidation, especially when exposed to air over extended periods on a solid support (like a TLC plate) or during solvent evaporation. This can form N-oxides or other oxidative degradation products.

• Acid-Catalyzed Degradation: Standard silica gel is inherently acidic (pH ≈ 4-5) and can act as a Lewis or Brønsted acid catalyst.[1] When you spot your basic compound on a silica TLC plate, this acidity can be sufficient to cause degradation, leading to the appearance of new, often polar, impurities.[1]

Troubleshooting Steps:

• To test for silica sensitivity, spot your crude material on both a standard silica plate and a triethylamine-neutralized plate. If the new spots do not appear on the neutralized plate, acid-catalyzed degradation is the culprit.

• To test for oxidative instability, perform a workup and solvent evaporation under an inert atmosphere (e.g., nitrogen or argon) and see if the impurities are reduced.

Q3: My compound streaks severely during silica gel column chromatography, making separation impossible. How can I improve the peak shape?

A: Streaking, or tailing, of basic compounds on silica gel is a very common issue. It occurs because the basic amine interacts strongly and often irreversibly with the acidic silanol (Si-OH) groups on the silica surface.[1] This leads to poor chromatographic performance.

Solutions, in order of preference:

• Mobile Phase Modifier: Add a basic modifier to your eluent system. The most common choice is 0.5-1% triethylamine (Et₃N) or ammonia in methanol for more polar systems. This base will compete with your compound for the acidic sites on the silica, dramatically improving peak shape.[1]

• Use Neutralized Silica: Prepare a slurry of silica gel in your starting eluent and add 1-2% triethylamine (by volume of silica). This "neutralized" silica is much more suitable for purifying basic compounds. (See Protocol 2 below).

• Change Stationary Phase: If the above methods fail, switch to a less acidic stationary phase like neutral or basic alumina. Alternatively, for compounds with sufficient non-polar character, reversed-phase chromatography (C18) with a suitable mobile phase (e.g., water/acetonitrile with a buffer) can be an excellent option.[1]

Q4: Should I use antioxidants during the workup? If so, which ones are recommended?

A: Yes, using an antioxidant can be a highly effective and simple strategy, especially if you suspect oxidative degradation. Synthetic antioxidants are widely used to prevent the oxidation of unstable ingredients.[2]

Recommended Antioxidants:

• Butylated Hydroxytoluene (BHT): A common and inexpensive radical scavenger. Add a small, spatula-tip amount to your crude solution before solvent evaporation. It is non-polar and usually elutes with the solvent front during chromatography.

• Ascorbic Acid (Vitamin C): A water-soluble antioxidant. It is most useful during the aqueous extraction phase. If you must use a neutral or slightly acidic wash, including a small amount of ascorbic acid can help protect the product.[3]

Implementation: Add the antioxidant (e.g., 0.01-0.1 mol%) to the solution prior to any step involving prolonged exposure to air, such as solvent evaporation under reduced pressure.

Q5: When is it appropriate to use a protecting group for the piperidine nitrogen?

A: While not strictly a "workup" technique, employing a protecting group is a crucial synthetic strategy to prevent degradation from the outset. Consider this approach when:

• The reaction conditions are harsh (e.g., strongly acidic, basic, or involve potent oxidants/reductants) and would otherwise affect the piperidine N-H.

• You are performing multi-step syntheses where the piperidine moiety's basicity or nucleophilicity could interfere with subsequent reactions.

Common Protecting Groups:

• Boc (tert-Butoxycarbonyl): Easily installed with Boc-anhydride and removed under acidic conditions (e.g., TFA in DCM). It is stable to basic conditions and hydrogenation.[4]

• Cbz (Benzyloxycarbonyl): Installed with Cbz-Cl and typically removed by catalytic hydrogenation (H₂/Pd-C), which is a very mild deprotection method.[5]

• Fmoc (9-Fluorenylmethyloxycarbonyl): Stable to acid and hydrogenation but readily removed with a mild base, often a piperidine solution in DMF.[4][6]

The choice of protecting group allows for "orthogonal" deprotection strategies, where one group can be removed without affecting others in the molecule.[7]

Troubleshooting Guide & Workflow

This section provides a logical workflow for diagnosing and solving degradation issues during the workup of 5-(Piperidin-4-yl)pyrimidine.

Diagram: Troubleshooting Workflow for Compound Degradation

The following diagram outlines a step-by-step process to identify the source of degradation and implement the appropriate corrective actions.

Caption: Troubleshooting flowchart for workup issues.

Diagram: Potential Degradation Pathways

This diagram illustrates the two most common degradation pathways for the 5-(Piperidin-4-yl)pyrimidine scaffold during workup.

Caption: Common degradation pathways for the target molecule.

Recommended Protocols

Protocol 1: Robust Aqueous Workup for Basic Amines

This protocol is designed to maximize the recovery of the free base while minimizing oxidative and acid-catalyzed degradation.

• Cooling: Once the reaction is complete, cool the reaction mixture to 0-10 °C in an ice bath. This slows down potential exothermic quenching and degradation rates.

• Quenching (if applicable): If the reaction contains highly reactive reagents (e.g., organometallics, hydrides), quench them slowly and carefully at low temperature before adding the bulk aqueous solution.

• Dilution: Dilute the reaction mixture with an appropriate organic solvent (e.g., Ethyl Acetate, Dichloromethane, or MTBE).

• Antioxidant Addition (Optional): If oxidative sensitivity is known or suspected, add a small amount of BHT (e.g., ~0.05 mol%) to the organic mixture.

• Basic Wash: Transfer the mixture to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). For a 50 mL organic solution, use 2x25 mL of NaHCO₃ solution.

• pH Check: After the first wash, check the pH of the aqueous layer using pH paper. It should be in the range of 8-10. If it is still acidic, continue washing with the basic solution until the target pH is achieved.

• Brine Wash: Wash the separated organic layer with saturated aqueous sodium chloride (brine) (1x25 mL). This helps to remove residual water and break up any emulsions.

• Drying: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Filtration & Evaporation: Filter the drying agent and concentrate the organic solvent under reduced pressure, ensuring the water bath temperature does not exceed 40 °C to prevent thermal degradation.

Protocol 2: Preparation of Neutralized Silica Gel for Chromatography

This procedure deactivates the acidic sites on silica gel, preventing degradation and improving peak shape for basic compounds.[1]

• Determine Silica Amount: Calculate the amount of silica gel needed for your column (typically 50-100 times the weight of your crude material).

• Prepare Slurry: In a fume hood, add the silica gel to a beaker or flask. Add your initial, non-polar eluent (e.g., Hexane/Ethyl Acetate 9:1) to create a mobile slurry.

• Add Base: To the slurry, add triethylamine (Et₃N) equivalent to 1-2% of the volume of the dry silica gel. For example, for 100 mL of dry silica, add 1-2 mL of Et₃N.

• Mix Thoroughly: Stir the slurry well for 5-10 minutes to ensure the base is evenly distributed.

• Pack Column: Pack the column with the neutralized silica slurry as you normally would.

• Elute: Run the column using an eluent that also contains a small amount of triethylamine (0.5-1%) to maintain the neutrality of the stationary phase throughout the separation.

Summary of Key Parameters

The table below summarizes the critical parameters for successfully handling 5-(Piperidin-4-yl)pyrimidine.

Parameter	Recommended Value / Condition	Rationale & Notes
Aqueous Workup pH	9 - 10	Ensures the compound is in its free base form for efficient extraction into the organic layer. Use NaHCO₃ or K₂CO₃.
Chromatography	Silica Gel + 1% Et₃N in eluent	Neutralizes acidic silanol groups, preventing streaking and on-column degradation.[1]
Alternative Stationary Phase	Neutral Alumina, Basic Alumina, C18	Use if issues persist on neutralized silica.[1]
Solvent Evaporation Temp.	< 40 °C	Minimizes the risk of thermal degradation.
Atmosphere	Inert (N₂ or Ar) if possible	Recommended for sensitive substrates to prevent air oxidation.
Antioxidant Additives	BHT (organic phase), Ascorbic Acid (aqueous phase)	Scavenges radicals and reactive oxygen species that can cause degradation.[3][8]

References

• BenchChem Technical Support Team. (2025).
• BenchChem Technical Support Team. (2025).
• BenchChem Technical Support Team. (2025).

• ResearchGate. (n.d.). Suitable protecting groups for CH activation of piperidine: amides/carbamates 1, sulfonamides 2,¹ diazenyls 3.2–4. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of N-Heterocycles. [Link]

• Albericio, F., et al. (n.d.). Amino Acid-Protecting Groups. SciSpace. [Link]

• Tunoori, A. R., et al. (2014). Discovery of 5-Chloro-4-((1-(5-chloropyrimidin-2-yl)piperidin-4-yl)oxy)-1-(2-fluoro-4-(methylsulfonyl)phenyl)pyridin-2(1H)-one (BMS-903452), an Antidiabetic Clinical Candidate Targeting GPR119. Journal of Medicinal Chemistry. [Link]

• Wikipedia. (n.d.). Protecting group. [Link]

• Ashenhurst, J. (2018). Protecting Groups for Amines: Carbamates. Master Organic Chemistry. [Link]

• Rohde, M. B., et al. (2019). An extended bacterial reductive pyrimidine degradation pathway that enables nitrogen release from β-alanine. Journal of Biological Chemistry. [Link]

• Kim, S., et al. (2010). The Rut Pathway for Pyrimidine Degradation: Novel Chemistry and Toxicity Problems. Journal of Bacteriology. [Link]

• Ciganek, M., & Dvorakova, H. (2021). Reaction Outcome Critically Dependent on the Method of Workup: An Example from the Synthesis of 1-Isoquinolones. The Journal of Organic Chemistry. [Link]

• Crimson Publishers. (2025). Antioxidants Activity of Selected Synthesized Compounds. [Link]

• Scott, J. S., et al. (2018). Discovery and Characterization of the Potent and Highly Selective (Piperidin-4-yl)pyrido[3,2-d]pyrimidine Based in Vitro Probe BAY-885 for the Kinase ERK5. Journal of Medicinal Chemistry. [Link]

• van Gennip, A. H., et al. (1997). Inborn errors of pyrimidine degradation: Clinical, biochemical and molecular aspects. ResearchGate. [Link]

• ResearchGate. (2026). Biologically Active Organic Antioxidants: Synthesis, Analysis, and Mechanistic Insights via DFT Calculations, Crystallographic Analysis, and Molecular Docking Techniques. [Link]

• Stan, D., et al. (2025). Synthesis, Characterization, and Antioxidant Activity Evaluation of New N-Methyl Substituted Thiazole-Derived Polyphenolic Compounds. Molecules. [Link]

• Piszcz, P., et al. (2021). Antioxidants: Classification, Natural Sources, Activity/Capacity Measurements, and Usefulness for the Synthesis of Nanoparticles. MDPI. [Link]

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• 2. Antioxidants: Classification, Natural Sources, Activity/Capacity Measurements, and Usefulness for the Synthesis of Nanoparticles | MDPI [mdpi.com]
• 3. Synthesis, Characterization, and Antioxidant Activity Evaluation of New N-Methyl Substituted Thiazole-Derived Polyphenolic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. scispace.com [scispace.com]
• 6. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 7. Protecting group - Wikipedia [en.wikipedia.org]
• 8. crimsonpublishers.com [crimsonpublishers.com]

Technical Support Center: Column Chromatography for Pyrimidine Compounds

Welcome to the technical support center for the purification of pyrimidine compounds. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges during the column chromatography of this important class of heterocycles. Here, we address common issues in a practical question-and-answer format, grounded in chemical principles to empower you to troubleshoot effectively.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when purifying pyrimidine derivatives by column chromatography?

The core challenges often originate from the intrinsic chemical properties of the pyrimidine ring. Many derivatives are highly polar due to the two nitrogen atoms, which can lead to issues like strong adsorption to the stationary phase, resulting in peak tailing or streaking.[1][2] Conversely, highly substituted, nonpolar derivatives might elute too quickly. Furthermore, the basic nature of the pyrimidine nitrogens can lead to undesirable interactions with the acidic silanol groups on standard silica gel, potentially causing compound degradation or irreversible binding.[1][2][3]

Q2: How do I choose the right type of chromatography for my pyrimidine compound?

The choice of chromatography mode is dictated by the overall polarity of your specific pyrimidine derivative. A logical selection process is key to a successful separation.

Caption: Decision tree for selecting a chromatography mode.

• Normal-Phase Chromatography (NPC): This is the most common starting point, utilizing a polar stationary phase (typically silica gel) and a non-polar mobile phase. It is well-suited for less polar to moderately polar pyrimidine derivatives.[1]

• Reversed-Phase Chromatography (RPC): Best for pyrimidines with significant nonpolar character. RPC uses a nonpolar stationary phase (like C18-modified silica) with a polar mobile phase (e.g., water/acetonitrile).[1][2] Highly polar pyrimidines often show poor retention in standard RPC.[2]

• Hydrophilic Interaction Liquid Chromatography (HILIC): This is the preferred method for very polar, hydrophilic pyrimidines that are not retained in RPC.[1] HILIC uses a polar stationary phase (like silica or polar bonded phases) with a mobile phase rich in an organic solvent containing a small amount of aqueous solvent.[1][4]

Q3: My pyrimidine derivative seems to be degrading on the silica gel column. What should I do?

This is a common issue caused by the acidic nature of the silanol groups on the surface of standard silica gel.[1][3]

• Deactivate the Silica: Add a small amount of a basic modifier to your mobile phase. For basic pyrimidines, adding 0.1-1% triethylamine (Et₃N) or ammonia to the eluent can neutralize the acidic sites and significantly improve recovery and peak shape.[2][5]

• Use a Different Stationary Phase: Consider switching to a less acidic stationary phase like neutral alumina.[2] Alternatively, commercially available deactivated silica gels are an excellent option.

• Check Compound Stability: Confirm that your compound is stable on silica before committing to a large-scale column. This can be done using a 2D-TLC experiment.[3]

Troubleshooting Guide: From Symptoms to Solutions

This guide addresses specific problems observed during the purification process.

Problem	Possible Cause(s)	Recommended Solution(s)
Compound won't move off the baseline (Rf ≈ 0)	Mobile phase is not polar enough.	Gradually increase the polarity of the mobile phase. For a hexane/ethyl acetate system, increase the percentage of ethyl acetate. For very polar compounds, consider switching to a more polar system like dichloromethane/methanol.[1]
Compound runs with the solvent front (Rf ≈ 1)	Mobile phase is too polar.	Decrease the polarity of the mobile phase. For a hexane/ethyl acetate system, increase the percentage of hexane.[1]
Peak Tailing or Streaking	1. Strong Interaction: The compound (especially if basic) is interacting too strongly with acidic silanol groups on the silica.[2][5] 2. Overloading: Too much sample has been loaded onto the column or TLC plate.[2][3][6] 3. Poor Solubility: The compound is precipitating on the column.[7]	1. Add a Modifier: For basic compounds, add 0.1-1% triethylamine or ammonia to the mobile phase.[1][2] For acidic compounds, add 0.1-1% acetic or formic acid.[2][5] 2. Reduce Load: Use a larger column or load less crude material. The typical ratio of silica gel to sample weight is 30:1 to 50:1.[1] 3. Change Loading Method: Use the "dry loading" technique (see Protocol 3).
Poor Separation / Co-elution of spots	The polarity difference between your compound and the impurity is insufficient for the chosen solvent system.	1. Optimize Solvent System: Test different solvent systems in TLC. Sometimes switching one solvent for another of similar polarity (e.g., ethyl acetate for acetone) can alter selectivity. 2. Use a Shallow Gradient: Instead of isocratic elution (one solvent mixture), slowly and gradually increase the mobile phase polarity over the course of the separation.
Compound Irreversibly Adsorbed / Low Recovery	1. Degradation: The compound is unstable on the acidic silica.[3] 2. Chelation: The compound may be chelating with trace metals in the silica gel. 3. Precipitation: The compound has poor solubility in the eluent and has precipitated at the top of the column.[7]	1. Deactivate Silica: Use a mobile phase containing triethylamine or switch to a neutral stationary phase like alumina.[2] 2. Add a Chelator: In some HPLC applications, adding a small amount of a chelating agent like EDTA to the mobile phase can improve peak shape and recovery.[8] 3. Dry Load: Ensure the compound is fully adsorbed onto silica before starting the elution (Protocol 3).[1][9]

Advanced Troubleshooting & Logic Flow

For persistent issues like peak tailing, a systematic approach is necessary.

Caption: Systematic troubleshooting workflow for peak tailing.

Experimental Protocols

Protocol 1: Developing a Solvent System with Thin-Layer Chromatography (TLC)

This protocol is essential for predicting the behavior of your compound on a silica gel column.

• Preparation: Dissolve a small amount of your crude material in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Spotting: Use a capillary tube to spot a small amount of the solution onto the baseline of a silica gel TLC plate.

• Development: Place the plate in a sealed chamber containing a pre-equilibrated solvent system (e.g., 7:3 Hexane:Ethyl Acetate). Ensure the solvent level is below the baseline.

• Analysis: Once the solvent front nears the top of the plate, remove it, mark the solvent front, and let it dry. Visualize the spots under UV light and/or with a chemical stain.

• Optimization: The ideal solvent system will give your target compound a retention factor (Rf) of 0.2-0.4 .[1]

  • If Rf is too low (<0.2), increase the polarity of the eluent (e.g., increase the proportion of ethyl acetate).

  • If Rf is too high (>0.4), decrease the polarity of the eluent (e.g., increase the proportion of hexane).

Protocol 2: Packing a Standard Silica Gel Column (Slurry Method)

• Setup: Secure a glass column vertically. Place a small plug of cotton or glass wool at the bottom, followed by a thin layer of sand.

• Slurry Preparation: In a beaker, mix the required amount of silica gel (e.g., 40g for 1g of crude sample) with the initial, low-polarity eluent determined from TLC to form a consistent slurry.

• Packing: Pour the slurry into the column. Use gentle air pressure or a pump to help pack the silica bed evenly, tapping the column gently to dislodge air bubbles.[2] Do not let the column run dry.

• Equilibration: Once packed, run 2-3 column volumes of the initial eluent through the column to ensure it is fully equilibrated.

Protocol 3: Sample Loading - The Dry Loading Technique

This method is invaluable for compounds that have poor solubility in the starting eluent, preventing precipitation and band broadening.[7]

• Adsorption: Dissolve your crude product in a minimal amount of a suitable solvent (e.g., dichloromethane, methanol, acetone).

• Mixing: Add a small amount of silica gel (typically 1-2 times the weight of your crude product) to this solution.

• Evaporation: Thoroughly mix the slurry and evaporate the solvent using a rotary evaporator until a fine, free-flowing powder is obtained.[1]

• Loading: Carefully add this powder to the top of the packed column, on top of the sand layer. Gently tap to create a level surface.

• Elution: Carefully add the mobile phase and begin the elution process.

References

• Klampfl, C. W., Buchberger, W., & Haddad, P. R. (2001). Fast separation of pyrimidine derivatives by capillary electrochromatography on ion-exchange/reversed-phase mixed-mode stationary phases. Journal of Chromatography A, 911(2), 277-283. Retrieved from [Link]

• Cobice, D. F., et al. (2016). Comprehensive quantitative analysis of purines and pyrimidines in the human malaria parasite using ion-pairing ultra-performance liquid chromatography-mass spectrometry. Metabolomics, 12(9), 143. Retrieved from [Link]

• Chisvert, A., et al. (2018). Separation of purine and pyrimidine bases and nucleosides by hydrophilic interaction chromatography. Journal of Chromatography B, 1092, 385-391. Retrieved from [Link]

• Hedrick, C. E., & McDougall, G. (1968). Effect of pH on polarity of purines and pyrimidines. Analytical Biochemistry, 22(2), 345-348. Retrieved from [Link]

• Jankovska, D., et al. (2015). Optimization of High Performance Liquid Chromatography Method for Simultaneous Determination of Some Purine and Pyrimidine Bases. Macedonian Journal of Chemistry and Chemical Engineering, 34(1), 109-118. Retrieved from [Link]

• HPLC Column Selection Guide. (n.d.). Link Lab. Retrieved from [Link]

• Green Chemistry Approaches For The Synthesis Of Bioactive Pyrimidine Derivatives. (2023). Journal of Pharmaceutical Negative Results, 14(3). Retrieved from [Link]

• Olsen, B. A. (2004). Pyrimidine (upper) and purines (lower) on silica columns. [Figure]. ResearchGate. Retrieved from [Link]

• Mobile Phase Optimization: A Critical Factor in HPLC. (2025). Phenomenex. Retrieved from [Link]

• Issues - Chemistry Teaching Labs. (n.d.). University of York. Retrieved from [Link]

• Studzińska, S., et al. (2016). Effect of mobile phase pH on the retention of nucleotides on different stationary phases for high-performance liquid chromatography. Journal of Chromatography A, 1435, 73-81. Retrieved from [Link]

• Robey, I. F., & Hay, N. (2009). Role of pH in Regulating Cancer Pyrimidine Synthesis. Cancer Biology & Therapy, 8(12), 1147-1149. Retrieved from [Link]

• Thin Layer Chromatography. (2022). Chemistry LibreTexts. Retrieved from [Link]

• Studzińska, S., et al. (2014). The Effects of Stationary Phases on Retention and Selectivity of Oligonucleotides in IP-RP-HPLC. Molecules, 19(9), 14470-14486. Retrieved from [Link]

• Synthesis of Pyrimidine-Based Analogues: A Comprehensive Review. (2023). Organic Chemistry: Current Research. Retrieved from [Link]

• El-Mekkawy, R. I., et al. (2023). Efficient Protocol for Novel Hybrid Pyrimidines Synthesis: Antiproliferative Activity, DFT Analyses, and Molecular Docking Studies. ACS Omega, 8(49), 47265-47280. Retrieved from [Link]

• How can I do column chromatography if the product has poor solubility in solvent? (2015). ResearchGate. Retrieved from [Link]

• Troubleshooting LC, basics. (n.d.). Chromedia. Retrieved from [Link]

• How to prevent compound precipitation during flash column chromatography. (2023). Biotage. Retrieved from [Link]

• Baluja, S., & Soni, P. (2014). SOLUBILITY OF A SERIES OF PYRIMIDINE DERIVATIVES IN METHANOL AT 293.15 TO 313.15 K. Revue Roumaine de Chimie, 59(4), 263-269. Retrieved from [Link]

• Tips and Tricks of HPLC System Troubleshooting. (n.d.). Agilent. Retrieved from [Link]

• Tailing in TLC - can anyone help? (2013). ResearchGate. Retrieved from [Link]

• Saleh, G. M., et al. (2006). Synthesis, characterization, and sorption properties of silica gel-immobilized pyrimidine derivative. Journal of Colloid and Interface Science, 300(1), 163-171. Retrieved from [Link]

• Kažoka, H. (1999). High-performance liquid chromatography of some purine and pyrimidine derivatives on silica in hexane–isopropanol–ethylene glycol mobile phases. Journal of Chromatography A, 836(2), 235-244. Retrieved from [Link]

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• 9. researchgate.net [researchgate.net]

Technical Support Center: Recrystallization of 5-(Piperidin-4-yl)pyrimidine

Welcome to the technical support center for the purification of 5-(Piperidin-4-yl)pyrimidine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for the recrystallization of this important heterocyclic compound. As a key building block in medicinal chemistry, obtaining high-purity 5-(Piperidin-4-yl)pyrimidine is critical for reliable downstream applications.[1] This document provides practical, experience-driven advice to help you overcome common challenges in its purification.

Troubleshooting Guide

This section addresses specific issues that may arise during the recrystallization of 5-(Piperidin-4-yl)pyrimidine, offering step-by-step solutions based on established chemical principles.

Question: My 5-(Piperidin-4-yl)pyrimidine is not dissolving in the hot solvent. What should I do?

Answer:

This is a common issue that can usually be resolved by systematically adjusting your solvent and temperature.

• Initial Assessment: First, ensure you are using a sufficient volume of solvent. A general starting point is to use the minimum amount of near-boiling solvent to dissolve the crude material.[2]

• Increase Solvent Volume: If the compound is still not dissolving, incrementally add more hot solvent until dissolution is achieved. Be mindful that using an excessive amount of solvent can lead to poor recovery of your purified product.[3]

• Solvent Polarity: If increasing the volume is ineffective, the solvent may not be appropriate for your compound at that temperature. 5-(Piperidin-4-yl)pyrimidine is a moderately polar molecule. Consider switching to a more polar solvent. For pyrimidine derivatives, solvents such as ethanol, methanol, or N,N-dimethylformamide (DMF) can be effective.[4][5][6]

• Mixed Solvent Systems: If a single solvent is not providing the desired solubility profile, a mixed solvent system (a "good" solvent in which the compound is soluble and a "poor" solvent in which it is sparingly soluble) can be employed.[7] For this compound, a combination like ethanol/water or ethyl acetate/hexanes might be effective.

Question: My dissolved 5-(Piperidin-4-yl)pyrimidine has "oiled out" instead of forming crystals upon cooling. How can I fix this?

Answer:

"Oiling out" occurs when the compound separates from the solution as a liquid rather than a solid crystalline lattice. This is often due to the solution being too concentrated or cooled too quickly.[1]

• Re-dissolve and Dilute: Gently reheat the solution to re-dissolve the oil. Add a small amount of additional hot solvent to dilute the solution slightly.[3]

• Slow Cooling: Allow the solution to cool to room temperature slowly and without disturbance. Rapid cooling, such as placing the flask directly in an ice bath, can promote oiling out.[7][8] Insulating the flask can help to slow the cooling process.

• Scratching and Seeding: If crystals are slow to form, induce crystallization by gently scratching the inside of the flask at the surface of the solution with a glass rod.[3][9] Alternatively, if you have a small amount of pure 5-(Piperidin-4-yl)pyrimidine, you can add a "seed crystal" to the cooled solution to initiate crystallization.[3][9]

Question: The recovery of my purified 5-(Piperidin-4-yl)pyrimidine is very low. What are the likely causes and how can I improve the yield?

Answer:

Low recovery is a frequent issue in recrystallization and can be attributed to several factors.

• Excess Solvent: The most common reason for low yield is using too much solvent, which results in a significant portion of your compound remaining in the mother liquor.[1][9] To remedy this, you can evaporate some of the solvent from the filtrate and attempt a second recrystallization.

• Premature Crystallization: If the compound crystallizes too early, for instance during a hot filtration step, you will lose product. To prevent this, use a pre-warmed funnel and flask for the hot filtration.

• Inappropriate Solvent Choice: If the compound has high solubility in the cold solvent, your recovery will be poor. A good recrystallization solvent is one in which the compound has high solubility at high temperatures and low solubility at low temperatures.[2] You may need to screen for a different solvent system.

• Washing with Warm Solvent: Washing the collected crystals with solvent that is not ice-cold can dissolve some of your product. Always use a minimal amount of ice-cold solvent for washing.[2]

Question: My final product is still impure after recrystallization. What can I do?

Answer:

If impurities persist after recrystallization, consider the following:

• Nature of the Impurity: If the impurity has similar solubility properties to 5-(Piperidin-4-yl)pyrimidine, a single recrystallization may not be sufficient. A second recrystallization may be necessary.

• Alternative Purification Technique: For challenging separations, recrystallization alone may not be adequate. Techniques like flash column chromatography are highly effective for purifying heterocyclic compounds.[10] For basic compounds like 5-(Piperidin-4-yl)pyrimidine that may interact with silica gel, adding a small amount of a basic modifier like triethylamine to the eluent can improve separation.[3]

• Insoluble Impurities: If you observe insoluble material in your hot solution, a hot filtration step should be performed before cooling to remove these impurities.[11]

• Colored Impurities: If your product is discolored, activated charcoal can be added to the hot solution to adsorb the colored impurities. The charcoal is then removed by hot filtration.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for recrystallizing 5-(Piperidin-4-yl)pyrimidine?

• Alcohols: Ethanol, Methanol, Isopropanol

• Esters: Ethyl acetate

• Ketones: Acetone

• Apolar solvents (as anti-solvents): Hexanes, Heptane

• Polar solvents: Water

A systematic approach to solvent selection is recommended. This involves testing the solubility of a small amount of the crude material in a small volume of various solvents at room temperature and then with heating.

Q2: How do I perform a two-solvent recrystallization for 5-(Piperidin-4-yl)pyrimidine?

A2: A two-solvent recrystallization is useful when no single solvent provides the ideal solubility profile.

• Dissolve: Dissolve the crude 5-(Piperidin-4-yl)pyrimidine in a minimal amount of a hot "good" solvent (one in which it is very soluble).

• Add Anti-Solvent: While the solution is still hot, slowly add a "poor" solvent (one in which the compound is insoluble, but is miscible with the "good" solvent) dropwise until the solution becomes faintly cloudy (turbid).

• Re-clarify: Add a few drops of the hot "good" solvent until the solution becomes clear again.

• Cool: Allow the solution to cool slowly and undisturbed to allow for crystal formation.

Q3: My 5-(Piperidin-4-yl)pyrimidine is a dihydrochloride salt. How does this affect recrystallization?

A3: The dihydrochloride salt of 5-(Piperidin-4-yl)pyrimidine will have significantly different solubility properties than the free base. Salts are generally more soluble in polar protic solvents like water and alcohols, and less soluble in nonpolar organic solvents. You will need to perform a new solvent screen for the salt form.

Q4: Can I use an acid-base extraction to pre-purify my crude 5-(Piperidin-4-yl)pyrimidine?

A4: Yes, an acid-base extraction is an excellent technique for pre-purifying basic compounds like 5-(Piperidin-4-yl)pyrimidine from neutral and acidic impurities.

• Dissolve: Dissolve the crude material in an organic solvent like ethyl acetate or dichloromethane.

• Acidic Wash: Extract with a dilute aqueous acid (e.g., 1 M HCl). The basic 5-(Piperidin-4-yl)pyrimidine will be protonated and move into the aqueous layer.

• Basify: Separate the aqueous layer and basify it with a base (e.g., NaOH or K2CO3) to deprotonate the compound, causing it to precipitate or form an oil.

• Extract: Extract the now neutral compound back into an organic solvent.

• Dry and Concentrate: Dry the organic layer over an anhydrous salt (e.g., Na2SO4), filter, and evaporate the solvent. The resulting solid can then be recrystallized.[12]

Experimental Protocols

Protocol 1: Single-Solvent Recrystallization

• Solvent Selection: Based on preliminary solubility tests, select a suitable solvent.

• Dissolution: In an Erlenmeyer flask, add the crude 5-(Piperidin-4-yl)pyrimidine and a boiling chip. Add the minimum amount of near-boiling solvent to dissolve the solid completely.

• Hot Filtration (if necessary): If insoluble impurities are present, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Once at room temperature, you may place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent.

• Drying: Dry the purified crystals under vacuum.

Protocol 2: Solvent Screening for Recrystallization

• Preparation: Place a small amount (e.g., 20-30 mg) of crude 5-(Piperidin-4-yl)pyrimidine into several test tubes.

• Room Temperature Test: To each tube, add a different solvent (e.g., water, ethanol, ethyl acetate, acetone, toluene, hexanes) dropwise, vortexing after each addition, up to about 1 mL. Note the solubility at room temperature. A good solvent will show low solubility.

• Hot Solubility Test: For the solvents in which the compound was sparingly soluble at room temperature, gently heat the test tubes in a warm water or sand bath. A good solvent will show complete dissolution upon heating.

• Cooling Test: Allow the tubes that showed complete dissolution upon heating to cool to room temperature and then in an ice bath. Observe the quality and quantity of the crystals that form.

• Selection: Choose the solvent that provides high solubility when hot and low solubility when cold, and that yields well-formed crystals.

Data Summary

Solvent Class	Example Solvents	Expected Solubility of 5-(Piperidin-4-yl)pyrimidine	Notes
Protic	Water, Ethanol, Methanol	Moderate to High (especially when hot)	Good candidates for single-solvent or two-solvent systems.
Aprotic Polar	Acetone, Ethyl Acetate, DMF	Moderate	May be effective, but DMF has a high boiling point which can make removal difficult.
Aprotic Nonpolar	Hexanes, Toluene	Low	Primarily useful as anti-solvents in two-solvent systems.

Visualization

Caption: A decision-making workflow for troubleshooting common recrystallization issues.

References

• BenchChem Technical Support Team. (2025). Overcoming challenges in the purification of heterocyclic compounds. BenchChem.
• Unknown. (n.d.).
• BenchChem. (2025).
• University of York. (n.d.).
• Unknown. (n.d.).
• LabXchange. (2024, January 23).
• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting.
• ResearchGate. (2025).
• Baluja, S., et al. (2014).
• Unknown. (n.d.).
• Unknown. (n.d.).
• BenchChem. (2025). Troubleshooting guide for the synthesis of heterocyclic compounds. BenchChem.
• Baluja, S., Nandha, K., & Ramavat, P. (2024, January 13).
• Unknown. (n.d.).
• Google Patents. (n.d.). EP0377437B1 - Process for the preparation of 2,4-diamino-6-piperidinyl-pyrimidine-3-N-oxide.
• BenchChem. (2025). Application Notes and Protocols for the Purification of Substituted Pyrimidine Compounds. BenchChem.
• Google Patents. (n.d.). CA2007047A1 - Process for the production of 2,4-diamino-6-piperidinyl-pyrimidine-3-n-oxide.
• ResearchGate. (n.d.).
• BenchChem. (2025). Technical Support Center: Overcoming Solubility Issues of Substituted Pyrimidines. BenchChem.
• Baluja, S. (n.d.). SOLUBILITY OF A SERIES OF PYRIMIDINE DERIVATIVES IN METHANOL AT 293.15 TO 313.15 K. Revue Roumaine de Chimie.
• BenchChem. (n.d.). 5-(3-Methylpiperidin-4-yl)pyrimidine.
• Sigma-Aldrich. (n.d.). 5-(piperidin-4-yl)pyrimidine dihydrochloride | 1864059-34-6.
• PMC. (2020, November 3).
• JOCPR. (n.d.). Synthesis of novel pyrimido-[5, 4-d] pyrimidines by sequential nucleophillic substitution reaction.
• ACS Publications. (2014, September 10). Discovery of 5-Chloro-4-((1-(5-chloropyrimidin-2-yl)piperidin-4-yl)oxy)-1-(2-fluoro-4-(methylsulfonyl)phenyl)pyridin-2(1H)-one (BMS-903452), an Antidiabetic Clinical Candidate Targeting GPR119 | Journal of Medicinal Chemistry.

Sources

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• 12. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of Chiral 5-(Piperidin-4-yl)pyrimidines

Welcome to the technical support center for the synthesis of chiral 5-(piperidin-4-yl)pyrimidine derivatives. This resource is designed for researchers, scientists, and drug development professionals to address common challenges, with a particular focus on preventing and troubleshooting racemization—a critical parameter in the synthesis of enantiomerically pure pharmaceutical agents.

The 5-(piperidin-4-yl)pyrimidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] Maintaining the desired stereochemistry at the chiral center of the piperidine ring is paramount, as different enantiomers can exhibit varied pharmacological and toxicological profiles.[3] This guide provides in-depth, experience-driven advice in a question-and-answer format to help you navigate the complexities of this synthesis and ensure the enantiomeric integrity of your compounds.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Section 1: Understanding and Identifying Racemization

Question 1: What are the most likely steps in my synthesis of a chiral 5-(piperidin-4-yl)pyrimidine where racemization can occur?

Answer: Racemization, the conversion of a chiral molecule into an equal mixture of both enantiomers, is a significant risk when a stereocenter is located on a carbon atom adjacent to a group that can stabilize a planar intermediate.[4][5] In the context of 5-(piperidin-4-yl)pyrimidine synthesis, there are several key stages to scrutinize:

• N-Alkylation or N-Arylation of the Piperidine Ring: This is a common step where a chiral piperidine derivative is coupled with a pyrimidine electrophile (e.g., a halopyrimidine).[6] If the nitrogen atom of the piperidine is deprotonated, the adjacent C-H bond at the chiral center can become more acidic. Under harsh basic conditions or at elevated temperatures, this can lead to the formation of a planar enamine or iminium ion intermediate, which upon reprotonation can yield both enantiomers.[7][8][9]

• Deprotection of the Piperidine Nitrogen: The removal of certain nitrogen-protecting groups (e.g., Boc, Cbz) often requires acidic or basic conditions.[7] Prolonged exposure to strong acids or bases, especially at higher temperatures, can facilitate racemization through mechanisms similar to those described above.[7]

• Functional Group Manipulations on the Piperidine Ring: Any reaction that involves the formation of a carbocation or a carbanion at or adjacent to the chiral center can lead to a loss of stereochemical integrity.[4][5]

• Purification: While less common, racemization can sometimes occur during purification if the compound is exposed to acidic or basic conditions on a stationary phase (e.g., silica or alumina) for extended periods.

Question 2: How can I definitively determine if racemization has occurred and quantify the enantiomeric excess (ee) of my product?

Answer: Accurate determination of enantiomeric excess is crucial for quality control.[3] Several analytical techniques can be employed, with chiral High-Performance Liquid Chromatography (HPLC) being the most common and reliable method.[3][10][11]

Recommended Analytical Methods for Enantiomeric Excess (ee) Determination:

Method	Principle	Advantages	Disadvantages
Chiral HPLC	Differential interaction of enantiomers with a chiral stationary phase (CSP).[3]	High accuracy, reproducibility, and sensitivity.[10] Applicable to a wide range of compounds.	Requires method development to find the appropriate CSP and mobile phase.[12] May require derivatization for compounds lacking a chromophore.[13]
Chiral Supercritical Fluid Chromatography (SFC)	Similar to HPLC but uses a supercritical fluid as the mobile phase.	Faster analysis times and reduced solvent consumption compared to HPLC.[3]	Requires specialized instrumentation.
Chiral Gas Chromatography (GC)	Separation of volatile enantiomers on a chiral stationary phase.	High resolution for volatile and thermally stable compounds.[3][14]	Not suitable for non-volatile or thermally labile compounds without derivatization.[14]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Use of a chiral solvating agent (CSA) or chiral derivatizing agent (CDA) to induce diastereomeric differences in the NMR spectra of enantiomers.[3][10]	Rapid analysis without the need for chromatographic separation.[3]	Lower sensitivity compared to chromatographic methods; typically requires more sample.[10]

Experimental Protocol: General Chiral HPLC Method Development

• Column Selection: Begin with polysaccharide-based chiral stationary phases (CSPs) such as those derived from cellulose or amylose, as they are effective for a broad range of compounds.[12]

• Mobile Phase Screening: Start with a simple mobile phase, such as a mixture of an alkane (e.g., hexane or heptane) and an alcohol (e.g., isopropanol or ethanol).[12] Vary the ratio of the alcohol to optimize the separation.

• Additive Screening: If resolution is poor, the addition of a small amount of an acidic or basic additive (e.g., trifluoroacetic acid for acidic compounds, diethylamine for basic compounds) can improve peak shape and resolution.

• Detection: Use a UV detector at a wavelength where the analyte has strong absorbance.[11]

• Quantification: Once baseline separation of the enantiomers is achieved, the enantiomeric excess can be calculated from the relative peak areas.[11]

Section 2: Strategies to Mitigate Racemization

Question 3: I suspect racemization is occurring during the N-alkylation of my chiral piperidine with a halopyrimidine. What reaction conditions should I modify?

Answer: The N-alkylation step is indeed a high-risk point for racemization. The key is to employ conditions that are mild enough to avoid epimerization of the chiral center.

Troubleshooting N-Alkylation Induced Racemization:

Parameter	Issue	Recommended Solution	Rationale
Base	Strong, non-hindered bases (e.g., NaH, K2CO3 in some cases) can promote deprotonation at the chiral center.[7][15]	Use a non-nucleophilic, sterically hindered base such as N,N-diisopropylethylamine (DIPEA).[16] Use the minimum stoichiometric amount of base required.[17]	Hindered bases are less likely to abstract the proton at the sterically congested chiral center. Minimizing the amount of base reduces the overall basicity of the reaction mixture.
Temperature	Elevated temperatures accelerate the rate of racemization.[7][17]	Conduct the reaction at room temperature or below (e.g., 0 °C).	Lower temperatures slow down the rate of the competing racemization pathway.[7]
Solvent	Polar aprotic solvents (e.g., DMF, DMSO) can stabilize charged intermediates that may be involved in racemization pathways.	Consider less polar aprotic solvents like acetonitrile (ACN) or tetrahydrofuran (THF).	The choice of solvent can influence the stability of intermediates and the overall reaction kinetics.[17]
Reaction Time	Prolonged reaction times increase the exposure of the chiral center to potentially racemizing conditions.	Monitor the reaction closely by TLC or LC-MS and work up the reaction as soon as it is complete.	Minimizing reaction time reduces the opportunity for side reactions, including racemization.

dot

Caption: A decision-making workflow for troubleshooting racemization during N-alkylation.

Question 4: Can the choice of N-protecting group on my piperidine precursor influence racemization?

Answer: Absolutely. The N-protecting group plays a critical role in influencing the propensity for racemization, both during subsequent reactions and its own removal.

• Urethane-based protecting groups like tert-butyloxycarbonyl (Boc) and 9-fluorenylmethyloxycarbonyl (Fmoc) are generally effective at suppressing racemization during coupling reactions. This is because the lone pair of electrons on the nitrogen is delocalized into the carbonyl of the protecting group, making it less available to participate in the formation of a planar enamine intermediate.[7]

• However, the conditions required for the removal of these protecting groups can themselves induce racemization. For example, the strong acidic conditions often used to remove a Boc group (e.g., TFA in DCM) or the basic conditions for Fmoc removal (e.g., piperidine in DMF) can be problematic if not carefully controlled.[7][17]

Optimized Protocol for N-Boc Deprotection:

• Dissolve the N-Boc protected chiral piperidine derivative in an anhydrous solvent such as 1,4-dioxane or diethyl ether.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of 4M HCl in dioxane (typically 2-3 equivalents).[7]

• Monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete, carefully remove the solvent under reduced pressure at a low temperature to avoid prolonged exposure to the acidic conditions.[7]

• Immediately proceed to the next step or neutralize the resulting hydrochloride salt.

Section 3: Alternative Synthetic Strategies

Question 5: Are there alternative synthetic strategies to construct the 5-(piperidin-4-yl)pyrimidine core that might be less prone to racemization?

Answer: Yes, altering the retrosynthetic approach can be a powerful way to circumvent problematic steps. Instead of forming the C-N bond between the pyrimidine and a pre-existing chiral piperidine, consider strategies that form the chiral center later in the synthesis or construct the piperidine ring itself.

Alternative Synthetic Approaches:

• Late-Stage Introduction of the Piperidine Moiety: This is the conventional approach but can be optimized as discussed. It involves coupling a functionalized pyrimidine with a suitable piperidine derivative.[1]

• Early Introduction of a Pyridine Precursor: This strategy involves synthesizing a 5-(pyridin-4-yl)pyrimidine intermediate, which is then subjected to an asymmetric reduction to form the chiral piperidine ring.[1] This approach has the advantage of creating the stereocenter in a controlled manner as one of the final steps.

  • Asymmetric Hydrogenation: The use of transition metal catalysts with chiral ligands can effectively reduce the pyridine ring to a chiral piperidine with high enantioselectivity.[18]

• Enantioselective Synthesis from Prochiral Precursors: An alternative is to start with a prochiral tetrahydropyridine derivative and perform an asymmetric reduction using a chiral catalyst or reagent to establish the stereocenter.[1]

dot

Caption: Overview of different retrosynthetic approaches to minimize racemization.

References

• Racemization - Wikipedia. Available from: [Link]

• Video: Racemization Overview, Mechanism & Examples - Study.com. Available from: [Link]

• Catalytic Racemisation of Chiral Amines and Application in Dynamic Kinetic Resolution | Request PDF - ResearchGate. Available from: [Link]

• Flash Thermal Racemization of Chiral Amine in Continuous Flow: An Exploration of Reaction Space Using DoE and Multivariate Transient Flow - PMC. Available from: [Link]

• Determination of enantiomeric excess. Available from: [Link]

• Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization - PubMed. Available from: [Link]

• Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. Available from: [Link]

• Selective endo-Cyclic α‑Functionalization of Saturated N‑Alkyl Piperidines - PMC. Available from: [Link]

• Procedure for N-alkylation of Piperidine? - ResearchGate. Available from: [Link]

• What are the best conditions to perform monoalkylation in piperazine with a primary alkyl iodide? | ResearchGate. Available from: [Link]

• Synthesis and biological activity of 5-aryl-4-(4-(5-methyl-1H-imidazol-4-yl)piperidin-1-yl)pyrimidine analogs as potent, highly selective, and orally bioavailable NHE-1 inhibitors - PubMed. Available from: [Link]

• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases - YAKHAK HOEJI. Available from: [Link]

• Discovery of 5-Chloro-4-((1-(5-chloropyrimidin-2-yl)piperidin-4-yl)oxy)-1-(2-fluoro-4-(methylsulfonyl)phenyl)pyridin-2(1H)-one (BMS-903452), an Antidiabetic Clinical Candidate Targeting GPR119 | Journal of Medicinal Chemistry - ACS Publications. Available from: [Link]

• Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization - PMC. Available from: [Link]

• Secondary chiral amines play a crucial role in modern chemistry, mainly in the synthesis of pharmaceuticals, where they function. Available from: [Link]

• Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation | Chemical Reviews - ACS Publications. Available from: [Link]

• Enantioselective Synthesis of Piperidine Diamine Derivatives as Novel fXa Inhibitors. Available from: [Link]

• synthesis of novel 5-(pyrimidin-5-yl)-1,2,4-oxadiazole derivatives via a three-com. Available from: [Link]

• Chiral Symmetry Breaking and Complete Chiral Purity by Thermodynamic-Kinetic Feedback Near Equilibrium: Implications for the Origin of Biochirality - ResearchGate. Available from: [Link]

• Synthesis of Some New Pyrimidine and Pyrimido[4,5-d]pyrimidine Derivatives. Available from: [Link]

• Efficient Two-Step Synthesis of Novel Pyrimido[4,5-d] Pyrimidines with Potent Neuroprotective, Antioxidant, and Aβ Anti-Aggregation Properties - MDPI. Available from: [Link]

• Synthesis of novel pyrimido-[5, 4-d] pyrimidines by sequential nucleophillic substitution reaction - ResearchGate. Available from: [Link]

• Convenient, direct, metal-free, regioselective and de novo synthesis of 2,4,5-trisubstituted pyrimidines using α-aryl-β, β-ditosyloxy ketones - New Journal of Chemistry (RSC Publishing). Available from: [Link]

Sources

• 1. 5-(Piperidin-4-yl)pyrimidine|High-Quality Research Compound [benchchem.com]
• 2. Synthesis and biological activity of 5-aryl-4-(4-(5-methyl-1H-imidazol-4-yl)piperidin-1-yl)pyrimidine analogs as potent, highly selective, and orally bioavailable NHE-1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Racemization - Wikipedia [en.wikipedia.org]
• 5. Racemization Overview, Mechanism & Examples - Video | Study.com [study.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Flash Thermal Racemization of Chiral Amine in Continuous Flow: An Exploration of Reaction Space Using DoE and Multivariate Transient Flow - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. uma.es [uma.es]
• 12. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 13. Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Determination of enantiomeric excess [ch.ic.ac.uk]
• 15. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 16. researchgate.net [researchgate.net]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. pubs.acs.org [pubs.acs.org]

Technical Support Center: Minimizing Off-Target Effects of 5-(Piperidin-4-yl)pyrimidine in Cell Assays

Welcome to the Application Support Portal. As a Senior Application Scientist, I frequently consult with drug development professionals facing polypharmacology challenges. The 5-(Piperidin-4-yl)pyrimidine structure is a privileged scaffold in modern medicinal chemistry, heavily utilized in the design of kinase inhibitors and GPCR modulators[1]. However, the very features that make it an excellent binder for your intended target also make it a liability for off-target interactions in complex cellular environments.

This guide provides the causality behind these off-target effects, a troubleshooting FAQ, and self-validating experimental workflows to ensure your cell assay phenotypes are genuinely on-target.

Knowledge Base: The Causality of Scaffold Liabilities

To mitigate off-target effects, we must first deconstruct the chemical causality of the scaffold. The 5-(Piperidin-4-yl)pyrimidine core consists of two distinct pharmacophores, each carrying specific interaction liabilities[1]:

• The Pyrimidine Ring (H-Bond Acceptor/Donor): In kinase inhibitors, this moiety is designed to form critical hydrogen bonds with the kinase hinge region. However, kinase inhibitors are notoriously unselective due to the highly conserved nature of the ATP-binding pocket across the kinome[2]. Furthermore, pyrimidines can act as acetyl-lysine mimetics, leading to serendipitous and potent off-target binding to bromodomains (e.g., BRD4)[3].

• The Piperidine Ring (Basic Amine): This saturated ring provides a 3D vector to enhance binding affinity[1]. However, its basic nitrogen is typically protonated at physiological pH (7.4). This cationic state is a classic pharmacophore for the hERG potassium channel (leading to cardiotoxicity) and various biogenic amine GPCRs[3].

Pharmacological deconstruction of the 5-(Piperidin-4-yl)pyrimidine scaffold and its liabilities.

Troubleshooting FAQs

Q1: My compound shows great efficacy in biochemical assays (IC50 = 50 nM), but in cell culture, the phenotype only appears at 5 µM. Is this an off-target effect? A1: Highly likely. While poor cellular penetration or high serum protein binding can shift the IC50 rightward, a 100-fold shift is a massive red flag. At 5 µM, you are likely saturating the intended target and driving the phenotype via a lower-affinity off-target[4]. The golden rule is to use the lowest effective concentration that elicits the desired response[4].

Q2: How do I definitively rule out BRD4 inhibition if my intended target is a kinase? A2: This is a classic trap with pyrimidine-based kinase inhibitors. The early ERK5 inhibitor XMD8-92 was widely published until researchers discovered its anti-cancer phenotype was actually driven by off-target BRD4 inhibition[3]. To troubleshoot this, test your compound against a bromodomain profiling panel. Alternatively, benchmark your results against a next-generation, highly selective probe like BAY-885, which utilizes a modified pyrido[3,2-d]pyrimidine core and shows no BRD4 binding up to 20 µM[3].

Q3: My cells are detaching and showing signs of stress at 30 µM, but my compound is supposed to be highly selective. What is happening? A3: Before assuming polypharmacology, check your compound's solubility limits. Compounds with this scaffold, such as AX15836, can precipitate in cell culture media at higher concentrations (e.g., >30 µM), leading to sudden inactivity or apparent cytotoxicity due to micro-precipitate stress on the cells[3]. Always run a cell-free media control to check for precipitation and establish a solvent (DMSO) toxicity baseline[4].

Quantitative Data: Off-Target Profiling Summary

To aid in your assay design, refer to this table summarizing the typical off-target liabilities of this scaffold, the concentration thresholds where they appear, and the medicinal chemistry/assay mitigation strategies.

Structural Feature	Common Off-Target Class	Typical Affinity (IC50)	Phenotypic Consequence	Mitigation Strategy
Pyrimidine Ring	Bromodomains (e.g., BRD4)	100 nM - 5 µM	Transcriptional repression, false-positive efficacy	Add steric bulk to block acetyl-lysine pocket; parallel test with JQ1.
Pyrimidine Ring	Off-Target Kinases	10 nM - 1 µM	Broad pathway inhibition, cytotoxicity	Kinome-wide profiling (e.g., KINOMEscan); optimize hinge-binding vectors.
Piperidine (Amine)	hERG Ion Channel	1 µM - 10 µM	Cardiotoxicity (QT prolongation)	Reduce basicity via fluorination or conversion to an amide.
Piperidine (Amine)	Biogenic Amine GPCRs	500 nM - 5 µM	cAMP/Calcium signaling disruption	Modify piperidine substitution pattern; GPCR counter-screening.
Whole Scaffold	Non-specific Lipid Binding	> 10 µM	Phospholipidosis, membrane destabilization	Monitor cLogP; strictly limit cell assay concentrations to < 10 µM.

Experimental Workflows & Self-Validating Protocols

To prove that your compound's cellular effect is on-target, you must build a self-validating experimental loop. Do not rely solely on dose-response curves.

Self-validating experimental workflow to distinguish on-target efficacy from off-target toxicity.

Protocol A: Cellular Thermal Shift Assay (CETSA)

The Causality: Small molecules thermodynamically stabilize their target proteins upon binding. By heating intact cells, unbound proteins denature and aggregate, while drug-bound proteins remain soluble. If your compound induces a phenotype at 1 µM, but CETSA shows target engagement maxes out at 50 nM, the phenotype at 1 µM is driven by off-target interactions. Step-by-Step:

• Equilibration: Seed cells in a 6-well plate. Treat with the compound at the phenotypic IC50, a 10x dose, and a vehicle (0.1% DMSO) control. Incubate for 2 hours.

• Thermal Aliquoting: Harvest cells, wash with PBS, and resuspend in PBS supplemented with protease inhibitors. Divide the suspension equally into 8 PCR tubes.

• Thermal Challenge: Subject the tubes to a temperature gradient (e.g., 40°C to 65°C) for exactly 3 minutes using a thermal cycler, followed by 3 minutes at room temperature.

• Lysis: Snap-freeze the tubes in liquid nitrogen, then thaw at 37°C. Repeat this freeze-thaw cycle three times to lyse the cells without detergents (which disrupt thermal stability).

• Clearance & Detection: Centrifuge at 20,000 x g for 20 minutes at 4°C to pellet the denatured proteins. Run the soluble supernatant on a Western blot probing for your target. Self-Validation Check: The vehicle control must show a standard melting curve. If the drug-treated group does not show a rightward shift in the melting temperature ( Tm​ ), the compound is not engaging the target intracellularly.

Protocol B: CRISPR-Cas9 Drug-Resistant Mutant Rescue

The Causality: This is the ultimate self-validating system[4]. If a drug's phenotypic effect is truly on-target, mutating the target's drug-binding pocket to prevent the 5-(Piperidin-4-yl)pyrimidine scaffold from binding should "rescue" the cells. If the drug still induces the phenotype in the mutant cells, the mechanism is definitively off-target. Step-by-Step:

• Mutant Design: Identify a critical hydrogen-bond donor in your target's binding pocket (e.g., the kinase hinge region interacting with the pyrimidine). Design a CRISPR-Cas9 homology-directed repair (HDR) template to introduce a steric clash mutation (e.g., Threonine to Methionine).

• Transfection: Electroporate the Cas9/sgRNA ribonucleoprotein (RNP) and the HDR template into your cell line.

• Clonal Selection: Isolate single cells and sequence to confirm homozygous knock-in of the resistant mutation.

• Phenotypic Assay: Treat both wild-type (WT) and mutant cells with your compound across a full dose-response range. Self-Validation Check: The mutant cell line serves as an absolute negative control. If the mutant cells die or exhibit the target phenotype at the exact same concentration as WT cells, discard the compound—its primary cellular mechanism is off-target.

References

• Journal of Medicinal Chemistry (ACS Publications). "Discovery and Characterization of the Potent and Highly Selective (Piperidin-4-yl)pyrido[3,2-d]pyrimidine Based in Vitro Probe BAY-885 for the Kinase ERK5". Available at: [Link]

• PubMed Central (PMC). "Turning liabilities into opportunities: Off-target based drug repurposing in cancer". Available at:[Link]

Sources

• 1. 5-(Piperidin-4-yl)pyrimidine|High-Quality Research Compound [benchchem.com]
• 2. Turning liabilities into opportunities: Off-target based drug repurposing in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Enhancing the Metabolic Stability of 5-(Piperidin-4-yl)pyrimidine Analogs

Welcome to the Technical Support Center. The 5-(piperidin-4-yl)pyrimidine scaffold is a privileged structure in modern medicinal chemistry, frequently utilized as a core pharmacophore in the development of kinase inhibitors (e.g., AKT, ERK5) and GPCR agonists (e.g., GPR119)[1][2][3]. While the pyrimidine ring acts as an excellent hinge-binder and hydrogen bond acceptor, the piperidine ring provides crucial three-dimensional character. However, researchers frequently encounter metabolic liabilities associated with the piperidine moiety.

This guide provides authoritative troubleshooting strategies, structural optimization techniques, and validated protocols to help you overcome metabolic instability and poor bioavailability in your analog development campaigns.

FAQ & Troubleshooting: Identifying Metabolic Liabilities

Q1: My 5-(piperidin-4-yl)pyrimidine analog exhibits rapid clearance in Human Liver Microsomes (HLM). What are the likely mechanisms of degradation?

A1: The piperidine ring is highly susceptible to cytochrome P450 (CYP)-mediated oxidation. The primary metabolic "soft spots" are the carbons alpha to the piperidine nitrogen. CYP enzymes abstract a hydrogen atom from these alpha-carbons, leading to the formation of unstable carbinolamines that rapidly collapse into lactams or result in complete ring opening[4]. Additionally, if the piperidine nitrogen is substituted (e.g., N-alkylated), N-dealkylation or N-oxidation are highly favored pathways[5].

Conversely, the pyrimidine ring is electron-deficient and generally resistant to oxidative metabolism. In fact, scaffold hopping from a phenyl ring to a pyrimidine is a proven strategy to increase overall metabolic stability by reducing lipophilicity and resisting oxidation[6]. Therefore, your primary liability is almost certainly the piperidine ring. To definitively confirm this, you must map the exact sites of metabolism using LC-MS/MS.

Caption: Workflow for identifying metabolic soft spots in piperidine analogs using LC-MS/MS.

FAQ & Troubleshooting: Structural Optimization Strategies

Q2: How can I structurally modify the piperidine ring to block CYP-mediated oxidation without losing target affinity?

A2: Modifying the piperidine ring requires a delicate balance between metabolic stability, physicochemical properties (like lipophilicity and basicity), and target engagement. Based on successful optimization campaigns, we recommend the following strategies:

• Steric Hindrance: Introducing methyl groups adjacent to the nitrogen (e.g., 2-methylpiperidine) sterically blocks CYP access to the vulnerable alpha-carbons[5].

• Fluorination: Replacing metabolically labile C-H bonds with strong C-F bonds (e.g., 3-fluoropiperidine or 3,3-difluoropiperidine) significantly enhances stability[5]. Furthermore, the strong electron-withdrawing inductive effect of fluorine lowers the pKa of the adjacent piperidine nitrogen. This reduction in basicity decreases the molecule's affinity for CYP450 binding pockets and can simultaneously reduce hERG channel liability[3].

• Bioisosteric Replacement (Rigidification): Rigidifying the structure using bridged bicycles (e.g., 2-azabicyclo[2.2.2]octane) or spirocyclic systems restricts conformational freedom. This locks the molecule into an active conformation while physically shielding susceptible C-H bonds from enzymatic oxidation[4].

• N-Functionalization: If the basic amine is not strictly required for target binding, introducing an N-trifluoromethyl group can dramatically improve stability and oral bioavailability, a strategy successfully employed in the discovery of GPR119 agonists[3].

Summary of Quantitative Impact of Structural Modifications

Modification Strategy	Example Analog Motif	HLM CL_int (µL/min/mg)	Half-life (t½, min)	Primary Mechanistic Benefit
Unsubstituted	5-(Piperidin-4-yl)pyrimidine	> 80	< 15	Baseline reference (Highly labile)
Alpha-Methylation	5-(2-Methylpiperidin-4-yl)pyrimidine	45	35	Steric blocking of alpha-oxidation
Fluorination	5-(3,3-Difluoropiperidin-4-yl)pyrimidine	18	85	C-F bond strength, reduced pKa
N-Trifluoromethylation	N-(Trifluoromethyl) analog	< 10	> 120	Blocks N-dealkylation, improves oral BA
Spirocyclic Isostere	2-Azaspiro[3.5]nonane analog	12	110	Conformational locking, shielded C-H bonds

FAQ & Troubleshooting: Target Pathway Modulation

Q3: When optimizing these analogs for oncology targets, how does the 5-(piperidin-4-yl)pyrimidine scaffold influence the targeted signaling pathways?

A3: The 5-(piperidin-4-yl)pyrimidine scaffold is highly effective in kinase inhibition. For example, AKT inhibitors bearing a piperidin-4-yl side chain demonstrate potent cellular AKT inhibition and induce apoptosis in cancer cells[2]. The pyrimidine ring typically acts as a hinge binder in the kinase ATP-binding pocket, while the piperidine ring extends into the solvent-exposed region or interacts with the ribose-binding pocket, effectively shutting down the PI3K/AKT/mTOR survival pathway.

Caption: PI3K/AKT signaling pathway modulated by 5-(piperidin-4-yl)pyrimidine kinase inhibitors.

FAQ & Troubleshooting: Self-Validating Experimental Protocols

Q4: What is the most reliable protocol to quantify the metabolic stability of these analogs in vitro to ensure data trustworthiness?

A4: To ensure self-validating and reproducible data, the Human Liver Microsome (HLM) Stability Assay must be performed with proper internal controls. The assay measures the intrinsic clearance (CL_int) by tracking the disappearance of the parent compound[1][4].

Step-by-Step Methodology: Human Liver Microsome (HLM) Stability Assay

• Preparation: Prepare a 10 mM stock solution of the 5-(piperidin-4-yl)pyrimidine analog in DMSO. Dilute to a 1 µM working concentration in 100 mM potassium phosphate buffer (pH 7.4)[1].

• Control Setup (Critical for Self-Validation): Include Verapamil (known high clearance) as a positive control and Warfarin (known low clearance) as a negative control. Causality Check: If Verapamil is not cleared rapidly, the NADPH regenerating system has failed, and the assay must be invalidated and repeated.

• Microsome Addition: Add pooled Human Liver Microsomes to a final protein concentration of 0.5 mg/mL[1]. Pre-incubate the mixture at 37°C for 5 minutes.

• Reaction Initiation: Initiate the metabolic reaction by adding an NADPH regenerating system (e.g., 1 mM final concentration of NADPH)[4].

• Time-Course Sampling: Aliquot 50 µL samples at specific time points (e.g., 0, 5, 15, 30, 45, and 60 minutes).

• Quenching: Immediately quench each sample by adding 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

• Centrifugation & Analysis: Centrifuge at 4000 rpm for 15 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS to quantify the remaining parent compound.

• Data Calculation: Plot the natural logarithm of the percentage of compound remaining versus time. Calculate the elimination rate constant (k) from the slope. Calculate intrinsic clearance: CL_int (µL/min/mg) = (0.693 / t½) * (1 / mg/mL microsomal protein)[4].

FAQ & Troubleshooting: Decoupling Permeability from First-Pass Metabolism

Q5: My optimized analog shows excellent stability in HLM (CL_int < 10 µL/min/mg), but in vivo oral bioavailability remains low. How do I troubleshoot this?

A5: If HLM stability is high but oral exposure is low, the bottleneck has likely shifted from hepatic clearance to either poor intestinal permeability or high efflux transporter activity (e.g., P-glycoprotein)[5].

To decouple these factors, perform a bidirectional Caco-2 permeability assay. Measure transport from the apical to basolateral (A-to-B) side and the basolateral to apical (B-to-A) side. An efflux ratio (B-to-A / A-to-B) greater than 2 indicates the compound is being actively pumped out by efflux transporters[5]. If efflux is the culprit, reducing the number of hydrogen bond donors or lowering the basicity of the piperidine nitrogen can mitigate P-gp recognition.

Caption: Logical decision tree for troubleshooting poor in vivo exposure of piperidine analogs.

References

• A Comparative Guide to Alternative Heterocyclic Scaffolds to Piperidine in Medicinal Chemistry - Benchchem. 4

• Technical Support Center: Enhancing Piperidine Moiety Bioavailability - Benchchem.5

• Discovery and Characterization of the Potent and Highly Selective (Piperidin-4-yl)pyrido[3,2-d]pyrimidine Based in Vitro Probe BAY-885 for the Kinase ERK5 - Journal of Medicinal Chemistry (ACS Publications). 1

• Scaffold-hopping as a strategy to address metabolic liabilities of aromatic compounds - PMC. 6

• Design, synthesis and biological evaluation of AKT inhibitors bearing a piperidin-4-yl appendant - NIH. 2

• Discovery of a novel series of GPR119 agonists: Design, synthesis, and biological evaluation of N-(Piperidin-4-yl)-N-(trifluoromethyl)pyrimidin-4-amine derivatives - PubMed. 3

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Design, synthesis and biological evaluation of AKT inhibitors bearing a piperidin-4-yl appendant - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of a novel series of GPR119 agonists: Design, synthesis, and biological evaluation of N-(Piperidin-4-yl)-N-(trifluoromethyl)pyrimidin-4-amine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Scaffold-hopping as a strategy to address metabolic liabilities of aromatic compounds - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validating the biological activity of 5-(Piperidin-4-yl)pyrimidine in vitro

Validating the Biological Activity of 5-(Piperidin-4-yl)pyrimidine-Based A2A Receptor Antagonists: A Comparative In Vitro Guide

Mechanistic Overview & Rationale

The 5-(Piperidin-4-yl)pyrimidine scaffold has emerged as a highly versatile, "privileged" chemotype in modern medicinal chemistry (1)[1]. The success of this structure lies in its dual-functional geometry: the pyrimidine moiety acts as an excellent hydrogen bond acceptor and donor to anchor the molecule within enzyme or receptor active sites, while the piperidine ring provides a rigid three-dimensional vector that drastically enhances binding affinity and target selectivity[1].

One of the most translationally significant applications of this scaffold is the development of Adenosine A2A Receptor (A2AR) antagonists. The A2AR is a Gs-protein coupled receptor that, upon activation by endogenous extracellular adenosine, stimulates adenylyl cyclase to produce intracellular cyclic AMP (cAMP) (2)[2]. In the tumor microenvironment, elevated cAMP suppresses immune cell activation; in the basal ganglia, it opposes dopaminergic signaling[2]. Consequently, A2AR antagonists are aggressively pursued for both cancer immunotherapy and the treatment of Parkinson's disease (3)[3].

Mechanism of A2A Receptor antagonism blocking downstream cAMP accumulation.

Comparative Performance Data

To objectively evaluate the performance of 5-(Piperidin-4-yl)pyrimidine derivatives, we must benchmark them against established clinical and tool compounds. The table below compares a representative optimized piperidine-pyrimidine derivative against ZM241385 (a high-affinity triazolotriazine tool compound) and Istradefylline (an FDA-approved xanthine-based A2AR antagonist).

Compound	Scaffold Type	hA2AR Binding Affinity (Ki, nM)	hA1R Binding Affinity (Ki, nM)	Selectivity (A2A vs A1)	Functional Antagonism (IC50, nM)
5-(Piperidin-4-yl)pyrimidine (Rep. Derivative)	Piperidine-Pyrimidine	8.6	>1000	>116x	7.4
ZM241385	Triazolotriazine	1.2	85	~70x	2.5
Istradefylline	Xanthine	2.2	150	~68x	12.0

(Note: Data for the representative derivative is adapted from the thiazolo-pyrimidine-piperidine series reported in recent pharmacological evaluations[3].)

Self-Validating Experimental Protocols

As an application scientist, I emphasize that protocols must be designed not just to generate data, but to inherently validate their own accuracy. Below are the optimized workflows for validating this scaffold.

Protocol A: Radioligand Competition Binding Assay

Objective: Determine the binding affinity ( Ki​ ) of the compound for the human A2A receptor. Causality Focus: We utilize [3H] ZM241385 rather than an agonist radioligand like [3H] NECA. Because ZM241385 is an antagonist, it binds to the A2AR independently of the receptor's G-protein coupling state, providing a highly stable and reproducible baseline for competitive displacement (4)[4].

• Membrane Preparation: Resuspend HEK293-hA2AR membranes in Assay Buffer (50 mM Tris-HCl pH 7.4, 5 mM MgCl2, 10 µg/mL Saponin) (5)[5].

  • Mechanistic Choice: Saponin gently permeabilizes any sealed membrane vesicles, ensuring the radioligand has unrestricted spatial access to all receptor binding pockets.

• Ligand Addition: In a 96-well plate, combine 25 µL of membrane suspension (10 µg protein), 25 µL of the 5-(Piperidin-4-yl)pyrimidine test compound (varying concentrations), and 25 µL of 2.7 nM [3H] ZM241385[4].

• Equilibration: Incubate the mixture at 25°C for 60 minutes[4].

  • Mechanistic Choice: A 60-minute incubation at 25°C is thermodynamically optimal to reach steady-state equilibrium for ZM241385 without causing thermal degradation of the receptor construct.

• Separation (Filtration): Terminate the reaction by rapid filtration through GF/C Unifilter plates pre-soaked in 0.5% Polyethylenimine (PEI).

  • Mechanistic Choice: PEI neutralizes the negative charge of the glass fiber, drastically reducing non-specific binding of the positively charged piperidine compounds.

• Self-Validating Check: The protocol mandates the inclusion of 100 µM NECA in control wells to define non-specific binding (NSB)[4]. If the NSB exceeds 10-15% of total binding, it immediately alerts the researcher to incomplete washing or non-specific lipid partitioning.

Step-by-step workflow for the radioligand competition binding assay.

Protocol B: Functional cAMP Accumulation Assay (TR-FRET)

Objective: Quantify the ability of the compound to inhibit agonist-induced cAMP production. Causality Focus: The addition of 0.5 mM IBMX (3-isobutyl-1-methylxanthine) to the stimulation buffer is strictly non-negotiable[5]. IBMX broadly inhibits endogenous phosphodiesterases (PDEs). Without it, the newly synthesized cAMP is rapidly hydrolyzed into 5'-AMP, collapsing the assay's signal-to-background window and rendering IC50 calculations artificially weak.

• Cell Seeding: Plate HEK293-hA2AR cells at 5,000 cells/well in a 384-well microtiter plate.

• PDE Inhibition: Pre-incubate cells with 0.5 mM IBMX for 15 minutes[5].

• Antagonist Pre-treatment: Add the 5-(Piperidin-4-yl)pyrimidine derivative and incubate for 30 minutes to allow receptor occupancy.

• Agonist Challenge: Stimulate the cells with an EC80​ concentration of the reference agonist NECA (typically ~10 nM) for 30 minutes[4].

  • Self-Validating Check: Always run a full NECA dose-response curve in parallel. GPCR expression levels can drift between cell passages; verifying the exact EC80​ value for the specific batch ensures the antagonist is not being systematically overpowered by excess agonist.

• Lysis and Detection: Add TR-FRET lysis buffer containing a europium-labeled cAMP antibody and d2-labeled cAMP. Read time-resolved fluorescence on a compatible microplate reader.

References

• Title: 5-(Piperidin-4-yl)
• Source: nih.
• Source: nih.
• Source: universiteitleiden.
• Source: revvity.

Sources

• 1. 5-(Piperidin-4-yl)pyrimidine|High-Quality Research Compound [benchchem.com]
• 2. A2A adenosine receptor agonists, antagonists, inverse agonists and partial agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Piperazine- and Piperidine-Containing Thiazolo[5,4-d]pyrimidine Derivatives as New Potent and Selective Adenosine A2A Receptor Inverse Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 5. resources.revvity.com [resources.revvity.com]

A Comparative Analysis of PI3K Inhibitors Featuring the 5-(Piperidin-4-yl)pyrimidine Scaffold

The phosphatidylinositol 3-kinase (PI3K) signaling pathway is a critical regulator of numerous cellular processes, including cell growth, proliferation, survival, and metabolism. Its aberrant activation is a hallmark of many human cancers, making it a prime target for therapeutic intervention. The development of PI3K inhibitors has been a major focus of oncology research, leading to a diverse landscape of small molecules with varying potencies, isoform selectivities, and clinical profiles. This guide provides an in-depth comparison of PI3K inhibitors that feature the 5-(piperidin-4-yl)pyrimidine scaffold, contextualizing their performance against other prominent PI3K inhibitors.

The Significance of the 5-(Piperidin-4-yl)pyrimidine Scaffold

The 5-(piperidin-4-yl)pyrimidine moiety is a key structural feature in a number of potent and selective PI3K inhibitors. This scaffold often serves as a hinge-binding motif, enabling high-affinity interactions with the ATP-binding pocket of the PI3K enzyme. The piperidine ring can be further functionalized to optimize physicochemical properties, such as solubility and cell permeability, and to fine-tune isoform selectivity. Understanding the contribution of this scaffold is crucial for the rational design of next-generation PI3K inhibitors with improved therapeutic indices.

Comparative Analysis of PI3K Inhibitors

This section compares a representative PI3K inhibitor containing a pyrimidine-based core, Gedatolisib, with other well-characterized PI3K inhibitors that have distinct isoform selectivity profiles.

Inhibitor Profiles

• Gedatolisib (PF-05212384) : A potent, dual pan-PI3K and mTOR inhibitor. Its pyrimidine-based core contributes to its high affinity.

• Idelalisib (Zydelig®) : A highly selective inhibitor of the PI3Kδ isoform, approved for the treatment of certain hematological malignancies.

• Alpelisib (Piqray®) : A selective inhibitor of the PI3Kα isoform, approved for use in patients with PIK3CA-mutated, HR+, HER2- advanced breast cancer.

• Copanlisib (Aliqopa®) : A pan-PI3K inhibitor with particular activity against the PI3Kα and PI3Kδ isoforms, approved for follicular lymphoma.

Potency and Isoform Selectivity

The following table summarizes the in vitro potency (IC50) of these inhibitors against the four Class I PI3K isoforms. Lower values indicate greater potency.

Inhibitor	PI3Kα (IC50, nM)	PI3Kβ (IC50, nM)	PI3Kγ (IC50, nM)	PI3Kδ (IC50, nM)	mTOR (IC50, nM)	Selectivity
Gedatolisib	1.9	2.1	0.4	1.3	1.6	Pan-PI3K/mTOR
Idelalisib	8600	5600	2100	2.5	>10000	δ-selective
Alpelisib	5	1159	250	290	>1000	α-selective
Copanlisib	0.5	3.7	6.4	0.7	N/A	Pan-PI3K (α, δ potent)

Data compiled from publicly available sources and scientific literature.

Mechanism of Action and Clinical Implications

The choice of a PI3K inhibitor is often dictated by the specific genetic alterations driving the malignancy.

• Gedatolisib's dual inhibition of both PI3K and mTOR pathways offers a comprehensive blockade of this critical signaling axis, potentially overcoming resistance mechanisms that can arise from the use of more selective agents. This makes it a promising candidate for a wide range of solid tumors.

• Alpelisib's selectivity for PI3Kα is particularly relevant in tumors with activating mutations in the PIK3CA gene, which encodes the p110α catalytic subunit. This targeted approach aims to maximize efficacy while minimizing off-target effects.

• Idelalisib's PI3Kδ selectivity is tailored for B-cell malignancies, as PI3Kδ is predominantly expressed in hematopoietic cells and plays a crucial role in B-cell receptor signaling.

• Copanlisib's potent activity against both PI3Kα and PI3Kδ makes it effective in both solid tumors and hematological cancers.

Experimental Protocols

The following are representative protocols for assays commonly used to characterize and compare PI3K inhibitors.

Protocol 1: In Vitro Kinase Assay (LanthaScreen™)

This protocol describes a time-resolved fluorescence resonance energy transfer (TR-FRET) assay to determine the IC50 of an inhibitor against a specific PI3K isoform.

Materials:

• Recombinant PI3K enzyme (e.g., PI3Kα, β, γ, or δ)

• Eu-labeled anti-GST antibody

• GFP-tagged lipid substrate (e.g., PIP2)

• ATP

• Test inhibitor (e.g., 5-(Piperidin-4-yl)pyrimidine derivative)

• Assay buffer

• 384-well microplate

• Plate reader capable of TR-FRET measurements

Procedure:

• Prepare a serial dilution of the test inhibitor in DMSO.

• In a 384-well plate, add 2 µL of the diluted inhibitor.

• Add 4 µL of a solution containing the PI3K enzyme and the Eu-labeled antibody.

• Incubate for 20 minutes at room temperature.

• Add 4 µL of a solution containing the GFP-PIP2 substrate and ATP to initiate the kinase reaction.

• Incubate for 1 hour at room temperature.

• Read the plate on a TR-FRET-compatible plate reader, measuring the emission at 520 nm and 495 nm.

• Calculate the emission ratio and plot the results against the inhibitor concentration to determine the IC50 value.

Protocol 2: Cell-Based Proliferation Assay (CellTiter-Glo®)

This protocol measures the effect of a PI3K inhibitor on the proliferation of a cancer cell line.

Materials:

• Cancer cell line of interest (e.g., MCF-7 for PIK3CA-mutant breast cancer)

• Complete cell culture medium

• Test inhibitor

• 96-well clear-bottom cell culture plate

• CellTiter-Glo® Luminescent Cell Viability Assay kit

• Luminometer

Procedure:

• Seed cells in a 96-well plate at a density of 5,000 cells/well and allow them to adhere overnight.

• Treat the cells with a serial dilution of the test inhibitor for 72 hours.

• Allow the plate to equilibrate to room temperature for 30 minutes.

• Add 100 µL of CellTiter-Glo® reagent to each well.

• Mix on an orbital shaker for 2 minutes to induce cell lysis.

• Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measure the luminescence using a plate reader.

• Plot the luminescent signal against the inhibitor concentration to determine the GI50 (concentration for 50% growth inhibition).

Visualizations

PI3K/Akt/mTOR Signaling Pathway

Caption: The PI3K/Akt/mTOR signaling pathway with points of inhibitor action.

Experimental Workflow: In Vitro Kinase Assay

Comparative Efficacy Guide: 5-(Piperidin-4-yl)pyrimidine Derivatives vs. Legacy HIV-1 NNRTIs

Executive Summary

The rapid mutation rate of Human Immunodeficiency Virus type 1 (HIV-1) continuously challenges the durability of antiretroviral therapies. First-generation Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs) like Nevirapine (NVP) and Efavirenz (EFV) are highly susceptible to resistance mutations (e.g., K103N, Y181C) within the NNRTI-binding pocket (NNIBP).

Recent structural biology and medicinal chemistry efforts have identified the 5-(Piperidin-4-yl)pyrimidine scaffold as a privileged chemotype [1]. By fusing a pyrimidine heterocycle with a flexible piperidine ring, next-generation derivatives—such as piperidin-4-yl-aminopyrimidines and piperidine-substituted thiophene[3,2-d]pyrimidines—demonstrate exceptional broad-spectrum activity against wild-type (WT) and multi-drug resistant HIV-1 strains, vastly outperforming legacy alternatives [2].

Mechanistic Rationale: The "Wiggling and Jiggling" Paradigm

As an application scientist evaluating novel antiretrovirals, it is critical to understand why a specific molecular architecture overcomes resistance. The efficacy of 5-(Piperidin-4-yl)pyrimidine derivatives is rooted in their structural flexibility and strategic spatial occupation within the NNIBP [3].

• The Pyrimidine Core: Acts as an excellent hydrogen bond acceptor and donor. It forms a stable double hydrogen-bonding chelation with the main chains of highly conserved amino acid residues (e.g., K101) in the NNIBP.

• The Piperidine Ring: Provides a three-dimensional, non-planar conformation. Unlike rigid first-generation drugs, the piperidine moiety projects deeply into the hydrophobic entrance channel cleft of the NNIBP. This allows the molecule to "wiggle and jiggle," maintaining binding affinity even when mutations alter the pocket's topology (e.g., the bulky Y181C mutation).

Figure 1: Allosteric inhibition mechanism of piperidine-pyrimidine derivatives on HIV-1 RT.

Comparative Efficacy Data

To objectively benchmark the performance of 5-(Piperidin-4-yl)pyrimidine derivatives, we compare representative optimized compounds (Compound 27 and Compound 11c) against clinically approved NNRTIs. The data highlights the Half-Maximal Effective Concentration (EC₅₀), Cytotoxic Concentration (CC₅₀), and the Selectivity Index (SI = CC₅₀/EC₅₀) [2].

Inhibitor Class / Drug	EC₅₀ (WT HIV-1)	EC₅₀ (RES056 Double Mutant)*	CC₅₀ (Cytotoxicity)	Selectivity Index (SI)
1st Gen: Nevirapine (NVP)	~60.0 nM	>10,000 nM	>400 μM	~6,600
1st Gen: Efavirenz (EFV)	~5.3 nM	~265.0 nM	~40 μM	~7,500
2nd Gen: Etravirine (ETV)	~3.0 nM	~42.5 nM	>4 μM	>1,300
Piperidine-Thiophene[3,2-d]pyrimidine (Cmpd 27)	~1.5 nM	~15.0 nM	>227 μM	>150,000
Dihydrothiopyrano[4,3-d]pyrimidine (Cmpd 11c)	~3.5 nM	~47.8 nM	≥173 μM	>49,000

*RES056 represents the clinically challenging K103N + Y181C double mutation strain.

Data Interpretation: The piperidine-pyrimidine derivatives exhibit single-digit nanomolar potency against WT strains, comparable to or exceeding the 2nd generation drug Etravirine. Crucially, their massive Selectivity Indices (>150,000 for Compound 27) indicate a highly favorable safety profile, minimizing off-target cytotoxicity while maintaining robust efficacy against double-mutant strains [2].

Experimental Workflows: Self-Validating Protocols

To ensure scientific integrity, the following protocols describe the self-validating systems used to generate the comparative efficacy data.

Protocol A: In Vitro Anti-HIV Efficacy & Cytotoxicity Assay (MTT Method)

Causality & Rationale: MT-4 cells are a human T-cell leukemia line highly susceptible to HIV-1, making them an ideal model for observing viral-induced cytopathogenicity. The MTT reagent measures mitochondrial metabolic reduction; because HIV-1 infection kills MT-4 cells, cell viability is directly proportional to the antiviral efficacy of the compound. Running uninfected/treated cells in parallel isolates the compound's inherent cytotoxicity (CC₅₀) from its antiviral effect (EC₅₀).

Step-by-Step Methodology:

• Cell Preparation: Culture MT-4 cells in RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS). Harvest during the log-growth phase and seed into 96-well plates at a density of 1×105 cells/mL.

• Compound Dilution: Prepare serial dilutions of the 5-(Piperidin-4-yl)pyrimidine derivatives and reference drugs (EFV, ETV) in DMSO, ensuring final DMSO concentration remains below 0.1% to prevent solvent toxicity.

• Viral Infection: Infect the seeded MT-4 cells with WT HIV-1 (IIIB strain) or mutant strains (e.g., RES056) at a Multiplicity of Infection (MOI) of 0.01. Leave a set of wells uninfected as a mock control (for CC₅₀ determination).

• Incubation: Co-culture the cells, virus, and compounds at 37°C in a 5% CO₂ humidified incubator for 5 days.

• MTT Addition: Add 20 μL of MTT solution (5 mg/mL in PBS) to each well. Incubate for an additional 2 hours in the dark. Viable cells will reduce MTT to insoluble purple formazan crystals.

• Solubilization & Readout: Add 100 μL of lysis buffer (20% SDS in 50% DMF, pH 4.7) to dissolve the formazan. Read the optical density (OD) at 540 nm using a microplate reader.

• Data Analysis: Calculate EC₅₀ (concentration protecting 50% of cells from viral death) and CC₅₀ (concentration reducing mock-infected cell viability by 50%) using non-linear regression analysis.

Figure 2: High-throughput MTT screening workflow for anti-HIV efficacy and cytotoxicity.

Protocol B: Reverse Transcriptase (RT) Inhibition Assay

Causality & Rationale: While the MTT assay proves the compound keeps cells alive, it does not prove how. The RT Inhibition Assay is an essential orthogonal validation step. By utilizing an ELISA-based colorimetric kit with purified recombinant HIV-1 RT, we isolate the enzyme. If the compound inhibits DNA synthesis here, it definitively proves the mechanism of action is direct RT inhibition, rather than an off-target cellular effect.

Step-by-Step Methodology:

• Reaction Setup: Add the poly(A)·oligo(dT)₁₅ template-primer hybrid into a 96-well microtiter plate pre-coated with streptavidin.

• Inhibitor Addition: Introduce varying concentrations of the pyrimidine derivatives to the wells.

• Enzyme Addition: Add purified recombinant HIV-1 RT enzyme and a nucleotide mix containing digoxigenin-labeled dUTP (DIG-dUTP).

• Polymerization: Incubate at 37°C for 1 hour. Active RT will incorporate DIG-dUTP into the newly synthesized DNA strand.

• Detection: Wash the plate and add a peroxidase-conjugated anti-DIG antibody. Incubate, wash, and add the ABTS substrate.

• Quantification: Measure absorbance at 405 nm. The IC₅₀ is calculated as the compound concentration that reduces RT-mediated DNA polymerization by 50%.

Conclusion

The integration of a piperidine ring onto a pyrimidine core represents a masterclass in structure-based drug design. By prioritizing conformational flexibility, 5-(Piperidin-4-yl)pyrimidine derivatives successfully navigate the mutated topologies of resistant HIV-1 RT enzymes. Supported by robust in vitro MTT and RT-inhibition assays, these compounds exhibit single-digit nanomolar efficacy and vastly superior safety profiles compared to first-generation NNRTIs, positioning them as highly viable candidates for advanced preclinical development.

References

• Kang, D., et al. "Design, Synthesis, and Evaluation of Thiophene[3,2-d]pyrimidine Derivatives as HIV-1 Non-nucleoside Reverse Transcriptase Inhibitors with Significantly Improved Drug Resistance Profiles." Journal of Medicinal Chemistry, 2016, 59(17), 7991-8007. Available at:[Link]

• Wan, Z.-Y., et al. "Discovery of piperidin-4-yl-aminopyrimidine derivatives as potent non-nucleoside HIV-1 reverse transcriptase inhibitors." European Journal of Medicinal Chemistry, 2015, 97, 1-9. Available at:[Link]

Navigating the Kinome: A Comparative Guide to the Cross-Reactivity of 5-(Piperidin-4-yl)pyrimidine Kinase Inhibitors

For researchers, scientists, and drug development professionals, the quest for highly selective kinase inhibitors is a paramount challenge in the development of targeted therapies. The pyrimidine scaffold has proven to be a prolific source of kinase inhibitors, with numerous approved drugs featuring this core structure.[1] However, the very nature of the pyrimidine's interaction with the highly conserved ATP-binding site of kinases presents a significant hurdle to achieving selectivity, often leading to off-target effects.[2][3] This guide provides an in-depth, objective comparison of the cross-reactivity profiles of several 5-(Piperidin-4-yl)pyrimidine-based kinase inhibitors, supported by experimental data, to aid in the selection of appropriate tool compounds and to inform the design of next-generation selective inhibitors.

The piperidin-4-yl moiety is a common substituent in kinase inhibitor design, often utilized to improve physicochemical properties and to probe interactions within and outside the ATP-binding pocket. Understanding how this specific structural feature influences kinome-wide selectivity is crucial for predicting potential polypharmacology and off-target toxicities.

Comparative Analysis of 5-(Piperidin-4-yl)pyrimidine Kinase Inhibitors

Here, we compare the selectivity profiles of three distinct 5-(Piperidin-4-yl)pyrimidine-based kinase inhibitors, each targeting a different primary kinase. The data presented is compiled from publicly available studies and showcases the diverse selectivity profiles that can be achieved with this scaffold.

Ceritinib (LDK378): An Anaplastic Lymphoma Kinase (ALK) Inhibitor

Ceritinib is a potent inhibitor of ALK, a receptor tyrosine kinase implicated in certain types of non-small cell lung cancer.[4] Its core structure features a 2,4-diaminopyrimidine scaffold with a piperidin-4-yl-substituted phenyl ring at the N2 position. While highly potent against its primary target, like many kinase inhibitors, it exhibits activity against other kinases.

BAY-885: A Highly Selective Extracellular Signal-Regulated Kinase 5 (ERK5) Inhibitor

BAY-885 was identified through high-throughput screening and subsequent structure-based optimization as a potent and highly selective inhibitor of ERK5, a member of the MAPK family.[5][6][7] Its (piperidin-4-yl)pyrido[3,2-d]pyrimidine core was designed to achieve a specific S-shaped geometry for optimal fitting into the ERK5 binding pocket.[5]

R547: A Selective Cyclin-Dependent Kinase (CDK) Inhibitor

R547 is a potent, ATP-competitive inhibitor targeting the cyclin-dependent kinase family, which are key regulators of the cell cycle.[8] Its diaminopyrimidine core is substituted with a methanesulfonylpiperidin-4-ylamino group at the C2 position. This compound was optimized for potent inhibitory activity against CDK1, CDK2, and CDK4.[8]

Quantitative Cross-Reactivity Data

The following table summarizes the cross-reactivity data for the aforementioned inhibitors. It is important to note that the screening panels and assay conditions may vary between studies, and this data should be used for comparative purposes with that in mind.

Inhibitor	Primary Target(s)	Screening Concentration	Number of Kinases Screened	Significant Off-Targets (>50% inhibition)	Reference
Ceritinib (LDK378)	ALK	Not specified in detail	Not specified in detail	Data on a broad panel is not readily available in the provided source, but it is a known selective ALK inhibitor.	[4]
BAY-885	ERK5	1 µM	358	Fer (62%), EphB3 (58%), EphA5 (43%)	[5]
R547	CDK1, CDK2, CDK4	>10 µM	Large panel of Ser/Thr and Tyr kinases	Reported to be inactive against a large panel of other kinases.	[8]

Note: The selectivity of a kinase inhibitor is highly dependent on the assay conditions, particularly the ATP concentration. For a more direct comparison of intrinsic affinities, assays are often performed at an ATP concentration close to the Km for each kinase.

Understanding the "Why": Causality Behind Experimental Choices in Selectivity Profiling

The choice of assay for determining kinase inhibitor selectivity is critical and is driven by the specific questions being asked.

• Initial Broad Screening (Kinome Scans): At the early stages of drug discovery, a broad understanding of an inhibitor's selectivity is essential. Large kinase panels, such as those offered by Eurofins or DiscoverX (now part of Eurofins), provide a comprehensive overview of potential off-targets.[5][9] These screens are typically performed at a single, high concentration of the inhibitor (e.g., 1 or 10 µM) to identify any kinase that is significantly inhibited. A radiometric assay format, which directly measures the transfer of a radiolabeled phosphate from ATP to a substrate, is often considered the gold standard for its robustness and direct measurement of catalytic activity.

• Dose-Response Confirmation (IC50 Determination): For any "hits" identified in the initial screen, it is crucial to determine the half-maximal inhibitory concentration (IC50). This provides a quantitative measure of the inhibitor's potency against both its intended target and any off-targets. Luminescence-based assays, such as the ADP-Glo™ Kinase Assay, are well-suited for this purpose as they are highly sensitive, amenable to high-throughput screening, and can be used for a wide range of kinases.[10]

• Cellular Target Engagement: In vitro biochemical assays do not always translate directly to a cellular context. Cellular thermal shift assays (CETSA) or NanoBRET™ target engagement assays can be used to confirm that the inhibitor binds to its intended target and any identified off-targets within a living cell.

The following diagram illustrates a typical workflow for assessing the cross-reactivity of a novel kinase inhibitor.

Caption: A streamlined workflow for kinase inhibitor cross-reactivity assessment.

Experimental Protocols

To ensure the reproducibility and critical evaluation of cross-reactivity data, detailed methodologies are essential. Below are representative protocols for two common assays used in kinase inhibitor profiling.

Protocol 1: Radiometric Kinase Assay for IC50 Determination

This protocol describes a typical filter-binding assay using ³³P-ATP to measure the activity of a specific kinase in the presence of an inhibitor.

Materials:

• Purified kinase

• Kinase-specific substrate peptide

• Kinase reaction buffer (e.g., 25 mM HEPES pH 7.5, 10 mM MgCl₂, 0.5 mM EGTA, 0.1% Brij-35)

• [γ-³³P]ATP

• Non-radiolabeled ATP

• Test inhibitor (serially diluted in DMSO)

• 96-well filter plates (e.g., phosphocellulose)

• Phosphoric acid wash solution

• Scintillation cocktail

• Microplate scintillation counter

Procedure:

• Prepare serial dilutions of the test inhibitor in 100% DMSO.

• In a 96-well plate, add 2.5 µL of the inhibitor dilutions to each well. Include DMSO-only wells as a control (100% activity).

• Prepare a master mix of the kinase and substrate in the reaction buffer. Add 20 µL of this mix to each well.

• Initiate the kinase reaction by adding 2.5 µL of a mixture of [γ-³³P]ATP and non-radiolabeled ATP (at a final concentration close to the Km of the kinase for ATP).

• Incubate the plate at room temperature for a predetermined time (e.g., 60 minutes), ensuring the reaction is in the linear range.

• Stop the reaction by adding an equal volume of phosphoric acid.

• Transfer the reaction mixture to the filter plate and wash several times with phosphoric acid to remove unincorporated [γ-³³P]ATP.

• Dry the filter plate, add scintillation cocktail to each well, and measure the incorporated radioactivity using a microplate scintillation counter.

• Calculate the percent inhibition for each inhibitor concentration and plot the data to determine the IC50 value using non-linear regression.

Protocol 2: Differential Scanning Fluorimetry (DSF) for Target Engagement

DSF, or thermal shift assay, measures the change in the thermal stability of a protein upon ligand binding. An increase in the melting temperature (Tm) indicates that the inhibitor is binding to and stabilizing the kinase.

Materials:

• Purified kinase

• DSF buffer (e.g., 10 mM HEPES pH 7.5, 150 mM NaCl)

• Fluorescent dye (e.g., SYPRO Orange)

• Test inhibitor

• Real-time PCR instrument with a thermal ramping capability

Procedure:

• Prepare a master mix of the kinase and the fluorescent dye in the DSF buffer.

• Dispense the master mix into the wells of a 96-well PCR plate.

• Add the test inhibitor or DMSO (control) to the respective wells.

• Seal the plate and centrifuge briefly.

• Place the plate in the real-time PCR instrument.

• Set the instrument to increase the temperature incrementally (e.g., from 25°C to 95°C) and measure the fluorescence at each step.

• Plot the fluorescence intensity as a function of temperature. The Tm is the midpoint of the unfolding transition.

• A significant shift in the Tm in the presence of the inhibitor compared to the DMSO control confirms binding.

Signaling Pathway Context: The Importance of Selectivity

The following diagram illustrates a simplified signaling pathway involving a receptor tyrosine kinase (RTK), highlighting how an inhibitor's cross-reactivity can have unintended consequences.

Caption: On-target vs. off-target effects of a kinase inhibitor in signaling pathways.

A highly selective inhibitor will primarily act on its intended target, leading to the desired therapeutic effect. However, a less selective inhibitor may also engage with other kinases, potentially activating or inhibiting parallel signaling pathways. This can lead to unexpected side effects or even counteract the intended therapeutic benefit.

Conclusion

The 5-(piperidin-4-yl)pyrimidine scaffold is a versatile starting point for the design of potent kinase inhibitors. However, as demonstrated by the examples of Ceritinib, BAY-885, and R547, the resulting selectivity profiles can vary significantly. Achieving high selectivity is a complex endeavor that requires careful structure-based design and comprehensive cross-reactivity profiling. By employing a systematic and multi-faceted approach to assessing kinase inhibitor selectivity, researchers can gain a deeper understanding of their compounds' true biological activities, ultimately leading to the development of safer and more effective targeted therapies.

References

• Galkin, A. V., et al. (2013). Synthesis, Structure–Activity Relationships, and in Vivo Efficacy of the Novel Potent and Selective Anaplastic Lymphoma Kinase (ALK) Inhibitor 5-Chloro-N2-(2-isopropoxy-5-methyl-4-(piperidin-4-yl)phenyl)-N4-(2-(isopropylsulfonyl)phenyl)pyrimidine-2,4-diamine (LDK378) Currently in Phase 1 and Phase 2 Clinical Trials. Journal of Medicinal Chemistry, 56(13), 5563-5583. [Link]

• Lork, T., et al. (2019). Discovery and Characterization of the Potent and Highly Selective (Piperidin-4-yl)pyrido[3,2-d]pyrimidine Based in Vitro Probe BAY-885 for the Kinase ERK5. Journal of Medicinal Chemistry, 62(2), 928-940. [Link]

• Chu, X. J., et al. (2006). Discovery of methanone (R547), a potent and selective cyclin-dependent kinase inhibitor with significant in vivo antitumor activity. Journal of Medicinal Chemistry, 49(22), 6549-6560. [Link]

• Lork, T., et al. (2019). Discovery and Characterization of the Potent and Highly Selective (Piperidin-4-yl)pyrido[3,2-d]pyrimidine Based in Vitro Probe BAY-885 for the Kinase ERK5. PubMed. [Link]

• Lork, T., et al. (2019). Discovery and Characterization of the Potent and Highly Selective (Piperidin-4-yl)pyrido[3,2-d]pyrimidine Based in Vitro Probe BAY-885 for the Kinase ERK5. ResearchGate. [Link]

• Lork, T., et al. (2019). Discovery and Characterization of the Potent and Highly Selective (Piperidin-4-yl)pyrido[3,2-d]pyrimidine Based in Vitro Probe BAY-885 for the Kinase ERK5. Journal of Medicinal Chemistry. [Link]

• Klaeger, S., et al. (2022). Comparative kinase and cancer cell panel profiling of kinase inhibitors approved for clinical use from 2018 to 2020. Frontiers in Oncology, 12, 971842. [Link]

• Shaikh, S. A., et al. (2021). A Review on Fused Pyrimidine Systems as EGFR Inhibitors and Their Structure–Activity Relationship. Frontiers in Chemistry, 9, 730691. [Link]

• Griffin, R. J., et al. (2011). Nucleoside transport inhibitors: structure-activity relationships for pyrimido[5,4-d]pyrimidine derivatives that potentiate pemetrexed cytotoxicity in the presence of α1-acid glycoprotein. Journal of Medicinal Chemistry, 54(6), 1847-1859. [Link]

• Norman, B. H., et al. (2015). Design, Synthesis, and Structure–Activity Relationships of Pyridine-Based Rho Kinase (ROCK) Inhibitors. Journal of Medicinal Chemistry, 58(12), 5067-5084. [Link]

• Drewry, D. H., et al. (2021). Identification of Pyrimidine-Based Lead Compounds for Understudied Kinases Implicated in Driving Neurodegeneration. Journal of Medicinal Chemistry, 64(15), 11336-11350. [Link]

• Klaeger, S., et al. (2022). Comparative kinase and cancer cell panel profiling of kinase inhibitors approved for clinical use from 2018 to 2020. PubMed. [Link]

• Mendoza-Meza, D. L., et al. (2025). In Silico Identification of 2,4-Diaminopyrimidine-Based Compounds as Potential CK1ε Inhibitors. Molecules, 30(10), 2217. [Link]

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• 8. Discovery of [4-Amino-2-(1-methanesulfonylpiperidin-4-ylamino)pyrimidin-5-yl](2,3-difluoro-6- methoxyphenyl)methanone (R547), a potent and selective cyclin-dependent kinase inhibitor with significant in vivo antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
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Head-to-Head Comparison of 5-(Piperidin-4-yl)pyrimidine Analogs: A Guide for Kinase Inhibitor Development

The 5-(piperidin-4-yl)pyrimidine scaffold represents a privileged structure in modern medicinal chemistry, serving as a versatile template for the design of potent and selective inhibitors targeting a diverse range of protein kinases.[1] Its inherent drug-like properties and the synthetic tractability of its core structure have made it a focal point for drug discovery programs, particularly in oncology. This guide provides a head-to-head comparison of three exemplary analogs, each targeting a distinct and critical kinase in cancer signaling: R547 (a Cyclin-Dependent Kinase inhibitor), BAY-885 (an Extracellular signal-Regulated Kinase 5 inhibitor), and a representative Vascular Endothelial Growth Factor Receptor 2 inhibitor, Axitinib, which shares key structural similarities and serves as an illustrative example of a pyrimidine-based kinase inhibitor.

We will delve into their comparative efficacy, selectivity, and cellular activity, supported by experimental data from peer-reviewed studies. Furthermore, this guide will provide detailed, field-proven protocols for the key assays used to characterize these inhibitors, offering a practical resource for researchers in the field.

Comparative Analysis of Selected 5-(Piperidin-4-yl)pyrimidine Analogs

The true power of the 5-(piperidin-4-yl)pyrimidine scaffold lies in its adaptability. By modifying the substituents on the pyrimidine and piperidine rings, medicinal chemists can achieve remarkable potency and selectivity for different kinase targets. Below, we compare three analogs that highlight this versatility.

R547: A Pan-CDK Inhibitor

R547 is a potent, ATP-competitive inhibitor of Cyclin-Dependent Kinases (CDKs), key regulators of the cell cycle.[2] Its ability to inhibit multiple CDKs (CDK1, CDK2, and CDK4) leads to cell cycle arrest and apoptosis in tumor cells, making it a promising anti-cancer agent.[2][3]

BAY-885: A Highly Selective ERK5 Inhibitor

BAY-885 is a potent and exceptionally selective inhibitor of ERK5 (also known as MAPK7), a kinase involved in cell proliferation, differentiation, and survival.[4][5] Unlike many other kinase inhibitors, BAY-885 demonstrates a very clean selectivity profile, which is highly desirable to minimize off-target effects.[5]

Axitinib: A Potent VEGFR-2 Inhibitor

While not a direct 5-(piperidin-4-yl)pyrimidine analog, Axitinib is a potent pyrimidine-based inhibitor of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key mediator of angiogenesis. It is included here to illustrate how the broader pyrimidine scaffold can be adapted to target receptor tyrosine kinases. The principles of its evaluation are directly applicable to the development of novel 5-(piperidin-4-yl)pyrimidine-based VEGFR-2 inhibitors.

Quantitative Comparison of In Vitro Activity

The following table summarizes the in vitro potency and cellular activity of the selected kinase inhibitors.

Compound	Primary Target(s)	Ki (nM)	IC50 (Enzymatic, nM)	IC50 (Cellular, nM)	Cell Line
R547	CDK1, CDK2, CDK4	1 (CDK1), 3 (CDK2), 1 (CDK4)[6]	-	80[6]	HCT116 (Colon)
BAY-885	ERK5	-	40[7]	115 (MEF2 reporter)[7]	SN12C (Kidney)
Axitinib	VEGFR-2	-	0.2	0.1	HUVEC

Note: Data for Axitinib is representative of potent pyrimidine-based VEGFR-2 inhibitors and is provided for comparative purposes.

Signaling Pathways Targeted by the Compared Analogs

Understanding the signaling context of the target kinase is crucial for interpreting the biological effects of an inhibitor. The diagrams below illustrate the pathways modulated by CDKs, ERK5, and VEGFR-2.

Caption: Simplified CDK signaling pathway and the inhibitory action of R547.

Caption: The ERK5 signaling cascade and the point of inhibition by BAY-885.

Caption: VEGFR-2 signaling in angiogenesis and its inhibition by pyrimidine-based inhibitors like Axitinib.

Experimental Protocols

The following protocols provide a standardized framework for the in vitro characterization of kinase inhibitors. The causality behind experimental choices is explained to ensure a deep understanding of the methodology.

In Vitro Kinase Inhibition Assay (Luminescent Kinase Assay)

This assay quantifies the ability of a compound to inhibit the enzymatic activity of a target kinase by measuring the amount of ATP consumed during the phosphotransferase reaction.

Caption: A generalized workflow for an in vitro luminescent kinase inhibition assay.

Step-by-Step Methodology:

• Compound Preparation: Prepare a stock solution of the test compound in 100% DMSO. Perform serial dilutions to create a range of concentrations for IC50 determination.

• Kinase Reaction Setup: In a 384-well plate, add the kinase and its specific substrate in a kinase reaction buffer.

• Initiation of Reaction: Add a solution of ATP to each well to start the kinase reaction. The final ATP concentration should be close to the Km value for the specific kinase to ensure competitive binding can be accurately measured.

• Incubation: Incubate the plate at room temperature for a predetermined time (e.g., 60 minutes), allowing the phosphorylation reaction to proceed.

• Detection: Add a kinase detection reagent (e.g., ADP-Glo™) to each well. This terminates the kinase reaction and contains luciferase and luciferin to produce a luminescent signal from the remaining ATP.

• Data Acquisition: Measure the luminescence of each well using a plate reader.

• Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration relative to a DMSO control. Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Cell-Based Proliferation Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability and proliferation. It is used to determine the cytotoxic or cytostatic effects of a compound on cancer cell lines.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of the test compound and a vehicle control (DMSO).

• Incubation: Incubate the cells for a specified period (e.g., 72 hours) under standard cell culture conditions (37°C, 5% CO2).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based solution) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each compound concentration relative to the vehicle control. Plot the percent viability against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the cellular IC50 value.[8]

Trustworthiness and Self-Validation

The protocols described above are designed to be self-validating systems. The inclusion of appropriate controls is critical for ensuring the trustworthiness of the data.

• For Kinase Assays:

  • Positive Control: A known inhibitor of the target kinase should be included to validate the assay's ability to detect inhibition.

  • Negative Control: A vehicle control (e.g., DMSO) establishes the baseline kinase activity (0% inhibition).

  • No-Enzyme Control: Wells without the kinase enzyme are used to determine the background signal.

• For Cell-Based Assays:

  • Positive Control: A known cytotoxic agent should be used to confirm the cell line's sensitivity to treatment.

  • Negative Control: A vehicle control establishes the baseline cell viability (100% viability).

  • No-Cell Control: Wells without cells are used to measure the background absorbance.

By adhering to these principles of control and standardization, researchers can generate reliable and reproducible data for the head-to-head comparison of novel kinase inhibitors.

Conclusion

The 5-(piperidin-4-yl)pyrimidine scaffold is a remarkably versatile platform for the development of targeted kinase inhibitors. The examples of R547, BAY-885, and the broader class of pyrimidine-based VEGFR-2 inhibitors like Axitinib demonstrate that subtle modifications to this core structure can yield compounds with high potency and selectivity against diverse kinase targets. By employing robust and well-controlled experimental protocols, such as those detailed in this guide, researchers can effectively characterize and compare novel analogs, ultimately advancing the discovery of new and improved therapies for a range of human diseases.

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In Vivo Efficacy of 5-(Piperidin-4-yl)pyrimidine-Based Compounds: A Comparative Guide for Preclinical Researchers

For researchers and drug development professionals, the journey from a promising chemical scaffold to a validated clinical candidate is both complex and challenging. The 5-(Piperidin-4-yl)pyrimidine core is a recognized privileged structure in medicinal chemistry, forming the foundation of numerous targeted therapeutic agents.[1][2] This guide provides an in-depth, objective comparison of the in vivo validation of a representative 5-(Piperidin-4-yl)pyrimidine-based Rho-associated coiled-coil containing protein kinase (ROCK) inhibitor, hereafter referred to as Compound P4P , against established alternatives in relevant animal models. Our focus is to equip fellow scientists with the necessary experimental frameworks and field-proven insights to rigorously assess efficacy and advance novel chemical entities.

The Rationale for Targeting ROCK Kinases

Rho-associated kinases (ROCK1 and ROCK2) are critical regulators of cellular processes such as cytoskeletal dynamics, cell adhesion, migration, and proliferation.[3] Their dysregulation is implicated in a wide array of pathologies, including cardiovascular diseases, neurological disorders, and cancer, making them a compelling therapeutic target.[3][4] Inhibition of the Rho/ROCK signaling pathway has demonstrated therapeutic potential in various preclinical and clinical settings.[4][5] For instance, the ROCK inhibitor Fasudil has been clinically used in Japan since 1995 for the treatment of cerebral vasospasm.[4]

The ROCK Signaling Pathway

The activation of ROCK is initiated by the binding of extracellular ligands to G protein-coupled receptors (GPCRs), which in turn activates the small GTPase RhoA. Activated RhoA then binds to and activates ROCK. Activated ROCK phosphorylates downstream substrates, most notably Myosin Light Chain (MLC) and the myosin-binding subunit of MLC phosphatase (MYPT1), leading to increased actomyosin contractility.[3][6]

Caption: Generalized experimental workflow for in vivo efficacy studies. [3]

Detailed Protocol: Intraperitoneal (IP) Injection in Mice

This protocol is a standard method for systemic administration of therapeutic compounds in rodent models. [3]

• Compound Preparation: Dissolve Compound P4P in sterile, isotonic saline to the desired concentration.

• Animal Restraint: Gently restrain the mouse by scruffing the neck and securing the tail. Turn the animal to expose the abdominal surface.

• Injection Site: Identify the lower right or left quadrant of the abdomen to avoid the bladder and internal organs.

• Injection: Insert a 25-27 gauge needle at a 10-20 degree angle. Aspirate to ensure no fluid is drawn back, then inject the compound smoothly.

• Post-Injection Monitoring: Return the animal to its cage and monitor for any immediate adverse reactions. [3]

Concluding Remarks

The 5-(Piperidin-4-yl)pyrimidine scaffold serves as a versatile foundation for the development of potent and selective kinase inhibitors. As demonstrated with our representative ROCK inhibitor, Compound P4P , rigorous in vivo validation in clinically relevant animal models is paramount. The comparative data presented herein suggests that Compound P4P exhibits a promising efficacy and safety profile, warranting further preclinical development. This guide underscores the importance of a multi-model approach to preclinical validation, providing a robust framework for researchers in the field of drug discovery.

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A Structural Biologist's Guide to the Versatility of the 5-(Piperidin-4-yl)pyrimidine Scaffold: A Comparative Analysis of Binding Modes

Introduction: The Privileged Scaffold in Modern Drug Discovery

The 5-(piperidin-4-yl)pyrimidine motif has emerged as a "privileged scaffold" in medicinal chemistry, a core structure that demonstrates the ability to bind to a range of biological targets with high affinity and selectivity.[1] Its prevalence in potent and selective inhibitors across different protein families, particularly kinases, underscores its importance in drug discovery. The piperidine ring offers a three-dimensional character that can be exploited to achieve favorable interactions within protein binding sites, while the pyrimidine core serves as a versatile anchor, often forming key hydrogen bonds with the protein backbone.[1]

This guide provides a structure-based comparison of the binding modes of several 5-(piperidin-4-yl)pyrimidine-containing inhibitors to their respective protein targets. By dissecting the specific intermolecular interactions revealed by X-ray crystallography, we aim to provide researchers, scientists, and drug development professionals with a deeper understanding of how this scaffold achieves its therapeutic effects and to inspire novel strategies for structure-based drug design. We will explore examples from different classes of enzymes, including a histone demethylase (LSD1), a MAP kinase (ERK5), a cyclin-dependent kinase (CDK2), and a protease (Renin), to highlight the remarkable adaptability of this chemical moiety.

Pillar of Trust: Self-Validating Methodologies

To ensure the scientific integrity of the structural data presented, this guide is grounded in established and validated experimental and computational methodologies. The following sections provide a detailed overview of the protocols that are foundational to determining and analyzing the protein-ligand interactions discussed herein.

Experimental Protocol: Protein X-ray Crystallography

The determination of a high-resolution crystal structure of a protein-ligand complex is the gold standard for understanding binding modes.[2][3] The process, from gene to structure, is a multi-step endeavor that requires meticulous attention to detail.

1. Protein Expression and Purification: The Foundation of Quality Crystals

The journey to a crystal structure begins with the production of a highly pure and homogenous protein sample.[4][5]

• Construct Design and Expression: The gene encoding the target protein is cloned into a suitable expression vector, often with an affinity tag (e.g., poly-histidine) to facilitate purification. The choice of expression system (E. coli, insect, or mammalian cells) is critical and depends on the specific requirements of the target protein, such as post-translational modifications.[6]

• Cell Lysis and Initial Capture: The host cells are harvested and lysed to release the protein. The initial purification step is typically affinity chromatography, which captures the tagged protein of interest.

• Chromatographic Polishing: Further purification is achieved through a series of chromatographic steps, such as ion-exchange and size-exclusion chromatography, to remove remaining impurities and ensure the protein sample is monodisperse.[5] Protein purity of >95% is generally required for successful crystallization.[7]

2. Crystallization: The Art and Science of Ordered Lattices

Protein crystallization is the process of inducing the formation of a well-ordered, three-dimensional crystal lattice from a purified protein solution.[8][9]

• Vapor Diffusion Crystallization: The most common method is vapor diffusion, in either a hanging-drop or sitting-drop format.[7] A small drop of the protein-ligand solution is mixed with a crystallization reagent and allowed to equilibrate with a larger reservoir of the reagent. This slow evaporation of water from the drop gradually increases the concentration of both protein and precipitant, driving the system towards supersaturation and, ideally, crystallization.[8]

• Co-crystallization vs. Soaking: The protein-ligand complex can be achieved by either co-crystallizing the protein in the presence of the ligand or by soaking a pre-formed apo-protein crystal in a solution containing the ligand.[10]

3. X-ray Diffraction and Structure Determination: Visualizing the Molecular World

• Data Collection: A suitable crystal is mounted and exposed to a high-intensity X-ray beam, typically at a synchrotron source. The crystal diffracts the X-rays, producing a pattern of spots that is recorded on a detector.[5]

• Data Processing and Structure Solution: The diffraction pattern is processed to determine the electron density map of the molecule. This map is then interpreted to build a three-dimensional model of the protein-ligand complex.[3][5]

• Refinement and Validation: The initial model is refined against the experimental data to improve its accuracy. The final structure is validated using various quality metrics to ensure its stereochemical soundness and agreement with the electron density.[11]

Experimental Workflow: Protein X-ray Crystallography

Caption: A generalized workflow for determining the structure of a protein-ligand complex using X-ray crystallography.

Computational Protocol: Molecular Docking

Molecular docking is a computational technique used to predict the preferred orientation and binding affinity of a ligand to a protein target.[12][13] It is a powerful tool for understanding structure-activity relationships and for virtual screening of compound libraries.

1. Preparation of Protein and Ligand Structures

• Protein Preparation: The 3D structure of the target protein is obtained from the Protein Data Bank (PDB). Water molecules and other non-essential molecules are typically removed, hydrogen atoms are added, and charges are assigned.[14]

• Ligand Preparation: The 2D structure of the ligand is converted to a 3D conformation. Hydrogens are added, and charges are assigned. The ligand is often subjected to energy minimization to obtain a low-energy conformation.

2. Docking Simulation

• Defining the Binding Site: The active site or binding pocket of the protein is defined, usually based on the location of a co-crystallized ligand or from biochemical data. A grid box is generated around this site to define the search space for the docking algorithm.[13]

• Running the Docking Algorithm: A docking program (e.g., AutoDock, Glide) is used to systematically sample different conformations and orientations of the ligand within the defined binding site.[15][16] The program uses a scoring function to estimate the binding affinity for each pose.

3. Analysis of Docking Results

• Pose Selection and Clustering: The docking results are typically a set of ranked poses. These are clustered based on their conformational similarity, and the lowest energy poses from the most populated clusters are selected for further analysis.

• Visual Inspection and Interaction Analysis: The selected poses are visually inspected to assess their plausibility and to analyze the key intermolecular interactions (hydrogen bonds, hydrophobic contacts, etc.) with the protein.[17]

Computational Workflow: Molecular Docking

Caption: A standard workflow for predicting the binding mode of a ligand to a protein using molecular docking.

Comparative Analysis of Binding Modes

The versatility of the 5-(piperidin-4-yl)pyrimidine scaffold is best appreciated by examining its interactions with diverse protein targets. In this section, we compare the binding modes of four different inhibitors, each targeting a distinct class of enzyme.

Case Study 1: Histone Demethylase LSD1

• Inhibitor: 4-[5-(piperidin-4-ylmethoxy)-2-(p-tolyl)pyridin-3-yl]benzonitrile

• PDB ID: 5YJB[18]

The crystal structure of this inhibitor in complex with LSD1 reveals a deep and intricate network of interactions. The cyano group of the benzonitrile moiety forms a crucial hydrogen bond with the catalytic residue Lys661. The piperidine ring is involved in interactions with the side chains of Asp555 and Asn540, demonstrating the importance of this group in anchoring the inhibitor in the active site. The 4-methylphenyl group occupies a hydrophobic pocket, further stabilizing the complex.[18]

Case Study 2: Mitogen-Activated Protein Kinase ERK5

• Inhibitor: BAY-885[19]

• Related PDB ID: 6HKM[20]

In the complex with ERK5, the pyridopyrimidine core of BAY-885 forms a key hydrogen bond with the backbone NH of the hinge residue Leu139.[20] The central piperidine ring adopts an S-shaped geometry, which is critical for the optimal fit of the inhibitor into the binding pocket.[20] The amide carbonyl group forms a hydrogen bond with Asp200, and the trifluoromethoxy)benzamide moiety extends into a hydrophobic back pocket.[20]

Case Study 3: Cyclin-Dependent Kinase 2 (CDK2)

• Inhibitor: R547 (methanone)[21]

• Target: CDK2

The X-ray crystal structure of R547 bound to CDK2 shows that the diaminopyrimidine core is a key anchor.[21] The amino group at the C4 position and one of the pyrimidine nitrogens form hydrogen bonds with the hinge region of the kinase. The piperidine ring extends towards the solvent-exposed region, and the methanesulfonyl group provides an additional interaction point. The 2,3-difluoro-6-methoxyphenyl group occupies a hydrophobic pocket.[21]

Case Study 4: Renin

• Inhibitor: N-(piperidin-3-yl)pyrimidine-5-carboxamides

• PDB ID: 5SZ9

In the case of renin, an aspartyl protease, the binding mode is distinct from the kinase examples. The basic amine of the piperidine ring is essential for interacting with the two catalytic aspartic acid residues in the active site. This electrostatic interaction is a dominant feature of the binding mode. The pyrimidine ring and its substituents occupy the S1 and S3 pockets of the enzyme, contributing to the inhibitor's potency and selectivity.

Target Protein	PDB ID	Key Interactions of the Piperidine Ring	Key Interactions of the Pyrimidine Core	Other Notable Interactions
LSD1	5YJB	Interacts with Asp555 and Asn540 side chains.	Not directly involved in key H-bonds.	Cyano group H-bonds with catalytic Lys661.
ERK5	6HKM (related)	Adopts an S-shaped geometry for optimal fit.	Forms H-bond with hinge residue Leu139.	Amide carbonyl H-bonds with Asp200.
CDK2	R547 (related)	Extends towards the solvent-exposed region.	Forms H-bonds with the kinase hinge region.	Methanesulfonyl group provides additional interactions.
Renin	5SZ9	Basic amine interacts with catalytic Asp residues.	Occupies S1 and S3 pockets.	Induced fit structural change of Leu114.

Binding Mode Comparison

Caption: A diagram illustrating the diverse interactions of the piperidine and pyrimidine moieties with different protein targets.

Conclusion: A Scaffold for All Seasons

The 5-(piperidin-4-yl)pyrimidine scaffold is a testament to the power of privileged structures in drug discovery. Its ability to adapt to the unique topographies and chemical environments of diverse protein active sites is remarkable. From the deep catalytic pocket of a histone demethylase to the hinge region of kinases and the catalytic dyad of a protease, this scaffold consistently provides a robust anchoring framework upon which potency and selectivity can be built.

This guide has highlighted the key structural features that govern the binding of 5-(piperidin-4-yl)pyrimidine-based inhibitors to their respective targets. By understanding these interactions at an atomic level, researchers can more effectively design the next generation of therapeutics. The presented methodologies for X-ray crystallography and molecular docking serve as a foundation for the rational design and validation of these novel chemical entities. As our understanding of structural biology continues to grow, so too will our ability to harness the full potential of such versatile scaffolds in the pursuit of new medicines.

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A Comparative Analysis of the ADMET Properties of Pyrimidine Inhibitors

A Technical Guide for Researchers and Drug Development Professionals

The pyrimidine scaffold is a privileged structure in medicinal chemistry, forming the backbone of numerous clinically successful inhibitor drugs, particularly in oncology.[1][2][3][4] Its synthetic tractability and versatile structure allow for fine-tuning of pharmacological activity. However, the ultimate success of a drug candidate is not solely dependent on its potency but also on a favorable Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profile. This guide provides a comparative analysis of the ADMET properties of pyrimidine inhibitors, offering insights into experimental best practices and data interpretation to aid in the selection and optimization of drug candidates.

The Critical Role of ADMET Profiling in Drug Discovery

Early and systematic evaluation of ADMET properties is paramount in modern drug discovery.[1] A compound with high target affinity may fail in later developmental stages due to poor oral bioavailability, rapid metabolism, or unforeseen toxicity. Integrating ADMET profiling into the early stages of research allows for the identification and mitigation of potential liabilities, ultimately increasing the probability of clinical success. For pyrimidine inhibitors, understanding how subtle structural modifications to the core scaffold impact these properties is key to designing safer and more effective therapeutics.

Key ADMET Parameters and In Vitro Assessment Strategies

A comprehensive ADMET profile is built upon a foundation of robust in vitro assays. These assays provide critical data on a compound's potential in vivo behavior. The following sections detail key ADMET parameters and the standardized experimental protocols used for their evaluation.

Absorption: Predicting Oral Bioavailability

For orally administered drugs, absorption across the intestinal epithelium is the first critical step. The Caco-2 permeability assay is the "gold standard" in vitro model for predicting human oral absorption.[5][6]

• Caco-2 Permeability Assay: This assay utilizes a human colon adenocarcinoma cell line (Caco-2) that, when cultured, differentiates into a monolayer of polarized enterocytes that mimic the intestinal barrier.[7][8][9] These cells form tight junctions and express key efflux transporters like P-glycoprotein (P-gp), providing a physiologically relevant model.[8] The apparent permeability coefficient (Papp) is calculated to quantify a compound's ability to cross this monolayer.[7][9]

This protocol allows for the determination of both passive permeability and active transport.

• Cell Culture: Caco-2 cells are seeded on semi-permeable Transwell™ inserts and cultured for approximately 21 days to form a confluent and differentiated monolayer.[6]

• Monolayer Integrity Check: The integrity of the cell monolayer is confirmed by measuring the transepithelial electrical resistance (TEER).[9]

• Compound Incubation: The test compound is added to either the apical (A) or basolateral (B) side of the monolayer.

• Sampling: At a predetermined time point (typically 2 hours), samples are taken from the receiver compartment.[8][9]

• Quantification: The concentration of the compound in the collected samples is quantified using LC-MS/MS.[7][8]

• Papp Calculation: The apparent permeability (Papp) is calculated for both directions (A-to-B and B-to-A).

• Efflux Ratio: The efflux ratio (Papp B-to-A / Papp A-to-B) is calculated. An efflux ratio ≥2 suggests the compound is a substrate for efflux transporters like P-gp.[10]

Distribution: Understanding Tissue Penetration and Free Drug Concentration

Once absorbed, a drug distributes throughout the body. Key factors influencing distribution are its ability to cross biological barriers and its binding to plasma proteins.

• MDR1-MDCK Permeability Assay for Blood-Brain Barrier (BBB) Penetration: This assay uses Madin-Darby canine kidney (MDCK) cells transfected with the human MDR1 gene, which encodes for the P-gp efflux transporter.[11] This model is particularly useful for predicting a compound's ability to cross the blood-brain barrier.[11][12][13] The experimental setup is similar to the Caco-2 assay, yielding Papp values and an efflux ratio.[10][11]

• Plasma Protein Binding (PPB) Assay: The extent to which a drug binds to plasma proteins, such as albumin and α1-acid glycoprotein, significantly impacts its efficacy and potential for toxicity.[14][15][16] Only the unbound (free) fraction of a drug is pharmacologically active.[14] Equilibrium dialysis is a widely used and reliable method for determining the percentage of a drug that is bound to plasma proteins.[16][17]

• Device Preparation: A semi-permeable membrane separates two chambers of a dialysis unit.

• Sample Addition: The test compound is added to plasma in one chamber, and a buffer solution is added to the other.

• Equilibration: The system is incubated at 37°C to allow the unbound drug to diffuse across the membrane until equilibrium is reached (typically 4 hours).[14][16]

• Quantification: The concentration of the compound in both the plasma and buffer chambers is measured by LC-MS/MS.[14]

• Calculation: The percentage of unbound and bound drug is calculated from the concentration differences between the two chambers.[14]

Metabolism: Assessing Metabolic Stability and Drug-Drug Interaction Potential

The liver is the primary site of drug metabolism, which is largely carried out by cytochrome P450 (CYP450) enzymes.[18] Understanding a compound's metabolic stability and its potential to inhibit these enzymes is crucial for predicting its half-life and potential for drug-drug interactions.[18]

• Human Liver Microsomal (HLM) Stability Assay: This assay assesses the rate at which a compound is metabolized by liver enzymes. The compound is incubated with HLMs, and the decrease in its concentration over time is measured to determine its in vitro half-life (t½).[1]

• CYP450 Inhibition Assay: This assay determines if a compound inhibits the activity of specific CYP450 isoforms (e.g., CYP3A4, CYP2D6).[19] This is a critical assessment, as inhibition of these enzymes can lead to adverse drug-drug interactions.[18][20] Inhibition can be reversible or irreversible (mechanism-based).[20][21]

Toxicity: Early Identification of Safety Liabilities

Early assessment of potential toxicity is essential to de-risk drug development.

• hERG Inhibition Assay: The human ether-à-go-go-related gene (hERG) potassium channel is critical for cardiac repolarization. Inhibition of this channel can lead to life-threatening cardiac arrhythmias.[22][23] Therefore, assessing a compound's potential to inhibit the hERG channel is a mandatory safety screen.

Comparative ADMET Properties of Pyrimidine Scaffolds

The ADMET properties of pyrimidine inhibitors can vary significantly based on the specific scaffold and its substitutions. The following table summarizes illustrative in vitro ADMET data for representative pyrimidine-based scaffolds.

Scaffold Type	Example Compound Class	Aqueous Solubility	Caco-2 Permeability (Papp, 10⁻⁶ cm/s)	Human Liver Microsomal Stability (t½, min)	Key Considerations
Pyrazolo[3,4-d]pyrimidine	Dual c-Src/Abl Inhibitors	Often low	High (>20)	High	Poor aqueous solubility is a common challenge, but they often exhibit high membrane permeability and metabolic stability.[1]
Pyrido[2,3-d]pyrimidine	PIM-1 Kinase Inhibitors	Variable	Moderate to High	Variable	A versatile scaffold where substitutions can be systematically modified to achieve a balance of ADMET properties.[1]
2-Aminopyrimidine	Dual FLT3/CHK1 Inhibitors	Generally Improved	Good	Moderate to High	Can be designed to reduce hERG liability while maintaining potency.[22][23]

Visualizing the ADMET Assessment Workflow

A systematic approach to in vitro ADMET profiling is crucial for making informed decisions in drug discovery.

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Orthogonal assays to confirm the mechanism of action of 5-(Piperidin-4-yl)pyrimidine

Topic: Content Type: Publish Comparison Guides Audience: Researchers, scientists, and drug development professionals

Introduction: The Need for Orthogonal Validation

The 5-(piperidin-4-yl)pyrimidine scaffold is a highly versatile, privileged chemotype frequently utilized in the design of G-protein-coupled receptor (GPCR) modulators and kinase inhibitors. Its piperidine ring provides a three-dimensional conformation that enhances binding affinity, while the pyrimidine moiety acts as a superior hydrogen bond acceptor/donor within receptor binding pockets. Recently, derivatives of this scaffold have demonstrated profound efficacy as Adenosine A2A Receptor (A2AR) antagonists , which are critical therapeutic targets in immuno-oncology and neurodegenerative diseases like Parkinson's.

However, to confidently advance a 5-(piperidin-4-yl)pyrimidine lead compound, its Mechanism of Action (MoA) must be rigorously validated. Relying on a single assay modality risks false positives driven by compound autofluorescence, off-target binding, or downstream signaling crosstalk. As a Senior Application Scientist, I strongly advocate for a self-validating, orthogonal testing strategy. This guide details how to objectively compare and implement biochemical, functional, and phenotypic assays to unequivocally confirm the MoA of 5-(piperidin-4-yl)pyrimidine-based A2AR antagonists.

Part 1: The Mechanistic Rationale

A2AR is a Gs-protein-coupled receptor. Upon activation by endogenous adenosine, it stimulates adenylyl cyclase (AC), leading to intracellular cAMP accumulation. This cascade activates Protein Kinase A (PKA) and downstream effectors, ultimately driving immunosuppression in the tumor microenvironment. A true 5-(piperidin-4-yl)pyrimidine antagonist must not only bind the receptor but functionally block this cAMP cascade and induce a measurable phenotypic cellular change.

Diagram 1: A2AR signaling pathway and the mechanism of action of 5-(Piperidin-4-yl)pyrimidine.

Part 2: Orthogonal Assay Selection Guide

To build a robust data package, we compare three distinct assay modalities. Each interrogates a different node of the MoA, ensuring that artifacts in one system are caught by the others.

Assay Modality	Target Metric	Readout Technology	Pros	Cons
Radioligand Binding	Affinity ( Ki​ ), Kinetics	Scintillation / [3H]	Direct measurement of receptor occupancy; highly sensitive.	Requires radioactive handling; does not confirm functional antagonism.
TR-FRET cAMP	Functional Efficacy ( IC50​ )	Time-Resolved FRET	Measures true functional blockade; immune to compound autofluorescence.	Signal is transient; requires PDE inhibitors to stabilize readout.
Cellular Impedance	Phenotypic Response ( KB​ )	Label-Free Biosensor	Real-time, continuous monitoring of whole-cell morphological changes.	Lower throughput; sensitive to environmental fluctuations (e.g., temperature).

Part 3: Experimental Protocols & Causality

The following protocols are designed as self-validating systems. Every reagent choice is grounded in a specific mechanistic purpose.

Diagram 2: Orthogonal assay workflow for validating receptor binding, function, and phenotype.

Assay 1: Radioligand Binding (Affinity & Kinetics)

Objective: Determine the equilibrium dissociation constant ( Ki​ ) of the 5-(piperidin-4-yl)pyrimidine compound against the A2AR. Causality Check: Cultured cells basally secrete endogenous adenosine, which remains in membrane preparations and competes with the radioligand, artificially lowering the apparent affinity of your test compound. Pre-treating membranes with Adenosine Deaminase (ADA) degrades this endogenous interference, ensuring accurate Ki​ measurements[1].

Step-by-Step Protocol:

• Preparation: Isolate cell membranes from CHO cells stably expressing human A2AR. Resuspend in assay buffer (50 mM Tris-HCl, 10 mM MgCl2​ , pH 7.4).

• ADA Treatment: Incubate membranes with 0.2 U/mL Adenosine Deaminase for 30 minutes at room temperature to eliminate endogenous adenosine.

• Incubation: In a 96-well plate, combine 50 µg of membrane protein, 1 nM of the radioligand [3H] ZM241385, and varying concentrations (0.1 nM to 10 µM) of the 5-(piperidin-4-yl)pyrimidine lead.

• Equilibration: Incubate the plate at 25°C for 60 minutes to reach binding equilibrium.

• Filtration & Detection: Rapidly filter the mixture through GF/B glass fiber filters (pre-soaked in 0.5% PEI) to separate bound from free radioligand. Wash three times with ice-cold buffer, add scintillation fluid, and quantify radioactivity using a microplate scintillation counter.

• Validation: Use 10 µM unlabeled ZM241385 to define non-specific binding. Calculate Ki​ using the Cheng-Prusoff equation.

Assay 2: TR-FRET cAMP Accumulation (Functional Antagonism)

Objective: Quantify the compound's ability to functionally inhibit agonist-induced cAMP production. Causality Check: Phosphodiesterases (PDEs) rapidly hydrolyze cAMP inside the cell. Adding a PDE inhibitor (e.g., Zardaverine) stabilizes the transient cAMP signal, providing a robust measurement window[2]. Furthermore, Time-Resolved FRET (TR-FRET) is explicitly chosen over standard fluorescence to eliminate the autofluorescence interference commonly exhibited by pyrimidine-containing small molecules[3].

Step-by-Step Protocol:

• Cell Seeding: Seed HEK293 cells expressing A2AR into a 384-well white microplate at 6,000 cells/well in stimulation buffer (HBSS, 5 mM HEPES, 0.1% BSA, pH 7.4).

• PDE Inhibition: Add 50 µM Zardaverine to the stimulation buffer to prevent cAMP degradation.

• Antagonist Pre-incubation: Add the 5-(piperidin-4-yl)pyrimidine compound (serial dilutions) and incubate for 15 minutes at 25°C.

• Agonist Stimulation: Add the A2AR agonist NECA at its EC80​ concentration (typically ~100 nM) to stimulate cAMP production. Incubate for 30 minutes.

• Detection: Add the TR-FRET lysis/detection reagents (Europium-labeled cAMP tracer and ULight-anti-cAMP antibody). Incubate for 1 hour in the dark.

• Readout: Measure the TR-FRET signal (ratio of 665 nm / 615 nm) using a compatible microplate reader. Calculate the IC50​ via non-linear regression.

Assay 3: Label-Free Cellular Impedance (Phenotypic Validation)

Objective: Confirm that biochemical antagonism translates to a whole-cell phenotypic response. Causality Check: GPCR activation induces rapid actin cytoskeleton remodeling. Impedance biosensors (like the xCELLigence system) translate these morphological changes into a quantitative "Cell Index" in real-time. This confirms functional antagonism in a physiologically relevant, label-free context, ruling out artifacts caused by engineered fluorescent tags[4].

Step-by-Step Protocol:

• Background Measurement: Add 50 µL of culture medium to an E-Plate 96 and measure background impedance.

• Cell Seeding: Seed A2AR-expressing cells at 10,000 cells/well. Monitor cell adhesion and proliferation overnight until the Cell Index stabilizes.

• Antagonist Addition: Pre-treat the cells with the 5-(piperidin-4-yl)pyrimidine compound for 30 minutes.

• Agonist Challenge: Add the A2AR selective agonist CGS21680 (100 nM).

• Real-Time Monitoring: Record the impedance signal continuously every 2 minutes for 60 minutes.

• Analysis: Calculate the antagonist dissociation constant ( KB​ ) based on the suppression of the agonist-induced peak Cell Index.

Part 4: Comparative Data Presentation

To benchmark the performance of a novel 5-(piperidin-4-yl)pyrimidine lead, it must be compared against established clinical and experimental reference standards. The table below summarizes typical, high-quality validation data demonstrating a fully confirmed MoA.

Compound	Target	Radioligand Binding ( Ki​ , nM)	TR-FRET cAMP ( IC50​ , nM)	Impedance ( KB​ , nM)	Selectivity (A2AR / A1R)
5-(Piperidin-4-yl)pyrimidine Lead	A2AR	1.2 ± 0.3	4.5 ± 0.8	6.1 ± 1.2	> 400-fold
ZM241385 (Experimental Ref)	A2AR	0.8 ± 0.2	3.2 ± 0.5	5.0 ± 0.9	~ 325-fold
Istradefylline (Clinical Ref)	A2AR	2.2 ± 0.4	8.1 ± 1.1	10.5 ± 2.0	~ 150-fold

Data Interpretation: The tight correlation between the biochemical affinity ( Ki​ ), functional antagonism ( IC50​ ), and phenotypic response ( KB​ ) confirms that the 5-(piperidin-4-yl)pyrimidine lead operates strictly through the proposed A2AR mechanism, free from significant assay interference.

References

• "Kinetic and functional properties of[3H]ZM241385, a high affinity antagonist for adenosine A2A receptors" - Ovid.
• "Discovery of a potent, selective, and tumor-suppressing antibody antagonist of adenosine A 2A receptor" - PLOS.
• "PBF509, an Adenosine A2A Receptor Antagonist With Efficacy in Rodent Models of Movement Disorders" - Frontiers.
• "Experimental and computational analysis of biased agonism on full-length and a C-terminally truncated adenosine A2A receptor" - Universit

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 5-(Piperidin-4-yl)pyrimidine

As a Senior Application Scientist, my primary objective extends beyond the application of our products to ensuring the safety and success of your research. The lifecycle of a chemical reagent does not end upon its use in an experiment; its proper disposal is a critical final step that safeguards personnel, protects the environment, and ensures regulatory compliance. This guide provides a detailed, step-by-step framework for the responsible disposal of 5-(Piperidin-4-yl)pyrimidine, a key building block in medicinal chemistry.[1] The procedures outlined here are grounded in established safety protocols and regulatory standards, designed to provide clarity and instill confidence in your laboratory's waste management practices.

Section 1: Hazard Assessment and Characterization

A thorough understanding of a compound's potential hazards is the bedrock of safe handling and disposal. While a specific, comprehensive Safety Data Sheet (SDS) for 5-(Piperidin-4-yl)pyrimidine may not always be readily accessible, its hazard profile can be expertly inferred from its constituent chemical moieties: the pyrimidine ring and the piperidine ring.

Structurally similar compounds, such as 2-(1-piperazinyl)pyrimidine, are classified as corrosive, causing skin and eye burns, and are harmful if swallowed.[2][3] Therefore, it is imperative to handle 5-(Piperidin-4-yl)pyrimidine with the assumption that it possesses similar hazardous properties. The nitrogen-rich heterocyclic structure also suggests that thermal decomposition, particularly during improper incineration, can lead to the release of toxic and irritating gases, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).[2][4][5]

Table 1: Chemical and Physical Properties of 5-(Piperidin-4-yl)pyrimidine

Property	Value	Source
CAS Number	733738-49-3	[1]
Molecular Formula	C9H13N3	[6]
Molecular Weight	163.22 g/mol	[1]
Appearance	Solid (form may vary)	Assumed
InChI Key	HHFIXRJIGYQCIK-UHFFFAOYSA-N	[1][6]

Note: This data is for the base compound. Dihydrochloride salt forms will have different properties (e.g., CAS No. 1864059-34-6, MW 236.14 g/mol ).[7][8]

Section 2: Personal Protective Equipment (PPE) - Your First Line of Defense

Before any handling or disposal procedures begin, the establishment of a robust barrier between the researcher and the chemical is non-negotiable. The selection of PPE must be based on a conservative assessment of the potential risks, including dermal contact, eye splashes, and inhalation of particulates.[9]

Table 2: Required Personal Protective Equipment (PPE)

PPE Category	Specification	Rationale
Eye Protection	Safety glasses with side-shields or chemical splash goggles.[9]	Protects against splashes and airborne particles during handling and transfer.[9]
Hand Protection	Chemical-resistant, impervious gloves (e.g., nitrile).[9]	Prevents direct skin contact, which may cause burns or irritation.[9][10]
Skin & Body Protection	Laboratory coat and long-sleeved clothing.[9]	Minimizes the risk of accidental skin exposure.[9]
Respiratory Protection	Use in a well-ventilated area or under a certified chemical fume hood.	Reduces the risk of inhaling fine powders or aerosols.[9]

Section 3: Waste Segregation and Collection Protocol

Proper segregation at the point of generation is the most critical step in a compliant waste management program.[11][12] Mixing incompatible waste streams is not only a violation of regulations but can also lead to dangerous chemical reactions. The guiding principle is to never mix different chemical wastes unless explicitly instructed to do so by your institution's Environmental Health and Safety (EHS) department.

Step-by-Step Waste Collection:

• Container Selection: Choose a container that is in good condition, compatible with the chemical waste, and has a secure, leak-proof closure.[11][13] For 5-(Piperidin-4-yl)pyrimidine waste, a high-density polyethylene (HDPE) container is typically appropriate.

• Labeling: The container must be clearly and legibly labeled with the words "Hazardous Waste" .[13][14] The label must also include the full chemical name—"5-(Piperidin-4-yl)pyrimidine"—and the approximate concentration or quantity.[11][13] Do not use abbreviations or chemical formulas.[13]

• Waste Accumulation:

  • Solid Waste: Collect unused or contaminated solid 5-(Piperidin-4-yl)pyrimidine, along with any contaminated consumables (e.g., gloves, weigh boats, pipette tips), in a designated solid hazardous waste container.[15]

  • Liquid Waste: Collect any solutions containing 5-(Piperidin-4-yl)pyrimidine in a designated liquid hazardous waste container. Note the solvent system on the label.

  • Empty Containers: "Empty" containers that held the pure compound must be treated as hazardous waste. They should be triple-rinsed with a suitable solvent (e.g., methanol or ethanol); this rinsate must be collected and disposed of as liquid hazardous waste.[15] The rinsed container can then be managed according to your institutional policy.

• Storage: Keep waste containers securely closed at all times, except when adding waste.[12][13] Store the container in a designated Satellite Accumulation Area (SAA) near the point of generation and under the control of laboratory personnel.[13][14] The SAA must be in a secondary containment tray to prevent the spread of potential spills.

Caption: Waste segregation decision workflow for 5-(Piperidin-4-yl)pyrimidine.

Section 4: Spill Management Protocol

In the event of a spill, a prepared and immediate response is crucial to mitigate exposure and environmental contamination.

• Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate area if necessary.

• Assess the Spill: Determine the extent of the spill. For small spills (typically less than 100g of solid) that you are trained and equipped to handle, proceed with cleanup. For large spills, contact your institution's EHS or emergency response team immediately.[13]

• Don PPE: Wear the appropriate PPE as detailed in Table 2 before approaching the spill.

• Contain and Clean:

  • Gently cover the solid spill with a compatible absorbent material (e.g., vermiculite or sand) to prevent the powder from becoming airborne.

  • Carefully sweep or scoop the absorbed material into a designated hazardous waste container.[10][15]

  • Decontaminate the spill area with a suitable solvent and paper towels. Collect all cleanup materials as solid hazardous waste.[15]

• Report: Report the spill to your laboratory supervisor and EHS department, as per institutional policy.[15]

Section 5: Recommended Disposal Pathways

The ultimate disposal of chemical waste is a highly regulated process designed to neutralize hazards and prevent environmental release.

Primary Disposal Method: Licensed Hazardous Waste Contractor

The only acceptable and compliant method for the disposal of 5-(Piperidin-4-yl)pyrimidine is through your institution's EHS department, which will coordinate with a licensed and certified hazardous waste disposal company.[15][16] These companies are equipped to handle and treat chemical waste in accordance with strict federal and state regulations.

Causality: The U.S. Environmental Protection Agency (EPA), under the Resource Conservation and Recovery Act (RCRA), mandates a "cradle-to-grave" management system for hazardous waste.[11] This means the generator (your institution) is responsible for the waste from its creation to its final, safe disposal. Using a licensed contractor ensures this chain of custody is maintained and documented.

Unacceptable Disposal Methods:

• Drain Disposal: NEVER dispose of 5-(Piperidin-4-yl)pyrimidine, or solutions containing it, down the drain.[17][18] This can contaminate waterways, harm aquatic life, and damage wastewater treatment infrastructure.[11]

• Regular Trash: NEVER dispose of this chemical or its empty containers in the regular trash.[11] This poses a significant risk to custodial staff and can lead to environmental contamination through landfill leachate.

The Science of Final Disposition: High-Temperature Incineration

For nitrogen-containing heterocyclic compounds like 5-(Piperidin-4-yl)pyrimidine, the preferred final disposal technology is high-temperature incineration in a specialized hazardous waste facility.[17]

Why Incineration?

• Complete Destruction: Incinerators operating at temperatures typically above 850°C can ensure the complete thermal decomposition of the organic molecule.

• Control of Byproducts: These facilities are equipped with advanced scrubbers and filtration systems (afterburners) to capture and neutralize hazardous combustion byproducts like NOx and acidic gases, preventing their release into the atmosphere.[4] Studies on the thermal decomposition of similar nitrogenous heterocycles confirm the formation of potentially toxic intermediates like HCN and HNCO, underscoring the need for such specialized, controlled combustion environments.[4][19]

Caption: The lifecycle of hazardous chemical waste disposal.

Section 6: Regulatory Compliance Summary

Adherence to this guide ensures compliance with key regulations from major governing bodies:

• Environmental Protection Agency (EPA): Governs hazardous waste identification, management, and disposal under RCRA (40 CFR Part 265).[20]

• Occupational Safety and Health Administration (OSHA): Mandates safe workplace practices, employee training on chemical hazards (Hazard Communication Standard, 29 CFR 1910.1200), and emergency preparedness.[16][21][22]

All laboratory personnel who generate hazardous waste must receive appropriate training on these procedures and the specific hazards of the chemicals they handle.[16][21]

By integrating these procedures into your standard laboratory operations, you contribute to a culture of safety, ensure the integrity of your research environment, and uphold your professional responsibility to the broader community.

References

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• Clean Management Environmental Group. (2022, September 13). OSHA Regulations and Hazardous Waste Disposal: What To Know. Retrieved from Clean Management Environmental Group, Inc.
• J.J. Keller. (2025, February 27). The Ultimate Guide to OSHA Regulations & Environmental Concerns for Hazardous Liquids.
• Columbia University. (n.d.). Hazardous Chemical Waste Management Guidelines.
• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories.
• CDMS. (2024, October 30). OSHA Hazardous Waste Disposal Guidelines: A Comprehensive Overview.
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• Occupational Safety and Health Administration. (n.d.). 1910.120 - Hazardous waste operations and emergency response.
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• ACS Omega. (2023, September 18). Reaction Mechanism of Nitrogen-Containing Heterocyclic Compounds Affecting Coal Spontaneous Combustion.
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• Dan The Lab Safety Man. (2023, August 17). 3 Rules Regarding Chemical Waste in the Laboratory.
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• Thermo Fisher Scientific. (2011, December 15). SAFETY DATA SHEET.
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• MilliporeSigma. (n.d.). 5-(piperidin-4-yl)pyrimidine dihydrochloride | 1864059-34-6.
• Google Patents. (n.d.). WO2002068391A1 - Process for resolving racemic mixtures of piperidine derivatives.
• Sigma-Aldrich. (2025, November 7). SAFETY DATA SHEET.
• PubChemLite. (n.d.). 5-(piperidin-4-yl)pyrimidine (C9H13N3).
• Fisher Scientific. (2018, January 18). SAFETY DATA SHEET.
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• University of Cambridge. (n.d.). Code of Practice for Disposal of Hazardous and Non-Hazardous Waste.
• Google Patents. (n.d.). US2167351A - Piperidine compounds and a process of preparing them.
• Fisher Scientific. (2025, December 19). SAFETY DATA SHEET.
• Colkim. (2022, August 25). Safety Data Sheet.
• PubChem. (n.d.). Pyrimido(5,4-d)pyrimidine | C6H4N4 | CID 21948654.
• Purdue University. (n.d.). Guidelines: Handling and Disposal of Chemicals.
• United Nations Office on Drugs and Crime. (n.d.). Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs.
• CymitQuimica. (2024, December 19). Safety Data Sheet.
• Angene Chemical. (2024, April 17). Safety Data Sheet.
• Sciencemadness.org. (2018, January 18). Piperidine from the hydrolysis of piperine.
• Fisher Scientific. (2024, February 12). SAFETY DATA SHEET.
• MDPI. (2016, November 15). Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine?.
• Benchchem. (n.d.). Navigating the Disposal of Pyrimidin-4-yl-methanol: A Guide for Laboratory Professionals.
• Springer. (2013, September 25). Transformation of saturated nitrogen-containing heterocyclic compounds by microorganisms.
• University of Wisconsin-Madison. (2022, June 6). Appendix A Disposal Procedures by Chemical.
• Sigma-Aldrich. (n.d.). 5-(piperidin-4-yl)pyrimidine dihydrochloride | 1864059-34-6.
• Organic Chemistry: An Indian Journal. (2025, January 4). Synthesis of Nitrogen-Containing Heterocyclic Compounds by Using Green Solvents.
• BLD Pharmatech. (n.d.). SAFETY DATA SHEET.

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Personal protective equipment for handling 5-(Piperidin-4-yl)pyrimidine

As a Senior Application Scientist, I frequently consult on the safe handling of privileged scaffolds in drug discovery. 5-(Piperidin-4-yl)pyrimidine is a highly valuable building block, particularly in the synthesis of adenosine A2A receptor antagonists and novel kinase inhibitors[1]. However, because it integrates a basic secondary amine (piperidine) with a pyrimidine heterocycle, it presents specific handling challenges that require precise, scientifically grounded safety protocols.

The following guide provides a self-validating, step-by-step operational plan for handling this compound, ensuring both user safety and experimental integrity.

Mechanistic Hazard Assessment: The "Why" Behind the Safety

To design an effective safety protocol, we must first understand the chemical's intrinsic behavior:

• Alkalinity & Saponification Risk: The piperidine nitrogen is a strong secondary amine. Upon contact with moisture on the skin or mucous membranes, it can cause localized alkaline hydrolysis of lipids (saponification), leading to severe irritation or chemical burns[2].

• Glove Permeation: Amines are notorious for penetrating standard latex gloves. Latex degrades rapidly in the presence of organic bases, compromising the barrier and leading to covert dermal exposure.

• Aerosolization: Whether handled as a viscous free base or as a dihydrochloride salt powder[3], the transfer process generates micro-particulates or vapors that can severely irritate the respiratory tract.

Mandatory Personal Protective Equipment (PPE) Matrix

The following PPE matrix is non-negotiable and based on EN/OSHA standards for handling corrosive organic intermediates.

Table 1: PPE Specifications for 5-(Piperidin-4-yl)pyrimidine

PPE Category	Specification	Standard	Scientific Justification
Hand Protection	Nitrile (min 0.11 mm) or Butyl Rubber	EN 374	Prevents amine permeation; latex is strictly prohibited due to rapid chemical degradation[2].
Eye Protection	Snug-fitting safety goggles	EN 166	Protects against micro-particulate dust (salt form) or splashes (solution form).
Body Protection	Flame-resistant lab coat	NFPA 2112	Protects against accidental spills and prevents static buildup when using flammable solvents.
Respiratory	N95/P100 respirator	NIOSH	Required only if handling bulk powder outside of a validated fume hood.

Operational Workflow: Step-by-Step Handling

A robust safety protocol must be a self-validating system. Do not proceed to the next step unless the validation check is confirmed.

Phase 1: Pre-Operational Setup

• Airflow Verification: Turn on the fume hood and verify the face velocity is between 80-100 feet per minute (fpm).

  • Validation Check: Perform a visual flutter test by taping a Kimwipe to the sash. The tissue should pull steadily inward. This ensures the containment of any aerosolized amine particulates.

• Glove Integrity Check: Inflate your nitrile gloves manually to check for micro-tears before donning.

• Static Dissipation: If handling the dihydrochloride salt form[3], wipe the exterior of your weighing spatula and the balance draft shield with an anti-static gun (Zerostat). This prevents electrostatically charged powder from repelling and dispersing into the air.

Phase 2: Weighing and Transfer

• Containment: Place the analytical balance deep inside the fume hood (at least 6 inches from the sash). Ensure the draft shield is closed during the stabilization of the reading to prevent air currents from disturbing the powder.

• Transfer: Use a clean, dry stainless-steel or PTFE spatula. Strictly avoid cross-contamination with acidic reagents (e.g., sulfonyl chlorides or neat carboxylic acids) on the bench, which could trigger an exothermic neutralization reaction.

• Solvent Addition: When dissolving 5-(Piperidin-4-yl)pyrimidine for flow chemistry or batch coupling[1], add the solvent (e.g., DMF, DCM, or THF) slowly down the side of the vessel. Rinse the weighing boat directly into the reaction vessel to ensure quantitative transfer and minimize contaminated waste.

Phase 3: Post-Handling and Decontamination

• Tool Decontamination: Submerge spatulas and contaminated glassware in a dilute acidic bath (e.g., 5% citric acid or 1M HCl) to neutralize the residual amine base before passing them to standard washing facilities.

• Glove Removal: Use the "beak method" (pinching the exterior of the glove at the wrist and pulling it inside out) to avoid skin contact with trace chemicals. Wash hands immediately with soap and water[2].

Visualizing the Safety Workflow

Operational workflow for handling 5-(Piperidin-4-yl)pyrimidine, from PPE donning to safe disposal.

Spill Management and Disposal Plan

Because 5-(Piperidin-4-yl)pyrimidine contains a basic piperidine moiety, spills must be handled with specific chemical logic rather than general sweeping.

• Minor Solid Spill (Salt form):

  • Do not dry sweep. Dry sweeping aerosolizes the irritant.

  • Cover the spill with damp paper towels. Use a dilute 5% citric acid solution to dampen the towels; this safely neutralizes the base.

  • Wipe inward to prevent spreading the contamination footprint.

  • Place contaminated towels in a solid waste container explicitly labeled "Hazardous Waste - Amine Contaminated."

• Minor Liquid Spill (Free base or solution):

  • Apply an inert absorbent material (e.g., vermiculite or sand). Do NOT use sawdust, as concentrated organic bases can sometimes react exothermically with organic materials.

  • Sweep the absorbed mixture using a non-sparking dustpan and brush.

• Disposal Routing:

  • Unreacted 5-(Piperidin-4-yl)pyrimidine (free base) should be collected in a Halogen-Free Organic Waste container.

  • If the compound is the dihydrochloride salt[3] or was dissolved in a halogenated solvent (like DCM), it must be routed to the Halogenated Organic Waste stream to comply with environmental regulations.

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